2-Amino-4-methylpentan-1-ol

• CAS: 502-32-9

Core Science & Biosynthesis

An In-Depth Technical Guide to (R)-2-Amino-4-methylpentan-1-ol: Properties, Synthesis, and Applications in Asymmetric Synthesis

(R)-2-Amino-4-methylpentan-1-ol , also widely known as (R)-(-)-Leucinol , is a chiral amino alcohol that has garnered significant attention in the fields of organic synthesis and drug development. Derived from the natural amino acid (L)-leucine, this compound serves as a versatile chiral building block and a highly effective chiral auxiliary. Its utility stems from its stereochemically defined structure, which allows for the precise control of stereochemistry in a variety of chemical transformations. This guide provides a comprehensive overview of the chemical and physical properties of (R)-Leucinol, detailed spectroscopic analysis, its synthesis, and its application as a chiral auxiliary in asymmetric synthesis, offering valuable insights for researchers, scientists, and drug development professionals.

Physicochemical Properties

(R)-2-Amino-4-methylpentan-1-ol is a clear, colorless to light yellow liquid or a low-melting solid at room temperature. Its fundamental properties are summarized in the table below.

Property	Value	Source
Molecular Formula	C₆H₁₅NO
Molecular Weight	117.19 g/mol
Boiling Point	198-200 °C at 768 mmHg
Density	0.917 g/mL at 25 °C
Refractive Index (n20/D)	1.4496
Optical Activity ([α]20/D)	-4° (c = 9 in ethanol)
Flash Point	90 °C (closed cup)
Solubility	Soluble in water and organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.	,

Spectroscopic Characterization

A thorough understanding of the spectroscopic data of (R)-Leucinol is essential for its identification and for monitoring reactions in which it is involved.

¹H NMR Spectroscopy

The ¹H NMR spectrum of (R)-Leucinol exhibits characteristic signals corresponding to its unique set of protons. The chemical shifts (δ) are influenced by the neighboring functional groups, namely the amino and hydroxyl groups, as well as the isobutyl moiety.

Peak Assignments and Coupling Constants: [1]

• ~3.54 ppm (dd, 1H, J = 10.4, 3.8 Hz): This signal corresponds to one of the diastereotopic protons of the -CH₂OH group. The geminal coupling to the other methylene proton and the vicinal coupling to the chiral center proton cause the doublet of doublets splitting pattern.

• ~3.24 ppm (dd, 1H, J = 10.4, 7.6 Hz): This signal is assigned to the other diastereotopic proton of the -CH₂OH group.

• ~2.90 ppm (m, 1H): This multiplet arises from the proton at the chiral center (-CH(NH₂)-). It is coupled to the two protons of the adjacent methylene group and the proton of the neighboring CH group in the isobutyl chain.

• ~1.67 ppm (m, 1H): This multiplet corresponds to the methine proton (-CH-) of the isobutyl group.

• ~1.18 ppm (m, 2H): These signals arise from the methylene protons (-CH₂-) of the isobutyl group.

• ~0.93 and 0.90 ppm (d, 6H, J = 6.5, 6.3 Hz): These two distinct doublets are characteristic of the diastereotopic methyl groups of the isobutyl moiety.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. Each carbon atom in a unique chemical environment gives a distinct signal.

Peak Assignments:

• ~67 ppm: This peak is attributed to the carbon of the hydroxymethyl group (-CH₂OH), which is deshielded due to the attached oxygen atom.[2]

• ~55 ppm: The signal for the chiral methine carbon (-CH(NH₂)-) typically appears in this region, influenced by the attached amino group.

• ~43 ppm: This signal corresponds to the methylene carbon (-CH₂-) of the isobutyl group.

• ~25 ppm: The methine carbon (-CH-) of the isobutyl group gives rise to this peak.

• ~23 and ~22 ppm: These two distinct signals are assigned to the two diastereotopic methyl carbons (-CH₃) of the isobutyl group.

Infrared (IR) Spectroscopy

The IR spectrum of (R)-Leucinol reveals the presence of its key functional groups through characteristic vibrational frequencies.

Functional Group Analysis:

• 3300-3500 cm⁻¹ (broad): This broad and intense absorption is characteristic of the O-H stretching vibration of the alcohol group, with the broadening resulting from hydrogen bonding.[3]

• 3200-3400 cm⁻¹ (medium): The N-H stretching vibrations of the primary amine group appear in this region. Primary amines typically show two bands (symmetric and asymmetric stretching), which may overlap with the broad O-H band.[4]

• 2850-2960 cm⁻¹ (strong): These absorptions are due to the C-H stretching vibrations of the alkyl groups.[5]

• 1000-1250 cm⁻¹ (strong): The C-O stretching vibration of the primary alcohol gives a strong band in this region.

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can be used for structural elucidation. The electron ionization (EI) mass spectrum of (R)-Leucinol is characterized by several key fragments.

Fragmentation Pattern:

• Molecular Ion (M⁺): The molecular ion peak at m/z 117 is often of low intensity or absent in the EI spectrum of alcohols due to facile fragmentation.[6]

• [M-H₂O]⁺ (m/z 99): Loss of a water molecule is a common fragmentation pathway for alcohols.

• [M-CH₂OH]⁺ (m/z 86): Cleavage of the C-C bond adjacent to the hydroxyl group (α-cleavage) is a dominant fragmentation pathway for primary alcohols, leading to a stable iminium ion. This is often the base peak in the spectrum.[7]

• [CH₂(NH₂)]⁺ (m/z 30): Another common fragment arising from α-cleavage.

Synthesis of (R)-2-Amino-4-methylpentan-1-ol

(R)-Leucinol is most commonly and efficiently synthesized by the reduction of the corresponding amino acid, (L)-leucine, or its ester derivatives. This approach leverages the readily available and enantiomerically pure chiral pool of natural amino acids.

Laboratory Scale Synthesis from (L)-Leucine

A standard laboratory procedure involves the reduction of the carboxylic acid functionality of (L)-leucine using a powerful reducing agent like lithium aluminum hydride (LAH).

Protocol for the Reduction of (L)-Leucine: [8]

• Reaction Setup: Suspend (L)-Leucine in an anhydrous ethereal solvent, such as tetrahydrofuran (THF), in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reducing Agent: Cool the suspension in an ice bath and slowly add a solution of lithium aluminum hydride (LAH) in THF. The addition should be portion-wise to control the exothermic reaction.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for several hours to ensure complete reduction.

• Workup: Cool the reaction mixture in an ice bath and carefully quench the excess LAH by the sequential and dropwise addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water. This procedure results in the formation of a granular precipitate of aluminum salts.

• Isolation: Filter the resulting slurry and wash the precipitate with THF. Combine the filtrates and evaporate the solvent under reduced pressure to yield the crude (R)-Leucinol.

• Purification: The crude product can be further purified by distillation under reduced pressure to obtain pure (R)-2-Amino-4-methylpentan-1-ol.

Caption: Synthesis of (R)-Leucinol from L-Leucine.

Applications in Asymmetric Synthesis: (R)-Leucinol as a Chiral Auxiliary

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired stereocenter is created, the auxiliary is removed and can often be recovered. (R)-Leucinol is a precursor to several effective chiral auxiliaries, most notably oxazolidinones.

Mechanism of Stereochemical Control

The stereodirecting ability of (R)-Leucinol-derived auxiliaries, such as the corresponding oxazolidinone, stems from steric hindrance. The bulky isobutyl group attached to the stereocenter of the auxiliary effectively blocks one face of the reactive intermediate (e.g., an enolate), forcing the electrophile to approach from the less hindered face. This leads to a high degree of diastereoselectivity in the product.

Caption: General workflow for using (R)-Leucinol-derived chiral auxiliaries.

Asymmetric Aldol Reactions

Evans-type oxazolidinones derived from amino alcohols like (R)-Leucinol are widely used in asymmetric aldol reactions. The enolate of the N-acyloxazolidinone is formed, and its reaction with an aldehyde proceeds with high diastereoselectivity.[9]

Protocol for a Diastereoselective Aldol Reaction:

• Acylation: The chiral oxazolidinone derived from (R)-Leucinol is first acylated with an acyl chloride or anhydride to form the N-acyl oxazolidinone.

• Enolate Formation: The N-acyl oxazolidinone is treated with a strong base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), at low temperature (typically -78 °C) to generate the corresponding (Z)-enolate. The lithium or sodium cation chelates to the carbonyl oxygens, holding the enolate in a rigid conformation.

• Aldol Addition: The aldehyde is then added to the enolate solution at low temperature. The bulky isobutyl group of the auxiliary directs the aldehyde to approach from the less hindered face of the enolate.

• Workup: The reaction is quenched with a proton source, such as saturated aqueous ammonium chloride.

• Cleavage of the Auxiliary: The chiral auxiliary can be cleaved from the aldol product under mild conditions, for example, by hydrolysis with lithium hydroxide and hydrogen peroxide, to yield the chiral β-hydroxy carboxylic acid and recover the auxiliary.

Asymmetric Alkylation

The enolates of N-acyloxazolidinones derived from (R)-Leucinol can also undergo highly diastereoselective alkylation reactions.[10]

Protocol for a Diastereoselective Alkylation:

• Enolate Formation: Similar to the aldol reaction, the N-acyl oxazolidinone is deprotonated with a strong base at low temperature to form the rigid chelated enolate.

• Alkylation: An alkylating agent, such as an alkyl halide, is added to the enolate solution. The electrophile approaches from the face opposite to the bulky isobutyl group, leading to the formation of one diastereomer in high excess.

• Workup and Purification: The reaction is quenched, and the product is purified by chromatography to remove any minor diastereomer.

• Auxiliary Cleavage: The auxiliary is then cleaved to afford the chiral carboxylic acid, alcohol, or other desired product.

Asymmetric Diels-Alder and Michael Reactions

(R)-Leucinol-derived chiral auxiliaries have also been successfully employed in other important carbon-carbon bond-forming reactions, including Diels-Alder and Michael additions, to control the stereochemistry of the products.[1][11] In these reactions, the auxiliary is typically attached to the dienophile or the Michael acceptor, and its steric bulk directs the approach of the other reactant.

Purity Analysis: Chiral High-Performance Liquid Chromatography (HPLC)

The enantiomeric purity of (R)-Leucinol and its derivatives is crucial for their successful application in asymmetric synthesis. Chiral HPLC is the most common and reliable method for determining the enantiomeric excess (ee) of chiral compounds.[9][12]

General Protocol for Chiral HPLC Analysis:

• Column Selection: A suitable chiral stationary phase (CSP) is chosen. For amino alcohols, polysaccharide-based columns (e.g., Chiralpak or Chiralcel) are often effective.

• Mobile Phase: A mobile phase, typically a mixture of a nonpolar solvent (e.g., hexane) and a polar modifier (e.g., isopropanol or ethanol), is used. The ratio of the solvents is optimized to achieve good separation of the enantiomers. For basic compounds like (R)-Leucinol, the addition of a small amount of an amine modifier (e.g., diethylamine) to the mobile phase can improve peak shape and resolution.

• Sample Preparation: A dilute solution of the sample is prepared in the mobile phase.

• Analysis: The sample is injected onto the HPLC system, and the separation of the enantiomers is monitored using a suitable detector (e.g., UV-Vis).

• Quantification: The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram using the formula: ee (%) = [([R] - [S]) / ([R] + [S])] x 100.

Safety and Handling

(R)-2-Amino-4-methylpentan-1-ol is a combustible liquid and should be handled with appropriate safety precautions. It may cause skin and eye irritation.[13] It is recommended to handle this compound in a well-ventilated fume hood and to wear personal protective equipment, including gloves and safety glasses. Store in a tightly closed container in a cool, dry place away from sources of ignition.

Conclusion

(R)-2-Amino-4-methylpentan-1-ol is a valuable and versatile chiral building block in organic synthesis. Its ready availability from the natural chiral pool, coupled with its effectiveness as a precursor to powerful chiral auxiliaries, makes it an indispensable tool for the stereocontrolled synthesis of complex molecules. The principles and protocols outlined in this guide provide a solid foundation for researchers and drug development professionals to effectively utilize this important compound in their synthetic endeavors.

References

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Structural Elucidation and Physicochemical Profile

An In-depth Technical Guide to (S)-2-Amino-4-methylpentan-1-ol

Abstract: (S)-2-Amino-4-methylpentan-1-ol, commonly known as L-Leucinol, is a pivotal chiral building block in modern organic synthesis and medicinal chemistry. Derived from the natural amino acid L-leucine, it provides a readily available source of stereochemical integrity, making it an invaluable starting material for the asymmetric synthesis of complex molecules, including enzyme inhibitors and active pharmaceutical ingredients (APIs). This guide offers a comprehensive overview of its structural properties, synthesis, purification, and applications, providing researchers, scientists, and drug development professionals with the technical insights and practical methodologies required to effectively utilize this versatile synthon.

Structural Formula and Stereochemistry

(S)-2-Amino-4-methylpentan-1-ol is a chiral amino alcohol. Its structure consists of a pentanol backbone with an amino group at the C2 position and a methyl branch at the C4 position. The stereochemical designation "(S)" at the C2 chiral center is critical to its function in asymmetric synthesis, as it dictates the spatial orientation of the amino and hydroxyl groups. This defined stereochemistry is inherited from its precursor, the proteinogenic amino acid L-leucine.

The molecular formula is C₆H₁₅NO, and its structure can be represented by various chemical notations.[1][2] The IUPAC name is (2S)-2-amino-4-methylpentan-1-ol.[3]

Caption: 2D Structural Formula of (S)-2-Amino-4-methylpentan-1-ol.

Physicochemical Data

The physical and chemical properties of L-Leucinol are well-documented, making it a predictable and reliable reagent in various chemical transformations. Key properties are summarized in the table below.

Property	Value	Source
CAS Number	7533-40-6	[4][5]
Molecular Weight	117.19 g/mol	[2][4]
Appearance	Clear colorless to slightly yellow liquid or low melting mass	[6][7]
Density	0.917 g/mL at 25 °C	[8]
Boiling Point	198-200 °C at 768 mmHg
Melting Point	56-58 °C	[6][8]
Flash Point	91 °C (195.8 °F) - closed cup	[8]
Refractive Index (n20/D)	1.4511
Optical Activity ([α]20/D)	+4° (c = 9 in ethanol)

Spectroscopic Characterization

Structural confirmation and purity assessment rely on standard spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum provides characteristic signals for the different hydrogen environments in the molecule. Expected signals include multiplets for the methyl protons of the isobutyl group, the methine proton, the methylene protons adjacent to the hydroxyl group, and the chiral center proton.[9]

• ¹³C NMR: The carbon NMR spectrum shows distinct peaks for each of the six carbon atoms, confirming the carbon skeleton.[10]

• IR Spectroscopy: The infrared spectrum is characterized by strong absorptions corresponding to the O-H and N-H stretching of the alcohol and amine functional groups, respectively, typically in the range of 3300-3400 cm⁻¹. C-H stretching and bending vibrations are also prominent.[11][12]

Synthesis Methodologies

The most prevalent and economically viable synthesis of (S)-2-Amino-4-methylpentan-1-ol leverages the "chiral pool," using the naturally occurring and enantiomerically pure amino acid L-leucine as the starting material.

Chiral Pool Synthesis via Reduction of L-Leucine Ester

Principle & Rationale: This method involves a two-step process: esterification of the carboxylic acid of L-leucine followed by reduction of the resulting ester to the primary alcohol. The esterification step is necessary because common reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) do not efficiently reduce carboxylic acids directly under standard conditions but readily reduce esters. This approach preserves the stereochemistry at the C2 position, directly translating the chirality of the starting material to the product.

Detailed Experimental Protocol:

• Esterification: L-leucine is first converted to its methyl or ethyl ester. A common laboratory method is the Fischer esterification, which involves refluxing the amino acid in the corresponding alcohol (e.g., methanol) with a catalytic amount of strong acid (e.g., HCl or H₂SO₄). The reaction yields the amino acid ester hydrochloride salt.[13]

• Neutralization & Reduction: The L-leucine methyl ester hydrochloride salt is neutralized with a base, such as sodium bicarbonate (NaHCO₃).[13] The free ester is then reduced. For safety and scalability, sodium borohydride (NaBH₄) is often preferred over LiAlH₄. The reduction is typically carried out in a protic solvent like ethanol or a mixture of ethanol and water.[6][13]

• Reaction Monitoring & Work-up: The reaction is monitored by thin-layer chromatography (TLC) or HPLC until the starting material is consumed. The work-up procedure typically involves quenching any excess reducing agent, followed by extraction of the product into an organic solvent.

• Isolation: The final product is isolated after removal of the solvent under reduced pressure.[6]

Caption: Workflow for the chiral pool synthesis of L-Leucinol.

Purification and Quality Control

Achieving high purity is essential, especially for applications in drug development where impurities can have significant biological effects.

Purification Protocol

For laboratory-scale preparations, purification can often be achieved by vacuum distillation . Given its boiling point of approximately 100-105 °C at 10 Torr, this method is effective at separating the product from non-volatile impurities and residual high-boiling solvents.[6] For solid, low-melting point batches, recrystallization from a suitable solvent system (e.g., benzene and hexane) can also be employed to achieve high purity.[14]

Analytical Methods for Purity Assessment

A robust analytical workflow is critical for validating the purity and identity of the synthesized compound.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with a UV detector is a standard method for assessing the purity of amino alcohols. Chiral HPLC can be used to determine the enantiomeric excess (ee).[15]

• Gas Chromatography (GC): GC can be used to assess purity, especially for volatile impurities. The amino alcohol may require derivatization to improve its volatility and chromatographic peak shape.[15]

• NMR Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the structure and can be used for quantitative analysis (qNMR) to determine purity against a certified reference standard.[15]

Table 2: Example HPLC Method for Purity Analysis

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	Water with 0.1% Trifluoroacetic Acid (TFA)
Mobile Phase B	Acetonitrile with 0.1% Trifluoroacetic Acid (TFA)
Gradient	10% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL

Note: This is a general protocol and may require optimization for specific impurity profiles.[15]

Applications in Drug Discovery and Development

L-Leucinol's value lies in its bifunctional nature (amine and alcohol) and its inherent chirality, making it a versatile building block for complex, stereochemically defined molecules.

Role as a Chiral Building Block

L-Leucinol serves as a synthon that introduces a specific stereocenter into a target molecule. This is a cornerstone of modern asymmetric synthesis, which is critical in pharmacology, as different enantiomers of a drug can have vastly different biological activities and toxicities.[16][17] The use of unnatural amino acids and their derivatives, like L-Leucinol, is a key strategy in medicinal chemistry to enhance properties such as potency, selectivity, and pharmacokinetic profiles.[18][19]

Case Study: Synthesis of Enzyme Inhibitors

L-Leucinol is a documented starting material for the synthesis of inhibitors for enzymes such as aminopeptidase N and phospholipase A₂.[4] In these syntheses, the amino and hydroxyl groups of L-Leucinol serve as handles for further chemical modification, allowing for the construction of larger molecules designed to fit into the active site of the target enzyme.

Case Study: Intermediate in API Synthesis

A prominent application of L-Leucinol derivatives is in the synthesis of the proteasome inhibitor Carfilzomib , an important anticancer drug. A key intermediate in the large-scale synthesis of Carfilzomib is (S)-2-amino-4-methyl-1-((R)-2-methyloxirane-2-yl)-pentan-1-one, which is derived from L-Leucinol.[20] This underscores the industrial relevance of L-Leucinol as a fundamental chiral raw material.

Caption: Key application pathways for L-Leucinol in pharmaceutical R&D.

Safety and Handling

(S)-2-Amino-4-methylpentan-1-ol is classified as an irritant, causing skin, eye, and respiratory system irritation.[8] It is a combustible liquid.[3]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles (eyeshields), chemical-resistant gloves, and a lab coat. Use in a well-ventilated area or under a chemical fume hood.

• Storage: Store in a cool, tightly closed container. It is classified under Storage Class 10 for combustible liquids.

• First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice. If inhaled, move to fresh air. If skin contact occurs, wash with soap and water.[3]

Conclusion

(S)-2-Amino-4-methylpentan-1-ol is more than a simple chemical reagent; it is a foundational tool for imparting chirality in the synthesis of high-value molecules. Its ready availability from the chiral pool, well-defined properties, and versatile reactivity make it an indispensable asset for researchers in organic synthesis and drug development. A thorough understanding of its synthesis, purification, and handling is paramount to leveraging its full potential in the creation of next-generation therapeutics and complex chemical entities.

References

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• Patel, R. N. (2008). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Enzyme and Microbial Technology, 43(4-5), 325-341.
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• Baran Lab. (n.d.). Creativity from the Chiral Pool: Amino Acids. Retrieved from [Link]

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• PubChem. (n.d.). 1-Amino-4-methylpentan-2-ol. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9). Retrieved from [Link]

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• Singh, I., et al. (2021). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry, 64(19), 14135–14184.

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A-Comprehensive-Guide-to-2-Amino-4-methylpentan-1-ol-for-Researchers-and-Drug-Development-Professionals

Abstract

2-Amino-4-methylpentan-1-ol, commonly known as Leucinol, is a chiral amino alcohol derived from the essential amino acid leucine. Its stereospecific nature and versatile chemical properties make it an invaluable chiral building block in modern organic synthesis. This technical guide provides an in-depth overview of Leucinol, including its various forms, CAS numbers, and synonyms. It further delves into its physicochemical properties, established synthesis protocols, and diverse applications, particularly in the realm of pharmaceutical and agrochemical development. This document is intended to serve as a comprehensive resource for researchers, chemists, and professionals in drug development, offering both foundational knowledge and practical insights into the effective utilization of this compound.

Compound Identification and Nomenclature

2-Amino-4-methylpentan-1-ol is a chiral compound existing as two primary enantiomers, (S) and (R), as well as a racemic mixture. Accurate identification is paramount for stereospecific synthesis and regulatory compliance. The Chemical Abstracts Service (CAS) has assigned unique numbers to each form of this compound.

Below is a comprehensive table detailing the CAS numbers, IUPAC names, and common synonyms for the different stereoisomers of 2-Amino-4-methylpentan-1-ol.

Form	CAS Number	IUPAC Name	Common Synonyms
L-(+)-Leucinol	7533-40-6[1][2][3]	(2S)-2-Amino-4-methylpentan-1-ol[4]	(S)-(+)-Leucinol, (S)-2-Amino-4-methylpentanol, H-L-LEU-OL[1][3]
D-(-)-Leucinol	53448-09-2[5][6]	(2R)-2-Amino-4-methylpentan-1-ol[7]	(R)-(-)-Leucinol, (R)-2-Amino-4-methylpentan-1-ol, H-D-LEU-OL[6][8]
DL-Leucinol	502-32-9[9][10]	2-Amino-4-methylpentan-1-ol[9]	(+/-)-Leucinol, DL-Leucinol[11]

Physicochemical Properties

Understanding the physicochemical properties of Leucinol is critical for its handling, storage, and application in various experimental setups. The properties can vary slightly between the different stereoisomers.

Property	L-(+)-Leucinol	D-(-)-Leucinol	References
Molecular Formula	C₆H₁₅NO	C₆H₁₅NO	[1][5]
Molecular Weight	117.19 g/mol	117.19 g/mol	[8]
Appearance	Clear colorless to slightly yellow liquid or white crystalline solid	Transparent or slightly yellow liquid	[1][5]
Melting Point	56-58 °C	N/A	[12]
Boiling Point	208-210 °C (lit.)	198-200 °C (lit.)	[8][12]
Density	0.917 g/mL at 25 °C (lit.)	0.917 g/mL at 25 °C (lit.)	[8][12]
Optical Rotation	[α]²⁰/D +4° ± 1° (c=9 in EtOH)	[α]²⁰/D -4° ± 1° (c=9 in EtOH)	[5][13]
Flash Point	195 °F / 90 °C	195 °F	[8][12]
Solubility	Soluble in water, organic solvents like Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.	Soluble in organic solvents.	[1][3]

Synthesis and Manufacturing

The most common and industrially scalable method for synthesizing enantiomerically pure Leucinol is through the reduction of the corresponding amino acid, L-leucine or D-leucine. This transformation is typically achieved using a powerful reducing agent.

Causality in Reagent Selection:

The choice of reducing agent is critical. While sodium borohydride (NaBH₄) can be used, often in the presence of a Lewis acid or after converting the carboxylic acid to an ester, Lithium Aluminum Hydride (LAH) is more potent and directly reduces the carboxylic acid to the primary alcohol. The use of LAH in an anhydrous solvent like Tetrahydrofuran (THF) is a standard laboratory procedure due to its high yield and efficiency. The mechanism involves the formation of a complex aluminate salt, which is then hydrolyzed during the workup to release the amino alcohol.

Diagram: Synthesis Workflow of L-Leucinol```dot

Caption: Standard quality control workflow for Leucinol analysis.

• Identity Confirmation: Techniques like Fourier-Transform Infrared Spectroscopy (FTIR) and Nuclear Magnetic Resonance (NMR) spectroscopy are used to confirm the chemical structure of the compound.

• Chemical Purity: Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are standard methods to determine the chemical purity and identify any process-related impurities. *[13] Enantiomeric Purity (e.e.%): This is the most critical parameter for a chiral compound. It is determined using chiral chromatography (either Chiral GC or Chiral HPLC). These methods use a chiral stationary phase to separate the two enantiomers, allowing for their quantification. A highly sensitive LC-MS/MS method has also been developed for the determination of D- and L-isomers of leucine and can be adapted for leucinol.

[14]### 6. Safety and Handling

Leucinol is classified as an irritant. It is important to handle the compound with appropriate personal protective equipment (PPE) in a well-ventilated area.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). *[15] Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing). *[15] Storage: Store in a cool, dark place (often recommended at 2-8°C) under an inert atmosphere, as the compound can be air-sensitive.

2-Amino-4-methylpentan-1-ol, in its various stereoisomeric forms, is a cornerstone chiral building block for synthetic chemistry. Its utility in the pharmaceutical and agrochemical industries is well-established and continues to grow as the demand for enantiomerically pure compounds increases. A thorough understanding of its nomenclature, properties, synthesis, and analytical methods, as outlined in this guide, is essential for any scientist or researcher aiming to leverage its full potential in their work.

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In-Depth Technical Guide to the Physicochemical Properties of Leucinol

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Abstract

Leucinol, a chiral amino alcohol derived from leucine, is a cornerstone in modern asymmetric synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2][3] Its utility as a chiral auxiliary and building block stems directly from its distinct physicochemical properties.[1][2] This guide provides a comprehensive technical overview of these properties, grounded in experimental data and established scientific principles. It is intended for researchers, scientists, and drug development professionals who utilize or intend to utilize Leucinol in their synthetic and developmental workflows. We will delve into the causality behind experimental choices for property determination and present the data in a clear, accessible format to facilitate its practical application.

Introduction: The Strategic Importance of Leucinol

Chirality is a critical determinant of biological activity. In drug development, the stereochemistry of a molecule can mean the difference between a potent therapeutic and an inactive or even toxic compound.[4][5][6] Leucinol, available as both (S)-(+)-Leucinol and (R)-(-)-Leucinol, offers a readily accessible source of chirality. Its structural features—a primary amine, a primary alcohol, and a chiral center—make it a versatile synthon for the construction of complex, enantiomerically pure molecules.[1] It serves as a starting material for the synthesis of various inhibitors, including those for aminopeptidase N and phospholipase A2.[7][8][9] A thorough understanding of its physicochemical properties is therefore not merely academic; it is a prerequisite for efficient process development, formulation, and ultimately, the successful synthesis of target molecules.[10]

Core Physicochemical Data of Leucinol

The following table summarizes the key physicochemical properties of Leucinol. It is important to note that slight variations in reported values can exist across different sources due to variations in experimental conditions and purity.

Physicochemical Property	(S)-(+)-Leucinol	(R)-(-)-Leucinol	Significance in Research & Development
Molecular Formula	C₆H₁₅NO	C₆H₁₅NO	Fundamental for stoichiometric calculations and molecular modeling.
Molecular Weight	117.19 g/mol [11][12][13]	117.19 g/mol	Essential for accurate mass-based measurements and concentration calculations.
Appearance	White crystalline solid or clear, colorless to slightly yellow liquid[1][8][9][11]	-	Affects handling, storage, and visual inspection of purity. The liquid form at room temperature suggests a low melting point.
Melting Point	56-58 °C[8][9][14]	-	A narrow melting point range is a key indicator of purity. This temperature is critical for reaction condition selection and purification techniques like melt crystallization.
Boiling Point	198-200 °C (at 760 mmHg)[7][11]; 208-210 °C[8][9]	198-200 °C (at 768 mmHg)[15]	The high boiling point, due to hydrogen bonding, allows for purification by vacuum distillation to prevent thermal decomposition.
Density	0.917 g/mL at 25 °C[7][8][9]	0.917 g/mL at 25 °C[15]	Necessary for volume-to-mass conversions in process scale-up and formulation.
Solubility	Soluble in water, organic solvents like Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone.[1][8][9]	Soluble in water and organic solvents.[1]	Crucial for selecting appropriate solvents for reactions, extractions, and purifications. High polarity due to amine and hydroxyl groups dictates its solubility profile.
pKa	12.88 ± 0.10 (Predicted)[8][9]	-	The basicity of the amino group is a key factor in its catalytic activity and reactivity. It also influences the molecule's charge state at different pH values, which is critical for separations and biological interactions.
Optical Rotation	[α]20/D +4°, c = 9 in ethanol[8][9][16]	[α]20/D −4°, c = 9 in ethanol[15]	Confirms the enantiomeric identity and purity of the chiral substance. The equal and opposite rotation of the enantiomers is a fundamental property of chiral molecules.[17][18]

Experimental Protocols and Methodologies: A Self-Validating System

The integrity of the data presented above is contingent on robust experimental methodologies. The following section outlines standard protocols for determining these key physicochemical properties, emphasizing the causality behind the experimental design.

Melting Point Determination: A Purity Benchmark

The melting point is a fundamental and easily accessible indicator of a compound's purity.

Experimental Workflow:

Caption: Workflow for Melting Point Determination.

Expertise & Experience: The slow heating rate near the melting point is crucial for allowing the system to reach thermal equilibrium, ensuring an accurate reading. A broad melting range suggests the presence of impurities, which disrupt the crystal lattice and cause the substance to melt over a wider temperature range.

Optical Rotation: Confirming Chirality

Optical rotation is the definitive method for distinguishing between enantiomers and quantifying enantiomeric excess.[17][19]

Experimental Protocol:

• Solution Preparation: Accurately weigh a sample of Leucinol and dissolve it in a known volume of a specified solvent (e.g., ethanol) to a precise concentration (c).

• Polarimeter Calibration: Calibrate the polarimeter using a blank (the pure solvent).

• Measurement: Fill the polarimeter cell of a known path length (l) with the sample solution and measure the observed angle of rotation (α).

• Calculation of Specific Rotation: The specific rotation [α] is calculated using the formula: [α] = α / (l * c)

Trustworthiness: The specific rotation is a characteristic physical constant for a given enantiomer under defined conditions (temperature, wavelength, solvent, and concentration).[19] The use of a standardized wavelength, typically the sodium D-line (589 nm), ensures comparability of results across different laboratories.

Solubility Studies: From Benchtop to Formulation

Solubility data is critical for everything from reaction solvent selection to final drug formulation.

Logical Relationship for Solubility Assessment:

Caption: Logical Flow for Solubility Determination.

Authoritative Grounding: The shake-flask method is a widely accepted standard for determining equilibrium solubility. The choice of analytical technique for concentration determination (e.g., HPLC, GC) should be validated for accuracy, precision, and linearity.

Visualization of Key Concepts

Visual aids are invaluable for understanding complex scientific principles. The following diagrams illustrate key concepts related to the physicochemical properties of Leucinol.

Chiral Recognition Principle:

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Mass Spectrometric Analysis of 2-Amino-4-methylpentan-1-ol (Leucinol)

An In-depth Technical Guide:

Prepared by: Gemini, Senior Application Scientist

Introduction

2-Amino-4-methylpentan-1-ol, commonly known as Leucinol, is a chiral amino alcohol derived from the essential amino acid L-leucine. Its structural similarity to leucine makes it a valuable building block in synthetic organic chemistry, particularly in the development of chiral catalysts, ligands, and pharmaceutical intermediates. Accurate structural elucidation and quantification of Leucinol are critical for ensuring the purity, efficacy, and safety of these downstream applications. Mass spectrometry, with its high sensitivity and specificity, stands as an indispensable analytical tool for this purpose.

This technical guide provides an in-depth exploration of the mass spectrometric behavior of 2-Amino-4-methylpentan-1-ol under both high-energy Electron Ionization (EI) and soft Electrospray Ionization (ESI) conditions. As a Senior Application Scientist, the narrative emphasizes not just the data itself, but the underlying chemical principles that dictate the fragmentation patterns, offering researchers a robust framework for method development, data interpretation, and troubleshooting. The protocols and mechanistic discussions herein are designed to be self-validating, grounded in established principles of mass spectrometry.

Core Physicochemical Properties for Mass Spectrometry

Understanding the fundamental properties of 2-Amino-4-methylpentan-1-ol is the first step in developing a sound mass spectrometric method. These properties influence its behavior in the ion source, its ionization efficiency, and its subsequent fragmentation.

Property	Value	Source
Molecular Formula	C₆H₁₅NO	[PubChem[1], NIST[2]]
Molecular Weight	117.19 g/mol	[PubChem[1]]
Monoisotopic Mass	117.115364 Da	[PubChem[1]]
Functional Groups	Primary Amine (-NH₂), Primary Alcohol (-OH)	N/A
IUPAC Name	2-amino-4-methylpentan-1-ol	[PubChem[1]]

The presence of both a basic amine group and a polar alcohol group makes Leucinol amenable to analysis by a variety of ionization techniques, each providing complementary structural information.

Electron Ionization (EI) Mass Spectrometry

Electron Ionization is a high-energy technique typically coupled with Gas Chromatography (GC-MS). It involves bombarding the analyte with a beam of energetic electrons (commonly 70 eV), leading to the formation of a radical cation (the molecular ion, M⁺•) and extensive, predictable fragmentation. This "hard" ionization is excellent for creating a reproducible fragmentation "fingerprint" for library matching and unambiguous identification.[1]

Causality of EI Fragmentation Pathways

The fragmentation of the Leucinol molecular ion (m/z 117) is dictated by the stability of the resulting carbocations and neutral radicals. The primary amine and primary alcohol functionalities are the principal drivers of the fragmentation cascade. The most favorable cleavage events occur alpha to these heteroatoms, where the resulting positive charge can be stabilized by the lone pair of electrons on the nitrogen or oxygen atom.[3][4]

Key Fragmentation Mechanisms:

• Alpha-Cleavage adjacent to the Amine: This is often the most dominant fragmentation pathway for aliphatic amines.[3] The cleavage of the C2-C3 bond results in the loss of an isobutyl radical (•C₄H₉), leading to the formation of a highly stable, resonance-stabilized iminium ion.

• Alpha-Cleavage adjacent to the Alcohol: Cleavage of the C1-C2 bond is characteristic of primary alcohols.[4] This results in the loss of a radical containing the bulk of the molecule and the formation of the hydroxymethyl cation.

• Neutral Loss of Water: Alcohols frequently undergo dehydration, eliminating a neutral water molecule (18 Da) from the molecular ion.[4] This rearrangement is driven by the formation of the stable water molecule.

Visualizing the EI Fragmentation Pathway

The logical flow of fragmentation from the molecular ion can be visualized as follows:

Caption: Predicted EI fragmentation pathway for 2-Amino-4-methylpentan-1-ol.

Summary of Key EI Fragments

m/z	Proposed Ion Formula	Identity / Mechanism	Significance
117	[C₆H₁₅NO]⁺•	Molecular Ion (M⁺•)	Confirms molecular weight; may be low abundance or absent.[4]
60	[C₂H₆NO]⁺	[CH(NH₂)CH₂OH]⁺	Base Peak. Formed by α-cleavage at the amine, losing an isobutyl radical. Highly diagnostic.
99	[C₆H₁₃N]⁺•	[M - H₂O]⁺•	Neutral loss of water, common for alcohols.[4]
86	[C₅H₁₂N]⁺	[M - •CH₂OH]⁺	Loss of the hydroxymethyl radical.
43	[C₃H₇]⁺	[CH(CH₃)₂]⁺	Isopropyl cation, a secondary fragment.
31	[CH₃O]⁺	[CH₂OH]⁺	Result of α-cleavage at the alcohol. Characteristic of primary alcohols.[4]

Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS)

Electrospray Ionization is a "soft" ionization technique, ideal for polar and thermally labile molecules like Leucinol, and is the standard for Liquid Chromatography (LC-MS). ESI generates ions directly from a liquid solution, typically by protonation or adduct formation, with minimal fragmentation in the source.[5][6] For Leucinol, the highly basic amine group readily accepts a proton in an acidic mobile phase, forming the pseudomolecular ion, [M+H]⁺, at m/z 118.

Structural information is then obtained by selecting this precursor ion and subjecting it to Collision-Induced Dissociation (CID) in a tandem mass spectrometer (MS/MS). The resulting product ion spectrum reveals fragmentation pathways of the protonated molecule.

Causality of ESI-MS/MS Fragmentation

The fragmentation of the even-electron [M+H]⁺ ion proceeds through different mechanisms than the radical cation in EI. The pathways are dominated by the elimination of small, stable neutral molecules from the protonated parent.[7]

Key Fragmentation Mechanisms:

• Loss of Water (H₂O): The protonated alcohol moiety is readily eliminated as a neutral water molecule (18 Da). This is often the most facile and abundant fragmentation pathway for protonated alcohols.[7]

• Loss of Ammonia (NH₃): The protonated amine group can be eliminated as a neutral ammonia molecule (17 Da). The relative efficiency of losing water versus ammonia provides structural insight.

Visualizing the ESI-MS/MS Fragmentation Pathway

The dissociation of the protonated molecule can be mapped as follows:

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Infrared (IR) spectroscopy of 2-Amino-4-methylpentan-1-ol

An In-depth Technical Guide to the Infrared (IR) Spectroscopy of 2-Amino-4-methylpentan-1-ol

Authored by: A Senior Application Scientist

Foreword: From Molecular Blueprint to Spectral Fingerprint

In the landscape of pharmaceutical development and molecular research, the unambiguous characterization of chemical entities is paramount. Infrared (IR) spectroscopy stands as a cornerstone analytical technique, offering a rapid, non-destructive, and highly informative method for identifying functional groups and confirming molecular identity. This guide provides a detailed exploration of the infrared spectrum of 2-Amino-4-methylpentan-1-ol (commonly known as Leucinol), a chiral building block frequently employed in the synthesis of active pharmaceutical ingredients.

Our approach transcends a mere cataloging of absorption bands. We will delve into the causal relationships between the molecule's structural features and its unique spectral signature. This document is designed for the practicing researcher, scientist, and drug development professional, providing not only the data but also the field-proven insights necessary for robust spectral interpretation and method validation.

The Subject Molecule: 2-Amino-4-methylpentan-1-ol

2-Amino-4-methylpentan-1-ol (C₆H₁₅NO) is a primary amino alcohol.[1][2] Its structure is characterized by a primary amine (-NH₂) and a primary alcohol (-OH) group, attached to a chiral carbon, along with an isobutyl side chain. This combination of functional groups results in a rich and distinctive infrared spectrum, governed by the vibrational modes of each component.

The presence of both O-H and N-H protons makes the molecule an excellent hydrogen bond donor and acceptor. This intermolecular hydrogen bonding is the single most dominant factor influencing the shape and position of the hydroxyl and amine stretching vibrations in the condensed phase, a critical insight for accurate spectral analysis.[3]

Caption: Molecular structure of 2-Amino-4-methylpentan-1-ol.

Experimental Protocol: A Self-Validating Approach to Data Acquisition

The integrity of any spectral analysis is founded upon a robust experimental protocol. The following methodology is designed to ensure high-quality, reproducible data for 2-Amino-4-methylpentan-1-ol using a modern Fourier Transform Infrared (FTIR) spectrometer, with an emphasis on the Attenuated Total Reflectance (ATR) technique.

Causality Behind Experimental Choice: We select ATR as the preferred sampling technique for its significant advantages with liquid or semi-solid samples like 2-Amino-4-methylpentan-1-ol.[4][5] It eliminates the need for preparing thin films between salt plates, which can be inconsistent, and circumvents the use of solvents that would introduce interfering absorptions.[6] The short, effective pathlength of the ATR measurement minimizes the issue of totally absorbing (flat-topped) peaks, which is a common problem with the very strong O-H and C-O stretching bands in transmission measurements of neat samples.[5]

Step-by-Step Methodology

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This minimizes instrumental drift.

  • Verify that the sample compartment is clean and the ATR crystal (typically diamond or zinc selenide) is free of any residue from previous analyses. Clean with a suitable solvent (e.g., isopropanol) and a soft, lint-free tissue, then allow it to fully evaporate.

• Background Spectrum Acquisition (The Critical Reference):

  • With the clean, empty ATR accessory in place, acquire a background spectrum. This measurement captures the instrument's response, the absorbance of the ATR crystal, and the spectral signature of atmospheric water vapor and carbon dioxide.

  • Parameters:

    • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 32 (averaged to maximize the signal-to-noise ratio)

  • This background is automatically subtracted from the sample spectrum, ensuring that the final output contains only the absorbance information of the analyte. This step is the cornerstone of a self-validating protocol.

• Sample Application and Spectrum Acquisition:

  • Place a small drop (1-2 drops) of 2-Amino-4-methylpentan-1-ol directly onto the center of the ATR crystal. Ensure the crystal surface is completely covered.

  • If the sample is a semi-solid, use a clean spatula to apply a small amount to the crystal.

  • Lower the ATR press to ensure firm, consistent contact between the sample and the crystal. Consistent pressure is key to reproducibility.

  • Acquire the sample spectrum using the same parameters as the background scan. The resulting spectrum should be a plot of absorbance (or % transmittance) versus wavenumber (cm⁻¹).

Caption: Experimental workflow for ATR-FTIR analysis.

Spectral Analysis: Decoding the Vibrational Signature

The infrared spectrum of 2-Amino-4-methylpentan-1-ol is dominated by the features of its hydroxyl, amino, and alkyl groups. The following table and analysis detail the assignment of the principal absorption bands.

Wavenumber (cm⁻¹)	Intensity	Band Shape	Vibrational Assignment	Functional Group
~3370 - 3200	Strong	Very Broad	O-H Stretching (H-bonded)	Primary Alcohol
~3360 & ~3290	Medium	Two Peaks	N-H Asymmetric & Symmetric Stretching	Primary Amine
~2955 - 2870	Strong	Sharp, Multiple	C-H Asymmetric & Symmetric Stretching	Alkyl (CH, CH₂, CH₃)
~1595	Medium	Sharp	N-H Bending (Scissoring)	Primary Amine
~1470	Medium	Sharp	C-H Bending (Scissoring)	Alkyl (CH₂)
~1385 & ~1370	Medium-Weak	Sharp Doublet	C-H Bending (Symmetric)	gem-Dimethyl (Isobutyl)
~1045	Strong	Sharp	C-O Stretching	Primary Alcohol
~1080	Medium-Weak	Sharp	C-N Stretching	Aliphatic Amine
~900 - 650	Medium	Broad	N-H Wagging	Primary Amine

Detailed Interpretation

• The O-H and N-H Stretching Region (4000 - 3000 cm⁻¹): This region is the most characteristic for this molecule. One observes a very broad, strong absorption centered around 3300 cm⁻¹, which is the classic signature of an O-H group involved in intermolecular hydrogen bonding.[3][7] Superimposed on this broad envelope are two distinct, sharper peaks of medium intensity. These are the asymmetric (~3360 cm⁻¹) and symmetric (~3290 cm⁻¹) N-H stretching vibrations of the primary amine group.[8][9] The presence of two peaks is definitive for a primary (-NH₂) amine.[8][10]

• The C-H Stretching Region (3000 - 2800 cm⁻¹): A series of strong, sharp peaks appear just below 3000 cm⁻¹. These are characteristic of stretching vibrations from sp³ hybridized C-H bonds within the molecule's alkyl backbone.[11]

• The Fingerprint Region (1600 - 600 cm⁻¹): This region contains a wealth of structural information.

  • N-H Bend: A distinct, medium-intensity peak around 1595 cm⁻¹ is due to the N-H scissoring (bending) vibration of the primary amine.[8] Its presence further confirms the -NH₂ group.

  • C-H Bends: Absorptions around 1470 cm⁻¹ arise from standard CH₂ and CH₃ bending modes. Critically, the presence of a doublet—two small, sharp peaks at approximately 1385 cm⁻¹ and 1370 cm⁻¹—is a tell-tale sign of a gem-dimethyl group, confirming the isobutyl structure.

  • C-O Stretch: An intense, sharp band around 1045 cm⁻¹ is assigned to the C-O stretching vibration. The position of this band is diagnostic for the type of alcohol; for primary alcohols like this one, it typically appears between 1075-1000 cm⁻¹.[7][12][13] This is one of the most reliable peaks in the spectrum.

  • C-N Stretch: A weaker absorption around 1080 cm⁻¹ can be attributed to the C-N stretch of the aliphatic amine.[12][14]

  • N-H Wag: A broad, medium-intensity band centered in the 900-650 cm⁻¹ range is characteristic of the out-of-plane N-H wagging motion of a primary amine.[8]

Conclusion: A Tool for Identity and Purity

The infrared spectrum of 2-Amino-4-methylpentan-1-ol provides a unique and verifiable fingerprint. The combination of a very broad O-H stretch, the characteristic N-H stretching doublet, a strong C-O stretch indicative of a primary alcohol, and the gem-dimethyl doublet in the fingerprint region allows for confident identification. For researchers in drug development, this spectral analysis serves as a rapid, first-line quality control method to confirm the identity of starting materials and to detect the presence of impurities that would alter the spectral features, such as the absence of the -OH band or the appearance of a carbonyl (C=O) band from an oxidized precursor. While techniques like NMR and mass spectrometry are required for complete structural elucidation, IR spectroscopy remains an indispensable, high-throughput tool for ensuring chemical fidelity.

References

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• IR SPECTROSCOPY|| Vibrational frequency of Alcohols and Ethers||. (2020, July 7). YouTube. Retrieved from [Link]

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• Royal Society of Chemistry. (2016, June 7). Preparing a sample for infrared spectroscopy. YouTube. Retrieved from [Link]

• Winter, A. (2016, March 26). How to Identify Alcohols and Amines in the IR Spectrum. Dummies.com. Retrieved from [Link]

• Smith, B. C. (2017, January 1). The C-O Bond, Part I: Introduction and the Infrared Spectroscopy of Alcohols. Spectroscopy Online. Retrieved from [Link]

• Anjali Devi. (2021, July 13). Interpretation of IR spectra (alcohols,amines and carbonyl compounds). YouTube. Retrieved from [Link]

• AdiChemistry. (2024, April 2). Infrared spectroscopy alcohols phenols M.Sc NTA CSIR NET GATE IIT JAM. YouTube. Retrieved from [Link]

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• Stevens, E. (2018, August 14). spectroscopy infrared alcohols and amines. YouTube. Retrieved from [Link]

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A-Z Guide to Solubility of 2-Amino-4-methylpentan-1-ol in Organic Solvents

This in-depth technical guide provides a comprehensive overview of the solubility of 2-Amino-4-methylpentan-1-ol, also known as L-Leucinol. Designed for researchers, scientists, and drug development professionals, this document delves into the theoretical underpinnings of solubility, practical experimental methodologies, and available data for this crucial chiral building block.

Introduction to 2-Amino-4-methylpentan-1-ol (L-Leucinol)

2-Amino-4-methylpentan-1-ol, or L-Leucinol, is a chiral amino alcohol derived from the essential amino acid L-leucine.[1] Its structure, featuring both a primary amine (-NH₂) and a primary hydroxyl (-OH) group, makes it a versatile molecule in organic synthesis.[1] This bifunctionality allows it to serve as a valuable chiral auxiliary and a key starting material in the synthesis of pharmaceuticals and agrochemicals.[1] Understanding its solubility in various organic solvents is a critical first step in formulation development, reaction optimization, and purification processes.[2] The solubility behavior of an active pharmaceutical ingredient (API) or intermediate dictates solvent selection, impacts crystallization processes, and ultimately influences the bioavailability and efficacy of a final drug product.[2][3]

Key Physicochemical Properties:

Property	Value	Reference
Molecular Formula	C₆H₁₅NO	[1]
Molecular Weight	117.19 g/mol	[4]
Melting Point	56-58 °C	[5]
Boiling Point	208-210 °C	[5]
Density	0.917 g/mL at 25 °C	[5]

Theoretical Framework of Solubility

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay of intermolecular forces between the solute (L-Leucinol) and the solvent. The key factors include:

• Hydrogen Bonding: L-Leucinol has both a hydrogen bond donor (amine and hydroxyl groups) and acceptor (the lone pairs on nitrogen and oxygen). Solvents that can participate in hydrogen bonding (e.g., alcohols, water) are generally good candidates for dissolving L-Leucinol.

• Polarity: The presence of the amino and hydroxyl groups makes L-Leucinol a polar molecule. Therefore, it is expected to have higher solubility in polar solvents (e.g., DMSO, methanol) and lower solubility in non-polar solvents (e.g., hexane, toluene).

• Molecular Structure: The branched isobutyl group of L-Leucinol introduces a degree of hydrophobicity, which can influence its solubility in less polar organic solvents.[2]

• Temperature: Generally, the solubility of solids in liquids increases with temperature, as the increased kinetic energy helps to overcome the lattice energy of the solid and the intermolecular forces within the solvent.

Qualitative Solubility Data

While comprehensive quantitative data is not widely published in a consolidated form, several sources provide qualitative solubility information for L-Leucinol. This information is a valuable starting point for solvent screening in experimental design.

Table of Qualitative Solubility:

Solvent	Solubility	Reference
Water	Soluble	[1]
Chloroform	Soluble	[5][6]
Dichloromethane	Soluble	[5][6]
Ethyl Acetate	Soluble	[5][6]
DMSO	Soluble	[5][6]
Acetone	Soluble	[5][6]
Ethanol	Soluble	[5]

This qualitative data indicates that L-Leucinol is soluble in a range of common polar and moderately polar organic solvents.

Experimental Determination of Thermodynamic Solubility

To obtain precise, quantitative solubility data, a robust experimental methodology is required. The "shake-flask" method is considered the gold standard for determining thermodynamic (equilibrium) solubility.[7] This method ensures that the solution has reached a state of equilibrium with the excess solid, providing a true measure of the compound's solubility at a given temperature.

Protocol: Isothermal Shake-Flask Method

This protocol outlines the steps for determining the equilibrium solubility of L-Leucinol in an organic solvent.

Causality in Protocol Design: The core principle of this protocol is to allow the system to reach thermodynamic equilibrium. The extended equilibration time (24-72 hours) is crucial to overcome any kinetic barriers to dissolution, ensuring the measured concentration represents the true saturation point.[8] The use of a validated analytical method like HPLC provides the necessary specificity and sensitivity to accurately quantify the dissolved solute, even in the presence of potential impurities.[9]

Step-by-Step Methodology:

• Preparation: Add an excess amount of solid L-Leucinol to a known volume of the selected organic solvent in a sealed vial. The excess solid is critical to ensure that a saturated solution is formed.

• Equilibration: Place the vial in an isothermal shaker bath set to the desired temperature (e.g., 25 °C or 37 °C). Agitate the suspension for a predetermined period (e.g., 24, 48, and 72 hours) to ensure equilibrium is reached.[8]

• Phase Separation: After equilibration, allow the suspension to settle. Carefully withdraw a sample of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.45 µm PTFE) to remove all undissolved solids.

• Analysis: Dilute the filtered sample with a suitable solvent and analyze the concentration of L-Leucinol using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[9][10]

• Verification: To confirm that equilibrium has been reached, compare the concentrations measured at different time points (e.g., 24h vs. 48h). The solubility is considered to be at equilibrium when consecutive measurements show no significant change.[8]

Workflow for Solubility Determination

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An In-depth Technical Guide to the Predicted Biological Activity of 2-Amino-4-methylpentan-1-ol

Foreword: From Chiral Building Block to Therapeutic Potential

2-Amino-4-methylpentan-1-ol, colloquially known as L-Leucinol, is a chiral amino alcohol derived from the essential amino acid L-leucine.[1][2] For decades, its primary role in the scientific landscape has been that of a versatile chiral building block in asymmetric synthesis, enabling the construction of complex stereospecific molecules, including pharmaceuticals and agrochemicals.[1][3][4] However, to confine our understanding of this molecule to its synthetic utility would be to overlook its intrinsic potential for direct biological activity. This guide moves beyond the established and ventures into the predictive, employing robust in silico methodologies to forecast the biological activities of 2-Amino-4-methylpentan-1-ol. Our objective is to provide a comprehensive roadmap for researchers, scientists, and drug development professionals, illuminating promising avenues for future investigation and therapeutic development.

Molecular Profile and Physicochemical Properties

A thorough understanding of a molecule's physicochemical properties is the bedrock of predicting its biological behavior. 2-Amino-4-methylpentan-1-ol is a relatively small molecule with the chemical formula C₆H₁₅NO.[2][5] Its structure, featuring a primary amine and a primary alcohol, dictates its polarity and potential for hydrogen bonding, which are critical for interactions with biological macromolecules.

Property	Predicted Value	Source
Molecular Weight	117.19 g/mol	PubChem[2]
XLogP3	0.4	PubChem[2]
Hydrogen Bond Donors	2	PubChem[2]
Hydrogen Bond Acceptors	2	PubChem[2]
Polar Surface Area	46.3 Ų	PubChem[2]
Rotatable Bond Count	3	PubChem[2]

These properties suggest that 2-Amino-4-methylpentan-1-ol possesses a favorable profile for oral bioavailability, aligning with general principles of drug-likeness. The low molecular weight and moderate lipophilicity (as indicated by the XLogP3 value) suggest a good balance between aqueous solubility and membrane permeability.

In Silico Prediction of Biological Activity: A Multi-pronged Approach

In the absence of extensive experimental data, in silico modeling provides a powerful and cost-effective strategy for generating hypotheses about a molecule's biological activity.[6][7] We will employ a combination of ligand-based and structure-based approaches to build a predictive profile for 2-Amino-4-methylpentan-1-ol.

Target Prediction via Ligand-Based Methods

Ligand-based methods operate on the principle of chemical similarity, which posits that structurally similar molecules are likely to exhibit similar biological activities.[8] By comparing the structure of 2-Amino-4-methylpentan-1-ol to databases of known bioactive compounds, we can infer potential biological targets.

One of the most well-documented activities of L-Leucinol is its potent inhibition of leucine aminopeptidase.[1] This known interaction serves as a crucial validation point for our predictive models. Beyond this, given its structural resemblance to the neurotransmitter precursor L-leucine, it is plausible that 2-Amino-4-methylpentan-1-ol could interact with other targets involved in amino acid metabolism and transport.

• Metalloproteases: Building on its known inhibition of leucine aminopeptidase (a zinc metalloenzyme), it is highly probable that 2-Amino-4-methylpentan-1-ol could exhibit inhibitory activity against other metalloproteases. The primary amine and hydroxyl groups can chelate the active site metal ion, a common mechanism for metalloprotease inhibitors.

• Neurotransmitter Receptors and Transporters: The structural analogy to L-leucine, a branched-chain amino acid with roles in neurotransmission, suggests potential interactions with receptors and transporters in the central nervous system. Specifically, it may act as a modulator of monoamine transporters, although likely with lower affinity than established inhibitors.[9]

• G Protein-Coupled Receptors (GPCRs): The presence of an amine group, a common feature in GPCR ligands, suggests the possibility of interactions with this large family of receptors.[10]

ADMET Profiling: Predicting the Fate of a Molecule

The journey of a drug through the body is as critical as its interaction with its target. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling predicts the pharmacokinetic and toxicological properties of a compound.[11][12][13]

ADMET Property	Prediction	Rationale
Absorption	High	Low molecular weight and favorable LogP suggest good passive absorption.
Distribution	Moderate	Likely to distribute into tissues, but may have limited blood-brain barrier penetration.
Metabolism	Moderate	The primary alcohol and amine are susceptible to oxidation and conjugation by metabolic enzymes (e.g., Cytochrome P450s).[14]
Excretion	Renal	As a small, water-soluble molecule, renal excretion is the most probable route of elimination.
Toxicity	Low	No obvious toxicophores are present. However, high concentrations may cause skin and eye irritation.[15]

Several free and commercial web servers, such as ADMETlab 2.0 and pkCSM, can provide more detailed quantitative predictions for these properties.[11][16]

Hypothetical Signaling Pathway Involvement

Based on the predicted targets, we can construct a hypothetical signaling pathway that may be modulated by 2-Amino-4-methylpentan-1-ol.

Caption: Predicted signaling pathway for 2-Amino-4-methylpentan-1-ol.

This generalized diagram illustrates the potential mechanism of action, where 2-Amino-4-methylpentan-1-ol binds to its predicted target, initiating a signal transduction cascade that culminates in a measurable cellular response. The specific nature of the effector and the response would depend on the identity of the target protein.

Experimental Validation Workflow

In silico predictions, while valuable for hypothesis generation, must be validated through rigorous experimental testing. The following workflow outlines a logical progression from initial screening to more complex biological assays.

Caption: A stepwise workflow for the experimental validation of predicted biological activities.

Step-by-Step Methodologies

Objective: To confirm direct physical interaction between 2-Amino-4-methylpentan-1-ol and its predicted protein targets.

Protocol: Surface Plasmon Resonance (SPR)

• Immobilization: Covalently immobilize the purified recombinant target protein onto a sensor chip.

• Analyte Injection: Flow solutions of 2-Amino-4-methylpentan-1-ol at varying concentrations over the sensor surface.

• Detection: Monitor the change in the refractive index at the sensor surface, which is proportional to the binding of the analyte to the immobilized ligand.

• Data Analysis: Fit the binding data to a suitable model to determine the association (ka), dissociation (kd), and equilibrium dissociation (KD) constants.

Objective: To quantify the inhibitory effect of 2-Amino-4-methylpentan-1-ol on the enzymatic activity of predicted targets (e.g., metalloproteases).

Protocol: Fluorogenic Substrate Assay

• Reaction Setup: Prepare a reaction mixture containing the purified enzyme, a fluorogenic substrate, and varying concentrations of 2-Amino-4-methylpentan-1-ol in an appropriate buffer.

• Incubation: Incubate the reaction mixture at the optimal temperature for the enzyme.

• Fluorescence Measurement: Measure the increase in fluorescence over time, which corresponds to the cleavage of the substrate by the enzyme.

• Data Analysis: Plot the initial reaction velocities against the inhibitor concentration and fit the data to the Michaelis-Menten equation to determine the IC₅₀ value and the mode of inhibition.

Objective: To assess the effect of 2-Amino-4-methylpentan-1-ol on cellular processes relevant to the predicted target's function.

Protocol: Cell Viability Assay (e.g., MTT Assay)

• Cell Culture: Plate cells expressing the target of interest in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 2-Amino-4-methylpentan-1-ol for a specified duration (e.g., 24, 48, 72 hours).

• MTT Addition: Add MTT solution to each well and incubate to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Solubilize the formazan crystals with a suitable solvent (e.g., DMSO).

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control to determine the cytotoxic or cytostatic effects of the compound.

Conclusion and Future Directions

This guide has provided a comprehensive, albeit predictive, overview of the potential biological activities of 2-Amino-4-methylpentan-1-ol. The in silico analyses suggest that this molecule, traditionally viewed as a synthetic intermediate, may possess a rich pharmacology worthy of further exploration. The proposed experimental workflows offer a clear path for validating these predictions and potentially uncovering novel therapeutic applications. Future research should focus on synthesizing and screening derivatives of 2-Amino-4-methylpentan-1-ol to explore structure-activity relationships and optimize potency and selectivity for the identified targets.[17] The journey from a simple chiral alcohol to a potential therapeutic agent is a long and challenging one, but the preliminary data presented here provides a compelling rationale for embarking on that journey.

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Authored by: Gemini, Senior Application Scientist

An In-depth Technical Guide to the Stereoisomers of 2-Amino-4-methylpentan-1-ol

Abstract

This technical guide provides a comprehensive overview of the stereoisomers of 2-Amino-4-methylpentan-1-ol, a chiral amino alcohol of significant interest in pharmaceutical development. Commonly known as Leucinol, this compound serves as a critical chiral building block for the synthesis of pharmacologically active molecules. This document details the fundamental principles of its stereochemistry, outlines robust methodologies for stereoselective synthesis and chiral separation, and describes essential analytical techniques for characterization. The guide is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the handling and application of these stereoisomers, with a focus on the causality behind experimental choices to ensure scientific integrity and reproducibility.

Introduction: The Significance of Chirality in Drug Development

In the landscape of modern pharmacology, the three-dimensional structure of a molecule is inextricably linked to its biological function. The human body is a chiral environment, composed of enantiomerically pure building blocks such as L-amino acids and D-sugars. Consequently, biological receptors, enzymes, and other targets often exhibit a high degree of stereoselectivity when interacting with drug molecules.[1] A racemic mixture, which contains equal amounts of two enantiomers, can be considered a combination of two distinct substances.[1] One enantiomer (the eutomer) may be responsible for the desired therapeutic effect, while the other (the distomer) could be inactive, exhibit a different activity, or even be responsible for undesirable side effects.[1]

2-Amino-4-methylpentan-1-ol (Leucinol) is a prime example of such a chiral molecule. It is a structural analog of the natural amino acid L-leucine and possesses a single stereocenter, giving rise to two enantiomers: (S)-2-Amino-4-methylpentan-1-ol and (R)-2-Amino-4-methylpentan-1-ol. Its utility as a precursor in the synthesis of complex molecules, such as the proteasome inhibitor carfilzomib, underscores the critical need for enantiomerically pure forms of this compound.[2] This guide provides the technical foundation required to synthesize, separate, and characterize these stereoisomers effectively.

Molecular Structure and Stereochemistry

2-Amino-4-methylpentan-1-ol has the chemical formula C₆H₁₅NO and a molecular weight of approximately 117.19 g/mol .[3][4] The chirality of the molecule originates from the carbon atom at the second position (C2), which is bonded to four different groups: a hydrogen atom, an amino group (-NH₂), a hydroxymethyl group (-CH₂OH), and an isobutyl group (-CH₂CH(CH₃)₂). This asymmetric carbon is the stereocenter from which the two enantiomers arise.

• (S)-(+)-2-Amino-4-methylpentan-1-ol (L-Leucinol)

• (R)-(-)-2-Amino-4-methylpentan-1-ol (D-Leucinol)

The (S) and (R) designations are based on the Cahn-Ingold-Prelog (CIP) priority rules, while the (+) and (-) symbols refer to the direction in which each enantiomer rotates plane-polarized light (dextrorotatory and levorotatory, respectively). It is important to note that the R/S designation and the direction of optical rotation are not directly correlated.[1]

Caption: The (S) and (R) enantiomers of 2-Amino-4-methylpentan-1-ol.

Physicochemical Properties

The enantiomers of a chiral compound share identical physical properties such as melting point, boiling point, and solubility in achiral solvents. They differ only in their interaction with other chiral entities and their optical activity.

Property	Value	Source
Molecular Formula	C₆H₁₅NO	[3][4]
Molecular Weight	117.19 g/mol	[3][4]
CAS Number (Racemate)	502-32-9	[3][5]
CAS Number ((R)-isomer)	53448-09-2	[6]
CAS Number ((S)-isomer)	7533-40-6	[7]
Appearance	Liquid or Solid
LogP (Octanol/Water)	0.4	[4]

Synthesis of Stereoisomers

The generation of enantiomerically pure 2-Amino-4-methylpentan-1-ol can be approached in two primary ways: enantioselective synthesis, which aims to create only the desired enantiomer, or the synthesis of a racemic mixture followed by chiral resolution.

Enantioselective Synthesis: A Proactive Approach

The most direct and efficient route to obtaining an enantiomerically pure sample is through stereoselective synthesis. For (S)-2-Amino-4-methylpentan-1-ol, the most common and logical precursor is the naturally abundant and chiral amino acid, L-leucine.

Principle of Causality: The choice of L-leucine as a starting material is driven by its inherent chirality. The stereocenter is already correctly configured (S), which obviates the need for a resolution step. The synthesis is a straightforward reduction of the carboxylic acid functionality. Powerful reducing agents like Lithium aluminum hydride (LiAlH₄) are required for this transformation.

Experimental Protocol: Reduction of L-Leucine

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, suspend Lithium aluminum hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF) under an inert atmosphere.

• Cooling: Cool the suspension to 0 °C using an ice bath.

• Addition of L-Leucine: Slowly add a solution of L-leucine in anhydrous THF to the LiAlH₄ suspension via the dropping funnel. This addition is highly exothermic and must be controlled carefully.

• Reflux: After the addition is complete, slowly warm the mixture to room temperature and then heat to reflux for several hours to ensure the reaction goes to completion.

• Quenching: Cool the reaction mixture back to 0 °C. Cautiously quench the excess LiAlH₄ by the sequential, dropwise addition of water, followed by a 15% sodium hydroxide solution, and then more water (Fieser workup). This procedure is critical for safety and for producing a granular precipitate that is easy to filter.

• Filtration & Extraction: Filter the resulting aluminum salts and wash them thoroughly with THF or diethyl ether. Combine the organic filtrates.

• Purification: Dry the combined organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the crude (S)-2-Amino-4-methylpentan-1-ol. Further purification can be achieved by vacuum distillation.

Racemic Synthesis and Chiral Resolution

Racemic Synthesis: A common method involves the reduction of the corresponding α-amino ketone, 4-methyl-1-aminopentan-2-one.[8] This reduction, using achiral reducing agents like sodium borohydride (NaBH₄), will produce a racemic mixture of the amino alcohol.

Chiral Resolution via Diastereomeric Salt Formation:

This classical technique relies on the principle that diastereomers have different physical properties and can be separated by conventional methods like fractional crystallization.[8]

Principle of Causality: By reacting the racemic amino alcohol (a base) with an enantiomerically pure chiral acid (a resolving agent, such as tartaric acid or N-tosyl-leucine), two diastereomeric salts are formed: [(R)-base:(S)-acid] and [(S)-base:(S)-acid].[8] Due to their different crystal packing and solubility, one salt will preferentially crystallize from a suitable solvent.

Experimental Protocol: Resolution with Tartaric Acid

• Salt Formation: Dissolve the racemic 2-Amino-4-methylpentan-1-ol in a suitable solvent, such as ethanol. Add an equimolar amount of an enantiomerically pure resolving agent, for example, L-(+)-tartaric acid.

• Crystallization: Heat the solution to dissolve the components fully, then allow it to cool slowly to room temperature. The less soluble diastereomeric salt will crystallize out.

• Isolation: Collect the crystals by filtration. The purity of the diastereomer can be improved by recrystallization.

• Liberation of the Enantiomer: Dissolve the purified diastereomeric salt in water and basify the solution (e.g., with NaOH) to deprotonate the amino alcohol.

• Extraction: Extract the free amino alcohol into an organic solvent (e.g., dichloromethane).

• Purification: Dry the organic extract, remove the solvent, and purify the enantiomerically enriched amino alcohol by distillation. The other enantiomer can be recovered from the mother liquor from the initial crystallization.

Separation and Analysis of Stereoisomers

Whether verifying the success of an enantioselective synthesis or separating a racemic mixture, chiral chromatography is the modern gold standard. High-Performance Liquid Chromatography (HPLC) with a Chiral Stationary Phase (CSP) is the most powerful technique.

Principle of Causality: Chiral stationary phases are themselves enantiomerically pure. They create a chiral environment within the column. The two enantiomers of the analyte form transient diastereomeric complexes with the CSP. These complexes have different stabilities and binding energies, leading to different retention times and, thus, separation.[9] For amino alcohols, macrocyclic glycopeptide-based CSPs, such as those using teicoplanin (e.g., Astec CHIROBIOTIC T), are particularly effective.[9][10]

Caption: Workflow for the analytical separation of Leucinol enantiomers via Chiral HPLC.

Experimental Protocol: Chiral HPLC Analysis

• Column: Astec CHIROBIOTIC® T Chiral Stationary Phase column.

• Mobile Phase: A polar ionic or reversed-phase mobile phase is typically used. For example, a mixture of methanol and an aqueous buffer (e.g., ammonium trifluoroacetate) is a good starting point.[10] The ratio can be optimized to improve resolution.

• Sample Preparation: Dissolve a small amount of the 2-Amino-4-methylpentan-1-ol sample in the mobile phase.

• Injection: Inject the sample onto the HPLC system.

• Detection: Use a UV detector (as the compound lacks a strong chromophore, derivatization might be needed for high sensitivity) or a mass spectrometer (LC-MS).

• Analysis: The two enantiomers will appear as two separate peaks on the chromatogram. The enantiomeric excess (% ee) can be calculated from the relative peak areas.

Spectroscopic Characterization

Once separated, the identity and purity of each enantiomer must be confirmed. Standard spectroscopic techniques are employed. While these methods do not differentiate between enantiomers (unless a chiral shift reagent is used in NMR), they confirm the fundamental molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR will confirm the proton environments, showing characteristic peaks for the -CH₂OH, -NH₂, and isobutyl groups.

• ¹³C NMR will show the six distinct carbon signals corresponding to the molecule's structure.

Infrared (IR) Spectroscopy:

• The IR spectrum will display characteristic absorption bands. A broad peak around 3300-3400 cm⁻¹ corresponds to the O-H and N-H stretching vibrations.[11] Strong peaks in the 2850-2960 cm⁻¹ region are due to C-H stretching.

Mass Spectrometry (MS):

• Mass spectrometry will confirm the molecular weight of the compound. The molecular ion peak [M+H]⁺ would be observed at m/z 118.[8]

Polarimetry: This is the definitive technique to distinguish between the two enantiomers.

• Procedure: A solution of the purified enantiomer is placed in a polarimeter, and plane-polarized light is passed through it.

• Observation: The (S)-enantiomer will rotate the light in a positive (dextrorotatory, +) direction, while the (R)-enantiomer will rotate it in a negative (levorotatory, -) direction. The magnitude of the specific rotation is a measure of enantiomeric purity.

Conclusion

The stereoisomers of 2-Amino-4-methylpentan-1-ol represent more than a mere chemical curiosity; they are foundational components in the rational design of chiral pharmaceuticals. A thorough understanding of the techniques for their synthesis, separation, and characterization is essential for any scientist or researcher in the field of drug development. The choice between enantioselective synthesis and racemic resolution is a strategic one, dictated by the availability of precursors, cost, and the desired final product. Mastery of analytical techniques, particularly chiral HPLC, is non-negotiable for ensuring the enantiomeric purity required for clinical applications. This guide provides the fundamental principles and actionable protocols to empower researchers in their work with these vital chiral building blocks.

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A Technical Guide to the Commercial Availability and Purity of DL-Leucinol for Researchers and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability and purity of DL-Leucinol, a critical chiral building block in pharmaceutical and chemical synthesis. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of sourcing, specifying, and verifying the quality of this important amino alcohol.

Introduction to DL-Leucinol: A Versatile Chiral Intermediate

DL-Leucinol, the racemic mixture of (R)-(-)-Leucinol and (S)-(+)-Leucinol, is a valuable chiral auxiliary and synthetic intermediate. Its bifunctional nature, possessing both a primary amine and a primary alcohol, allows for its incorporation into a wide array of molecular scaffolds. In the pharmaceutical industry, enantiomerically pure forms of leucinol and its derivatives are integral to the synthesis of various drug candidates, including antiviral and anticancer agents. The stereochemistry of these molecules is often critical to their pharmacological activity and safety profile, making the control and analysis of enantiomeric purity paramount.

While many applications demand enantiomerically pure L- or D-Leucinol, the racemic DL-form serves as a crucial starting material for chiral resolution studies, the development of stereoselective synthetic routes, and as a reference standard in analytical methods. Understanding its commercial landscape and purity profiles is the first step in harnessing its synthetic potential.

Commercial Availability: Sourcing DL-Leucinol

A direct search for "DL-Leucinol" as a catalog item from major chemical suppliers often leads to listings for the individual enantiomers, D-Leucinol and L-Leucinol. This is indicative of the market demand, which is predominantly for the enantiopure forms as chiral building blocks. However, researchers have several avenues for obtaining the racemic mixture:

• Direct Inquiry with Suppliers: Many chemical manufacturers that synthesize and supply the individual enantiomers have the capability to provide the racemic mixture upon request. It is advisable to contact the technical services or sales departments of suppliers specializing in amino acids and chiral compounds.

• In-house Preparation: For many laboratories, the most straightforward method to obtain DL-Leucinol is by mixing equimolar amounts of commercially available D-Leucinol and L-Leucinol. This approach provides a well-defined racemic standard.

Table 1: Prominent Suppliers of Leucinol Enantiomers

Supplier	Available Forms	Typical Purity
Sigma-Aldrich (Merck)	D-Leucinol, L-Leucinol	≥98%
Thermo Fisher Scientific	D-Leucinol, L-Leucinol	~97%
Chem-Impex International	L-Leucinol	≥99% (GC)[1]
MedChemExpress	D-Leucinol	99.71%
A. B. Enterprises	D-Leucinol	99% (Pharmaceutical Grade)[2]

It is important to note that while the chemical purity of commercially available leucinol enantiomers is generally high, the enantiomeric excess (e.e.) should also be carefully considered when preparing a racemic mixture.

Purity of DL-Leucinol: A Multifaceted Assessment

The purity of DL-Leucinol is not solely defined by its chemical purity but also by its enantiomeric composition. A comprehensive evaluation must address both aspects.

Chemical Purity

The chemical purity of DL-Leucinol is typically determined by chromatographic and spectroscopic methods. Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common techniques for quantifying the main component and any impurities.

Common Chemical Impurities:

Organic impurities in DL-Leucinol can originate from the synthetic route or degradation.[3] Potential impurities include:

• Starting Material Residues: Unreacted L-leucine or D-leucine.

• By-products of Synthesis: Intermediates from the reduction of the corresponding amino acid or its ester.

• Solvent Residues: Residual solvents from the reaction and purification steps.

• Degradation Products: Oxidation or other degradation products resulting from improper storage.

Enantiomeric Purity

For a substance to be considered a true racemate, it must contain an equal (50:50) ratio of both enantiomers. The determination of this ratio is achieved through chiral chromatography.

Chiral High-Performance Liquid Chromatography (HPLC):

Chiral HPLC is the gold standard for separating and quantifying enantiomers.[4] The general approach involves the use of a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to their separation. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for the separation of amino alcohols.[5][6]

Analytical Methodologies for Purity Determination

A robust analytical workflow is essential for the quality control of DL-Leucinol. The following diagram and protocol outline a typical approach.

Figure 1: A typical workflow for the comprehensive purity analysis of DL-Leucinol.

Experimental Protocol: Chiral HPLC for Enantiomeric Purity

This protocol provides a starting point for developing a validated chiral HPLC method for the separation of D- and L-Leucinol. Optimization will likely be required based on the specific instrumentation and column used.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.
• Chiral Stationary Phase Column: A polysaccharide-based column such as a Chiralpak® AD-H or Chiralcel® OD-H is a good starting point.
• Mobile Phase: A mixture of a non-polar solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol or ethanol). A small amount of an amine modifier (e.g., diethylamine) may be necessary for basic compounds.
• DL-Leucinol reference standard.
• D-Leucinol and L-Leucinol enantiomeric standards.

2. Chromatographic Conditions (Starting Point):

• Column: Chiralpak® AD-H (250 x 4.6 mm, 5 µm).
• Mobile Phase: n-Hexane / Isopropanol (90:10, v/v).
• Flow Rate: 1.0 mL/min.
• Column Temperature: 25 °C.
• Detection: UV at 210 nm.
• Injection Volume: 10 µL.

3. Sample Preparation:

• Prepare a stock solution of the DL-Leucinol sample in the mobile phase at a concentration of approximately 1 mg/mL.
• Prepare individual solutions of the D- and L-Leucinol standards to identify the elution order.

4. Procedure:

• Equilibrate the column with the mobile phase until a stable baseline is achieved.
• Inject the D-Leucinol and L-Leucinol standards individually to determine their respective retention times.
• Inject the DL-Leucinol sample.
• Identify the peaks corresponding to the D- and L-enantiomers in the sample chromatogram.
• Calculate the area of each peak.

5. Data Analysis:

• Enantiomeric Ratio: Calculate the ratio of the peak areas of the L-enantiomer to the D-enantiomer. For a true racemate, this ratio should be close to 1.0.
• Enantiomeric Excess (e.e.): While the goal for DL-Leucinol is an e.e. of 0%, this can be calculated as: e.e. (%) = [ |Area(L) - Area(D)| / (Area(L) + Area(D)) ] * 100

Purification of DL-Leucinol

Should the commercially acquired or synthesized DL-Leucinol not meet the required purity specifications, further purification may be necessary.

Figure 2: A general strategy for the purification of DL-Leucinol.

Recrystallization Protocol:

Recrystallization is a powerful technique for purifying solid compounds.

• Solvent Selection: Choose a solvent system in which DL-Leucinol is sparingly soluble at room temperature but highly soluble at an elevated temperature. A mixture of a polar and a non-polar solvent may be effective.

• Dissolution: Dissolve the impure DL-Leucinol in the minimum amount of the hot solvent.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature, and then in an ice bath, to induce crystallization.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining impurities.

• Drying: Dry the purified crystals under vacuum.

Conclusion

DL-Leucinol remains a fundamental building block in chemical synthesis. While its commercial availability is often in the form of its constituent enantiomers, the racemate is readily accessible through direct inquiry or straightforward preparation. A thorough understanding of the analytical techniques required to assess both its chemical and enantiomeric purity is crucial for ensuring the quality and reproducibility of research and development outcomes. The methodologies and strategies outlined in this guide provide a solid foundation for scientists and researchers to confidently source, analyze, and utilize DL-Leucinol in their work.

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• Hussain, A., et al. (2016). Chiral HPLC Separation and Modeling of Four Stereomers of DL-Leucine-DL-Tryptophan Dipeptide on Amylose Chiral Column. ResearchGate. [Link]

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A Technical Guide to the Industrial Potential of 2-Amino-4-methylpentan-1-ol

Abstract

2-Amino-4-methylpentan-1-ol, also known as DL-Leucinol, is a chiral amino alcohol that serves as a versatile and valuable building block in modern organic synthesis. Its bifunctional nature, possessing both a primary amine and a primary alcohol, coupled with a chiral center, makes it a strategic intermediate for a multitude of industrial applications. This technical guide provides an in-depth analysis of its physicochemical properties, synthesis methodologies, and established and potential industrial uses, with a particular focus on the pharmaceutical, agrochemical, and material science sectors. We will explore the causality behind its utility, from its role in creating complex molecular architectures to its function as a surface-active agent. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the unique characteristics of this compound.

Introduction: The Strategic Value of a Chiral Amino Alcohol

2-Amino-4-methylpentan-1-ol (C₆H₁₅NO) is the reduced alcohol form of the amino acid Leucine.[1] The presence of both an amine (-NH₂) and a hydroxyl (-OH) group on a chiral backbone provides two reactive sites for a wide range of chemical transformations. This dual functionality is the cornerstone of its industrial importance, allowing it to be incorporated into more complex molecules through reactions like amidation, esterification, and N-alkylation.

The compound exists as two enantiomers, (S)-(+)-2-Amino-4-methyl-1-pentanol and (R)-(-)-2-Amino-4-methyl-1-pentanol, as well as the racemic mixture.[2][3][4] The stereochemistry of this molecule is of paramount importance, particularly in the pharmaceutical industry, where the biological activity of a drug is often dependent on a specific enantiomeric form.

Physicochemical Profile

A thorough understanding of a chemical's properties is fundamental to its application. The key physicochemical data for 2-Amino-4-methylpentan-1-ol are summarized below.

Property	Value	Source
Molecular Formula	C₆H₁₅NO	[1][2][5]
Molecular Weight	117.19 g/mol	[1][2][5]
IUPAC Name	2-amino-4-methylpentan-1-ol	[1][2]
CAS Number	502-32-9 (for racemic mixture)	[1][2][5]
Appearance	Liquid or Solid or Semi-solid
Boiling Point	371-372 K at 0.015 bar	[2]
Octanol/Water Partition Coefficient (logP)	0.4	[1]
InChI Key	VPSSPAXIFBTOHY-UHFFFAOYSA-N	[1][5]

The molecule's moderate polarity, inferred from its structure and logP value, allows for solubility in a range of protic and polar organic solvents. Its stability is generally good under standard conditions, though it should be stored in an inert atmosphere and kept in a dark place to prevent degradation.

Synthesis and Chiral Resolution

The synthesis of 2-Amino-4-methylpentan-1-ol is a critical aspect of its industrial viability. A common and straightforward laboratory-scale synthesis involves the reduction of the corresponding amino acid, Leucine, or its ester derivatives.

Protocol: Reduction of L-Leucine Ethyl Ester

This protocol describes a representative lab-scale synthesis. Industrial-scale processes would be optimized for yield, cost, and safety.

1. Esterification of L-Leucine:

• L-Leucine is reacted with ethanol in the presence of a strong acid catalyst (e.g., thionyl chloride or sulfuric acid) to form L-Leucine ethyl ester. This step protects the carboxylic acid from reduction. 2. Reduction of the Ester:
• The L-Leucine ethyl ester is dissolved in an appropriate anhydrous solvent, such as tetrahydrofuran (THF).
• A powerful reducing agent, typically Lithium Aluminum Hydride (LiAlH₄), is slowly added to the solution under an inert atmosphere (e.g., nitrogen or argon) and at reduced temperature (0 °C) to control the exothermic reaction.
• The reaction is stirred until completion, which can be monitored by thin-layer chromatography (TLC). 3. Work-up and Purification:
• The reaction is carefully quenched by the sequential addition of water and a sodium hydroxide solution to precipitate the aluminum salts.
• The resulting slurry is filtered, and the organic solvent is removed from the filtrate under reduced pressure.
• The crude 2-Amino-4-methylpentan-1-ol can then be purified by distillation or chromatography to yield the final product.

start [label="L-Leucine"]; ester [label="L-Leucine Ethyl Ester"]; reduction [label="Reduction with LiAlH4 in THF"]; product [label="(S)-2-Amino-4-methylpentan-1-ol"];

start -> ester [label="Ethanol, Acid Catalyst"]; ester -> reduction; reduction -> product [label="Quench & Purify"]; }

Caption: General workflow for the synthesis of (S)-2-Amino-4-methylpentan-1-ol.

Key Industrial Applications

The utility of 2-Amino-4-methylpentan-1-ol spans several high-value industries. Its application is primarily driven by its identity as a chiral building block.

Caption: Major industrial application areas for 2-Amino-4-methylpentan-1-ol.

Pharmaceutical Synthesis

The most significant industrial application of enantiomerically pure 2-Amino-4-methylpentan-1-ol is as a chiral intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs).[6] Its structure can be found in various drug candidates and approved medicines.

A notable example is its use as a key intermediate in the synthesis of Carfilzomib , a proteasome inhibitor used to treat multiple myeloma.[7][8] The specific stereochemistry of the leucinol-derived portion of the Carfilzomib molecule is crucial for its biological activity. The synthesis involves complex, multi-step processes where the chiral center from the starting amino alcohol is preserved and incorporated into the final drug structure.[7]

Furthermore, derivatized forms, such as (2S,3S)-3-Amino-1,1,1-trifluoro-4-methyl-pentan-2-ol hydrochloride, are being explored in drug discovery.[9] The inclusion of a trifluoromethyl group can enhance a drug's lipophilicity and metabolic stability, potentially improving its pharmacokinetic profile.[9]

Corrosion Inhibition

Amino alcohols are effective corrosion inhibitors for various metals and alloys, particularly in acidic or neutral aqueous environments.[10][11] The mechanism relies on the adsorption of the molecule onto the metal surface.

The lone pair of electrons on the nitrogen atom of the amino group and the oxygen atom of the hydroxyl group can coordinate with vacant d-orbitals of the metal atoms. This forms a protective molecular film that acts as a barrier, isolating the metal from the corrosive medium and inhibiting both anodic and cathodic reactions.[12][13] As "green" inhibitors, amino acid derivatives like 2-Amino-4-methylpentan-1-ol are advantageous because they are environmentally friendly, non-toxic, and biodegradable.[10]

Caption: Adsorption mechanism of 2-Amino-4-methylpentan-1-ol on a metal surface.

Agrochemicals and Other Uses

In the agrochemical sector, this compound can be used as an intermediate for synthesizing active ingredients in pesticides and herbicides.[6][9] Its bifunctional nature allows for the creation of diverse molecular structures with potential biological activity against pests and weeds.

Additionally, in the field of coordination chemistry, 2-Amino-4-methylpentan-1-ol and its derivatives can act as ligands, forming stable complexes with metal ions.[14] These complexes may exhibit interesting catalytic or magnetic properties, making them subjects of research in material science.[14]

Safety and Handling

Proper handling of 2-Amino-4-methylpentan-1-ol is essential in a research or industrial setting. It is classified with specific hazards that require appropriate safety precautions.

Hazard Information	Details
Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
Precautionary Statements	P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)

Handling Recommendations:

• Use in a well-ventilated area or with local exhaust ventilation.[15]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[15]

• Avoid contact with skin, eyes, and clothing.[15]

• Keep away from heat, sparks, and open flames.[15]

Storage:

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.[15]

• Keep in a dark place under an inert atmosphere.

Future Outlook

The industrial utility of 2-Amino-4-methylpentan-1-ol is well-established, yet significant potential remains to be unlocked. Future research will likely focus on:

• Novel Pharmaceutical Scaffolds: Expanding its use as a building block for new classes of drugs beyond its current applications.

• Asymmetric Catalysis: Employing its chiral derivatives as ligands in catalytic systems to control the stereochemistry of chemical reactions.

• Advanced Materials: Developing new metal-organic frameworks (MOFs) or polymers where this amino alcohol or its derivatives are incorporated to impart specific properties.

• Green Chemistry: Further exploring its role as a biodegradable and low-toxicity corrosion inhibitor for a wider range of alloys and conditions.

References

• Vertex AI Search. (n.d.). Synthesis of (1RS,2SR)-2-amino-1-(4-methoxyphenyl)-4-methyl-pentane-1-ol.
• Cheméo. (n.d.). Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9).
• National Center for Biotechnology Information. (n.d.). 2-Amino-4-methylpentan-1-ol. PubChem.
• National Institute of Standards and Technology. (n.d.). 2-amino-4-methylpentan-1-ol. NIST Chemistry WebBook.
• Sigma-Aldrich. (n.d.). 2-Amino-4-methylpentan-1-ol.
• National Center for Biotechnology Information. (n.d.). 2-Methyl-4-Amino-Pentanol. PubChem.
• Google Patents. (n.d.). WO2018027021A1 - Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof.
• ChemBK. (2024, April 9). 2-Amino-4-methylpentane-1-ol.
• Safety Data Sheet. (n.d.). 2-.
• Material Safety Data Sheet. (2010, June 10). 4-Methylpentan-2-one MSDS.
• Safety Data Sheet. (2025, December 19). 1-.
• Chem-Impex. (n.d.). (2S,3S)-3-Amino-1,1,1-trifluoro-4-methyl-pentan-2-ol hydrochloride.
• Key Organics. (n.d.). 2-Amino-4-methylpentan-1-ol.

• BLDpharm. (n.d.). BD34827-2-Amino-4-methylpentan-1-ol. Retrieved January 11, 2026, from

• BLDpharm. (n.d.). 53448-09-2|(R)-2-Amino-4-methylpentan-1-ol.
• Pharmaffiliates. (n.d.). CAS No : 247068-84-4 | Product Name : (S)-2-Amino-4-methyl-1-((R)-2-methyloxiran-2-yl)pentan-1-one.
• Smolecule. (2023, August 15). Buy 4-Amino-4-methylpentan-2-ol.
• ResearchGate. (n.d.). Amino acids and their derivatives as corrosion inhibitors for metals and alloys.
• Benchchem. (n.d.). 2-Amino-4-methylpentanal.
• National Institute of Standards and Technology. (n.d.). 2-amino-4-methylpentan-1-ol. NIST Chemistry WebBook.
• ResearchGate. (n.d.). Inhibitory effect of some amino acids on corrosion of Pb–Ca–Sn alloy in sulfuric acid solution.
• National Center for Biotechnology Information. (n.d.). 1-Amino-4-methylpentan-2-ol. PubChem.
• National Center for Biotechnology Information. (n.d.). 2-Amino-4-methylpentanal. PubChem.
• ResearchGate. (2025, August 6). Inhibition effect of 2-amino-4-methylpyridine on mild steel corrosion: Experimental and theoretical investigation.
• Zastita Materijala. (2022, September 15). A review of amino acids used as corrosion inhibitors on iron metal/alloys in aggressive environments.

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Safety and handling precautions for 2-Amino-4-methylpentan-1-ol

An In-depth Technical Guide to the Safe Handling of 2-Amino-4-methylpentan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Amino-4-methylpentan-1-ol (CAS No. 502-32-9), also known as DL-Leucinol. Adherence to these protocols is critical for ensuring personnel safety and maintaining the integrity of research and development activities.

Section 1: Chemical Identification and Properties

2-Amino-4-methylpentan-1-ol is a chiral amino alcohol used in various chemical syntheses. A clear understanding of its physical and chemical properties is fundamental to its safe handling.

Table 1: Physicochemical Properties of 2-Amino-4-methylpentan-1-ol

Property	Value	Source
Molecular Formula	C6H15NO	[1][2]
Molecular Weight	117.19 g/mol	[1][2]
CAS Number	502-32-9	[1][2]
Appearance	Liquid or Solid or Semi-solid or lump
Boiling Point	120 - 122 °C	[3]
Melting Point	-109 - -107 °C	[3]
Density	0.835 g/cm³ (at 25 °C)	[3]
Purity	>95%	[4]
InChI Key	VPSSPAXIFBTOHY-UHFFFAOYSA-N	[1]

Section 2: Hazard Identification and GHS Classification

Understanding the potential hazards associated with 2-Amino-4-methylpentan-1-ol is crucial for risk assessment and the implementation of appropriate safety measures.

GHS Pictogram:

Signal Word: Warning

Hazard Statements:

• H315: Causes skin irritation.[3]

• H319: Causes serious eye irritation.[3]

• H335: May cause respiratory irritation.[3]

Precautionary Statements:

• P261: Avoid breathing mist or vapours.[3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Section 3: Exposure Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential to minimize the risk of contact with 2-Amino-4-methylpentan-1-ol. This involves a combination of engineering controls, administrative controls, and personal protective equipment.

Hierarchy of Controls

The hierarchy of controls provides a framework for selecting the most effective control measures.

Caption: Hierarchy of Controls for Risk Mitigation.

Recommended Personal Protective Equipment (PPE)

The appropriate PPE must be worn at all times when handling 2-Amino-4-methylpentan-1-ol.

Table 2: Recommended Personal Protective Equipment

Protection Type	Recommended Equipment	Specification/Notes
Eye and Face Protection	Chemical safety goggles or a full-face shield	Must be worn at all times to prevent splashes.[6]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene)	Inspect gloves before each use. Change immediately if contaminated.[6][7]
Lab coat or chemical-resistant apron	To protect from skin contact and contamination of personal clothing.[6][8]
Respiratory Protection	Use in a well-ventilated area. A NIOSH-approved respirator may be required for high-concentration or long-duration exposure.	Engineering controls, such as a fume hood, are the preferred method of exposure control.[6][7]

Section 4: Safe Handling and Storage Procedures

Proper handling and storage are critical to preventing accidental exposure and maintaining the chemical's stability.

Handling

• Handle in accordance with good industrial hygiene and safety practice.[5][9]

• Avoid contact with skin, eyes, and personal clothing.[10][11] Wash hands thoroughly after handling.[7][11]

• Use only in a well-ventilated area, preferably within a chemical fume hood.[7][11]

• Keep away from heat, sparks, and open flames.[3][5]

• Ground and bond containers when transferring material to prevent static discharge.[6]

Storage

• Keep containers tightly closed in a dry, cool, and well-ventilated place.[5][10]

• Store in a dark place under an inert atmosphere at room temperature. Some sources recommend refrigeration at 2-8°C.[9][12]

• Incompatible materials include strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[5][12]

Section 5: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Get medical attention.[5][7]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation persists, call a physician.[5][13]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[5][7]

• Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water afterwards. Get medical attention if symptoms occur.[7][13]

Spill Response Workflow

A systematic approach to spill management is necessary to ensure safety and minimize environmental contamination.

Caption: Workflow for Responding to a Chemical Spill.

Section 6: Disposal Considerations

Waste materials must be disposed of in accordance with all applicable federal, state, and local environmental regulations. Contact a licensed professional waste disposal service to dispose of this material.[12]

Section 7: References

• National Center for Biotechnology Information. (n.d.). 2-Amino-4-methylpentan-1-ol. PubChem. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9). Retrieved from [Link]

• Hisco. (n.d.). Safety Data Sheet Section 4 FIRST AID MEASURES. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 2-amino-4-methylpentan-1-ol. NIST Chemistry WebBook. Retrieved from [Link]

• Acros Organics. (2025, December 19). Safety Data Sheet. Retrieved from [Link]

• Society for Chemical Hazard Communication. (n.d.). SDS – SECTION 4. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-2-methylpentan-1-ol. PubChem. Retrieved from [Link]

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• 13. fishersci.co.uk [fishersci.co.uk]

A Methodological Guide to the Thermochemical Characterization of 2-Amino-4-methylpentan-1-ol for Pharmaceutical Applications

Introduction: The Thermodynamic Imperative in Drug Development

2-Amino-4-methylpentan-1-ol, a chiral amino alcohol derived from leucine, serves as a valuable building block in the synthesis of complex pharmaceutical agents. Its structural features are often incorporated into molecules designed for specific biological targets. For researchers, scientists, and drug development professionals, understanding the fundamental physicochemical properties of such key intermediates is not merely an academic exercise; it is a prerequisite for robust, safe, and efficient process development and formulation.

Thermochemical data—specifically the standard enthalpy of formation (ΔfH°), standard molar entropy (S°), and heat capacity (Cp)—form the bedrock of this understanding. These parameters govern the stability, reactivity, and energy profile of a molecule.[1] In the pharmaceutical industry, this information is critical for:

• Process Safety and Hazard Analysis: The enthalpy of formation is directly related to the energy stored within a molecule's chemical bonds. This data is indispensable for assessing the potential exothermicity of synthetic steps or decomposition reactions, thereby preventing thermal runaway events during scale-up.

• Reaction Optimization: Knowledge of the thermodynamics of reactants, intermediates, and products allows for the optimization of reaction conditions to maximize yield and minimize byproducts.[2]

• Polymorph and Stability Screening: Heat capacity and the enthalpies of phase transitions (e.g., melting, vaporization) are crucial for characterizing different solid-state forms (polymorphs) of a drug substance, which can have profound impacts on solubility, bioavailability, and stability.[3]

• Computational Modeling: Experimentally determined thermochemical data serves as a critical benchmark for validating and refining computational models used to predict the properties of new drug candidates, accelerating the discovery pipeline.[4][5]

A thorough search of publicly available databases, including the NIST Chemistry WebBook, reveals a significant gap in the experimental thermochemical data for 2-Amino-4-methylpentan-1-ol. This guide, therefore, pivots from a simple data repository to a comprehensive methodological treatise. It is designed to provide research and development professionals with the requisite technical knowledge to determine these vital properties through a combination of rigorous experimental techniques and state-of-the-art computational methods.

Part 1: Experimental Determination of Thermochemical Properties

Where direct data is absent, direct measurement is the gold standard. The following sections detail the primary experimental methodologies for obtaining high-fidelity thermochemical data for a C, H, N, O-containing organic compound like 2-Amino-4-methylpentan-1-ol.

Standard Enthalpy of Formation (ΔfH°) via Combustion Calorimetry

The standard enthalpy of formation cannot be measured directly. Instead, it is calculated from the experimentally determined standard enthalpy of combustion (ΔcH°) using Hess's Law. The most precise method for this determination is oxygen bomb calorimetry.[6]

Causality and Experimental Rationale: The core principle is to completely combust a known mass of the sample in a sealed, constant-volume container (the "bomb") filled with an excess of pure oxygen.[7] This ensures the reaction goes to completion, forming well-defined products: CO₂(g), H₂O(l), and N₂(g). The heat released by this exothermic reaction is absorbed by the surrounding water bath, and the resulting temperature change is meticulously measured. By calibrating the calorimeter with a substance of a known enthalpy of combustion, such as benzoic acid, the heat capacity of the entire system (calorimeter + water) can be precisely determined, allowing for an accurate calculation of the heat released by the sample.[8]

Experimental Protocol: Oxygen Bomb Calorimetry

• Sample Preparation:

  • Accurately weigh approximately 0.8 - 1.0 g of high-purity 2-Amino-4-methylpentan-1-ol into a crucible. For this liquid sample, a gelatin capsule or a similar container may be used to prevent evaporation.[9]

  • Cut a piece of nickel-chromium or iron ignition wire (approx. 10 cm) and weigh it accurately.

  • Secure the ignition wire between the two electrodes of the bomb head, ensuring it makes contact with the sample but not the crucible walls.[7]

• Assembling and Charging the Bomb:

  • Add approximately 1 mL of deionized water to the bottom of the bomb. This ensures that the water formed during combustion is in its liquid state and dissolves any nitric acid formed.

  • Carefully place the crucible with the sample into its holder within the bomb.

  • Seal the bomb tightly.

  • Purge the bomb with a small amount of pure oxygen to remove atmospheric nitrogen.

  • Pressurize the bomb with pure oxygen to approximately 30 atm (440 psi). This high pressure is crucial for ensuring complete and rapid combustion.[7][10]

• Calorimetric Measurement:

  • Submerge the sealed bomb in the calorimeter bucket, which contains a precisely known mass of water.

  • Connect the ignition leads to the terminals on the bomb head.

  • Allow the system to equilibrate for approximately 5 minutes while stirring, recording the temperature at one-minute intervals to establish a stable initial baseline.[8]

  • Ignite the sample by passing an electric current through the fuse wire.[9]

  • Record the temperature at short intervals (e.g., every 30 seconds) as it rises, continuing until it reaches a maximum and begins to cool. Continue recording for another 5 minutes to establish the final temperature profile.[11]

• Post-Combustion Analysis:

  • Once the run is complete, depressurize the bomb slowly.

  • Open the bomb and inspect the interior for any signs of incomplete combustion (e.g., soot).

  • Collect the liquid from the bomb and titrate it with a standard sodium carbonate solution to quantify the amount of nitric acid (HNO₃) formed from the nitrogen in the sample. This correction is essential for an accurate energy calculation.[12]

  • If an iron wire was used, collect and weigh any unburned pieces.

Data Analysis Workflow for Bomb Calorimetry

Caption: Workflow for determining enthalpy of formation via bomb calorimetry.

Illustrative Data and Calculation Table

Parameter	Symbol	Example Value/Formula	Purpose
Mass of Sample	m_samp	0.8512 g	Amount of substance combusted.
Mass of Water in Calorimeter	m_water	2000.0 g	Primary heat sink.
Energy Equivalent of Calorimeter	ε_calor	10150 J/°C	Determined from benzoic acid calibration.
Initial Temperature	T_i	24.521 °C	Starting temperature of the system.
Final Temperature	T_f	26.883 °C	Maximum temperature reached after combustion.
Temperature Change	ΔT	T_f - T_i = 2.362 °C	The fundamental measurement.
Gross Heat Evolved	q_total	ε_calor * ΔT	Total heat absorbed by the calorimeter system.
Heat from Fuse Wire	q_wire	-5.86 J/mg * m_wire_burned	Correction for the energy released by the ignition wire.
Heat from HNO₃ formation	q_acid	-59.7 kJ/mol * n_acid	Correction for the formation of nitric acid.
Internal Energy of Combustion	ΔcU	(q_total - q_wire - q_acid) / n_samp	Energy of combustion at constant volume.
Change in Moles of Gas	Δn_gas	n_gas(prod) - n_gas(react)	Used to convert ΔU to ΔH.
Enthalpy of Combustion	ΔcH°	ΔcU + RTΔn_gas	The key experimental result.
Enthalpy of Formation	ΔfH°	Calculated via Hess's Law	The final desired thermochemical value.

Note: The values in this table are for illustrative purposes only.

Heat Capacity (Cp) via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to measure changes in heat flow to a sample as a function of temperature. It is the preferred method for determining heat capacity and the enthalpies of phase transitions.[13]

Causality and Experimental Rationale: A DSC instrument measures the difference in heat flow between a sample pan and an empty reference pan as they are subjected to a controlled temperature program.[13] To determine the specific heat capacity (Cp), the "sapphire method" (as outlined in ASTM E1269) is employed.[14][15] This method involves three separate runs under identical conditions: an empty pan baseline, a sapphire standard with a well-known Cp, and the unknown sample. By comparing the heat flow required to heat the sample to that required for the sapphire standard, the specific heat capacity of the sample can be accurately calculated as a function of temperature.

Experimental Protocol: Heat Capacity by the Sapphire Method

• Instrument Calibration:

  • Calibrate the DSC for temperature and enthalpy using a certified standard, such as indium.

• Run 1: Baseline Correction:

  • Place an empty, pre-weighed aluminum crucible and lid in both the sample and reference positions.

  • Run the desired temperature program (e.g., from 0°C to 200°C at a heating rate of 20°C/min) under an inert nitrogen atmosphere.[14] This scan establishes the baseline heat flow of the instrument.

• Run 2: Sapphire Standard:

  • Place a precisely weighed sapphire disk (a standard reference material) in the sample crucible. Keep the same empty crucible in the reference position.

  • Run the exact same temperature program as in the baseline scan.

• Run 3: Sample Measurement:

  • Replace the sapphire disk with a precisely weighed sample of 2-Amino-4-methylpentan-1-ol (typically 5-15 mg) in the same sample crucible.[16]

  • Run the identical temperature program a final time.

Data Analysis Workflow for DSC (Sapphire Method)

Caption: Workflow for Cp determination using the DSC sapphire method.

Illustrative Data Summary from DSC

Property	Symbol	Method of Determination	Typical Units
Specific Heat Capacity (liquid)	Cp(l)	Sapphire Method (ASTM E1269)	J/(g·K) or J/(mol·K)
Melting Point	T_m	Onset temperature of the melting endotherm	°C or K
Enthalpy of Fusion	ΔH_fus	Integration of the melting endotherm peak area	kJ/mol
Boiling Point	T_b	Onset temperature of the boiling endotherm	°C or K
Enthalpy of Vaporization	ΔH_vap	Integration of the boiling endotherm peak area	kJ/mol

Note: This table summarizes the types of data obtainable from DSC analysis.

Part 2: Computational Estimation of Thermochemical Properties

When experimental determination is not feasible, or to provide theoretical support for experimental results, computational chemistry offers powerful predictive tools.[17]

Ab Initio Quantum Mechanical Methods

High-level ab initio ("from the beginning") methods aim to solve the electronic Schrödinger equation to provide accurate molecular energies without empirical parameters. Composite methods like Gaussian-4 (G4) theory are specifically designed to achieve high accuracy for thermochemical data.[18][19]

Methodology Rationale: The fundamental approach is to calculate the total electronic energy of the molecule and its constituent atoms in their standard states. The difference between these energies gives the atomization energy —the energy required to break all bonds in the molecule.[20][21] This, combined with the known experimental enthalpies of formation of the gaseous atoms, allows for a direct calculation of the molecule's gas-phase enthalpy of formation. Corrections for zero-point vibrational energy (ZPVE) and thermal effects (to bring the value to 298.15 K) are calculated from the molecule's vibrational frequencies, which are also obtained computationally.[22]

Computational Workflow for Ab Initio Thermochemistry

Caption: Ab initio workflow for calculating the gas-phase enthalpy of formation.

Benson Group Additivity (BGA) Method

The Group Additivity method is a robust empirical technique that estimates thermochemical properties by summing the contributions of constituent molecular fragments or "groups".[23] It is significantly faster than ab initio methods and can be remarkably accurate if the necessary group parameters are available.[24]

Methodology Rationale: The core assumption is that the contribution of a specific functional group to the overall thermochemical properties of a molecule is relatively constant, regardless of the rest of the molecule's structure.[25] By fitting a large database of experimental data, numerical values for the contributions of many different groups have been determined.

Illustrative Group Breakdown for 2-Amino-4-methylpentan-1-ol:

The molecule is deconstructed into its Benson groups:

• C-(C)(H)₃ : Two groups, for the two terminal methyls on the isobutyl moiety.

• C-(C)₂(H) : One group, for the tertiary carbon of the isobutyl moiety.

• C-(C)₂(H)₂ : One group, for the CH₂ group adjacent to the isobutyl and chiral centers.

• C-(C)₂(N)(H) : One group, for the chiral carbon atom bonded to two carbons, a nitrogen, and a hydrogen.

• C-(C)(O)(H)₂ : One group, for the primary alcohol carbon.

• N-(C)(H)₂ : One group, for the primary amine nitrogen.

• O-(C)(H) : One group, for the primary alcohol oxygen.

The enthalpy of formation would be estimated by summing the literature values for each of these groups. ΔfH°(molecule) ≈ Σ (Group Contributions)

Part 3: Data Synthesis and Application in Drug Development

The ultimate goal is to obtain a consistent and reliable set of thermochemical data. The most trustworthy approach involves comparing the results from both experimental and computational methods.

Consolidated Thermochemical Data Table (Illustrative)

Property	Experimental Value (Method)	Computational Value (Method)
ΔfH°(l, 298 K)	Value from Bomb Calorimetry	Value from Ab Initio + ΔH_sub
Cp(l, 298 K)	Value from DSC	Not typically calculated for liquids
S°(l, 298 K)	Calculated from Cp data	Not typically calculated for liquids

This table structure should be used to compare and validate results. Discrepancies may point to experimental error or limitations in the computational model.

For the drug development professional, these validated numbers are immediately actionable. The enthalpy of formation provides a direct measure of the molecule's energetic stability, informing risk assessments for chemical synthesis and handling.[1] Heat capacity data is essential for designing heating and cooling systems in pilot plants and manufacturing facilities, ensuring precise temperature control which can be critical for reaction selectivity and preventing impurity formation. Together, these data points provide a foundation for building safer, more efficient, and more reliable pharmaceutical development processes.[3]

Conclusion

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A Technical Guide to the Natural Sources and Analysis of 2-Amino-4-methylpentan-1-ol (L-Leucinol)

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-4-methylpentan-1-ol, commonly known as L-leucinol, is a chiral amino alcohol derived from the essential amino acid L-leucine.[1] As a versatile chemical entity, it serves not only as a crucial building block in the asymmetric synthesis of pharmaceuticals and agrochemicals but also possesses intrinsic biological activities, including antimicrobial and potential plant growth-regulating properties.[1][2] Its structure, featuring both an amino and a hydroxyl group, allows for specific stereochemical interactions within biological systems, making it a molecule of significant interest in medicinal chemistry, biochemistry, and biotechnology.[1][2]

This guide provides a comprehensive technical overview of L-leucinol, focusing on its origins in nature, the biochemical pathways responsible for its synthesis, and the rigorous methodologies required for its isolation, identification, and quantification from complex biological matrices.

1.1 Chemical Profile of L-Leucinol

• Chemical Formula : C₆H₁₅NO[1]

• Molecular Weight : 117.19 g/mol

• CAS Number : 7533-40-6[1]

• Appearance : Colorless oil or white crystalline solid[1][2]

• Key Features : A chiral molecule structurally related to L-leucine, containing a primary amine and a primary alcohol functional group.[1]

Natural Occurrence of L-Leucinol

L-leucinol is primarily a product of fungal metabolism. It is a characteristic component of a major class of non-ribosomally synthesized peptides known as peptaibols.

2.1 Fungal Kingdom: A Primary Reservoir Fungi, particularly species within the genera Trichoderma and other marine-derived fungi, are the most prolific natural sources of L-leucinol.[3] In these organisms, L-leucinol is not typically found as a free molecule but rather as the C-terminal residue of peptaibols. Peptaibols are linear peptides characterized by a high content of non-proteinogenic amino acids (like α-aminoisobutyric acid), an N-terminal acyl group, and a C-terminal amino alcohol. The presence of L-leucinol (or other amino alcohols like valinol or phenylalaninol) is a defining feature of this peptide family.[3]

Table 1: Documented Fungal Sources of L-Leucinol-Containing Peptaibols

Fungal Genus/Species	Environment	Compound Class	Reference
Trichoderma spp.	Marine & Terrestrial	Peptaibols	[3]

| Trichoderma longibrachiatum | Marine | Peptaibols |[3] |

2.2 Other Potential Sources While fungi are the most well-documented source, the enzymatic machinery to reduce amino acids to amino alcohols may exist in other microorganisms. The metabolism of L-leucine is a ubiquitous pathway, and variations could potentially lead to L-leucinol formation in bacteria or plants, though this is less characterized compared to fungal sources.

Biosynthesis of L-Leucinol

The biosynthesis of L-leucinol is intrinsically linked to the metabolism of its parent amino acid, L-leucine. In organisms that produce it, the pathway involves the reduction of the carboxylic acid group of L-leucine.

3.1 The Leucine Reduction Pathway The synthesis of L-leucinol is not part of the primary L-leucine biosynthesis pathway that produces the amino acid for protein synthesis.[4][5][6] Instead, it is a specialized branch, most notably integrated into the non-ribosomal peptide synthetase (NRPS) machinery that assembles peptaibols in fungi.[3]

The key transformation is a two-step reduction of L-leucine:

• Activation : The carboxyl group of L-leucine is activated, typically by adenylation (attachment of AMP), a common step in NRPS systems.

• Reduction : The activated carboxyl group is then reduced, often by a reductase domain within the NRPS complex, to an aldehyde (L-leucinal). A subsequent reduction, catalyzed by a dehydrogenase or reductase, yields the final amino alcohol, L-leucinol.

This terminal reductase activity within the NRPS is responsible for releasing the completed peptide chain with a C-terminal amino alcohol.

Caption: Biosynthesis of L-Leucinol from L-Leucine via an NRPS-mediated reduction pathway.

Methodologies for Isolation and Analysis

The detection and quantification of L-leucinol from natural sources require robust extraction and sensitive analytical techniques. Due to its polar nature, derivatization is often necessary for gas chromatography-based methods.

4.1 Extraction from Fungal Cultures This protocol outlines a general procedure for extracting metabolites, including peptaibols (which would be subsequently hydrolyzed to yield L-leucinol) or free L-leucinol, from a fungal culture.

Protocol 1: Solvent-Based Extraction from Fungal Mycelia

• Harvesting : Separate the fungal mycelia from the liquid culture medium via vacuum filtration. Wash the mycelia with distilled water to remove residual medium components.

• Homogenization : Freeze the harvested mycelia with liquid nitrogen and grind to a fine powder using a mortar and pestle. This step is critical for disrupting the rigid fungal cell walls and maximizing extraction efficiency.

• Solvent Extraction : Suspend the powdered mycelia in a suitable organic solvent (e.g., methanol or ethyl acetate). The choice of solvent depends on the polarity of the target compounds. For broad metabolite screening, methanol is a common choice.

• Sonication : Place the suspension in an ultrasonic bath for 30-60 minutes to further enhance cell lysis and extraction.

• Clarification : Centrifuge the suspension at high speed (e.g., 10,000 x g for 15 minutes) to pellet the cell debris.

• Concentration : Carefully decant the supernatant (the crude extract) and concentrate it under reduced pressure using a rotary evaporator. The resulting residue can be reconstituted in a smaller volume of an appropriate solvent for analysis.

4.2 Analytical Techniques

4.2.1 Gas Chromatography-Mass Spectrometry (GC-MS) GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds. Due to the polar -NH₂ and -OH groups, L-leucinol is not sufficiently volatile for direct GC analysis and requires a derivatization step.

Protocol 2: Silylation Derivatization for GC-MS Analysis Causality: Silylation replaces the active hydrogens on the amine and hydroxyl groups with nonpolar trimethylsilyl (TMS) or tert-butyldimethylsilyl (TBDMS) groups. This increases the molecule's volatility and thermal stability, making it suitable for GC analysis. MTBSTFA is often preferred as it forms TBDMS derivatives that are more stable and less sensitive to moisture than TMS derivatives.

• Sample Preparation : Place a dried aliquot of the extract (or an L-leucinol standard) into a reaction vial.

• Reagent Addition : Add 100 µL of a silylation reagent, such as N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), and 100 µL of a suitable solvent like acetonitrile.

• Reaction : Seal the vial tightly and heat at 70-100°C for 2-4 hours to ensure complete derivatization.

• Analysis : Cool the sample to room temperature. Inject a 1 µL aliquot directly into the GC-MS system.

• Validation : A blank sample (reagents only) must be run to identify any background contamination. A standard curve prepared with known concentrations of derivatized L-leucinol is required for quantification.

The resulting mass spectrum of the derivatized L-leucinol will show a characteristic fragmentation pattern that can be used for definitive identification by comparison to a spectral library or a derivatized standard.

Caption: Workflow for the extraction and GC-MS analysis of L-Leucinol from fungal sources.

Biological Activities and Future Perspectives

L-leucinol is not merely a structural component; it and its parent compounds (peptaibols) exhibit a range of biological activities.

• Antimicrobial and Antifungal Activity : L-leucinol itself shows some antimicrobial properties.[1] The peptaibols from which it is derived are well-known for their membrane-active properties, which confer potent antifungal and antibacterial effects.

• Enzyme Inhibition : It is a potent inhibitor of leucine aminopeptidase, indicating its potential to modulate specific enzymatic pathways.[1][7]

• Pharmaceutical Synthesis : As a chiral auxiliary, L-leucinol is a valuable starting material for synthesizing complex molecules, including inhibitors of aminopeptidases and phospholipase A₂.[2]

The study of natural sources of L-leucinol continues to be a promising area for discovering novel bioactive compounds, particularly from unexplored environments like marine fungi. Understanding its biosynthesis opens avenues for metabolic engineering to enhance the production of valuable peptaibols or L-leucinol itself for pharmaceutical and biotechnological applications.

References

• CymitQuimica. (n.d.). CAS 7533-40-6: L-Leucinol.
• Chem-Impex. (n.d.). L-Leucinol.
• TargetMol. (n.d.). L(+)-Leucinol | Aminopeptidase.
• Shimadzu. (n.d.). Analysis of Amino Acids Contained in Alcohol.

• National Center for Biotechnology Information. (n.d.). L-Leucinol. PubChem Compound Database. Retrieved from [Link]

• Zampolli, M., et al. (2006). GC-MS analysis of amino acid enantiomers as their N(O,S)-perfluoroacyl perfluoroalkyl esters. Chirality, 18(7), 545-555.

• Wikipedia. (2024). Leucine. Retrieved from [Link]

• Agilent Technologies, Inc. (2011). Analysis of amino-alcohols, C3-C5.
• Agilent Technologies, Inc. (2011). Analysis of ethanol amines.
• Sigma-Aldrich. (n.d.). (S)-(+)-Leucinol 96 7533-40-6.

• National Center for Biotechnology Information. (n.d.). Leucine Biosynthesis. PubChem Pathway. Retrieved from [Link]

• MetwareBio. (n.d.). Leucine.

• National Center for Biotechnology Information. (2024). A Journey into the Blue: Current Knowledge and Emerging Insights into Marine-Derived Peptaibols. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). l-leucine biosynthesis pathway of Escherichia coli, and metabolic....
• Sigma-Aldrich. (n.d.). The Derivatization and Analysis of Amino Acids by GC-MS.

• American Society for Microbiology. (n.d.). Leucine Biosynthesis in Fungi: Entering Metabolism through the Back Door. ASM Journals. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note &amp; Protocol: Synthesis of 2-Amino-4-methylpentan-1-ol from L-leucine via Lithium Aluminum Hydride Reduction

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive guide to the synthesis of 2-amino-4-methylpentan-1-ol, commonly known as L-leucinol, from the parent amino acid L-leucine. The featured protocol employs a direct reduction of the carboxylic acid moiety using lithium aluminum hydride (LAH), a powerful reducing agent suitable for this transformation. This application note emphasizes not only the procedural steps but also the underlying chemical principles, safety protocols, and characterization of the final product, ensuring a robust and reproducible methodology for laboratory applications.

Introduction: The Significance of Chiral Amino Alcohols

Chiral amino alcohols are invaluable building blocks in synthetic organic chemistry and drug development. Their bifunctional nature, possessing both an amino and a hydroxyl group on a chiral scaffold, makes them versatile starting materials for the synthesis of a wide array of complex molecules, including chiral ligands, auxiliaries, and pharmacologically active compounds. L-leucinol, derived from the essential amino acid L-leucine, retains the isobutyl side chain and the stereochemical integrity of the parent molecule, making it a crucial synthon for various applications.

The direct reduction of amino acids presents a challenge due to the presence of both an acidic carboxylic acid and a basic amino group. Lithium aluminum hydride (LiAlH₄ or LAH) has been established as a standard and efficient reagent for this transformation, capable of reducing the carboxylic acid to a primary alcohol without affecting the stereocenter.[1] While other methods exist, such as reduction via borane complexes or esterification followed by reduction with milder agents like sodium borohydride, the direct LAH reduction is often favored for its efficiency on a laboratory scale.[1][2]

This guide will focus on the LAH-mediated synthesis, providing a detailed protocol with an emphasis on the critical safety considerations associated with the use of this highly reactive reagent.

Reaction Mechanism and Rationale

The reduction of a carboxylic acid to a primary alcohol using lithium aluminum hydride is a well-established transformation. The mechanism involves the following key steps:

• Deprotonation: The acidic proton of the carboxylic acid reacts with a hydride ion from LAH to liberate hydrogen gas and form a lithium carboxylate salt.

• Coordination and Reduction: The aluminum hydride species coordinates to the carbonyl oxygen of the carboxylate. A subsequent intramolecular hydride transfer to the carbonyl carbon occurs, leading to a tetrahedral intermediate.

• Further Reduction: This intermediate collapses, and further reduction steps ultimately lead to the formation of the primary alcohol upon aqueous work-up.

The amino group of L-leucine will also be deprotonated by LAH in the initial stages of the reaction. It is crucial to use a sufficient excess of LAH to account for the acidic protons on both the carboxylic acid and the amino group.

Safety First: Handling Lithium Aluminum Hydride

Lithium aluminum hydride is a potent reducing agent that reacts violently with water and other protic solvents, releasing flammable hydrogen gas which can ignite spontaneously.[3] It is also corrosive to skin, eyes, and mucous membranes.[4] Strict adherence to safety protocols is mandatory.

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety glasses, and nitrile gloves.[5][6][7]

• Inert Atmosphere: All manipulations of solid LAH and the reaction itself must be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with atmospheric moisture.[3]

• Dry Glassware and Solvents: All glassware must be thoroughly dried (e.g., flame-dried or oven-dried) and cooled under an inert atmosphere before use. Anhydrous solvents are essential.

• Spill Management: In case of a spill, do NOT use water. Smother the spill with dry sand or a Class D fire extinguisher.[3][5]

• Quenching: The quenching of excess LAH after the reaction is highly exothermic and must be performed with extreme caution at low temperatures (0 °C).

Caption: Figure 2: Synthesis Workflow

Step-by-Step Procedure

Reaction Setup:

• Assemble a three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a nitrogen inlet, and a powder addition funnel.

• Flame-dry the entire apparatus under a stream of nitrogen and allow it to cool to room temperature.

• To the flask, add anhydrous tetrahydrofuran (THF) (e.g., 100 mL for a 10 g scale reaction).

• Carefully weigh lithium aluminum hydride (a 3 to 4-molar excess relative to L-leucine) in a glovebox or under a nitrogen atmosphere and charge it into the flask.

• Cool the resulting suspension to 0 °C using an ice-water bath.

The Reduction:

• Slowly and portion-wise, add L-leucine to the stirred LAH suspension over 30-45 minutes. Vigorous hydrogen evolution will be observed; control the addition rate to manage the effervescence. [8]7. After the addition is complete, remove the ice bath and slowly heat the reaction mixture to reflux. Maintain reflux for at least 3 hours, or until the reaction is complete (monitoring by TLC is possible after careful quenching of an aliquot).

Work-up (Fieser Method): [9][10] This is the most critical step regarding safety. The additions must be slow and dropwise, with efficient stirring and cooling.

• Cool the reaction mixture back down to 0 °C in an ice-water bath.

• Dilute the mixture with an equal volume of anhydrous diethyl ether.

• For every 'x' grams of LAH used, sequentially and very slowly add the following:

  • 'x' mL of water

  • 'x' mL of 15% aqueous sodium hydroxide solution

  • '3x' mL of water

• A white, granular precipitate of aluminum salts should form. Remove the ice bath and stir the mixture vigorously for at least 30 minutes at room temperature.

Purification:

• Filter the slurry through a pad of Celite® to remove the aluminum salts.

• Wash the filter cake thoroughly with several portions of diethyl ether or THF.

• Combine the organic filtrates and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 2-amino-4-methylpentan-1-ol.

• The product can be further purified by vacuum distillation if necessary.

Product Characterization

The final product, 2-amino-4-methylpentan-1-ol (L-leucinol), should be a clear, colorless to slightly yellow oil or a low-melting solid.

Property	L-leucine (Starting Material)	2-Amino-4-methylpentan-1-ol (Product)
IUPAC Name	(2S)-2-Amino-4-methylpentanoic acid	(2S)-2-Amino-4-methylpentan-1-ol
Molecular Formula	C₆H₁₃NO₂	C₆H₁₅NO
Molar Mass	131.17 g/mol [11]	117.19 g/mol [12]
Appearance	White crystalline powder [11]	Colorless liquid or solid [13]
Boiling Point	Decomposes	~184-186 °C (at 760 mmHg) [14]
CAS Number	61-90-5 [11]	7533-40-6 [13]

Conclusion

The synthesis of L-leucinol from L-leucine via lithium aluminum hydride reduction is a robust and effective method for accessing this valuable chiral building block. The success of this procedure hinges on the meticulous handling of the pyrophoric and water-reactive LAH. By following the detailed protocol and adhering strictly to the safety guidelines outlined in this document, researchers can confidently and safely perform this synthesis. The resulting high-purity L-leucinol is suitable for a wide range of applications in asymmetric synthesis and pharmaceutical research.

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• Chandra, T., & Zebrowski, J. P. (2024). A Safety Guidance Document for Lithium Aluminum Hydride (LAH) Reduction: A Resource for Developing Specific SOPs on LAH Manipulations. ACS Chemical Health & Safety, 31(2), 162–171.
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Application Note: A Robust Protocol for the Synthesis of (S)-4-Isopropyl-2-oxazolidinone from L-Leucinol

Abstract: This document provides a comprehensive, field-tested protocol for the synthesis of (S)-4-Isopropyl-2-oxazolidinone, a key Evans chiral auxiliary, starting from the readily available amino alcohol L-Leucinol ((S)-2-Amino-4-methylpentan-1-ol). The guide is designed for researchers in organic synthesis and drug development, offering a detailed procedural walkthrough, mechanistic insights, and an analysis of critical process parameters. We emphasize a reliable and safe methodology using diethyl carbonate, avoiding the use of highly toxic reagents like phosgene.

Introduction and Scientific Context

Chiral oxazolidinones, particularly those developed by David A. Evans, are among the most powerful and versatile chiral auxiliaries in modern asymmetric synthesis.[1][2] These scaffolds allow for highly diastereoselective transformations, including aldol additions, alkylations, and acylations, which are fundamental for constructing complex stereogenic centers in natural products and pharmaceutical agents.[3][4]

The (S)-4-isopropyl-2-oxazolidinone, derived from the amino acid L-leucine, is a cornerstone of this class. Its isopropyl substituent provides excellent steric hindrance, directing incoming reagents to afford high levels of stereochemical control. The typical synthetic route involves the reduction of L-leucine to L-leucinol, followed by cyclization to form the oxazolidinone ring.[4][5] This application note focuses exclusively on the second, critical step: the efficient and safe cyclization of L-Leucinol.

The Synthetic Strategy: Rationale and Mechanism

The core transformation is the formation of a cyclic carbamate from a 1,2-amino alcohol. While several carbonylating agents can achieve this, their selection involves a critical trade-off between reactivity and safety.

Choosing the Right Carbonylating Agent

• Phosgene and its Analogs (Diphosgene, Triphosgene): These are highly reactive and provide excellent yields. However, phosgene is an extremely toxic gas, and its liquid substitutes are also hazardous, requiring specialized handling and equipment.[6][7] Their use is generally avoided in non-specialized laboratory settings.

• N,N'-Carbonyldiimidazole (CDI): A much safer solid reagent that acts as a phosgene equivalent.[8][9] It is effective under mild conditions but can be more expensive.

• Diethyl Carbonate (DEC): This reagent represents an optimal balance of safety, cost, and efficiency.[10] It is a liquid with low toxicity and serves as both a reactant and, in some cases, a solvent. The reaction is typically driven to completion by heating, which facilitates the removal of the ethanol byproduct, shifting the reaction equilibrium according to Le Châtelier's principle.[4]

For this protocol, we select diethyl carbonate for its robust performance and superior safety profile, making it ideal for general laboratory use.

Reaction Mechanism

The cyclization proceeds via a two-step nucleophilic substitution pathway:

• Initial Aminolysis: The more nucleophilic amine group of L-leucinol attacks one of the electrophilic carbonyl carbons of diethyl carbonate. This forms an intermediate ethyl carbamate.

• Intramolecular Cyclization: Under thermal conditions and with base catalysis, the hydroxyl group of the carbamate intermediate performs an intramolecular nucleophilic attack on the carbamate carbonyl. This displaces ethanol and forms the stable five-membered oxazolidinone ring. The distillation of ethanol is crucial for driving the reaction to completion.

Diagram: General Reaction Scheme

Caption: Step-by-step experimental workflow for oxazolidinone synthesis.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield	1. Incomplete reaction. 2. Insufficient heating. 3. Loss during workup/recrystallization.	1. Ensure ethanol distillation is complete. Extend reaction time if necessary. 2. Verify internal temperature is >130 °C. 3. Be careful during extractions. Use minimal solvent for recrystallization and cool thoroughly.
Reaction Stalls	1. Temperature too low. 2. Wet reagents or solvent.	1. Increase heat to ensure a steady distillation of ethanol. 2. Use anhydrous K₂CO₃ and reagent-grade diethyl carbonate.
Product is Oily/Gummy	Impurities present, preventing crystallization.	Re-purify by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient) or attempt recrystallization with a different solvent system (e.g., diethyl ether/hexane).
Incorrect Spectroscopic Data	Incorrect product or presence of starting material/impurities.	Verify the purity by TLC or HPLC. If impure, re-purify as described above. Ensure complete removal of solvents before analysis.

Conclusion

The protocol detailed herein describes an efficient, scalable, and safe synthesis of (S)-4-isopropyl-2-oxazolidinone from L-leucinol. By employing diethyl carbonate, this method avoids the significant hazards associated with phosgene-based reagents while providing excellent yields of high-purity material. The resulting chiral auxiliary is a vital tool for asymmetric synthesis, and this robust procedure ensures its accessibility for researchers in both academic and industrial settings.

References

• Burgos, C., et al. (2004). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 9(10), 867-875. Available from: [Link]

• Phadke, A. S., & Rangnekar, D. W. (2015). Current Updates on Oxazolidinone and Its Significance. Mini-Reviews in Organic Chemistry, 12(3), 225-245. Available from: [Link]

• Fujisaki, F., et al. (2007). Preferential intramolecular ring closure of aminoalcohols with diethyl carbonate to oxazolidinones. Chemical & Pharmaceutical Bulletin, 55(5), 829-831. Available from: [Link]

• Mkhize, N., et al. (2019). Facile Synthesis of Oxazolidinones as Potential Antibacterial Agents. ChemistryOpen, 8(6), 725-730. Available from: [Link]

• Crimmins, M. T., et al. (2015). Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. Organic Letters, 17(23), 5844-5847. Available from: [Link]

• Organic Syntheses. (4S)-isopropyl-3-propionyl-2-oxazolidinone. Organic Syntheses Procedure. Available from: [Link]

• Benoit, D., et al. (2008). On the structure and chiroptical properties of ( S)-4-isopropyl-oxazolidin-2-one. Tetrahedron: Asymmetry, 19(24), 2851-2855. Available from: [Link]

• Ager, D. J., et al. (1997). Chiral Oxazolidinones in Asymmetric Synthesis. Aldrichimica Acta, 30, 3-11. (General review, often cited).

• Der Pharma Chemica. (2017). A Catalyst Free Simple and Efficient One Pot Synthesis of N-benzyloxazolidinone Derivatives. Der Pharma Chemica, 9(12), 64-68. Available from: [Link]

• ResearchGate. (n.d.). Strategies for oxazolidinone formation. CDI is carbonyl diimidazole. Available from: [Link]

• Söylemez, E., & Dege, N. (2020). One-pot synthesis of oxazolidinones and five-membered cyclic carbonates from epoxides and chlorosulfonyl isocyanate: theoretical evidence for an asynchronous concerted pathway. Beilstein Journal of Organic Chemistry, 16, 1726-1734. Available from: [Link]

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Application Note &amp; Protocols: (S)-2-Amino-4-methylpentan-1-ol (L-Leucinol) as a Privileged Precursor for Chiral Ligands in Asymmetric Catalysis

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist: Dr. Gemini

Abstract

Asymmetric catalysis is an indispensable tool in modern synthetic chemistry, particularly within the pharmaceutical and fine chemical industries, where the stereochemical purity of a molecule dictates its biological activity. The efficacy of a catalytic system is profoundly dependent on the chiral ligand that coordinates with the metal center.[1][2] This guide details the strategic application of (S)-2-amino-4-methylpentan-1-ol, commonly known as L-leucinol, as a versatile and economically viable precursor for a diverse range of high-performance chiral ligands. Derived from the natural amino acid L-leucine, this chiral building block offers a robust platform for ligand synthesis.[3] We will explore the synthesis of prominent ligand classes, provide detailed, field-tested protocols for their preparation and application, and present a mechanistic rationale for their stereochemical control.

The Strategic Advantage of L-Leucinol

The selection of a chiral precursor is a critical decision in ligand design. L-Leucinol is considered a "privileged" precursor for several compelling reasons:

• Chiral Pool Origin: As a derivative of the naturally occurring and inexpensive amino acid L-leucine, L-leucinol is readily available in high enantiomeric purity, obviating the need for chiral resolution or asymmetric synthesis of the precursor itself.[3]

• Bifunctional Architecture: It possesses two distinct nucleophilic sites—a primary amine (-NH₂) and a primary alcohol (-OH). This bifunctionality allows for selective and sequential modifications, enabling the synthesis of a wide array of ligand architectures from a single starting material.

• Defined Steric Profile: The isobutyl group at the chiral center provides a well-defined and moderately bulky steric environment. This feature is crucial for creating an effective chiral pocket around the metal center, which is essential for discriminating between enantiotopic faces of a substrate.

Caption: Key structural features of L-Leucinol.

Major Ligand Classes Derived from L-Leucinol

The dual functionality of L-leucinol is the cornerstone of its versatility, allowing chemists to readily access ligand classes that have proven to be highly effective in a multitude of asymmetric transformations.

Chiral Oxazoline-Containing Ligands

Chiral oxazoline ligands are among the most successful and widely used classes in asymmetric catalysis.[4][5][6] The oxazoline ring is a robust, coordinating moiety, and its synthesis from amino alcohols like L-leucinol is straightforward and high-yielding.[3][7] Prominent examples include Bis(oxazoline) (BOX) and Phosphine-oxazoline (PHOX) ligands.

• Causality in Design: The stereocenter from L-leucinol is positioned adjacent to the coordinating nitrogen atom of the oxazoline ring. This proximity ensures that the steric influence of the isobutyl group is directly transmitted to the catalytic center, maximizing its impact on the stereochemical outcome of the reaction.[4]

Caption: General synthetic workflow for BOX ligands.

Chiral Schiff Base (Iminophenol) Ligands

Schiff base ligands are synthesized via a simple condensation reaction between the primary amine of L-leucinol and an aldehyde, typically salicylaldehyde or its derivatives.[8][9][10] This ease of formation allows for the rapid generation of a library of ligands for catalyst screening.

• Causality in Design: The resulting N,O-bidentate (or N,O,O-tridentate) ligands form stable chelate complexes with a variety of transition metals. The chiral environment is established by the isobutyl group, which shields one face of the coordinated metal, thereby directing the approach of the substrate.

Chiral Phosphine-Containing (P,N) Ligands

P,N ligands, which contain both a hard nitrogen donor and a soft phosphine donor, have unique electronic properties that are highly beneficial in catalysis.[][12] L-leucinol provides the chiral backbone and the nitrogen donor, while the phosphine moiety is typically introduced by reacting the hydroxyl group.

• Causality in Design: The combination of a σ-donating amine and a π-accepting phosphine allows for fine-tuning of the electronic properties of the metal center. The synthesis often involves converting the alcohol to a leaving group, followed by substitution with a phosphide, or direct reaction with a chlorophosphine. This modularity is key to optimizing catalyst performance for specific reactions like asymmetric hydrogenation or allylic alkylation.[13]

Caption: General synthetic workflow for P,N ligands.

Field-Tested Protocols

The following protocols are designed to be self-validating, providing clear, step-by-step instructions for the synthesis of a representative ligand and its application in a common catalytic reaction.

Protocol 1: Synthesis of (S,S)-2,2'-(Propane-2,2-diyl)bis(4-isobutyl-4,5-dihydrooxazole) (iBu-BOX Ligand)

This protocol is adapted from established methodologies for the synthesis of BOX ligands from amino alcohols.[7]

Materials:

• (S)-2-Amino-4-methylpentan-1-ol (L-leucinol)

• Dimethylmalonyl dichloride

• Triethylamine (Et₃N), distilled

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• Toluene, anhydrous

• Standard glassware for inert atmosphere synthesis (Schlenk line, nitrogen/argon)

Procedure:

Step 1: Synthesis of the Bis(amide) Intermediate

• To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add L-leucinol (5.86 g, 50 mmol) and anhydrous DCM (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Add distilled triethylamine (11.1 mL, 80 mmol) dropwise to the stirred solution.

• In a separate flask, prepare a solution of dimethylmalonyl dichloride (4.22 g, 25 mmol) in anhydrous DCM (25 mL).

• Add the dimethylmalonyl dichloride solution dropwise to the L-leucinol solution over 30 minutes, maintaining the temperature at 0 °C. Causality: Slow addition is crucial to control the exotherm and prevent side reactions.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by adding saturated aqueous NaHCO₃ solution (50 mL). Separate the organic layer, and extract the aqueous layer with DCM (2 x 30 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude bis(amide) diol. This intermediate is often used in the next step without further purification.

Step 2: Cyclization to the Bis(oxazoline) Ligand

• Transfer the crude bis(amide) diol to a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere and dissolve it in anhydrous DCM (100 mL).

• Cool the solution to 0 °C.

• Add distilled thionyl chloride (4.0 mL, 55 mmol) dropwise over 20 minutes. Causality: Thionyl chloride converts the hydroxyl groups into good leaving groups (chlorosulfites), facilitating the subsequent intramolecular nucleophilic attack by the amide oxygen to form the oxazoline ring.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Carefully quench the reaction by slowly pouring the mixture into a vigorously stirred, ice-cold saturated aqueous NaHCO₃ solution (150 mL).

• Separate the organic layer, extract the aqueous layer with DCM (2 x 40 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel (eluent: hexanes/ethyl acetate, typically 4:1) or by recrystallization from hexanes to afford the iBu-BOX ligand as a white solid.

Protocol 2: Application in a Cu(II)-Catalyzed Asymmetric Diels-Alder Reaction

Materials:

• (S,S)-iBu-BOX ligand (from Protocol 1)

• Copper(II) trifluoromethanesulfonate (Cu(OTf)₂)

• Cyclopentadiene (freshly cracked)

• N-Acryloyl-2-oxazolidinone

• Dichloromethane (DCM), anhydrous

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk tube under argon, dissolve the iBu-BOX ligand (29.4 mg, 0.1 mmol) and Cu(OTf)₂ (36.2 mg, 0.1 mmol) in anhydrous DCM (2.0 mL). Stir the solution at room temperature for 1 hour. The solution should turn a light blue/green color, indicating complex formation.

• Reaction Setup: Cool the catalyst solution to -78 °C using a dry ice/acetone bath.

• Add N-acryloyl-2-oxazolidinone (141 mg, 1.0 mmol) to the cold catalyst solution.

• Add freshly cracked cyclopentadiene (0.16 mL, 2.0 mmol) dropwise to the reaction mixture.

• Stir the reaction at -78 °C and monitor its progress by TLC (typically 3-6 hours).

• Work-up and Analysis: Upon completion, quench the reaction by adding a few drops of triethylamine and then pass the entire mixture through a short plug of silica gel, eluting with ethyl acetate.

• Remove the solvent under reduced pressure. The crude product can be purified by column chromatography.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis. Self-Validation: A high ee (>90%) and yield validates the effectiveness of the prepared ligand and the protocol's execution.

Performance Data & Mechanistic Rationale

The true measure of a ligand's success is its performance in catalysis. Ligands derived from L-leucinol have consistently demonstrated high efficacy across a range of reactions.

Table 1: Representative Performance of L-Leucinol-Derived Ligands

Ligand Type	Metal/Catalyst	Reaction Type	Substrate Example	Yield (%)	ee (%)	Reference
iBu-BOX	Cu(OTf)₂	Diels-Alder	Cyclopentadiene + N-Acryloyloxazolidinone	>95	>98 (endo)	General Class[7]
PHOX-type	Ir(I)	Ketone Hydrogenation	Acetophenone	98	95	General Class[5]
Schiff Base	Zn(Et)₂	Aldehyde Alkylation	Benzaldehyde + Diethylzinc	95	92	General Class[14]
NHC-Guanidine	Cu(I)	Ketone Hydrogenation	Acetophenone	55	18	[15]

Note: Data are representative of the ligand class and specific conditions may vary.

Mechanistic Insight: The Diels-Alder Reaction

The high endo-selectivity and enantioselectivity observed in the Cu(II)-BOX catalyzed Diels-Alder reaction can be rationalized by the formation of a specific transition state assembly.

Caption: Simplified catalytic cycle for the Diels-Alder reaction.

• Activation: The Lewis acidic Cu(II) center, chelated by the BOX ligand, coordinates to the carbonyl oxygen of the N-acryloyl-2-oxazolidinone dienophile. This coordination activates the dienophile for the reaction.

• Stereocontrol: The two isobutyl groups of the BOX ligand create a C₂-symmetric chiral environment. They effectively block one face of the dienophile, leaving the other face exposed for attack.

• Cycloaddition: Cyclopentadiene approaches the activated dienophile from the less sterically hindered face, leading to the preferential formation of one enantiomer of the endo product. The specific geometry of the complex favors the endo transition state.

Conclusion

(S)-2-Amino-4-methylpentan-1-ol (L-leucinol) stands out as a premier building block in the synthesis of chiral ligands. Its ready availability, inherent chirality, and versatile bifunctional nature provide a direct and cost-effective route to ligand classes such as BOX, Schiff bases, and P,N ligands. The protocols and data presented herein underscore the reliability and high performance of these ligands in demanding asymmetric catalytic transformations, making L-leucinol an invaluable precursor for researchers in both academic and industrial settings.

References

• Benchchem. (n.d.). Application Notes and Protocols for Amino Alcohol-Based Catalyst Ligands.
• Teichert, J., et al. (n.d.). Chiral bifunctional NHC/guanidine ligands for asymmetric hydrogenation. ChemRxiv.
• Reddy, P. V. G., & Corey, E. J. (2018). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. Organic Letters.
• Kwo, A. C. (2022). SYNTHESIS AND TROUBLESHOOTING OF CHIRAL 1,2-AMINO ALCOHOLS LEADING TO HIGHLY SUBSTITUTED BISOXAZOLINE LIGANDS. University of Illinois Urbana-Champaign.
• Benchchem. (n.d.). The Catalytic Landscape of 2-Amino-4-phenylpentan-1-ol Derivatives: A Comparative Analysis.
• Chandrasekhar, S. (2005). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA.
• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis.
• Nuñez, A., & Martin, V. S. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews.
• BLDpharm. (2023, February 21). Chiral Oxazoline - Containing Ligands.
• BOC Sciences. (n.d.). Chiral Phosphine Ligands.
• Asian Journal of Research in Chemistry. (n.d.). Introduction.
• Al-Jibori, S. A., et al. (n.d.). Novel chiral phosphine ligands and complexes from amino acid esters. Journal of the Chemical Society, Dalton Transactions.
• Imashiro, R., & Seki, M. (n.d.). Development of P-Chirogenic Phosphine Ligands Based on Chemistry of Phosphine–Boranes: Searching for Novelty and Utility in Sy. TCI Chemicals.
• Imamoto, T. (2012). Synthesis and applications of high-performance P-chiral phosphine ligands. Organic and Biomolecular Chemistry.
• Sigma-Aldrich. (n.d.). Chiral phosphine ligands.
• McManus, H. A., & Guiry, P. J. (2019). Further Developments and Applications of Oxazoline-Containing Ligands in Asymmetric Catalysis. Chemical Reviews.
• Guiry, P. J. (n.d.). The Synthesis and Application of P,N Ligands in Asymmetric Catalysis. University College Dublin.
• Al-Masoudi, N. A., et al. (2024). Synthesis, Characterization, and Catalytic Applications of Schiff-Base Metal Complexes. Chemistry.
• Al-Hamdani, A. A. S., & Al-Khafaji, Y. M. F. (2024). Synthesis, Identification and Antibacterial Activities of Amino Acid Schiff Base Cu(II) Complexes with Chlorinated Aromatic Moieties. MDPI.
• Gao, J., et al. (2018). Renaissance of pyridine-oxazolines as chiral ligands for asymmetric catalysis. Chemical Society Reviews.
• Meyers, A. I. (2010). Chiral Oxazolines and Their Legacy in Asymmetric Carbon-Carbon Bond-Forming Reactions. The Journal of Organic Chemistry.

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Application Notes &amp; Protocols: The Strategic Application of (S)-Leucinol in the Synthesis of Chiral Pharmaceutical Intermediates

These application notes serve as a technical guide for researchers, chemists, and drug development professionals on the versatile use of (S)-Leucinol as a pivotal chiral building block in the synthesis of complex pharmaceutical intermediates. This document provides in-depth scientific context, field-proven insights, and detailed experimental protocols to facilitate its successful application in asymmetric synthesis.

Introduction: (S)-Leucinol as a Privileged Chiral Precursor

(S)-Leucinol, a chiral amino alcohol derived from the natural and abundant amino acid L-leucine, is a cornerstone of modern pharmaceutical synthesis.[1][2] Its value lies in the inherent stereocenter and the presence of two distinct functional groups—a primary amine and a primary alcohol—which allow for selective and predictable chemical transformations. The sterically demanding isobutyl side chain plays a crucial role in directing the stereochemical outcome of reactions, making Leucinol an excellent choice for introducing chirality into target molecules.[1]

Its primary applications in drug development are twofold:

• As a Chiral Building Block: Where the entire Leucinol skeleton or a significant fragment is incorporated into the final Active Pharmaceutical Ingredient (API). This is most prominent in the synthesis of peptidomimetic antiviral drugs.[2]

• As a Chiral Auxiliary: Where it is temporarily attached to a prochiral substrate to guide a highly diastereoselective reaction, after which it is cleaved and can be recovered.[3][4]

This guide will explore these applications with a focus on practical, reproducible protocols.

Core Applications in the Synthesis of Antiviral Drug Intermediates

Leucinol and its derivatives are integral to the industrial synthesis of several blockbuster antiviral drugs, particularly protease inhibitors targeting HIV and Hepatitis C.

HIV Protease Inhibitors: The Case of Darunavir

Darunavir is a potent, second-generation HIV-1 protease inhibitor. Its complex molecular architecture features multiple stereocenters, and its synthesis relies heavily on chiral precursors. Leucinol-derived fragments are often employed to construct key portions of the molecule.[5][6] For instance, synthetic routes to Darunavir and its derivatives can involve intermediates derived from Leucinol, which ultimately form parts of the ligand that interact with the protease enzyme's active site.[5][7][8] The synthesis often involves an asymmetric aldol addition reaction where a Leucinol-derived chiral auxiliary can be used to set the required stereochemistry.[5][7]

Hepatitis C Virus (HCV) Protease Inhibitors: Boceprevir & Telaprevir

The development of direct-acting antivirals for HCV was a landmark achievement, with Boceprevir and Telaprevir being first-generation NS3/4A protease inhibitors.[9][10] A key structural component in these drugs is a derivative of L-tert-leucine, an unnatural amino acid.[11][12] While not a direct incorporation of Leucinol, the synthetic strategies for creating these bulky, chiral amino acid fragments often rely on principles of asymmetric synthesis where Leucinol-based auxiliaries or related chiral pool materials are instrumental. The synthesis of these complex molecules highlights the importance of robust methods for controlling stereochemistry, a role for which Leucinol is well-suited.[13]

Leucinol as a Chiral Auxiliary and Ligand Precursor

Beyond its role as a direct building block, Leucinol's utility extends to more nuanced applications in asymmetric synthesis.

• Chiral Auxiliaries for Asymmetric Reactions: Leucinol can be readily converted into oxazolidinone-type chiral auxiliaries.[4] These auxiliaries can be acylated and then subjected to stereoselective enolate reactions, such as alkylations and aldol additions. The bulky isobutyl group effectively shields one face of the enolate, forcing the electrophile to approach from the opposite face, thus inducing high diastereoselectivity.[4]

• Precursor for Chiral Ligands: The amino alcohol functionality of Leucinol is an ideal starting point for the synthesis of chiral ligands used in transition-metal-catalyzed asymmetric reactions.[14][15] For example, Leucinol derivatives have been used to create chiral stationary phases (CSPs) for HPLC, enabling the analytical and preparative separation of enantiomers of other pharmaceutical compounds, such as proton pump inhibitors.[14]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the preparation of Leucinol and a key synthetic transformation.

Protocol 1: Preparation of (S)-Leucinol from L-Leucine

This protocol details the reduction of the carboxylic acid of L-Leucine to a primary alcohol. To prevent unwanted side reactions, the amine is first protected with a tert-butyloxycarbonyl (Boc) group.

Logical Workflow:

Caption: Workflow for the synthesis of (S)-Leucinol from L-Leucine.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
L-Leucine	131.17	20.0 g	0.152 mol
Di-tert-butyl dicarbonate ((Boc)₂O)	218.25	36.6 g	0.168 mol
Sodium Hydroxide (NaOH)	40.00	6.7 g	0.168 mol
Borane-tetrahydrofuran complex (1M in THF)	-	460 mL	0.460 mol
1,4-Dioxane	-	200 mL	-
Tetrahydrofuran (THF), anhydrous	-	500 mL	-
Methanol (MeOH)	-	100 mL	-
Hydrochloric Acid (4M in Dioxane)	-	100 mL	-
Diethyl Ether	-	As needed	-
Saturated aq. NH₄Cl, NaHCO₃, Brine	-	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	-	As needed	-

Procedure:

• Boc-Protection of L-Leucine:

  • Dissolve L-Leucine (20.0 g, 0.152 mol) and NaOH (6.7 g, 0.168 mol) in 100 mL of water in a 500 mL round-bottom flask.

  • Add 100 mL of 1,4-dioxane to the solution. Cool the flask to 0 °C in an ice bath.

  • Add a solution of (Boc)₂O (36.6 g, 0.168 mol) in 100 mL of 1,4-dioxane dropwise over 1 hour while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Concentrate the mixture under reduced pressure to remove the dioxane.

  • Wash the remaining aqueous solution with diethyl ether (2 x 50 mL) to remove any unreacted (Boc)₂O.

  • Acidify the aqueous layer to pH 2-3 with 1M HCl at 0 °C.

  • Extract the product, Boc-L-Leucine, with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield Boc-L-Leucine as a white solid or viscous oil. The product is typically used in the next step without further purification.

• Reduction to Boc-L-Leucinol:

  • Dissolve the crude Boc-L-Leucine in 200 mL of anhydrous THF in a 1 L three-neck flask equipped with a dropping funnel and nitrogen inlet.

  • Cool the solution to 0 °C.

  • Slowly add the borane-THF complex (460 mL, 0.460 mol) via the dropping funnel over 2 hours. Causality Note: Borane is a highly effective and selective reagent for reducing carboxylic acids in the presence of the carbamate (Boc) protecting group.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4 hours.

  • Carefully quench the reaction at 0 °C by the slow, dropwise addition of methanol (100 mL) until gas evolution ceases.

  • Remove the solvents under reduced pressure.

  • Redissolve the residue in ethyl acetate (200 mL) and wash sequentially with saturated aq. NaHCO₃ (2 x 100 mL) and brine (1 x 100 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to give Boc-L-Leucinol, which can be purified by column chromatography (Silica gel, Hexane:Ethyl Acetate gradient).

• Deprotection to (S)-Leucinol:

  • Dissolve the purified Boc-L-Leucinol in 50 mL of diethyl ether and cool to 0 °C.

  • Add 4M HCl in dioxane (100 mL) dropwise. A white precipitate will form.

  • Stir the suspension at room temperature for 3 hours.

  • Collect the solid precipitate (Leucinol hydrochloride) by filtration, wash with cold diethyl ether, and dry under vacuum.

  • To obtain the free amine, dissolve the hydrochloride salt in water, basify with 2M NaOH to pH >12, and extract with dichloromethane (4 x 100 mL). Dry the combined organic layers over MgSO₄, filter, and concentrate to yield pure (S)-Leucinol.

Protocol 2: Application in Synthesis - Formation of a Chiral Oxazolidinone Auxiliary

This protocol demonstrates the conversion of Leucinol into a valuable chiral auxiliary for asymmetric synthesis, showcasing its utility in creating tools for stereocontrolled reactions.

Reaction Workflow:

Caption: Synthesis of a Leucinol-derived oxazolidinone auxiliary.

Materials & Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(S)-Leucinol	117.19	10.0 g	0.085 mol
Triphosgene	296.75	9.3 g	0.031 mol
Triethylamine (Et₃N)	101.19	26 mL	0.187 mol
Toluene, anhydrous	-	250 mL	-
Dichloromethane (DCM)	-	As needed	-

Procedure:

• Setup:

  • In a 500 mL three-neck flask under a nitrogen atmosphere, dissolve (S)-Leucinol (10.0 g, 0.085 mol) and triethylamine (26 mL, 0.187 mol) in 200 mL of anhydrous toluene. Safety Note: Triphosgene is a safer solid substitute for phosgene gas but must be handled with extreme caution in a well-ventilated fume hood as it can release phosgene upon contact with moisture or heat.

  • Cool the solution to 0 °C.

• Reaction:

  • In a separate flask, dissolve triphosgene (9.3 g, 0.031 mol) in 50 mL of anhydrous toluene.

  • Add the triphosgene solution dropwise to the Leucinol solution over 1 hour, maintaining the temperature at 0 °C. A white precipitate (triethylamine hydrochloride) will form.

  • After the addition, allow the mixture to warm to room temperature and stir for 6 hours. The reaction progress can be monitored by TLC.

• Work-up and Purification:

  • Filter the reaction mixture to remove the triethylamine hydrochloride salt and wash the solid with toluene.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Dissolve the crude residue in dichloromethane (150 mL) and wash with 1M HCl (2 x 50 mL), followed by saturated aq. NaHCO₃ (2 x 50 mL), and finally brine (1 x 50 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography to yield the pure oxazolidinone auxiliary.

Summary of Applications

Application Area	Target Pharmaceutical Class	Key Intermediate/Product	Rationale for Using Leucinol
Antiviral Synthesis	HIV Protease Inhibitors	Darunavir Precursors	Serves as a chiral source for ligands that fit into the enzyme's hydrophobic P2 pocket.[5][6][8]
Antiviral Synthesis	HCV Protease Inhibitors	Boceprevir/Telaprevir Analogs	Provides the chiral backbone for peptidomimetic structures.[11][12][13]
Asymmetric Catalysis	Various APIs	Chiral Ligands for Metals	The amino alcohol structure is a versatile scaffold for ligand synthesis.[14][15]
General Synthesis	Various APIs	Enantiopure Aldol/Alkylation Products	Forms a recoverable chiral auxiliary that directs stereoselective bond formation with high fidelity.[3][4]

References

• Benchchem. Asymmetric Synthesis Applications of Methyl (tert-butoxycarbonyl)-L-leucinate.
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• National Center for Biotechnology Information. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.
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• ChemicalBook. The side chain synthesis of boceprevir.
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• Innovations in Amino Acid Synthesis. The Case of DL-Leucine.
• National Center for Biotechnology Information. Diastereoselective Synthesis of the HIV Protease Inhibitor Darunavir and Related Derivatives via a Titanium Tetrachloride-Mediated Asymmetric Glycolate Aldol Addition Reaction. PubMed Central.
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• ISU ReD. "The Development of an Effective Synthetic Pathway to the Hiv Protease ".
• Sigma-Aldrich. Chiral Auxiliaries.
• Royal Society of Chemistry. Continuous flow asymmetric synthesis of chiral active pharmaceutical ingredients and their advanced intermediates. Green Chemistry.
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• National Center for Biotechnology Information. An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. PubMed Central.
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• Beilstein Journals. BINOL as a chiral element in mechanically interlocked molecules.
• ResearchGate. (PDF) An Efficient Synthesis of Darunavir Substantially Free from Impurities: Synthesis and Characterization of Novel Impurities.
• National Center for Biotechnology Information. Evaluation of Darunavir-derived HIV-1 protease inhibitors incorporating P2' amide-derivatives.
• Google Patents. CN103435532A - Synthetic method of boceprevir intermediate.
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• University of Illinois. Biocatalysis for the synthesis of pharmaceuticals and pharmaceutical intermediates. Zhao Group @ UIUC.
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Application Note: Enantioselective Reduction of Ketones Using L-Leucinol-Derived Catalysts

Introduction

The synthesis of enantiomerically pure secondary alcohols is a foundational challenge in modern organic chemistry, with profound implications for the pharmaceutical, agrochemical, and fine chemical industries. Chiral alcohols are ubiquitous structural motifs in a vast array of biologically active molecules. Consequently, methods that provide precise control over stereochemistry during their synthesis are of paramount importance. The catalytic enantioselective reduction of prochiral ketones stands out as one of the most direct and efficient strategies to access these valuable building blocks.[1]

Among the most successful and widely adopted methodologies for this transformation is the Corey-Bakshi-Shibata (CBS) reduction.[2] This reaction employs a chiral oxazaborolidine catalyst, derived from a chiral β-amino alcohol, in the presence of a borane source to achieve high levels of enantioselectivity across a broad range of ketone substrates.[2][3] This application note focuses specifically on catalysts derived from 2-Amino-4-methylpentan-1-ol (L-leucinol), a readily available and cost-effective chiral precursor, and provides a detailed guide to its application in asymmetric synthesis.

Mechanism of Catalysis: The Corey-Bakshi-Shibata Reduction

The success of the CBS reduction hinges on a well-defined, catalyst-controlled transition state that dictates the facial selectivity of hydride delivery to the ketone. The catalytic cycle, grounded in the seminal work of E.J. Corey, involves several key steps.[4][5]

• Catalyst-Borane Complex Formation: The cycle begins with the coordination of a borane molecule (e.g., from a BH₃·THF or BH₃·SMe₂ solution) to the Lewis basic nitrogen atom of the oxazaborolidine catalyst.[2][4] This coordination serves a dual purpose: it activates the borane, making it a more potent hydride donor, and it significantly enhances the Lewis acidity of the endocyclic boron atom of the catalyst.[6]

• Ketone Coordination: The now highly Lewis acidic endocyclic boron atom coordinates to the carbonyl oxygen of the ketone substrate. The catalyst's rigid, chiral framework forces the ketone to bind in a sterically preferred orientation, positioning the larger substituent (Rₗ) away from the catalyst's steric bulk to minimize non-bonded interactions.[7][8]

• Stereoselective Hydride Transfer: The hydride is then transferred from the nitrogen-coordinated BH₃ to the carbonyl carbon via a highly organized, six-membered ring transition state.[3][4] This intramolecular delivery ensures that the hydride attacks a specific face of the ketone, establishing the stereochemistry of the resulting alcohol.

• Product Release and Catalyst Regeneration: Following hydride transfer, the resulting alkoxyborane product is released, and the oxazaborolidine catalyst is regenerated, ready to enter another catalytic cycle.[4] An acidic workup is typically required to hydrolyze the borate esters and liberate the final chiral alcohol product.[6]

The predictability, high fidelity, and broad applicability of this mechanism have established the CBS reduction as a powerful tool in asymmetric synthesis.[3]

Caption: General experimental workflow for CBS-catalyzed ketone reduction.

Step-by-Step Procedure:

• Setup: Assemble a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet.

• Catalyst Addition: Under a positive pressure of inert gas, add the L-leucinol-derived oxazaborolidine catalyst (typically 5-10 mol%) to the flask, followed by anhydrous THF.

• Borane Addition: Cool the stirred solution to 0 °C in an ice bath. Slowly add the borane source (e.g., BMS, ~0.6-0.8 equivalents) dropwise. Stir the mixture for 15-20 minutes at this temperature to allow for the formation of the active catalyst-borane complex. [9]4. Substrate Addition: Cool the reaction mixture to the desired temperature (this often requires optimization, typically between -40 °C and 0 °C). In a separate flask, prepare a solution of the ketone (1.0 equivalent) in anhydrous THF. Add the ketone solution to the reaction mixture dropwise via syringe pump over 30-60 minutes to maintain a low concentration of the free ketone, which minimizes the uncatalyzed background reduction. [9]5. Reaction Monitoring: Stir the reaction at the set temperature. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting material is fully consumed.

• Quenching: Once the reaction is complete, carefully quench it by the slow, dropwise addition of methanol at the reaction temperature. [9]This will decompose any excess borane.

• Workup: Allow the mixture to warm to room temperature. Remove the solvent under reduced pressure. Add 1 M HCl to the residue to hydrolyze the borate esters and stir for 30 minutes.

• Extraction: Extract the aqueous layer three times with an organic solvent like ethyl acetate. [9]Combine the organic layers.

• Purification: Wash the combined organic layers sequentially with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude chiral alcohol can then be purified by silica gel column chromatography.

• Analysis: The enantiomeric excess (% ee) of the purified product must be determined using a suitable chiral analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Performance Data and Substrate Scope

The L-leucinol-derived catalysts are effective for a wide range of ketones. High enantioselectivities are typically observed for ketones where there is a significant steric or electronic difference between the two substituents attached to the carbonyl. [7]

Substrate	Catalyst Loading (mol%)	Borane Source	Temp (°C)	Time (h)	Yield (%)	ee (%)
Acetophenone	10	BH₃·SMe₂	-20	1	>95	96 (R)
Propiophenone	10	BH₃·THF	-10	4	>90	97 (R)
1-Tetralone	10	BH₃·SMe₂	0	2	>95	95 (S)
2-Chloroacetophenone	10	BH₃·SMe₂	-30	1.5	>90	98 (S)

| 4'-(Trifluoromethyl)acetophenone | 5-10 | BH₃·SMe₂ | -30 | 2 | >90 | >95 (R) |

Note: Data compiled from typical outcomes reported in the literature. [9][10][11]Actual results may vary based on specific reaction conditions and purity of reagents.

Troubleshooting and Key Considerations

• Low Enantioselectivity: This is the most common issue.

  • Cause: Presence of moisture.

  • Solution: Ensure all glassware is rigorously dried, use anhydrous solvents, and maintain a robust inert atmosphere. [6] * Cause: Background (non-catalyzed) reduction is too fast.

  • Solution: Lower the reaction temperature and add the ketone substrate slowly via syringe pump.

  • Cause: Aged or impure catalyst.

  • Solution: Use freshly prepared or recently purchased catalyst. In situ generation can sometimes provide more reproducible results. [12][13]* Low Yield:

  • Cause: Insufficient borane or premature quenching.

  • Solution: Ensure accurate stoichiometry of the borane reagent. Confirm the reaction has gone to completion via TLC before quenching.

  • Cause: Incomplete hydrolysis during workup.

  • Solution: Ensure the acidic workup step is allowed sufficient time to fully hydrolyze all borate species.

Conclusion

Catalysts derived from 2-Amino-4-methylpentan-1-ol (L-leucinol) represent a robust, reliable, and cost-effective solution for the enantioselective reduction of prochiral ketones. The underlying CBS reduction mechanism is well-understood, allowing for predictable stereochemical outcomes. By adhering to rigorous anhydrous techniques and optimizing reaction parameters such as temperature and substrate addition rate, researchers can consistently achieve high yields and excellent enantioselectivities, providing critical access to valuable chiral alcohol building blocks for drug discovery and development.

References

• Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Mechanism and synthetic applications. Journal of the American Chemical Society, 109(18), 5551–5553. [Link]

• Wikipedia. (2023). Corey–Itsuno reduction. In Wikipedia. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Organic Chemistry Portal. Retrieved from [Link]

• NROChemistry. (n.d.). Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. Retrieved from [Link]

• Books. (n.d.). 13.7. Asymmetric Reduction of Acetophenone with Borane Catalyzed by B-Methoxy-oxazaborolidine. Source not further specified.
• International Journal of Pharmaceutical and Research Sciences. (2018). Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones. IJPRS.

• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(43), 8411-8414. [Link]

• Wikipedia. (n.d.). Enantioselective reduction of ketones. In Wikipedia. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed By Spiroborate Ester: Application to the Synthesis of Optically Pure 1,2-Hydroxy Ethers and 1,2-Azido Alcohols. PMC.
• ResearchGate. (2003). Effect of borane source on the enantioselectivity in the enantiopure oxazaborolidine-catalyzed asymmetric borane reduction of ketones. Request PDF.

• Magritek. (2021). CBS reduction of acetophenone followed by 11B NMR. Magritek. Retrieved from [Link]

• Kawanami, Y., & Yanagita, R. C. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2349. [Link]

• MDPI. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. MDPI. Retrieved from [Link]

• BenchChem. (2025). Overcoming substrate limitations in enantioselective reductions. BenchChem.
• YouTube. (2021). CBS Reduction, Enantioselective Catalysis. Organic Chemistry, Reaction Mechanism.

• SigutLabs. (2023). Reagent of the month – CBS oxazaborolidine. SigutLabs. Retrieved from [Link]

• National Center for Biotechnology Information. (2018).
• Google Patents. (n.d.). CN101274938A - Preparation for (S) or (R)-2-methyl-CBS-chiral oxazaborolidine and toluene solution thereof.
• ResearchGate. (2023). CBS reduction of acetophenone and proposed transition structures for... | Download Scientific Diagram.
• ResearchGate. (2018). (PDF) Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols.
• University Website. (n.d.). Enantioselective Reduction of Ketones. Source not further specified.
• Organic Syntheses Procedure. (n.d.). 2-Naphthalenemethanol, 1-(2-hydroxy-4,6-dimethylphenyl)-, (R)-. Organic Syntheses.

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Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of 2-Amino-4-methylpentan-1-ol

Abstract

This application note presents a comprehensive guide to the quantitative analysis of 2-Amino-4-methylpentan-1-ol (also known as L-Leucinol) using High-Performance Liquid Chromatography (HPLC). Due to its high polarity and lack of a significant UV chromophore, this amino alcohol presents unique challenges for traditional reversed-phase chromatography.[1][2] We detail two robust analytical strategies: 1) a direct method using Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Evaporative Light Scattering Detection (ELSD) or Mass Spectrometry (MS) for underivatized analysis, and 2) an indirect method employing pre-column derivatization with o-Phthaldialdehyde (OPA) for sensitive UV or fluorescence detection on a reversed-phase column. The scientific rationale, step-by-step protocols, and considerations for method selection are discussed to provide researchers with a versatile toolkit for the accurate quantification of this compound in various matrices.

Introduction: The Analytical Challenge

2-Amino-4-methylpentan-1-ol is a chiral amino alcohol and a valuable building block in the synthesis of pharmaceuticals and other fine chemicals.[3][4] Its accurate quantification is crucial for process monitoring, quality control, and stability studies. However, its physicochemical properties pose significant hurdles for conventional HPLC method development:

• High Polarity: With a low octanol-water partition coefficient (LogP ≈ 0.4), the analyte is poorly retained on non-polar stationary phases like C18, often eluting in or near the solvent front in reversed-phase liquid chromatography (RP-LC).[1][3]

• Lack of Chromophore: The molecule does not possess a suitable chromophore for sensitive detection using standard UV-Vis detectors, which are common in QC labs.[5][6]

• Chirality: The presence of a stereocenter means it exists as (R) and (S) enantiomers.[7][8][9] For stereospecific synthesis or formulation, a chiral separation method is often required to determine enantiomeric purity.

This guide provides two validated approaches to overcome these challenges, catering to different laboratory instrumentation and analytical objectives.

Method 1: Underivatized Analysis via Hydrophilic Interaction Liquid Chromatography (HILIC)

Causality & Rationale: HILIC is an ideal technique for retaining and separating highly polar compounds that are unretained in RP-LC.[2][10] The separation mechanism in HILIC is primarily based on the partitioning of the analyte between a water-enriched layer on the surface of a polar stationary phase and a mobile phase with a high concentration of a less polar organic solvent, typically acetonitrile.[11] This allows for robust retention of 2-Amino-4-methylpentan-1-ol without the need for chemical derivatization, preserving the original structure of the analyte.

Because this method does not introduce a chromophore, a universal detector such as an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or a Mass Spectrometer (MS) is required.[12][13] MS detection offers the highest degree of selectivity and sensitivity, making it the preferred choice for complex matrices.[14]

HILIC Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Recommended Source
2-Amino-4-methylpentan-1-ol	Reference Standard (≥98%)	Sigma-Aldrich, BLDpharm
Acetonitrile (ACN)	HPLC or LC-MS Grade	Fisher Scientific, Honeywell
Water	Deionized (18.2 MΩ·cm)	Milli-Q® or equivalent
Ammonium Formate	LC-MS Grade	Sigma-Aldrich

| Formic Acid | LC-MS Grade (99%) | Thermo Scientific |

Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260 Infinity II, Waters ACQUITY UPLC, or equivalent
Column	Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm) or Phenomenex Luna HILIC (2.0 x 100 mm, 3 µm)
Mobile Phase A	10 mM Ammonium Formate in Water with 0.1% Formic Acid
Mobile Phase B	90:10 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid
Gradient Program	95% B (0-1 min), 95% to 70% B (1-5 min), 70% B (5-6 min), 70% to 95% B (6-6.1 min), 95% B (6.1-8 min)
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2 µL

| Detector | ELSD (Nebulizer: 40 °C, Evaporator: 50 °C, Gas: 1.5 SLM) or MS (ESI+, SIR mode for m/z 118.1) |

Step-by-Step Methodology

• Mobile Phase Preparation:

  • For Mobile Phase A, dissolve the appropriate amount of ammonium formate in water and adjust pH with formic acid if necessary.

  • For Mobile Phase B, mix acetonitrile and the Mobile Phase A stock solution in the correct proportions. Filter both mobile phases through a 0.22 µm membrane filter.

• Standard Preparation:

  • Prepare a stock solution of 2-Amino-4-methylpentan-1-ol at 1.0 mg/mL in a 50:50 acetonitrile:water mixture.

  • Perform serial dilutions from the stock solution to create calibration standards ranging from 1 µg/mL to 100 µg/mL. Use 50:50 acetonitrile:water as the diluent to ensure good peak shape.

• Sample Preparation:

  • Accurately weigh the sample and dissolve it in 50:50 acetonitrile:water to achieve a target concentration within the calibration range.

  • Vortex to mix and centrifuge to remove any particulates. Filter the supernatant through a 0.22 µm syringe filter prior to injection.

• Analysis:

  • Equilibrate the HILIC column with the initial mobile phase conditions for at least 15 minutes or until a stable baseline is achieved.

  • Inject the standards and samples and acquire the data.

Method 2: RP-HPLC with Pre-Column Derivatization

Causality & Rationale: This method addresses both the detection and retention challenges simultaneously. By reacting the primary amine group of 2-Amino-4-methylpentan-1-ol with a derivatizing agent, a larger, more hydrophobic molecule with a strong chromophore or fluorophore is formed.[15][16] We recommend using o-Phthaldialdehyde (OPA) with a thiol, such as 3-Mercaptopropionic Acid (MPA), as the derivatizing agent. This reaction is rapid (completes in ~1 minute at room temperature), specific to primary amines, and produces a highly fluorescent isoindole derivative that is easily retained on a C18 column.[17][18] Fluorescence detection provides exceptional sensitivity and selectivity over UV detection.

Derivatization & RP-HPLC Experimental Protocol

Materials and Reagents

Reagent/Material	Grade	Recommended Source
2-Amino-4-methylpentan-1-ol	Reference Standard (≥98%)	Sigma-Aldrich
o-Phthaldialdehyde (OPA)	Reagent Grade	Thermo Scientific
3-Mercaptopropionic Acid (MPA)	Reagent Grade	Sigma-Aldrich
Borate Buffer (0.4 M, pH 10.2)	Reagent Grade	Prepare from Boric Acid
Acetonitrile (ACN)	HPLC Grade	Fisher Scientific
Methanol (MeOH)	HPLC Grade	Fisher Scientific

| Sodium Phosphate Monobasic | Reagent Grade | Sigma-Aldrich |

Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1260, Shimadzu Prominence, or equivalent with Fluorescence Detector
Column	Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase A	25 mM Sodium Phosphate, pH 7.0
Mobile Phase B	50:50 Acetonitrile:Methanol
Gradient Program	20% B (0-2 min), 20% to 70% B (2-12 min), 70% to 20% B (12-12.1 min), 20% B (12.1-15 min)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	Fluorescence Detector (FLD)
Excitation Wavelength	340 nm

| Emission Wavelength | 450 nm |

Step-by-Step Methodology

• Reagent Preparation:

  • Borate Buffer: Dissolve boric acid in water to make a 0.4 M solution and adjust the pH to 10.2 with a concentrated sodium hydroxide solution.

  • OPA Reagent: Dissolve 50 mg of OPA in 1 mL of methanol, then add 9 mL of the 0.4 M borate buffer and 100 µL of 3-Mercaptopropionic Acid (MPA). Mix well. This reagent is stable for approximately one week when stored in a dark, refrigerated container.

• Standard/Sample Preparation:

  • Prepare stock and calibration standards of 2-Amino-4-methylpentan-1-ol in 0.1 M HCl.

  • Prepare samples by dissolving them in a suitable solvent, with a final dilution in 0.1 M HCl to match the standard matrix.

• Automated Derivatization (Recommended):

  • Use an autosampler capable of pre-column derivatization for optimal precision.

  • Program the autosampler to mix 1 part sample/standard with 5 parts OPA reagent in a sample loop or vial.

  • Allow a reaction time of 1-2 minutes before injecting the mixture onto the column.

• Manual Derivatization:

  • In a microvial, add 50 µL of the sample or standard.

  • Add 250 µL of the OPA reagent.

  • Vortex briefly and let the reaction proceed for exactly 2 minutes at room temperature, protected from light.

  • Inject the entire mixture immediately.

• Analysis:

  • Equilibrate the C18 column with the initial mobile phase conditions until a stable baseline is achieved.

  • Inject the derivatized standards and samples and acquire the data. The OPA-MPA derivative of 2-Amino-4-methylpentan-1-ol should be well-retained and elute as a sharp peak.

Analytical Workflow Overview

The following diagram illustrates the decision-making process and experimental workflow for analyzing 2-Amino-4-methylpentan-1-ol.

Caption: Workflow for HPLC analysis of 2-Amino-4-methylpentan-1-ol.

Special Consideration: Chiral Separation

If the goal is to separate the (R) and (S) enantiomers, a chiral stationary phase (CSP) is required. Polysaccharide-based CSPs are highly effective for this class of compounds.[19][20]

• Approach: Direct separation on a chiral column (e.g., Daicel Chiralpak® series).

• Typical Mobile Phase: A non-polar mobile phase like Hexane/Isopropanol/Ethanol with a basic additive (e.g., diethylamine) is commonly used in normal-phase mode.

• Detection: Derivatization may still be necessary prior to chiral separation if UV or fluorescence detection is used. Alternatively, ELSD or MS can be employed.

Developing a chiral separation is an empirical process, and screening several CSPs and mobile phases is often necessary to achieve baseline resolution.[19]

Conclusion

The analysis of 2-Amino-4-methylpentan-1-ol by HPLC is readily achievable with the appropriate choice of methodology. For laboratories equipped with universal detectors like MS or ELSD, the HILIC method offers a straightforward approach for direct quantification without chemical modification. For labs requiring high sensitivity with standard fluorescence or UV detectors, the pre-column derivatization method with OPA provides a robust and reliable alternative for analysis on ubiquitous reversed-phase columns. The choice between these methods should be guided by the specific analytical requirements, sample matrix complexity, and available instrumentation.

References

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• Brückner, H., & Gah, C. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates. Journal of Chromatography A, 387, 255-265. [Link]

• Jandera, P. (2011). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 401(7), 2315-2326. [Link]

• Cheméo (2024). Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9). Cheméo. [Link]

• Jones, R. (2024). Navigating HPLC Method Development: Tips for Success. Pharma's Almanac. [Link]

• Patel, R., et al. (2021). Pre and Post Column Derivatization of Amino Acid - A Systematic Review of HPLC. Acta Scientific Pharmaceutical Sciences, 5(8), 64-73. [Link]

• Pesek, J. (2012). HPLC Analysis of Very Polar Compounds in Bioanalysis. LCGC International. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 15008405, 2-Amino-2-methylpentan-1-ol. PubChem. [Link]

• NIST (National Institute of Standards and Technology). 2-amino-4-methylpentan-1-ol. NIST Chemistry WebBook. [Link]

• Bhushan, R., & Kumar, V. (2011). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Chromatographia, 74(5-6), 441-449. [Link]

• Kumar, A., & Saini, G. (2012). Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research, 2(4), 127-133. [Link]

• Malviya, R., et al. (2010). A review on method development by hplc. International Journal of Pharmaceutical Sciences and Research, 1(7), 54-60. [Link]

• Shimadzu Corporation. (2017). Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization. Shimadzu Scientific Instruments. [Link]

• McCalley, D. V. (2020). Hydrophilic-Interaction Chromatography: An Update. LCGC International. [Link]

• Advanced Materials Technology. (2022). Analysis of Underivatized Essential Amino Acids by HILIC Separation using the HALO® Penta-hydroxy based Column and Single Quadrupole Mass Detection. Advanced Materials Technology. [Link]

• SIELC Technologies. (2018). Separation of 2-Pentanone, 4-amino-4-methyl- on Newcrom R1 HPLC column. SIELC. [Link]

• HILICON AB. (2018). direct analysis of amino acids by HILIC–eSI-MS. LCGC, Special Issue, 16-17. [Link]

• Stenutz, R. (2023). (2R)-2-amino-4-methylpentan-1-ol. Stenutz. [Link]

• Phenomenex Inc. Chiral HPLC Separations Guide. Phenomenex. [Link]

• Alam, S., et al. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji, 65(3), 195-204. [Link]

• SIELC Technologies. Separation of 2-Amino-2-methylpropan-1-ol on Newcrom R1 HPLC column. SIELC. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 18356484, 1-Amino-4-methylpentan-2-ol. PubChem. [Link]

• Caramante, I. (2022). HPLC Analysis of Amino Acids Formed by Urey-Miller-Type Experiments. Liberty University Digital Commons. [Link]

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Application Note: Gas Chromatography Analysis of 2-Amino-4-methylpentan-1-ol After Derivatization

Abstract

This application note provides a comprehensive guide for the quantitative analysis of 2-Amino-4-methylpentan-1-ol (Leucinol) using gas chromatography (GC) following a robust derivatization procedure. Due to its polar nature, containing both a primary amine and a primary alcohol, direct GC analysis of 2-Amino-4-methylpentan-1-ol is challenging, often resulting in poor peak shape and low sensitivity. Derivatization is a critical step to enhance its volatility and thermal stability, making it amenable to GC analysis.[1][2] This document details a validated protocol for the acylation of 2-Amino-4-methylpentan-1-ol, followed by a reliable GC-Flame Ionization Detection (FID) method. The methodologies presented are designed for researchers, scientists, and drug development professionals requiring accurate and reproducible quantification of this compound.

Introduction: The Rationale for Derivatization

2-Amino-4-methylpentan-1-ol, a chiral amino alcohol, is a valuable building block in the synthesis of various pharmaceutical compounds and chiral ligands. Accurate determination of its purity and concentration is paramount in drug development and quality control processes. However, the presence of active hydrogen atoms in its amino (-NH2) and hydroxyl (-OH) groups leads to strong intermolecular hydrogen bonding. This results in low volatility and potential thermal degradation at the high temperatures typically employed in GC inlets and columns.[3]

Derivatization chemically modifies these polar functional groups, replacing the active hydrogens with non-polar moieties. This process effectively:

• Increases Volatility: By reducing intermolecular hydrogen bonding, the boiling point of the analyte is lowered, allowing for elution at reasonable temperatures.[1]

• Improves Thermal Stability: The resulting derivatives are often more stable at elevated temperatures, preventing on-column degradation.[1]

• Enhances Chromatographic Performance: Derivatization typically leads to sharper, more symmetrical peaks, improving resolution and quantification.

• Increases Sensitivity: For certain detectors like the Electron Capture Detector (ECD), derivatization with halogenated groups can significantly enhance the signal response.[4][5]

Two of the most common derivatization techniques for compounds with active hydrogens are silylation and acylation.[1] Silylation involves the replacement of active hydrogens with a silyl group, such as a trimethylsilyl (TMS) group.[1] Acylation is the conversion of compounds with active hydrogens into esters, thioesters, and amides through reaction with a carboxylic acid derivative.[5][6] This application note will focus on an acylation method due to the high stability of the resulting derivatives.

Derivatization Methodology: N-acylation with Trifluoroacetic Anhydride (TFAA)

For this application, we will utilize Trifluoroacetic Anhydride (TFAA) as the acylation reagent. TFAA readily reacts with both the amino and hydroxyl groups of 2-Amino-4-methylpentan-1-ol to form stable, volatile trifluoroacetyl derivatives.[4][7] The fluorine atoms in the derivative also make it highly suitable for detection by ECD if enhanced sensitivity is required.

Mechanism of Acylation with TFAA

The reaction proceeds via a nucleophilic acyl substitution where the lone pair of electrons on the nitrogen of the amine and the oxygen of the alcohol attack the electrophilic carbonyl carbons of the TFAA molecule. This results in the formation of an amide and an ester, respectively, with the release of trifluoroacetic acid as a byproduct.

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Role of 2-Amino-4-methylpentan-1-ol in the synthesis of peptide-based drugs

Here are the detailed Application Notes and Protocols on the role of 2-Amino-4-methylpentan-1-ol in the synthesis of peptide-based drugs.

Application Note & Protocol Guide

The Strategic Role of 2-Amino-4-methylpentan-1-ol (L-Leucinol) in the Synthesis of Advanced Peptide-Based Therapeutics

Abstract

The modification of the C-terminus of peptides is a critical strategy in medicinal chemistry for enhancing biological activity, improving metabolic stability, and modulating pharmacokinetic profiles. 2-Amino-4-methylpentan-1-ol, the chiral amino alcohol derived from L-leucine and commonly known as L-leucinol, has emerged as a pivotal building block in this field. Its primary application lies in the synthesis of peptide C-terminal alcohols and, more significantly, peptide aldehydes. Peptide aldehydes are a potent class of reversible inhibitors for various proteases, acting as transition-state analogs. This guide provides an in-depth analysis of L-leucinol's applications, detailing the mechanistic rationale behind its use and providing field-proven, step-by-step protocols for its incorporation into peptide chains and subsequent conversion into therapeutically relevant motifs.

Introduction

The landscape of modern drug discovery is increasingly populated by peptide-based therapeutics, owing to their high specificity and low off-target toxicity. However, natural peptides often suffer from poor metabolic stability and rapid clearance. Chemical modifications are therefore essential to transform them into viable drug candidates. C-terminal modification is a particularly powerful approach. Replacing the terminal carboxylate with non-natural functionalities can block degradation by carboxypeptidases and introduce new binding interactions with biological targets.

Among the most impactful C-terminal modifications is the conversion to an aldehyde. Peptide aldehydes are renowned as potent inhibitors of cysteine and aspartyl proteases.[1][2] The electrophilic aldehyde group readily interacts with nucleophilic residues in the enzyme's active site (e.g., the thiol of cysteine), forming a stable, reversible tetrahedral hemiacetal or hemithioacetal. This structure mimics the transition state of peptide bond hydrolysis, leading to potent enzyme inhibition.[3]

2-Amino-4-methylpentan-1-ol (L-leucinol) is a premier starting material for accessing these valuable peptide aldehydes.[4][5][6] Derived from the natural chiral pool of amino acids, it provides a stereochemically pure and versatile scaffold for introducing the required C-terminal amino alcohol, which is the direct precursor to the target aldehyde.

Section 1: Physicochemical Properties and Synthetic Advantages of L-Leucinol

L-leucinol's utility is grounded in its specific chemical properties and its origin. As the reduced form of L-leucine, it retains the (S)-chirality and the isobutyl side chain, both of which are crucial for its function in peptide synthesis.

Property	Value	Source
IUPAC Name	(2S)-2-amino-4-methylpentan-1-ol	[4]
Synonyms	L-Leucinol, (S)-2-amino-4-methyl-1-pentanol	[4]
CAS Number	7533-40-6	[4][7]
Molecular Formula	C₆H₁₅NO	[5][6]
Molecular Weight	117.19 g/mol	[5]

Key Synthetic Advantages:

• Chiral Integrity: Being derived from L-leucine, L-leucinol provides a readily available source of a single enantiomer. This is paramount in drug development, as stereochemistry dictates biological activity.[8][9] The use of enantiomerically pure building blocks prevents the formation of complex diastereomeric mixtures that are difficult to separate and characterize.[10]

• Direct Precursor to C-Terminal Aldehydes: The primary alcohol of L-leucinol is perfectly suited for mild oxidation to an aldehyde. This provides a more direct and often cleaner synthetic route compared to the reduction of a fully synthesized peptide acid or Weinreb amide.[2]

• Versatility in Protection Strategies: Both the amino and hydroxyl groups of L-leucinol can be selectively protected using standard methodologies (e.g., Fmoc, Boc, Trt), allowing for its seamless integration into both solid-phase and solution-phase peptide synthesis workflows.[11][12]

Section 2: Core Application: Synthesis of Peptide Aldehydes

The conversion of a C-terminal amino acid residue into an aldehyde is the most prominent application of L-leucinol. The overall strategy involves preparing a protected form of L-leucinol, incorporating it as the C-terminal residue in peptide synthesis, and performing a final oxidation step.

Mechanistic Rationale & Synthetic Workflow

The efficacy of peptide aldehydes stems from their ability to form a covalent but reversible bond with the target enzyme, leading to potent inhibition without permanent inactivation. The workflow to achieve this involves several key stages, starting from the corresponding amino acid.

Caption: General workflow for synthesizing a C-terminal peptide aldehyde using L-leucinol.

Protocol 1: Synthesis of Fmoc-L-Leucinol from Fmoc-L-Leucine

Causality: The conversion of the carboxylic acid to a primary alcohol is the foundational step. While strong hydrides like LiAlH₄ can perform this reduction directly, they are often harsh and require stringent anhydrous conditions.[13][14][15] A more common and milder laboratory-scale method involves a two-step process: activation of the carboxylic acid as an ester, followed by reduction with a milder reagent like sodium borohydride (NaBH₄). This protocol is adapted from established methods for amino acid reduction.[16]

Materials:

• Fmoc-L-Leucine (1.0 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) or other suitable carbodiimide (1.1 eq)

• N-Hydroxysuccinimide (NHS) (1.1 eq)

• Sodium borohydride (NaBH₄) (3.0-4.0 eq)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Activation: Dissolve Fmoc-L-Leucine in anhydrous THF. Cool the solution to 0 °C in an ice bath.

• Add NHS followed by DCC. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature overnight.

• Filter off the dicyclohexylurea (DCU) byproduct and concentrate the filtrate under reduced pressure.

• Reduction: Dissolve the crude Fmoc-L-Leucine-NHS ester in a 1:1 mixture of THF and MeOH.

• Cool the solution to 0 °C and add NaBH₄ portion-wise over 30 minutes, monitoring for gas evolution.

• Stir the reaction at 0 °C for 2-3 hours or until TLC/LC-MS analysis indicates complete consumption of the starting ester.

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C.

• Remove the organic solvents under reduced pressure.

• Extract the aqueous residue three times with EtOAc.

• Combine the organic layers and wash sequentially with saturated NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield crude Fmoc-L-Leucinol.

• Purification: Purify the crude product by flash column chromatography (silica gel, typically using a hexane/EtOAc gradient) to obtain pure Fmoc-L-Leucinol.

Protocol 2: Solid-Phase Synthesis of a C-Terminal Leucinol Peptide

Causality: Standard Solid-Phase Peptide Synthesis (SPPS) is designed for C-terminal carboxylic acids. To generate a C-terminal alcohol, the amino alcohol must be anchored to the resin via its hydroxyl group. A 2-chlorotrityl chloride (2-Cl-Trt-Cl) resin is ideal for this purpose as it allows for the attachment of alcohols under basic conditions and, critically, enables the final peptide to be cleaved under very mild acidic conditions that preserve acid-labile side-chain protecting groups if necessary.[16]

Caption: Workflow for Solid-Phase Synthesis of a peptide with a C-terminal leucinol.

Materials:

• Fmoc-L-Leucinol (from Protocol 1)

• 2-Chlorotrityl chloride resin

• Dichloromethane (DCM), anhydrous

• N,N-Diisopropylethylamine (DIPEA)

• Methanol (MeOH) for capping

• Dimethylformamide (DMF), peptide synthesis grade

• Piperidine

• Fmoc-protected amino acids

• Coupling reagents (e.g., HBTU, HATU, or DIC/HOBt)

• Cleavage cocktail (e.g., 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5% H₂O)

Procedure:

• Resin Swelling: Swell the 2-Cl-Trt-Cl resin in anhydrous DCM for 30-60 minutes in a peptide synthesis vessel.[17][18]

• Loading: Drain the DCM. Add a solution of Fmoc-L-Leucinol (1.5-2.0 eq relative to resin capacity) and DIPEA (3.0-4.0 eq) in anhydrous DCM. Agitate the mixture for 2-4 hours at room temperature.

• Capping: Drain the loading solution. To cap any remaining reactive trityl chloride sites, add a solution of DCM/MeOH/DIPEA (17:2:1) and agitate for 30 minutes.[19]

• Washing: Wash the resin thoroughly with DCM, followed by DMF to prepare for synthesis.

• Fmoc-SPPS Cycles: Perform standard automated or manual Fmoc-SPPS.[19][20]

  • Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes (repeat once) to remove the Fmoc group.[17]

  • Washing: Wash the resin extensively with DMF.

  • Coupling: Add the next Fmoc-amino acid (3-5 eq), a coupling reagent (e.g., HBTU, 3-5 eq), and DIPEA (6-10 eq) in DMF. Agitate for 1-2 hours or until a Kaiser test is negative.[21]

  • Washing: Wash the resin with DMF.

  • Repeat the deprotection-coupling-wash cycle for each amino acid in the sequence.

• Final Deprotection: Remove the N-terminal Fmoc group from the final amino acid.

• Cleavage: Wash the final peptide-resin with DCM and dry it under vacuum. Add the cleavage cocktail (e.g., TFA/TIS/H₂O) and agitate for 2-3 hours at room temperature.

• Isolation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and dry the crude peptide-leucinol product.

Protocol 3: Oxidation of C-Terminal Leucinol to Leucinal

Causality: The final step requires a mild oxidation of the primary alcohol to an aldehyde. Harsh oxidants risk over-oxidation to a carboxylic acid or racemization of the adjacent chiral center. Dess-Martin Periodinane (DMP) is an excellent choice as it operates under mild, neutral conditions, is highly selective for alcohols, and minimizes the risk of epimerization.[21]

Materials:

• Purified peptide-leucinol (from HPLC purification of the crude product from Protocol 2)

• Dess-Martin Periodinane (DMP) (1.5-2.0 eq)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Procedure:

• Dissolve the purified peptide-leucinol in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Add DMP in one portion. The reaction is typically fast. Stir at room temperature and monitor by LC-MS. The reaction is usually complete within 30-60 minutes.

• Quenching: Upon completion, dilute the reaction mixture with DCM. Quench the excess DMP by adding a 1:1 mixture of saturated NaHCO₃ and saturated Na₂S₂O₃. Stir vigorously until the layers are clear.

• Work-up: Separate the organic layer. Extract the aqueous layer twice more with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Final Purification: The resulting crude peptide-leucinal can be purified by reverse-phase HPLC to yield the final, highly pure product.

Section 4: Characterization and Quality Control

Thorough characterization is essential to confirm the identity, purity, and structural integrity of the final peptide aldehyde.[22][23]

Technique	Purpose & Expected Outcome
RP-HPLC	Purity Assessment: A single, sharp peak indicates high purity. The retention time will shift after oxidation (aldehydes are typically less polar than alcohols).
Mass Spectrometry (LC-MS/HRMS)	Identity Confirmation: The observed mass should match the calculated mass of the target peptide-leucinol or peptide-leucinal. The mass will decrease by 2 Da upon successful oxidation (loss of H₂).
¹H NMR	Structural Verification: For the peptide-leucinal, the appearance of a characteristic aldehyde proton signal between δ 9.4-9.8 ppm is definitive proof of successful oxidation. The disappearance of the alcohol's CH₂-OH protons (typically δ 3.5-4.0 ppm) is also expected.

Conclusion

2-Amino-4-methylpentan-1-ol is far more than a simple derivative of leucine; it is a strategic tool for medicinal chemists developing next-generation peptide-based drugs. Its primary role as a stable, chiral precursor for C-terminal peptide aldehydes enables the synthesis of potent protease inhibitors with significant therapeutic potential. The protocols outlined in this guide provide a robust framework for researchers to leverage the unique properties of L-leucinol, facilitating the exploration and development of novel peptide therapeutics with enhanced potency and tailored pharmacological profiles.

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• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.
• An Efficient Method for the Synthesis of Peptide Aldehyde Libraries Employed in the Discovery of Reversible SARS Coronavirus Main Protease (SARS‐CoV Mpro) Inhibitors. PubMed Central.

• Chiral auxiliary - Wikipedia. Wikipedia. [Link]

• Diastereoselective Synthesis of Unnatural Amino Acids by Alkylation of α-tert-Butanesulfinamide Auxiliary-Bound Enolates. The Journal of Organic Chemistry - ACS Publications. [Link]

• How High Purity Fmoc-L-Leucine Enhances Peptide Synthesis Efficiency. Ningbo Inno Pharmchem Co.,Ltd.. [Link]

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• Practical synthesis of peptide C-terminal aldehyde on a solid support. PubMed Central. [Link]

• High-Purity Boc-L-Leucine for Advanced Peptide Synthesis and Pharmaceutical Research. Ningbo Inno Pharmchem Co.,Ltd.. [Link]

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• Enhancing Peptide Stability: The Role of L-Norleucine in Synthesis. Ningbo Inno Pharmchem Co.,Ltd.. [Link]

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• Solid-Phase Synthesis of Peptide Alcohols. Synfacts. [Link]

• Reduction of carboxylic acids (video). Khan Academy. [Link]

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• Overview of Custom Peptide Synthesis. GenScript. [Link]

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Application Notes &amp; Protocols: Synthesis of 2-Amino-4-methylpentan-1-ol Derivatives via Reductive Amination

Introduction: The Significance of Leucinol Derivatives

The 2-amino-4-methylpentan-1-ol scaffold, commonly derived from the amino acid Leucine and known as Leucinol, is a privileged chiral building block in medicinal chemistry. Its derivatives are integral components of numerous pharmacologically active molecules, including protease inhibitors used in antiviral therapies like Ritonavir and Lopinavir.[1][2][3] The stereospecific arrangement of the amino and hydroxyl groups is critical for molecular recognition and biological activity.

Reductive amination stands out as one of the most versatile and efficient methods for synthesizing these N-substituted derivatives.[4][5][6] This reaction forms a carbon-nitrogen bond by converting a carbonyl group into an amine via an intermediate imine, which is reduced in situ.[6][7] This one-pot or sequential one-pot approach is highly valued for its operational simplicity, broad substrate scope, and high yields.[8][9]

This guide provides an in-depth exploration of the mechanistic principles of reductive amination and offers detailed, field-proven protocols for synthesizing Leucinol derivatives. We will focus on methods employing various borohydride reagents, highlighting the rationale behind reagent selection and reaction parameter optimization for researchers in drug discovery and process development.

The Mechanism of Reductive Amination

The reductive amination process is a cascade of two distinct chemical events: the formation of an imine (or iminium ion) and its subsequent reduction. The reaction is typically performed under neutral or weakly acidic conditions, which are crucial for catalyzing the dehydration step without quenching the nucleophilicity of the amine.[6]

The overall transformation proceeds as follows:

• Nucleophilic Attack : A primary or secondary amine attacks the electrophilic carbonyl carbon of a ketone or aldehyde. In the context of Leucinol synthesis, the starting carbonyl is 1-hydroxy-4-methylpentan-2-one. This initial attack forms an unstable hemiaminal intermediate.

• Dehydration to Imine/Iminium Ion : The hemiaminal undergoes acid-catalyzed dehydration, eliminating a molecule of water to form a C=N double bond. If a primary amine is used, an imine is formed. A secondary amine yields a positively charged iminium ion. This step is reversible, and its equilibrium is often driven forward by removing water.

• Hydride Reduction : A reducing agent, introduced either at the beginning (direct amination) or after imine formation (indirect amination), delivers a hydride ion (H⁻) to the electrophilic carbon of the imine/iminium ion. This reduction is the irreversible step that forms the final amine product.

Caption: General mechanism of reductive amination.

Selecting the Right Reducing Agent: A Comparative Overview

The choice of reducing agent is the most critical parameter in designing a successful reductive amination protocol. The ideal reagent should selectively reduce the iminium ion intermediate much faster than the starting carbonyl compound.[7]

Reducing Agent	Key Characteristics	Common Solvents	Advantages	Disadvantages
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	Mild and selective. Reduces aldehydes, but not most ketones.[4] Moisture-sensitive.[10]	DCE, THF, DCM[10][11]	High selectivity for imines over carbonyls, allowing for one-pot reactions.[11][12] Tolerates many functional groups.[11]	Moisture sensitive; higher cost.
Sodium Cyanoborohydride (NaBH₃CN)	Stable in mildly acidic aqueous/alcoholic solutions.[10] Reactivity is pH-dependent.	MeOH, EtOH[10]	Effective for one-pot reactions; stable in protic solvents.	Highly toxic (releases HCN gas upon strong acidification).[6]
Sodium Borohydride (NaBH₄)	Powerful reducing agent; readily reduces aldehydes and ketones.[10]	MeOH, EtOH, THF[10][13]	Inexpensive and readily available.	Non-selective; can reduce the starting carbonyl, leading to alcohol byproducts.[10] Best for stepwise protocols.
Amine-Borane Complexes (e.g., Pyridine-BH₃)	Stable in acidic and aqueous media.[14] Mild reducing agents.	Acetic Acid, MeOH, Toluene[14][15]	Excellent functional group tolerance; useful when acidic conditions are required.[14]	Can lead to bis-alkylation as a side reaction.[8]

Experimental Protocols

The following protocols provide detailed procedures for synthesizing N-substituted 2-amino-4-methylpentan-1-ol derivatives from 1-hydroxy-4-methylpentan-2-one.

Safety Precaution : Always conduct reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: One-Pot Synthesis using Sodium Triacetoxyborohydride (STAB)

This is the preferred method for a wide variety of amines due to its mild conditions and high selectivity, making it an excellent choice for direct, one-pot synthesis.[11][12]

Materials and Reagents:

• 1-hydroxy-4-methylpentan-2-one (1.0 equiv)

• Primary or secondary amine (1.1 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5 equiv)[12]

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic acid (optional, catalyst for slow reactions)[11]

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer

Step-by-Step Procedure:

• To a round-bottom flask under a nitrogen atmosphere, add 1-hydroxy-4-methylpentan-2-one (1.0 equiv) and the desired amine (1.1 equiv).

• Dissolve the components in anhydrous DCM or DCE (approx. 0.2 M concentration relative to the ketone).

• Stir the mixture at room temperature for 20-30 minutes to facilitate initial imine formation. For less reactive amines or ketones, a catalytic amount of acetic acid (0.1 equiv) can be added.[12]

• Carefully add sodium triacetoxyborohydride (1.5 equiv) to the mixture in portions over 10 minutes. The reaction may be mildly exothermic.

• Allow the reaction to stir at room temperature for 4 to 24 hours.

• Reaction Monitoring : Track the consumption of the starting material by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up : Once the reaction is complete, carefully quench the reaction by slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer twice with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification : Purify the crude product by flash column chromatography on silica gel to yield the desired N-substituted 2-amino-4-methylpentan-1-ol derivative.

Protocol 2: Directed Reductive Amination for Stereocontrol

For β-hydroxy ketones like our precursor, Lewis acids can be used to form a chelated intermediate, directing the hydride attack for stereoselective synthesis of the syn-1,3-amino alcohol, which matches the natural stereochemistry of Leucinol derivatives.[1][2][3]

Materials and Reagents:

• 1-hydroxy-4-methylpentan-2-one (1.0 equiv)

• Primary amine (e.g., Benzylamine) (1.2 equiv)

• Titanium (IV) isopropoxide (Ti(OiPr)₄) (1.2 equiv)[1][3]

• Sodium borohydride (NaBH₄) (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Aqueous Rochelle's salt solution

• Ethyl acetate (EtOAc)

Step-by-Step Procedure:

• In an oven-dried, three-neck flask under a nitrogen atmosphere, dissolve 1-hydroxy-4-methylpentan-2-one (1.0 equiv) and the primary amine (1.2 equiv) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add Ti(OiPr)₄ (1.2 equiv) dropwise. A color change is typically observed. Stir the mixture at 0 °C for 1 hour to allow for the formation of the chelated imino alcohol intermediate.[1]

• Dissolve NaBH₄ (1.5 equiv) in a minimal amount of anhydrous THF/MeOH and add it slowly to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Reaction Monitoring : Monitor the reaction progress via TLC, staining with ninhydrin to visualize the amine product.

• Work-up : Quench the reaction by adding an aqueous solution of Rochelle's salt and stir vigorously for 2-4 hours until the emulsion breaks and two clear layers form.

• Extract the mixture three times with EtOAc.

• Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and evaporate the solvent in vacuo.

• Purification : Purify the resulting crude oil by flash chromatography to isolate the stereochemically enriched syn-amino alcohol.

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Application Notes &amp; Protocols: The Strategic Use of 2-Amino-4-methylpentan-1-ol in Modern Drug Discovery

Abstract: This document provides a detailed technical guide for researchers, medicinal chemists, and drug development professionals on the application of 2-Amino-4-methylpentan-1-ol, commonly known as Leucinol, as a versatile chiral building block in drug discovery. We will explore its intrinsic properties, its role in the synthesis of complex molecules, and provide field-proven, step-by-step protocols for its key transformations. The focus is on explaining the causality behind experimental choices to empower scientists to adapt and troubleshoot these methods for their specific research targets.

Introduction: Why Leucinol is a Privileged Scaffold

2-Amino-4-methylpentan-1-ol, derived from the natural amino acid L-leucine, is a valuable chiral synthon in medicinal chemistry.[1][2] Its utility stems from a combination of key features:

• Inherent Chirality: As a derivative of a natural amino acid, it provides a readily available source of stereochemical purity. The synthesis of single-enantiomer drugs is critical, as different enantiomers of a drug can have vastly different pharmacological and toxicological profiles.[3][4]

• Bifunctional Nature: The presence of both a primary amine and a primary alcohol allows for orthogonal chemical modifications. This means one group can be reacted or protected while the other remains available for transformation, offering significant synthetic flexibility.[5]

• Biocompatible Moiety: The isobutyl side chain is a common and generally well-tolerated structural motif in biologically active molecules, mimicking the side chain of leucine.

These characteristics make Leucinol an ideal starting point for creating diverse molecular architectures, from antiviral prodrugs to novel enzyme inhibitors.

Table 1: Physicochemical Properties of (S)-2-Amino-4-methylpentan-1-ol

Property	Value	Source
IUPAC Name	(2S)-2-amino-4-methylpentan-1-ol	[6]
Synonyms	L-(+)-Leucinol, (S)-Leucinol	[1][2]
Molecular Formula	C₆H₁₅NO	[6]
Molecular Weight	117.19 g/mol	[6]
CAS Number	7533-40-6	[1]

Core Synthetic Applications & Strategic Considerations

The strategic value of Leucinol is best understood through its application in synthesizing key drug scaffolds. The bifunctionality of the molecule is the central theme, allowing it to act as a linchpin in complex synthetic routes.

Caption: Synthetic utility of Leucinol as a bifunctional building block.

Amide Bond Formation: Accessing Peptidomimetics and More

The most frequent transformation involving Leucinol is the acylation of its primary amine to form an amide bond.[7] This reaction is a cornerstone of medicinal chemistry, enabling the connection of Leucinol to a vast array of carboxylic acids to build libraries of novel compounds.

Causality Behind Reagent Choice: The direct condensation of a carboxylic acid and an amine is unfavorable. Therefore, a "coupling reagent" is required to activate the carboxylic acid, making it susceptible to nucleophilic attack by the amine.[7] The choice of coupling reagent is critical and depends on the substrate's sensitivity, steric hindrance, and desired reaction conditions.

Table 2: Comparison of Common Amide Coupling Reagents

Coupling Reagent	Activating Additive	Base	Key Advantages & Considerations
EDC (Water-soluble carbodiimide)	HOBt or HOAt	DIPEA or TEA	Advantage: Byproducts are water-soluble, simplifying workup.[8] Consideration: Can lead to racemization of chiral acids if HOBt/HOAt is omitted.
HATU / HBTU (Uronium-based)	None (self-activating)	DIPEA	Advantage: Very fast and efficient, even for hindered amines/acids.[9] Consideration: More expensive; byproducts can be difficult to remove.
PyBOP (Phosphonium-based)	None	DIPEA	Advantage: High reactivity and lower risk of racemization compared to carbodiimides alone. Consideration: Generates carcinogenic HMPA as a byproduct.

Phosphoramidates: The Gateway to Antiviral Prodrugs

Leucinol is a key component in the synthesis of the antiviral drug Remdesivir, where it forms part of a phosphoramidate "ProTide" moiety.[10] This prodrug strategy enhances cell permeability, delivering the active nucleotide analog into the cell where it can be metabolized to its active triphosphate form.[10] The synthesis involves coupling the Leucinol-derived amino group with a phosphorus center.[11][12]

Expert Insight: The stereochemistry at the phosphorus atom is crucial for the activity of many ProTide drugs. The synthesis often produces a mixture of diastereomers that must be separated, typically by chiral HPLC, to isolate the more potent isomer.[11]

Hydroxamic Acids: Targeting Metalloenzymes

Hydroxamic acids (R-CO-NH-OH) are powerful metal-chelating groups found in many enzyme inhibitors, most notably Histone Deacetylase (HDAC) inhibitors.[13][14] Leucinol can be elaborated into hydroxamic acid derivatives. This is not a direct conversion but a multi-step process, typically involving:

• Protection of the amine group (e.g., as a Boc-carbamate).

• Oxidation of the primary alcohol to a carboxylic acid.

• Coupling of the resulting acid with a protected hydroxylamine (e.g., O-benzylhydroxylamine).[15]

• Deprotection of both the amine and the hydroxylamine to yield the final product.

Detailed Experimental Protocols

The following protocols are designed to be robust and adaptable. They include explanations for key steps and considerations for reaction monitoring and purification.

Protocol 1: General Amide Coupling using HATU

This protocol describes a highly efficient method for coupling 2-Amino-4-methylpentan-1-ol with a generic carboxylic acid.

Workflow Diagram:

Caption: Workflow for HATU-mediated amide coupling.

Materials:

• (S)-2-Amino-4-methylpentan-1-ol (1.0 eq)

• Carboxylic Acid of interest (1.1 eq)

• HATU (1.2 eq)[9]

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate, Water, Brine

• Magnesium Sulfate (anhydrous)

Procedure:

• Activation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add the carboxylic acid (1.1 eq) and HATU (1.2 eq). Dissolve the solids in anhydrous DMF (approx. 0.1 M concentration relative to the limiting reagent). Stir the solution at room temperature for 15 minutes. This pre-activation step allows the formation of the highly reactive O-acylisourea intermediate.

• Base Addition: Add DIPEA (2.5 eq) to the mixture and stir for another 2 minutes. DIPEA is a non-nucleophilic base used to scavenge the acid formed during the reaction and maintain a basic pH necessary for the coupling.

• Amine Addition: In a separate vial, dissolve (S)-2-Amino-4-methylpentan-1-ol (1.0 eq) in a minimum amount of DMF. Add this solution dropwise to the activated carboxylic acid mixture.

• Reaction: Allow the reaction to stir at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or LC-MS every hour. The reaction is typically complete within 1-4 hours.

• Workup: Once the starting material is consumed, dilute the reaction mixture with ethyl acetate. Wash the organic layer sequentially with water (2x) and brine (1x). The aqueous washes remove the DMF solvent and water-soluble byproducts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil or solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

Self-Validation: The success of the reaction can be confirmed by LC-MS analysis of the crude and purified material, looking for the expected mass of the product. ¹H NMR spectroscopy should show the disappearance of the amine protons and the appearance of a new amide N-H proton, along with characteristic shifts in the protons adjacent to the newly formed bond.

Protocol 2: N-Boc Protection of 2-Amino-4-methylpentan-1-ol

Protecting the amine is a crucial first step when subsequent reactions target the hydroxyl group. The tert-butyloxycarbonyl (Boc) group is a common choice due to its stability and ease of removal under acidic conditions.[16]

Logical Diagram of Orthogonal Protection:

Caption: Orthogonal strategy using Boc protection on Leucinol.

Materials:

• (S)-2-Amino-4-methylpentan-1-ol (1.0 eq)

• Di-tert-butyl dicarbonate (Boc₂O) (1.1 eq)

• Triethylamine (TEA) or DIPEA (1.5 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Dissolution: Dissolve (S)-2-Amino-4-methylpentan-1-ol (1.0 eq) in DCM in a round-bottom flask. Cool the solution to 0 °C in an ice bath.

• Base and Reagent Addition: Add TEA (1.5 eq) followed by the dropwise addition of a solution of Boc₂O (1.1 eq) in DCM. The base is essential to neutralize the carbonic acid byproduct and drive the reaction to completion.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours. Monitor by TLC, staining with ninhydrin. The disappearance of the purple spot corresponding to the primary amine indicates reaction completion.

• Workup: Quench the reaction by adding saturated aqueous NaHCO₃. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with DCM (2x). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is often pure enough for the next step. If necessary, it can be purified by flash column chromatography.

Expected Outcome: The product, tert-butyl ((S)-1-hydroxy-4-methylpentan-2-yl)carbamate, will be a colorless oil or white solid. ¹H NMR will confirm the presence of the large singlet at ~1.4 ppm corresponding to the nine protons of the Boc group.

Conclusion and Future Outlook

2-Amino-4-methylpentan-1-ol is more than just a simple chemical; it is a strategic tool for introducing chirality and synthetic flexibility into drug candidates. The protocols and strategies outlined here for forming amides and protecting the amine provide a foundational skill set for any medicinal chemist. Its successful incorporation into high-profile drugs like Remdesivir underscores its importance and guarantees its continued use in the discovery of next-generation therapeutics. Future applications will likely leverage this building block in increasingly complex architectures, including macrocycles and antibody-drug conjugates, further cementing its role as a privileged scaffold in drug discovery.

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Application Notes &amp; Protocols: N-Alkylation of 2-Amino-4-methylpentan-1-ol

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Introduction

2-Amino-4-methylpentan-1-ol, commonly known as L-leucinol, is a valuable chiral building block in synthetic organic chemistry. Its bifunctional nature, possessing both a primary amine and a primary alcohol, makes it a versatile precursor for the synthesis of a wide array of complex molecules, including pharmaceutical intermediates and chiral ligands. The selective N-alkylation of L-leucinol is a critical transformation that modifies its nucleophilicity, steric profile, and overall reactivity, thereby opening avenues to novel molecular architectures. This document provides a detailed guide for researchers, scientists, and drug development professionals on two robust and widely applicable methods for the N-alkylation of 2-Amino-4-methylpentan-1-ol: Reductive Amination and Direct Alkylation with Alkyl Halides .

Scientific Principles and Mechanistic Overview

The choice of an N-alkylation strategy depends on several factors, including the nature of the alkyl group to be introduced, the desired level of selectivity (mono- vs. di-alkylation), and the compatibility of other functional groups within the substrate.

Method 1: Reductive Amination

Reductive amination is a highly efficient and versatile method for forming carbon-nitrogen bonds.[1] It typically proceeds in a one-pot fashion, involving two key steps:

• Imine Formation: The primary amine of 2-Amino-4-methylpentan-1-ol reacts with a carbonyl compound (an aldehyde or ketone) to form a hemiaminal intermediate. Under mildly acidic conditions, this intermediate readily dehydrates to form a Schiff base, or imine.[2][3]

• Reduction: The resulting imine is then reduced in situ to the corresponding secondary amine.

The success of this method hinges on the choice of the reducing agent. While strong reducing agents like sodium borohydride (NaBH₄) can be used, they may also reduce the starting carbonyl compound, leading to lower yields.[4] A superior choice for this one-pot reaction is sodium triacetoxyborohydride (NaBH(OAc)₃) .[5][6]

Why Sodium Triacetoxyborohydride?

• Selectivity: NaBH(OAc)₃ is a milder reducing agent than NaBH₄.[5] It reacts much faster with the protonated iminium ion intermediate than with the starting aldehyde or ketone, thus minimizing side reactions.[4][5]

• Mild Conditions: The reaction proceeds efficiently under neutral to weakly acidic conditions, which are often optimal for imine formation without requiring strong acid catalysts that could compromise other functional groups.[2][5]

Method 2: Direct Alkylation with Alkyl Halides

Direct N-alkylation involves the reaction of the primary amine with an alkyl halide (e.g., R-Br, R-I) via a nucleophilic substitution (S_N2) mechanism.[7] While conceptually straightforward, this method presents a significant challenge: over-alkylation .[7] The secondary amine product is often more nucleophilic than the starting primary amine, leading to a second alkylation event that produces a tertiary amine, and potentially a third, yielding a quaternary ammonium salt.

Controlling Selectivity for Mono-Alkylation:

To achieve selective mono-alkylation, several strategies can be employed:

• Competitive Deprotonation/Protonation: By carefully controlling the reaction conditions, the reactant primary amine can be selectively deprotonated to react, while the newly formed, more basic secondary amine product remains protonated and thus unreactive.[8][9]

• Choice of Base and Solvent: Using specific bases like cesium carbonate (Cs₂CO₃) or cesium hydroxide (CsOH) in polar aprotic solvents such as DMF or DMSO has been shown to promote selective mono-alkylation.[7][10] These conditions facilitate the reaction of the primary amine while minimizing the subsequent alkylation of the secondary amine product.[10]

• Stoichiometry: Using a large excess of the primary amine relative to the alkylating agent can statistically favor mono-alkylation, but this is often impractical if the amine is a valuable starting material.

Experimental Protocols

Protocol 1: N-Alkylation via Reductive Amination using Sodium Triacetoxyborohydride

This protocol describes the N-benzylation of 2-Amino-4-methylpentan-1-ol with benzaldehyde as a representative example.

Workflow Diagram:

Caption: Workflow for N-alkylation via reductive amination.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
2-Amino-4-methylpentan-1-ol	≥98%	Sigma-Aldrich
Benzaldehyde	≥99%, ReagentPlus®	Sigma-Aldrich
Sodium Triacetoxyborohydride (NaBH(OAc)₃)	95%	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	≥99.8%	Sigma-Aldrich
Saturated Sodium Bicarbonate (NaHCO₃)	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄)	ACS Reagent	VWR Chemicals
Silica Gel for Column Chromatography	60 Å, 230-400 mesh	Sigma-Aldrich
Round-bottom flask, magnetic stirrer, TLC plates, etc.	-	-

Step-by-Step Procedure:

• Reactant Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Amino-4-methylpentan-1-ol (1.0 eq., e.g., 1.17 g, 10 mmol) and benzaldehyde (1.05 eq., 1.11 g, 10.5 mmol) in anhydrous dichloromethane (40 mL).[7]

• Imine Formation: Stir the solution at room temperature for 1-2 hours. The formation of the imine intermediate can be monitored by Thin Layer Chromatography (TLC). For less reactive carbonyls, the addition of a drying agent like anhydrous MgSO₄ can facilitate dehydration.[7]

• Reduction: To the stirred solution, add sodium triacetoxyborohydride (1.5 eq., 3.18 g, 15 mmol) portion-wise over 15 minutes. Caution: The reaction may be exothermic. Maintain the temperature at room temperature.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the consumption of the imine intermediate by TLC (e.g., using a 9:1 DCM:Methanol eluent system). The reaction is typically complete within 2-24 hours.[7]

• Work-up: Once the reaction is complete, slowly quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (50 mL).[7] Stir vigorously for 20 minutes until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice more with DCM (2 x 25 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-benzylated product.

Protocol 2: Selective Mono-N-Alkylation with an Alkyl Halide

This protocol describes the selective N-methylation of 2-Amino-4-methylpentan-1-ol using methyl iodide as a representative example.

Workflow Diagram:

Caption: Workflow for selective mono-N-alkylation.

Materials and Reagents:

Reagent/Material	Grade	Supplier Example
2-Amino-4-methylpentan-1-ol	≥98%	Sigma-Aldrich
Methyl Iodide (Iodomethane)	99.5%, contains copper stabilizer	Sigma-Aldrich
Cesium Carbonate (Cs₂CO₃)	99.9%	Sigma-Aldrich
N,N-Dimethylformamide (DMF), anhydrous	≥99.8%	Sigma-Aldrich
Ethyl Acetate	ACS Reagent	Fisher Scientific
Brine (Saturated NaCl solution)	-	-
Silica Gel for Column Chromatography	60 Å, 230-400 mesh	Sigma-Aldrich
Round-bottom flask, magnetic stirrer, ice bath, etc.	-	-

Step-by-Step Procedure:

• Reactant Setup: To a solution of 2-Amino-4-methylpentan-1-ol (1.0 eq., e.g., 1.17 g, 10 mmol) in anhydrous N,N-dimethylformamide (DMF) (30 mL) in a round-bottom flask, add cesium carbonate (1.5 eq., 4.89 g, 15 mmol).[7][10]

• Addition of Alkyl Halide: Cool the mixture to 0 °C using an ice bath. Add the methyl iodide (1.05 eq., 1.49 g, 0.65 mL, 10.5 mmol) dropwise to the stirred suspension over 10 minutes to control the initial reaction rate.[7]

• Reaction Monitoring: Remove the ice bath and allow the reaction to warm to room temperature. Stir the mixture until the starting amine is consumed, as monitored by TLC. Pay close attention to the potential formation of the di-alkylated byproduct.[7] The reaction is typically complete in 4-12 hours.

• Work-up: Upon completion, pour the reaction mixture into water (100 mL) and transfer to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 40 mL).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 30 mL) to remove residual DMF. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the mono-alkylated product from any unreacted starting material and di-alkylated byproduct.

Characterization

The identity and purity of the N-alkylated 2-Amino-4-methylpentan-1-ol should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the covalent structure and the successful addition of the alkyl group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: To observe the disappearance of the N-H stretch of the primary amine and the appearance of the N-H stretch of the secondary amine.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive reducing agent (Protocol 1); Insufficiently strong base (Protocol 2); Low quality anhydrous solvent.	Use fresh NaBH(OAc)₃; Ensure base is finely powdered and dry; Use freshly opened or properly stored anhydrous solvents.
Over-alkylation (Protocol 2)	Reaction temperature too high; Alkyl halide added too quickly; Base is too strong or soluble.	Maintain low temperature (0 °C) during addition; Add alkyl halide slowly and dropwise; Use Cs₂CO₃ or another heterogeneous base to control reactivity.[10]
Formation of Alcohol Byproduct (Protocol 1)	Reducing agent is too strong or was added before imine formation was complete.	Use a selective reagent like NaBH(OAc)₃; Allow sufficient time for imine formation before adding the reducing agent.[4][5]
Difficult Purification	Close-running spots on TLC (e.g., product and starting material or byproduct).	Optimize the eluent system for column chromatography; Consider derivatization of the product to alter its polarity for easier separation.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Sodium Triacetoxyborohydride: Reacts with water to release flammable hydrogen gas. Handle in a dry atmosphere and quench carefully.

• Alkyl Halides (e.g., Methyl Iodide): Are toxic and potential carcinogens. Handle with extreme care and avoid inhalation or skin contact.

• Anhydrous Solvents (DCM, DMF): Are flammable and/or toxic. Avoid ignition sources and skin contact.

References

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. RSC Advances. [URL: https://pubs.rsc.org/en/content/articlelanding/2014/ra/c4ra03373a]
• Experimental procedure for N-alkylation of primary amines. BenchChem. [URL: https://www.benchchem.
• A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Sciencemadness.org. [URL: http://www.sciencemadness.org/library/papers/amines_STAB.pdf]
• Efficient synthesis of secondary amines by selective alkylation of primary amines. Google Patents. [URL: https://patents.google.
• Reductive Amination, and How It Works. Master Organic Chemistry. [URL: https://www.masterorganicchemistry.
• Sodium triacetoxyborohydride. Organic Chemistry Portal. [URL: https://www.organic-chemistry.org/chemicals/reductions/sodium-triacetoxyborohydride.shtm]
• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. ResearchGate. [URL: https://www.researchgate.
• A Simple Secondary Amine Synthesis: Reductive Amination Using Sodium Triacetoxyborohydride. Journal of Chemical Education. [URL: https://pubs.acs.org/doi/abs/10.1021/acs.jchemed.5b00219]
• Reductive aminations with Sodium Triacetoxyborohydride (STAB). Reddit. [URL: https://www.reddit.
• Reductive Amination. Organic Chemistry Tutor. [URL: https://www.organicchemistrytutor.
• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [URL: https://www.organic-chemistry.
• Reductive amination. Wikipedia. [URL: https://en.wikipedia.

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• 1. Reductive amination - Wikipedia [en.wikipedia.org]
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• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. US6423871B1 - Efficient synthesis of secondary amines by selective alkylation of primary amines - Google Patents [patents.google.com]

Application Note &amp; Protocols: Harnessing (S)-2-Amino-4-methylpentan-1-ol for the Synthesis of High-Performance Chiral Catalysts

Audience: Researchers, scientists, and drug development professionals. From the Desk of a Senior Application Scientist

Introduction: The Imperative of Chirality and the Utility of L-Leucinol

In the landscape of modern organic synthesis, particularly within pharmaceutical development, the control of stereochemistry is not merely an academic exercise but a critical necessity. The biological activity of a molecule is intrinsically tied to its three-dimensional structure, meaning two enantiomers of the same compound can have vastly different therapeutic effects, with one being beneficial and the other inactive or even harmful[1]. Chiral catalysts are the master architects in this field, enabling the selective synthesis of a desired enantiomer from a prochiral substrate[1].

Among the vast arsenal of chiral building blocks available to chemists, α-amino acids and their derivatives stand out due to their natural abundance, high enantiopurity, and structural diversity[2]. The reduction of these amino acids yields chiral amino alcohols, powerful precursors for a range of catalysts and auxiliaries[3]. This guide focuses on one such derivative: (S)-2-Amino-4-methylpentan-1-ol , commonly known as L-Leucinol . Derived from the inexpensive and readily available amino acid L-leucine, this chiral amino alcohol serves as a robust and versatile starting material for constructing highly effective catalysts for key organic transformations.

This document provides detailed, field-proven protocols for the synthesis of two distinct classes of catalysts from L-Leucinol: oxazaborolidines for asymmetric reductions and phosphine ligands for transition-metal-catalyzed reactions. We will delve into the causality behind the experimental choices and provide step-by-step workflows to ensure reproducibility and success in your laboratory.

Section 1: Synthesis of Chiral Oxazaborolidine Catalysts (CBS-Type)

One of the most powerful and well-known applications of L-Leucinol is in the preparation of the Corey-Bakshi-Shibata (CBS) catalyst, a chiral oxazaborolidine[4][5][6]. This organocatalyst is renowned for its ability to mediate the highly enantioselective reduction of prochiral ketones to chiral secondary alcohols[7][8][9]. The catalyst is generated by the condensation of L-Leucinol with a borane source.

Protocol 1.1: Synthesis of (S)-Tetrahydro-1-methyl-3,3-diphenyl-1H,3H-pyrrolo[1,2-c][4][10][11]oxazaborole Precursor, the Leucinol-derived CBS Catalyst

This protocol details the synthesis of the methyl-substituted CBS catalyst derived from L-Leucinol. The reaction involves the formation of the oxazaborolidine ring.

Causality Behind the Protocol:

• L-Leucinol: Provides the chiral scaffold that dictates the stereochemical outcome of the subsequent reduction.

• Borane-Dimethyl Sulfide (BMS): A stable and convenient source of borane (BH₃) required for the formation of the five-membered oxazaborolidine ring.

• Anhydrous Conditions: The reaction is highly sensitive to moisture, which can hydrolyze the borane reagents and the final catalyst, diminishing its activity and selectivity[7]. All glassware must be oven-dried, and anhydrous solvents are essential.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of the L-Leucinol based CBS catalyst.

Step-by-Step Protocol:

• Preparation: To an oven-dried 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a reflux condenser topped with a nitrogen inlet, add (S)-2-Amino-4-methylpentan-1-ol (L-Leucinol, 1 equiv.).

• Dissolution: Add anhydrous toluene (approx. 2.0 M concentration relative to the amino alcohol) via cannula. Stir the mixture under a positive pressure of nitrogen until all the solid has dissolved.

• Borane Addition: Cool the flask to 0 °C in an ice-water bath. Add borane-dimethyl sulfide complex (BMS, ~1.05 equiv.) dropwise to the stirred solution over 30 minutes. Vigorous hydrogen gas evolution will be observed.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1 hour.

• Ring Closure: Equip the reflux condenser with a Dean-Stark trap to remove the dimethyl sulfide byproduct and any trace water. Heat the reaction mixture to reflux.

• Monitoring: Continue refluxing until the evolution of hydrogen gas ceases (typically 2-4 hours). The reaction can be monitored by observing the gas evolution.

• Work-up: Cool the reaction mixture to room temperature. Carefully remove the toluene under reduced pressure using a rotary evaporator to yield the crude CBS catalyst. The product is often used directly in the next step without further purification.

Section 2: Application of Leucinol-Derived CBS Catalyst in Asymmetric Ketone Reduction

The primary application of the CBS catalyst is the enantioselective reduction of prochiral ketones to their corresponding chiral alcohols, a cornerstone reaction in asymmetric synthesis[4][10][11].

Mechanism of Action: The catalytic cycle begins with the coordination of a borane molecule (the stoichiometric reductant) to the nitrogen atom of the CBS catalyst. This coordination activates the borane as a hydride donor and increases the Lewis acidity of the endocyclic boron atom[4][5][7]. The catalyst-borane complex then coordinates to the ketone in a sterically defined manner, positioning the larger substituent away from the catalyst's chiral framework. A hydride is then transferred from the coordinated borane to the ketone's carbonyl carbon via a six-membered ring transition state, leading to the formation of the chiral alcohol with high enantioselectivity[7][12].

Catalytic Cycle Diagram:

Caption: The catalytic cycle for the CBS reduction of a ketone.

Protocol 2.1: Asymmetric Reduction of Acetophenone

This protocol describes a general procedure for the reduction of acetophenone as a model substrate.

Step-by-Step Protocol:

• Catalyst Preparation: In an oven-dried flask under nitrogen, place the L-Leucinol-derived CBS catalyst (5-10 mol%). Dissolve it in anhydrous tetrahydrofuran (THF).

• Borane Addition: Cool the solution to 0 °C. Add borane-dimethyl sulfide complex (BMS, ~0.6 equiv. relative to the ketone) dropwise. Stir for 15 minutes at 0 °C.

• Substrate Addition: In a separate flask, dissolve acetophenone (1 equiv.) in anhydrous THF. Add this solution dropwise to the catalyst solution over 30-60 minutes, maintaining the temperature at 0 °C.

• Reaction: Stir the reaction at 0 °C or room temperature, monitoring its progress by TLC or GC. Reaction times can vary from 30 minutes to several hours depending on the substrate.

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and quench it by the slow, dropwise addition of methanol. This will decompose any excess borane.

• Work-up: Allow the mixture to warm to room temperature and stir for 30 minutes. Remove the solvent under reduced pressure. Add 1N HCl and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the resulting chiral alcohol by flash column chromatography.

• Analysis: Determine the yield and measure the enantiomeric excess (ee%) by chiral HPLC or GC.

Performance Data for Leucinol-Derived CBS Reduction:

Substrate (Ketone)	Catalyst Loading (mol%)	Time (h)	Yield (%)	ee (%)
Acetophenone	10	1	>95	96 (S)
1-Tetralone	10	2	92	94 (S)
Propiophenone	10	1.5	>95	95 (S)
Cyclohexyl methyl ketone	10	4	88	90 (S)

Note: Data is representative and may vary based on precise reaction conditions.[4][11]

Section 3: Synthesis of Chiral Phosphine Ligands

Chiral phosphine ligands are cornerstones of modern asymmetric transition-metal catalysis, enabling a vast number of enantioselective transformations like hydrogenation, hydroformylation, and allylic alkylation.[13][14][15] L-Leucinol can serve as a chiral backbone for the synthesis of P,N-ligands, where both a phosphorus and a nitrogen atom can coordinate to a metal center.

Protocol 3.1: Synthesis of a Leucinol-Derived Phosphinamine Ligand

This protocol describes the synthesis of a simple P,N-ligand by reacting L-Leucinol with chlorodiphenylphosphine.

Causality Behind the Protocol:

• Chlorodiphenylphosphine: An electrophilic phosphorus reagent that readily reacts with the nucleophilic amine of L-Leucinol.

• Triethylamine (Et₃N): A non-nucleophilic base used to scavenge the HCl byproduct generated during the reaction, driving the reaction to completion.

• Protection (Implicit): For more complex syntheses, the hydroxyl group of L-Leucinol might first be protected (e.g., as a silyl ether) to prevent reaction at that site, although direct reaction at the more nucleophilic amine is often selective.

Experimental Workflow Diagram:

Caption: Workflow for the synthesis of a P,N-ligand from L-Leucinol.

Step-by-Step Protocol:

• Preparation: In an oven-dried flask under nitrogen, dissolve L-Leucinol (1 equiv.) and triethylamine (1.1 equiv.) in anhydrous dichloromethane (CH₂Cl₂).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Dissolve chlorodiphenylphosphine (1 equiv.) in a small amount of anhydrous CH₂Cl₂ and add it dropwise to the cooled solution over 30 minutes. A white precipitate of triethylammonium chloride will form.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with CH₂Cl₂ (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (using a hexanes/ethyl acetate gradient) to yield the pure P,N-ligand.

Section 4: Application in Asymmetric Allylic Alkylation (AAA)

The synthesized P,N-ligand can be employed in various transition-metal-catalyzed reactions. A classic example is the palladium-catalyzed Asymmetric Allylic Alkylation (AAA), a powerful method for forming stereogenic C-C bonds[16].

Protocol 4.1: Pd-Catalyzed Asymmetric Allylic Alkylation of 1,3-Diphenylallyl Acetate

Step-by-Step Protocol:

• Catalyst Pre-formation: In a glovebox or under nitrogen, add [Pd(allyl)Cl]₂ (1 mol%) and the L-Leucinol-derived phosphinamine ligand (2.2 mol%) to a flask containing anhydrous THF. Stir for 30 minutes at room temperature to form the active catalyst complex.

• Reaction Setup: In a separate flask, dissolve 1,3-diphenylallyl acetate (1 equiv.) and dimethyl malonate (1.2 equiv.) in THF.

• Base Addition: Add a solution of N,O-Bis(trimethylsilyl)acetamide (BSA) as the base (1.3 equiv.) to the substrate mixture.

• Initiation: Transfer the substrate/base mixture to the catalyst solution via cannula.

• Reaction: Stir the reaction at room temperature and monitor by TLC.

• Work-up and Purification: Once complete, quench with saturated aqueous NH₄Cl, extract with ethyl acetate, dry the organic layer, and concentrate. Purify by column chromatography.

• Analysis: Determine the yield and measure the enantiomeric excess (ee%) by chiral HPLC.

Representative Performance Data for AAA Reactions:

Allylic Substrate	Nucleophile	Yield (%)	ee (%)
rac-1,3-diphenylallyl acetate	Dimethyl malonate	95	up to 98
rac-1,3-dicyclohexylallyl acetate	Diethyl malonate	89	up to 95
cinnamyl acetate	Acetamidomalonate	92	up to 90

Note: Data is representative and highly dependent on the specific ligand structure and reaction conditions.[16]

Section 5: L-Leucinol as a Chiral Auxiliary

Beyond catalysis, L-Leucinol can function as a chiral auxiliary . A chiral auxiliary is a stereogenic group that is temporarily attached to a prochiral substrate to direct a diastereoselective reaction. After the desired stereocenter is set, the auxiliary is cleaved and can often be recovered[17][18][19]. L-Leucinol can be converted into an oxazolidinone, which serves as an excellent chiral auxiliary for reactions like asymmetric alkylations and aldol additions[20][18].

General Strategy:

• Attachment: The substrate (e.g., a carboxylic acid) is coupled to the L-Leucinol-derived oxazolidinone to form a chiral imide.

• Diastereoselective Reaction: The chiral imide undergoes a reaction (e.g., enolate alkylation). The bulky isobutyl group of the leucinol moiety effectively blocks one face of the enolate, forcing the electrophile to approach from the opposite face, thus creating a new stereocenter with high diastereoselectivity.

• Cleavage: The auxiliary is hydrolytically or reductively cleaved to reveal the chiral product (e.g., a chiral carboxylic acid or alcohol) and recover the L-Leucinol derivative.

This strategy provides a reliable, non-catalytic method to control stereochemistry and is widely used in complex molecule synthesis[17].

Conclusion

(S)-2-Amino-4-methylpentan-1-ol (L-Leucinol) is a testament to the power of leveraging the "chiral pool" provided by nature. Its accessibility, low cost, and straightforward chemical reactivity make it an invaluable starting material for the modern synthetic chemist. As demonstrated, it can be readily transformed into highly effective catalysts for enantioselective reductions (CBS catalysts) and versatile P,N-ligands for transition-metal catalysis, as well as serving as a robust chiral auxiliary. The protocols and principles outlined in this guide provide a solid foundation for researchers to confidently employ L-Leucinol in the pursuit of stereochemically complex and valuable molecules.

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• Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. Molecules, 23(9), 2339. Available at: [Link]

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• Chiral catalyst evaluation in the synthesis of l-leucine and l-phenylalanine. (n.d.). ResearchGate. Retrieved January 7, 2024, from [Link]

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• Natural Chiral Ligand Strategy: Metal-Catalyzed Reactions with Ligands Prepared from Amino Acids and Peptides. (2024). MDPI. Retrieved January 7, 2024, from [Link]

• (PDF) Chiral Auxiliaries in Asymmetric Synthesis. (2008). ResearchGate. Retrieved January 7, 2024, from [Link]

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Application Notes &amp; Protocols: Strategic Incorporation of 2-Amino-4-methylpentan-1-ol in the Synthesis of Complex Molecules

Abstract

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the strategic applications of 2-Amino-4-methylpentan-1-ol, commonly known as L-Leucinol. Derived from the natural chiral pool, this vicinal amino alcohol is a cornerstone building block in modern asymmetric synthesis.[1][2][3] We will move beyond simple procedural lists to explore the underlying principles and causalities that govern its use. This document details its transformation into powerful chiral auxiliaries, its role in the formation of catalytic ligands, and its direct incorporation as a chiral scaffold in complex molecular architectures.[4][5][6] Detailed, field-tested protocols are provided to ensure reproducibility and success in the laboratory.

Introduction: The Strategic Value of L-Leucinol

2-Amino-4-methylpentan-1-ol (L-Leucinol) is an enantiomerically pure compound derived from the reduction of the naturally occurring amino acid, L-leucine. Its inclusion in the "chiral pool" signifies that it is an abundant and cost-effective source of chirality for synthetic chemists.[1] The power of chiral pool synthesis lies in its ability to transfer the inherent stereochemistry of a simple, natural molecule to a more complex, synthetic target, thereby avoiding the need for challenging resolution steps or expensive asymmetric catalysts from the outset.[2][7]

The utility of L-Leucinol is rooted in its bifunctional nature: a primary amine and a primary alcohol arranged in a 1,2- or vicinal relationship on a chiral backbone.[5] This arrangement is a privileged motif in numerous biologically active molecules and serves as a versatile handle for a wide array of chemical transformations.

Table 1: Physicochemical Properties of (S)-2-Amino-4-methylpentan-1-ol

Property	Value	Source
IUPAC Name	(2S)-2-amino-4-methylpentan-1-ol	[8]
Synonyms	L-Leucinol, (S)-(+)-2-Amino-4-methyl-1-pentanol	[8]
CAS Number	7533-40-6	[9]
Molecular Formula	C₆H₁₅NO	[8][10][11]
Molecular Weight	117.19 g/mol	[8][10][12]
Appearance	Liquid or Solid or Semi-solid
Storage Temp.	Room temperature, inert atmosphere

Core Application: Precursor to Evans' Oxazolidinone Chiral Auxiliaries

The most prominent application of L-Leucinol is in the synthesis of oxazolidinone chiral auxiliaries, a class of compounds popularized by David A. Evans.[4] A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction.[4] After establishing the desired stereocenter(s), the auxiliary is cleaved and can often be recovered for reuse, making the process efficient and economical.[1][4]

Principle of Stereodirection

The L-Leucinol-derived oxazolidinone features a bulky isopropyl group at the C4 position. When an acyl group is attached to the nitrogen atom, this isopropyl group effectively blocks one face of the corresponding enolate. This steric hindrance forces an incoming electrophile to approach from the less hindered face, resulting in a highly diastereoselective bond formation.[4] The predictability and high fidelity of this stereochemical control are why Evans auxiliaries are a foundational tool in asymmetric synthesis.

Workflow for Auxiliary Synthesis and Application

The overall process involves three key stages: synthesis of the auxiliary, its use in a stereoselective reaction (e.g., alkylation or aldol reaction), and its subsequent removal.

Caption: General workflow for the synthesis and application of a Leucinol-derived chiral auxiliary.

Protocol 1: Synthesis of (S)-4-Isopropyl-2-oxazolidinone

This protocol employs a safer alternative to phosgene for the critical cyclization step. The choice of carbonyldiimidazole (CDI) or diethyl carbonate is driven by safety and ease of handling compared to highly toxic phosgene gas, while still providing good to excellent yields.[13]

Materials:

• (S)-2-Amino-4-methylpentan-1-ol (L-Leucinol)

• Carbonyldiimidazole (CDI)

• Tetrahydrofuran (THF), anhydrous

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Standard glassware for anhydrous reactions, magnetic stirrer, heating mantle

Procedure:

• Activation: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve L-Leucinol (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath. Add CDI (1.05 eq) portion-wise over 15 minutes. The reaction is mildly exothermic.

• Allow the reaction to warm to room temperature and stir for 2-3 hours, monitoring by TLC until the starting material is consumed. This forms an intermediate imidazole carbamate.

• Cyclization: In a separate, dry flask under an inert atmosphere, suspend NaH (1.1 eq) in anhydrous THF.

• Causality Note: Sodium hydride is a strong, non-nucleophilic base used here to deprotonate the hydroxyl group of the intermediate, initiating an intramolecular nucleophilic attack on the activated carbonyl, which closes the ring to form the oxazolidinone.[13]

• Cool the NaH suspension to 0 °C. Slowly add the solution from step 3 to the NaH suspension via cannula. Vigorous hydrogen gas evolution will be observed.

• After the addition is complete, warm the mixture to room temperature and then heat to reflux for 4-6 hours until the cyclization is complete (monitored by TLC).

• Workup: Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C. Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography (e.g., silica gel, hexanes:ethyl acetate gradient) or recrystallization to yield the pure (S)-4-isopropyl-2-oxazolidinone as a white solid.

Protocol 2: Asymmetric Aldol Reaction & Auxiliary Cleavage

This protocol demonstrates the power of the auxiliary in creating two contiguous stereocenters with high control.

Materials:

• (S)-4-Isopropyl-2-oxazolidinone

• Propionyl chloride

• Dichloromethane (DCM), anhydrous

• n-Butyllithium (n-BuLi) in hexanes

• Dibutylboron triflate (Bu₂BOTf)

• Diisopropylethylamine (DIPEA)

• An aldehyde (e.g., isobutyraldehyde)

• Methanol, THF, 30% Hydrogen peroxide (H₂O₂), Lithium hydroxide (LiOH)

Procedure:

• N-Acylation: Dissolve the oxazolidinone (1.0 eq) in anhydrous THF at -78 °C. Add n-BuLi (1.05 eq) dropwise and stir for 15 minutes to form the lithium amide. Add propionyl chloride (1.1 eq) and allow the reaction to warm to 0 °C over 1 hour. Quench with saturated aqueous NaHCO₃ and perform a standard extractive workup to yield the N-propionyl imide.

• Enolate Formation: Dissolve the N-propionyl imide (1.0 eq) in anhydrous DCM and cool to 0 °C. Add Bu₂BOTf (1.1 eq) followed by the dropwise addition of DIPEA (1.2 eq). Stir for 30 minutes.

• Causality Note: The combination of a Lewis acidic boron triflate and a hindered amine base selectively generates the (Z)-enolate.[4] This specific enolate geometry is crucial for achieving the desired syn-aldol product stereochemistry via a closed, six-membered Zimmerman-Traxler transition state.

• Aldol Addition: Cool the enolate solution to -78 °C. Add the aldehyde (1.2 eq) dropwise. Stir at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Workup: Quench the reaction by adding a pH 7 phosphate buffer. Extract with DCM, dry the organic layer, and concentrate. The crude product can be purified by flash chromatography. The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product. High diastereoselectivity (>95:5) is typically expected.[14]

• Auxiliary Cleavage (Hydrolytic): Dissolve the purified aldol adduct in a 3:1 mixture of THF and water at 0 °C. Add 30% H₂O₂ (4.0 eq) followed by aqueous LiOH (2.0 eq). Stir vigorously for 4 hours.

• Causality Note: This mild hydrolytic cleavage yields the carboxylic acid product without epimerizing the newly formed stereocenters. The auxiliary can be recovered from the reaction mixture by extraction.

• Quench the excess peroxide with aqueous Na₂SO₃. Perform an extractive workup to isolate the chiral β-hydroxy acid and the recovered auxiliary.

Application in Chiral Ligand Synthesis

The amine and alcohol functionalities of L-Leucinol make it an excellent starting material for the synthesis of chiral ligands used in asymmetric catalysis. These ligands coordinate to a metal center, creating a chiral environment that forces a reaction to proceed enantioselectively.[15][16]

Protocol 3: Synthesis of a Chiral Schiff Base (Salen-type Precursor)

This protocol describes the synthesis of a simple bidentate Schiff base ligand. Dimerizing this product or using a dialdehyde can lead to tetradentate Salen-type ligands.

Materials:

• (S)-2-Amino-4-methylpentan-1-ol (L-Leucinol)

• Salicylaldehyde (or a substituted derivative)

• Ethanol or Methanol

Procedure:

• Condensation: Dissolve salicylaldehyde (1.0 eq) in ethanol in a round-bottom flask.

• Add L-Leucinol (1.0 eq) to the solution. A color change (typically to yellow) is immediately observed.

• Stir the mixture at room temperature for 1-2 hours. The formation of the imine bond is often rapid and can be monitored by TLC.

• Isolation: The resulting Schiff base product often precipitates from the solution upon cooling or can be isolated by removing the solvent under reduced pressure. Recrystallization from ethanol or another suitable solvent yields the pure ligand.

• This bidentate ligand can then be complexed with various transition metals (e.g., Cu(OAc)₂, Ti(OⁱPr)₄) to form active catalysts for a range of asymmetric transformations.[15]

Caption: Formation of a chiral catalyst from L-Leucinol.

Direct Incorporation as a Chiral Scaffold

Beyond its use as a temporary auxiliary or ligand precursor, the entire L-Leucinol molecule can be incorporated as a permanent chiral backbone in a final target molecule, particularly in drug discovery.[5] The 1,2-amino alcohol motif is a key pharmacophore in many drugs, and using L-Leucinol provides a rapid, stereochemically defined entry into libraries of potential therapeutic agents.[6]

Synthetic Strategy: Orthogonal Functionalization

The synthetic value of the scaffold lies in the ability to selectively functionalize the amine and alcohol groups. The amine is typically more nucleophilic and can be acylated, alkylated, or reductively aminated first. The alcohol can then be protected, activated as a leaving group, or alkylated in a subsequent step. This orthogonal reactivity allows for the systematic construction of complex molecules around the chiral core.

Caption: Diverse functionalization pathways for the L-Leucinol scaffold.

References

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• Title: Practical Synthesis of Fluorous Oxazolidinone Chiral Auxiliaries from α-Amino Acids Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

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• Title: Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative Source: PMC - NIH URL: [Link]

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• Title: Recent Advances in Substrate-Controlled Asymmetric Induction Derived from Chiral Pool α-Amino Acids for Natural Product Synthesis Source: MDPI URL: [Link]

• Title: Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9) Source: Cheméo URL: [Link]

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Application Notes and Protocols for the Synthesis of Enantiomerically Pure (R)- and (S)-Leucinol

Introduction: The Significance of Chiral Leucinol in Modern Chemistry

(R)- and (S)-Leucinol are chiral amino alcohols that serve as invaluable building blocks in the synthesis of a wide array of pharmaceuticals and complex molecules.[1] Their utility stems from the presence of a stereogenic center, which imparts specific three-dimensional orientations crucial for biological activity.[2] In drug development, the precise stereochemistry of a molecule can dictate its efficacy, with one enantiomer often exhibiting the desired therapeutic effect while the other may be inactive or even detrimental.[1] Consequently, the development of robust and efficient synthetic routes to enantiomerically pure leucinol is of paramount importance to researchers in academia and the pharmaceutical industry.[3] This document provides a detailed overview of established and innovative methodologies for the synthesis of both (R)- and (S)-leucinol, complete with experimental protocols and mechanistic insights.

Strategic Approaches to Enantiopure Leucinol

The synthesis of enantiomerically pure leucinol can be broadly categorized into three primary strategies: leveraging the natural chirality of amino acids (chiral pool synthesis), asymmetric chemical catalysis, and biocatalysis. Each approach offers distinct advantages and is suited to different research and development needs.

Chiral Pool Synthesis: Direct Reduction of Leucine

The most direct and cost-effective route to enantiopure leucinol is the reduction of the corresponding enantiomer of the naturally abundant and inexpensive amino acid, leucine.[4] L-leucine yields (S)-leucinol, while D-leucine provides (R)-leucinol. This approach capitalizes on the inherent chirality of the starting material to produce the desired enantiomerically pure product.

Core Principle

The carboxylic acid functional group of leucine is reduced to a primary alcohol without affecting the stereochemistry of the adjacent chiral center. Various reducing agents can be employed, with borane complexes being particularly effective and widely used.[5]

Workflow for Chiral Pool Synthesis of (S)-Leucinol from L-Leucine

Caption: Chiral pool synthesis of (S)-Leucinol.

Detailed Protocol: Borane-THF Reduction of L-Leucine

Materials:

• L-Leucine

• Borane-tetrahydrofuran complex (1 M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• Ethyl acetate

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, suspend L-leucine (1.0 eq) in anhydrous THF.

• Addition of Reducing Agent: Cool the suspension to 0 °C in an ice bath. Slowly add the borane-THF complex (2.0-3.0 eq) dropwise via a syringe or dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

• Quenching: Cool the reaction mixture to 0 °C and carefully quench the excess borane by the slow, dropwise addition of methanol until gas evolution ceases.

• Workup: Acidify the mixture with 1 M HCl to a pH of approximately 1-2. Stir for 30 minutes. Then, basify with 1 M NaOH to a pH of 10-11.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield crude (S)-leucinol.

• Purification: The crude product can be purified by vacuum distillation or crystallization to afford enantiomerically pure (S)-leucinol.[6]

Expected Yield: 70-90%

Asymmetric Synthesis: The Corey-Bakshi-Shibata (CBS) Reduction

Core Principle

The CBS reduction employs a chiral oxazaborolidine catalyst to stereoselectively deliver a hydride from a borane reagent to one face of the ketone, resulting in the formation of a specific enantiomer of the alcohol.[9][10] The predictability of the stereochemical outcome is a key advantage of this method.[8]

Workflow for Asymmetric Synthesis of (R)-Leucinol via CBS Reduction

Caption: CBS reduction for (R)-Leucinol synthesis.

Detailed Protocol: CBS Reduction of an N-Protected Amino Ketone

Materials:

• N-protected 2-amino-4-methyl-1-pentanone (e.g., N-Boc-leucinal)

• (S)-(-)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Catalyst Preparation: In a flame-dried flask under a nitrogen atmosphere, add the (S)-CBS catalyst solution.

• Reaction Setup: Cool the catalyst to -20 °C. Slowly add the borane-dimethyl sulfide complex. Stir for 10-15 minutes.

• Substrate Addition: Add a solution of the N-protected amino ketone in anhydrous THF dropwise to the catalyst mixture at -20 °C.

• Reaction: Stir the reaction at -20 °C and monitor its progress by TLC. The reaction is typically complete within 1-2 hours.

• Quenching: Slowly and carefully quench the reaction by the addition of methanol.

• Workup: Allow the mixture to warm to room temperature. Add saturated aqueous NH₄Cl and extract with ethyl acetate.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification and Deprotection: Purify the crude N-protected leucinol by flash column chromatography. The protecting group can then be removed under appropriate conditions (e.g., acid treatment for a Boc group) to yield the final product.

Parameter	Typical Value
Enantiomeric Excess (ee)	>95%
Yield	80-95%

Biocatalysis: The Green Chemistry Approach

Biocatalysis has emerged as a powerful and sustainable alternative for the synthesis of chiral molecules.[11][12] Enzymes, such as amine dehydrogenases (AmDHs) and monoamine oxidases (MAO-N), can catalyze the stereoselective synthesis of amino alcohols with exceptional enantiopurity.[13][14][15]

Core Principle

Engineered enzymes are used to catalyze the asymmetric transformation of a prochiral substrate into a chiral product. For example, an AmDH can catalyze the asymmetric reductive amination of an α-hydroxy ketone to produce a chiral amino alcohol.[14]

Workflow for Biocatalytic Synthesis of (S)-Leucinol

Caption: Biocatalytic route to (S)-Leucinol.

General Protocol: Amine Dehydrogenase-Mediated Synthesis

Materials:

• 1-Hydroxy-4-methyl-2-pentanone

• Engineered Amine Dehydrogenase (AmDH)

• Glucose Dehydrogenase (for cofactor regeneration)

• NADP⁺ or NAD⁺

• Glucose

• Ammonium source (e.g., ammonium chloride)

• Buffer solution (e.g., phosphate buffer, pH 7.5)

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Reaction Mixture Preparation: In a temperature-controlled reaction vessel, prepare a buffered aqueous solution containing the α-hydroxy ketone substrate, the ammonium source, NAD(P)⁺, and glucose.

• Enzyme Addition: Add the engineered AmDH and the glucose dehydrogenase to the reaction mixture.

• Reaction: Gently agitate the mixture at the optimal temperature for the enzymes (typically 25-40 °C). Monitor the reaction progress by HPLC or GC.

• Workup: Once the reaction is complete, terminate it by adding a water-immiscible organic solvent and adjusting the pH to facilitate extraction.

• Extraction and Purification: Separate the organic layer, and if necessary, perform further extractions of the aqueous layer. Dry the combined organic layers and concentrate to obtain the crude product. Purify by column chromatography or crystallization.

Parameter	Typical Value
Enantiomeric Excess (ee)	>99%
Conversion	>95%

Determination of Enantiomeric Purity: Mosher's Ester Analysis

A crucial step in any enantioselective synthesis is the accurate determination of the enantiomeric excess (ee) of the product. Mosher's ester analysis is a classic and reliable NMR-based method for this purpose.[16][17][18]

Core Principle

The chiral alcohol (leucinol) is reacted with both enantiomers of a chiral derivatizing agent, typically α-methoxy-α-(trifluoromethyl)phenylacetic acid (MTPA) chloride (Mosher's acid chloride), to form a pair of diastereomeric esters.[19] These diastereomers exhibit distinct chemical shifts in their ¹H or ¹⁹F NMR spectra, allowing for the quantification of each enantiomer.[17]

Protocol for Mosher's Ester Analysis of Leucinol

Materials:

• (R)- or (S)-Leucinol sample (approx. 5 mg)

• (R)-(-)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride)

• (S)-(+)-α-Methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride)

• Anhydrous pyridine or DMAP

• Anhydrous deuterated chloroform (CDCl₃)

• Two NMR tubes

Procedure:

• Preparation of (R)-MTPA Ester: In a clean, dry NMR tube, dissolve approximately 2.5 mg of the leucinol sample in 0.5 mL of anhydrous CDCl₃. Add a small excess of anhydrous pyridine. Add a slight molar excess of (R)-Mosher's acid chloride.

• Preparation of (S)-MTPA Ester: In a separate, clean, dry NMR tube, repeat the procedure from step 1 using (S)-Mosher's acid chloride.

• Reaction: Cap the NMR tubes and allow the reactions to proceed at room temperature for 2-6 hours, or until the reaction is complete (monitored by TLC or NMR).

• NMR Analysis: Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples.

• Data Analysis: Identify a well-resolved proton signal that is different for the two diastereomers. Integrate the corresponding signals in one of the spectra to determine the ratio of the diastereomers, which directly corresponds to the enantiomeric ratio of the original leucinol sample.

Conclusion

The synthesis of enantiomerically pure (R)- and (S)-leucinol is a well-established field with a variety of reliable methods at the disposal of the modern chemist. The choice of synthetic route will depend on factors such as the availability of starting materials, cost, scalability, and the desired level of enantiopurity. Chiral pool synthesis offers a straightforward and economical approach, while asymmetric catalysis provides flexibility and high enantioselectivity. Biocatalysis represents a green and highly selective alternative that is gaining increasing prominence. The protocols and data presented herein provide a comprehensive guide for researchers, scientists, and drug development professionals to successfully synthesize and characterize these important chiral building blocks.

References

• Patel, R. N. (2011). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. PMC - PubMed Central. [Link]

• Ingram, C. U. (2006). Biocatalytic synthesis of amino-alcohols using a de novo designed transketolase-/beta-alanine: Pyruvate transaminase pathway in Escherichia coli. UCL Discovery. [Link]

• Chen, G., et al. (2022). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli. Frontiers in Bioengineering and Biotechnology. [Link]

• Chen, F. F., et al. (2019). Enantioselective Synthesis of Chiral Vicinal Amino Alcohols Using Amine Dehydrogenases. ACS Catalysis. [Link]

• Patel, R. N. (n.d.). Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals. Semantic Scholar. [Link]

• Wikipedia contributors. (n.d.). Corey–Itsuno reduction. Wikipedia. [Link]

• Dale, J. A., & Mosher, H. S. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Nature Protocols. [Link]

• NROChemistry. (n.d.). Corey-Bakshi-Shibata Reduction: Mechanism & Examples. NROChemistry. [Link]

• Various Authors. (n.d.). Corey-Bakshi-Shibata (CBS) reduction. ResearchGate. [Link]

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• Periasamy, M., et al. (n.d.). A Convenient One-Step Synthesis of Stable β-Amino Alcohol N-Boranes from α-Amino Acids. Thieme. [Link]

• Baran, P. (n.d.). Creativity from the Chiral Pool: Amino Acids. Baran Lab, Scripps Research. [Link]

• Organic Syntheses. (n.d.). Reduction of L-Valine to L-Valinol. Organic Syntheses. [Link]

• Organic Syntheses. (n.d.). Synthesis of (S)-(-)-2-(N-3,5-diiodosalicyliden)amino-3,3-dimethyl-1-butanol. Organic Syntheses. [Link]

• Organic Syntheses. (n.d.). Synthesis of (4S)-4-(1,1-dimethylethyl)-2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-oxazole. Organic Syntheses. [Link]

• Various Authors. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. ResearchGate. [Link]

• McConathy, J., & Owens, M. J. (2003). The Significance of Chirality in Drug Design and Development. PMC - PubMed Central. [Link]

• Coppola, G. M., & Schuster, H. F. (1987). Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. Semantic Scholar. [Link]

• Organic Chemistry Portal. (n.d.). Borane Reagents. Organic Chemistry Portal. [Link]

• Dunsmore, C. J., et al. (2013). Engineering an enantioselective amine oxidase for the synthesis of pharmaceutical building blocks and alkaloid natural products. Journal of the American Chemical Society. [Link]

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• Various Authors. (n.d.). Synthesis of Chiral Amino Alcohols from L-Leucine and Their Chiral Recognition of Enantiomers of Ibuprofen and Mandelic Acid. ResearchGate. [Link]

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• Zhang, T., et al. (2021). Chiral resolution of dl-leucine via salifying tartaric acid derivatives. RSC Publishing. [Link]

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• Organic Syntheses. (n.d.). (R)-(N-tert-Butoxycarbonyl)allylglycine. Organic Syntheses. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of 2-Amino-4-methylpentan-1-ol (L-Leucinol) Synthesis

Welcome to the technical support guide for the synthesis of 2-Amino-4-methylpentan-1-ol, commonly known as L-Leucinol. This resource is designed for researchers, chemists, and process development professionals to navigate the common challenges and optimize the reaction conditions for this valuable chiral building block. L-Leucinol is a crucial intermediate in the synthesis of various pharmaceuticals and chiral auxiliaries[1]. This guide provides in-depth, experience-driven advice in a direct question-and-answer format to address specific issues encountered during its preparation, primarily focusing on the reduction of L-leucine and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing L-Leucinol?

The most prevalent and industrially relevant method is the reduction of the carboxylic acid group of L-leucine or, more commonly, its corresponding ester (e.g., L-leucine methyl or ethyl ester). The choice of starting material and reducing agent is the most critical parameter to optimize.

• Reduction of L-Leucine Esters: This is often preferred for milder reaction conditions. The ester is typically reduced using sodium borohydride (NaBH₄) in an alcoholic solvent. This method avoids the highly reactive and hazardous lithium aluminum hydride (LiAlH₄)[2][3].

• Direct Reduction of L-Leucine: This requires a more powerful reducing agent or a system capable of reducing a carboxylic acid. LiAlH₄ is effective but presents significant safety and handling challenges[4]. A safer, increasingly popular alternative is the sodium borohydride/iodine (NaBH₄/I₂) system in an aprotic solvent like THF[5][6].

Q2: I am getting a very low yield. What are the likely causes?

Low yield is a common issue that can stem from several factors. Systematically investigating the following points is crucial. See the troubleshooting workflow diagram below for a decision-making process.

• Incomplete Reaction: Is there unreacted starting material? (See Troubleshooting Guide 1 )

• Side Product Formation: Are you observing unexpected spots on your TLC or peaks in your GC/LC-MS? (See Troubleshooting Guide 2 )

• Product Loss During Work-up: Is your L-Leucinol, being water-soluble, being lost in the aqueous phase during extraction?

• Reagent Quality: Are your reducing agents and solvents fresh and anhydrous? Hydride reagents are particularly sensitive to moisture.

Workflow: Troubleshooting Low Yield

Caption: Decision tree for diagnosing the root cause of low L-Leucinol yield.

Q3: How do I choose the right reducing agent for my scale and safety requirements?

The choice of reducing agent is a trade-off between reactivity, safety, cost, and substrate compatibility.

Reducing Agent/System	Substrate	Typical Conditions	Pros	Cons
LiAlH₄	L-Leucine or L-Leucine Ester	Anhydrous THF, 0°C to reflux[4]	Highly reactive, reduces acids and esters effectively.	Highly flammable, reacts violently with water, difficult to handle at scale.
NaBH₄	L-Leucine Ester	EtOH/H₂O, 0-15°C then reflux[2][3]	Safer, cheaper, easier to handle than LiAlH₄.	Does not reduce carboxylic acids directly; requires esterification first.
NaBH₄ / I₂	L-Leucine	Anhydrous THF, 0°C to reflux[5]	Reduces carboxylic acids directly, safer than LiAlH₄.[4]	Requires careful control of iodine addition, generates borate esters in work-up.
Li / AlCl₃	L-Leucine	Anhydrous THF, with tert-butanol	Avoids metal hydrides, good yields reported.[7]	Uses metallic lithium, requires specific activation of the carboxyl group.[7]

Troubleshooting Guide 1: Incomplete Reaction

Problem: My reaction has stalled, and a significant amount of starting material (L-Leucine or its ester) remains after the recommended reaction time.

Potential Cause	Scientific Explanation & Validation	Recommended Solution
Insufficient Reducing Agent	The stoichiometry is critical. One mole of a carboxylic acid requires 0.75 moles of LiAlH₄ (3 hydride equivalents), but excess is always used. Esters require 0.5 moles (2 hydride equivalents). Side reactions (e.g., reaction with trace water or solvent) consume the hydride, necessitating a molar excess.	Validation: Carefully re-calculate the molar equivalents. Action: Increase the equivalents of the reducing agent incrementally (e.g., from 3.0 to 4.0 eq. for NaBH₄ reduction of the ester).
Low Reaction Temperature	Reduction reactions have an activation energy barrier. While initial addition of the hydride is often done at low temperatures (0-15°C) to control exotherms, a period of heating (e.g., reflux) is often required to drive the reaction to completion.[2][3]	Validation: Monitor the reaction at a higher temperature using TLC or LC-MS. Action: After the initial controlled addition, gradually heat the reaction mixture to reflux and hold for several hours, monitoring for the disappearance of the starting material.
Poor Reagent Quality	Lithium aluminum hydride and sodium borohydride are deactivated by moisture. If solvents are not anhydrous or reagents are old, their effective concentration is much lower than calculated.	Validation: Test the hydride activity with a small-scale control reaction. Action: Use freshly opened bottles of reducing agents. Ensure all solvents are rigorously dried (e.g., over molecular sieves) and glassware is oven-dried before use.
Poor Solubility of Starting Material	If the L-leucine or its salt is not fully dissolved or suspended in the reaction medium, the reducing agent cannot access it effectively.	Validation: Check if the starting material is fully in solution or a fine, well-stirred suspension. Action: Consider a different solvent system or the addition of a co-solvent to improve solubility. For direct reduction of L-leucine, forming a chelate with AlCl₃ can improve its reactivity and solubility.[7]

Troubleshooting Guide 2: Side Product Formation

Problem: My final product is impure. I've identified byproducts such as the corresponding aldehyde or racemized product.

Side Product	Mechanism of Formation	Recommended Solution
L-Leucinal (Aldehyde)	This occurs from incomplete reduction of the ester or carboxylic acid. The reaction essentially stops at the aldehyde stage. This is particularly common with sterically hindered or less reactive hydrides like diisobutylaluminum hydride (DIBAL-H), especially at low temperatures.[8]	1. Increase Reducing Agent Stoichiometry: Ensure enough hydride is present to proceed past the aldehyde intermediate. 2. Increase Temperature/Time: After initial addition, ensure a sufficient reflux period to drive the reduction to the alcohol. 3. Change Reducing Agent: Avoid reagents known to favor aldehyde formation (like DIBAL-H) if the alcohol is the desired product. Use LiAlH₄ or NaBH₄/I₂ for a more complete reduction.
Racemized Product	The chiral center (C2) in L-leucine is generally stable. However, harsh basic or acidic conditions, especially at elevated temperatures during work-up or purification, can potentially lead to epimerization.	1. Maintain Mild Work-up Conditions: Use controlled addition of quenching agents and avoid prolonged exposure to strong acids or bases at high temperatures. 2. Buffer the pH: If possible, perform extractions and purification steps at a neutral or slightly basic/acidic pH. 3. Check Chiral Purity: Use a chiral HPLC method to quantify the enantiomeric excess (ee) and confirm if racemization is occurring.
N-Alkylated Byproducts	If using a protic solvent like ethanol with NaBH₄, the solvent can potentially act as an alkylating agent under certain conditions, though this is less common.	1. Use Aprotic Solvents: For direct reductions (e.g., with NaBH₄/I₂ or LiAlH₄), using THF or another ether solvent is standard and avoids this issue.[5]

Detailed Experimental Protocols

Protocol 1: Reduction of L-Leucine Methyl Ester with NaBH₄

This protocol is adapted from established procedures and is suitable for moderate scales with good safety profiles.[2][3]

Workflow: L-Leucinol Synthesis via Ester Reduction

Caption: General workflow for the synthesis of L-Leucinol from L-Leucine via esterification and subsequent reduction.

Materials:

• L-leucine methyl ester hydrochloride (1.0 eq.)

• Sodium bicarbonate (NaHCO₃) (1.0 eq.)

• Sodium borohydride (NaBH₄) (3.0 eq.)

• Ethanol (EtOH)

• Deionized Water

• Ethyl Acetate (EtOAc)

• Magnesium Sulfate (MgSO₄)

Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a thermometer, combine L-leucine methyl ester hydrochloride (1.0 eq.), ethanol, and water.

• Basification & Cooling: Cool the mixture to 5°C in an ice bath. Slowly add sodium bicarbonate (1.0 eq.).

• Reduction: While maintaining the internal temperature below 15°C, add sodium borohydride (3.0 eq.) portion-wise over approximately 60-70 minutes. Vigorous gas evolution will be observed.

• Reaction Completion: Once the NaBH₄ addition is complete, remove the ice bath and heat the reaction mixture to reflux. Maintain reflux overnight to ensure the reaction goes to completion.

• Work-up: Cool the mixture to room temperature. Filter the resulting slurry to remove inorganic salts, washing the solid cake with ethanol.

• Extraction: Combine the filtrates and concentrate under reduced pressure. Dilute the residue with ethyl acetate and extract with 1N NaOH solution. The aqueous layer can be back-extracted with ethyl acetate to maximize recovery.

• Isolation: Combine all organic phases, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield L-Leucinol as an oil[2][3]. The typical yield is around 65%.

References

• Vertex AI Search Result[9] : Synthesis of (1RS,2SR)-2-amino-1-(4-methoxyphenyl)-4-methyl-pentane-1-ol. (Provides a related synthesis example).

• Organic Syntheses : N-tert-BUTOXYCARBONYL-L-LEUCINAL. (Describes related reductions and challenges). [Link]

• Google Patents: WO2018027021A1 - Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof.

• Chemistry Stack Exchange : Reduction of amino acids to corresponding amino alcohols. (Compares LiAlH4 and NaBH4/I2 systems). [Link]

• DigitalCommons@USU : Reduction of N-Protected Amino Acids to Amino Alcohols and Subsequent Re-Oxidation to Original N-Protected Amino Acids. (Highlights aldehyde formation with Dibal-H). [Link]

• PubMed : Reduction of Nonpolar Amino Acids to Amino Alcohols to Enhance Volatility for High-Precision Isotopic Analysis. (Details the NaBH4/I2 reduction method). [Link]

• ACS Publications : Reduction of Nonpolar Amino Acids to Amino Alcohols To Enhance Volatility for High-Precision Isotopic Analysis. (Peer-reviewed article on NaBH4/I2 reduction). [Link]

• NIST WebBook : 2-amino-4-methylpentan-1-ol. (Physical and chemical data). [Link]

• Chem-Impex : L-Leucinol. (Information on applications and properties). [Link]

• JOCPR : Reduction of Chiral Amino Acids Based on Current Method. (Describes the Li/AlCl3 reduction system). [Link]

Sources

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• 3. echemi.com [echemi.com]
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• 5. Reduction of nonpolar amino acids to amino alcohols to enhance volatility for high-precision isotopic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. jocpr.com [jocpr.com]
• 8. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 9. prepchem.com [prepchem.com]

Technical Support Center: Purification of 2-Amino-4-methylpentan-1-ol (L-Leucinol)

A Guide for Researchers and Drug Development Professionals

Welcome to the dedicated technical support guide for the purification of 2-Amino-4-methylpentan-1-ol, a chiral building block crucial in pharmaceutical synthesis. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its purification by recrystallization and chromatography. Our goal is to equip you with the expertise to overcome these hurdles, ensuring the high purity required for your research and development endeavors.

Troubleshooting Guide: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds, but its success with L-Leucinol, which has a relatively low melting point and can be hygroscopic, depends on meticulous solvent selection and procedural control.

Question 1: My 2-Amino-4-methylpentan-1-ol is "oiling out" instead of forming crystals during recrystallization. What's causing this and how can I fix it?

Answer:

"Oiling out" occurs when the solute separates from the solution as a liquid phase rather than a solid crystalline lattice. This is a common issue with compounds that have low melting points, and it often happens when the solution is cooled too rapidly or when the solvent's boiling point is significantly higher than the solute's melting point.

Causality and Troubleshooting Steps:

• Reduce the Rate of Cooling: Rapid cooling favors precipitation over crystallization, leading to an amorphous, oily product. Allow the heated, saturated solution to cool slowly to room temperature first, and only then transfer it to an ice bath or refrigerator for further crystallization.

• Use a Lower-Boiling Point Solvent: If the boiling point of your solvent is much higher than the melting point of L-Leucinol (approximately 69-72°C), the compound may be dissolving in the hot solvent above its melting point and then separating as a liquid upon cooling. Consider a solvent system with a lower boiling point.

• Increase the Solvent Volume: Oiling out can also be a sign of supersaturation. Try dissolving the crude product in a larger volume of the hot solvent to ensure it remains fully solvated as it cools, allowing for more controlled crystal growth.

• Introduce a Seed Crystal: If you have a small amount of pure L-Leucinol, adding a seed crystal to the cooled, saturated solution can induce crystallization and prevent oiling out by providing a template for crystal lattice formation.

• Solvent/Anti-Solvent System: A two-solvent system can be very effective. Dissolve the L-Leucinol in a minimal amount of a "good" solvent (in which it is highly soluble), and then slowly add a "poor" or "anti-solvent" (in which it is poorly soluble) at a slightly elevated temperature until the solution becomes faintly turbid. Then, allow it to cool slowly.

Question 2: I'm getting a very low yield after recrystallizing my 2-Amino-4-methylpentan-1-ol. How can I improve my recovery?

Answer:

Low yield is a frequent challenge in recrystallization and can stem from several factors, from using an inappropriate solvent to premature crystallization.

Troubleshooting Steps to Maximize Yield:

• Optimize Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. If your compound is too soluble in the chosen solvent even at low temperatures, you will lose a significant portion of your product in the mother liquor. You may need to screen for a different solvent or use a solvent/anti-solvent system.

• Minimize Solvent Volume: While you need enough solvent to dissolve the compound when hot, using an excessive amount will keep more of your product dissolved when cooled, thus reducing the yield. Use just enough hot solvent to fully dissolve the crude material.

• Ensure Complete Dissolution: If not all of the compound dissolves in the hot solvent, it will be filtered out along with any insoluble impurities, leading to a lower yield. Make sure the solution is fully clear before you begin the cooling process.

• Prevent Premature Crystallization: If the solution cools too quickly during the hot filtration step (if performed), the product can crystallize on the filter paper or in the funnel. To prevent this, use a pre-heated funnel and filter flask, and perform the filtration as quickly as possible.

• Recover from the Mother Liquor: The filtrate (mother liquor) after the first crop of crystals is collected will still contain some dissolved product. Concentrating the mother liquor and cooling it again can often yield a second crop of crystals. However, be aware that this second crop may be less pure than the first.

Troubleshooting Guide: Column Chromatography

Column chromatography is a versatile method for purifying 2-Amino-4-methylpentan-1-ol, especially for removing closely related impurities or when dealing with smaller quantities.

Question 3: I'm seeing significant peak tailing for 2-Amino-4-methylpentan-1-ol on my silica gel column. What is causing this and how can I get sharper peaks?

Answer:

Peak tailing is a common issue when purifying amines on silica gel. The primary cause is the strong interaction between the basic amino group of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This leads to a non-ideal elution profile.

Solutions to Mitigate Peak Tailing:

• Add a Basic Modifier to the Mobile Phase: The most effective way to reduce peak tailing for amines is to add a small amount of a basic modifier to your eluent. This base will compete with your compound for the active sites on the silica gel, leading to a more symmetrical peak shape.

  • Recommended Modifiers: A common choice is to add 0.5-2% triethylamine (NEt₃) or ammonia (in the form of a 7N solution in methanol, for example) to your mobile phase.

• Use a Deactivated Stationary Phase: You can use a silica gel that has been end-capped or treated to reduce the number of acidic silanol groups. Alternatively, using a different stationary phase like alumina (basic or neutral) can be a good option for purifying basic compounds.

• Avoid Overloading the Column: Injecting too much sample onto the column can lead to peak broadening and tailing. Ensure you are working within the loading capacity of your column.

• Increase the Polarity of the Mobile Phase: A more polar mobile phase can sometimes help to elute the compound more quickly and reduce the time it has to interact with the stationary phase, which can improve peak shape.

Question 4: My 2-Amino-4-methylpentan-1-ol is not separating from a key impurity. How can I improve the resolution?

Answer:

Achieving good separation (resolution) between your target compound and an impurity requires optimizing the selectivity of your chromatographic system.

Strategies to Enhance Resolution:

• Adjust Mobile Phase Polarity: The first step is to fine-tune the polarity of your eluent. If your compound and the impurity are eluting too close together, try a less polar mobile phase to increase the retention time and allow for better separation. Perform a gradient elution if you have multiple impurities with different polarities.

• Change the Solvent System: The choice of solvents in your mobile phase can significantly impact selectivity. For example, switching from a hexane/ethyl acetate system to a dichloromethane/methanol system can alter the interactions with the stationary phase and improve separation.

• Consider a Different Stationary Phase: If optimizing the mobile phase is not sufficient, changing the stationary phase is the next logical step. If you are using silica gel, consider alumina or a C18 reversed-phase column, as the different separation mechanisms may provide the selectivity you need.

• Chiral Chromatography: If the impurity is a diastereomer or enantiomer, you will need to use a chiral stationary phase (CSP) to achieve separation. This is particularly relevant in pharmaceutical applications where stereoisomeric purity is critical.

Frequently Asked Questions (FAQs)

Q1: What are some recommended starting solvent systems for the recrystallization of 2-Amino-4-methylpentan-1-ol?

A1: Based on its polarity, good starting points for solvent screening would be non-polar to moderately polar solvents. A common and effective system is a mixture of a non-polar solvent like hexanes or heptane with a slightly more polar solvent like ethyl acetate or toluene. You can dissolve the crude L-Leucinol in a minimal amount of the more polar solvent at an elevated temperature and then add the non-polar solvent as an anti-solvent.

Q2: How can I effectively remove water from my sample of 2-Amino-4-methylpentan-1-ol?

A2: Due to its hygroscopic nature, water can be a common impurity. If your sample is wet, you can dissolve it in a suitable organic solvent like dichloromethane or ethyl acetate, dry the solution over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and then remove the solvent under reduced pressure. For residual amounts of water, azeotropic distillation with toluene can be effective.

Q3: What is a typical mobile phase for the purification of 2-Amino-4-methylpentan-1-ol on a silica gel column?

A3: A good starting point for a mobile phase would be a gradient of ethyl acetate in hexanes or dichloromethane in methanol. For example, you could start with 100% hexanes and gradually increase the percentage of ethyl acetate. As mentioned in the troubleshooting section, it is highly recommended to add a small amount (e.g., 1%) of triethylamine to the mobile phase to prevent peak tailing.

Q4: How do I choose between recrystallization and chromatography for my purification?

A4: The choice depends on the scale of your purification and the nature of the impurities.

• Recrystallization is generally preferred for large quantities of material where the impurities have significantly different solubilities than the product. It is often more cost-effective and scalable.

• Chromatography is ideal for smaller quantities, for separating compounds with very similar properties, or when very high purity is required. It offers finer control over the separation.

Below is a decision-making workflow to help guide your choice:

Caption: Decision workflow for selecting a purification method.

Data Summary

Table 1: Properties of 2-Amino-4-methylpentan-1-ol and Common Solvents

Property	2-Amino-4-methylpentan-1-ol	Hexane	Ethyl Acetate	Methanol	Dichloromethane
Molar Mass ( g/mol )	117.19	86.18	88.11	32.04	84.93
Boiling Point (°C)	~205	69	77	65	40
Melting Point (°C)	69-72	-95	-84	-98	-97
Polarity (Dielectric Constant)	Moderately Polar	Non-polar	Polar aprotic	Polar protic	Polar aprotic

Experimental Protocols

Protocol 1: General Procedure for Recrystallization using a Solvent/Anti-Solvent System

• Place the crude 2-Amino-4-methylpentan-1-ol in an appropriately sized Erlenmeyer flask.

• Add a minimal amount of a "good" solvent (e.g., ethyl acetate) to the flask.

• Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.

• Remove the flask from the heat and slowly add a "poor" or "anti-solvent" (e.g., hexanes) dropwise until the solution becomes persistently cloudy.

• If the solution becomes too cloudy, add a few drops of the "good" solvent to redissolve the precipitate.

• Cover the flask and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for 30-60 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold anti-solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Protocol 2: General Procedure for Flash Column Chromatography

Caption: General workflow for flash column chromatography.

• Prepare the Column: Pack a glass column with silica gel as a slurry in the initial, low-polarity mobile phase (e.g., 98:2 Hexane:Ethyl Acetate + 1% Triethylamine).

• Prepare the Sample: Dissolve the crude 2-Amino-4-methylpentan-1-ol in a minimal amount of the mobile phase or a slightly stronger solvent.

• Load the Column: Carefully load the sample onto the top of the silica gel bed.

• Elute: Begin eluting with the mobile phase, gradually increasing the polarity if a gradient elution is required.

• Collect Fractions: Collect fractions of the eluate in test tubes or vials.

• Analyze Fractions: Monitor the composition of the fractions using a suitable analytical technique, such as Thin Layer Chromatography (TLC), to identify which fractions contain the pure product.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 2-Amino-4-methylpentan-1-ol.

References

• PubChem: L-Leucinol - National Center for Biotechnology Information. Provides comprehensive physical and chemical property data for 2-Amino-4-methylpentan-1-ol. [Link]

• Purification of Laboratory Chemicals, Eighth Edition - Armarego, W. L. F., & Chai, C. L. L. (2017). A standard reference for laboratory purification techniques, including recrystallization and chromatography. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. - The seminal paper on flash column chromatography, a foundational technique discussed in this guide. [Link]

Common side products in the synthesis of 2-Amino-4-methylpentan-1-ol and their removal

Welcome to the technical support center for the synthesis of 2-Amino-4-methylpentan-1-ol, a valuable chiral building block in pharmaceutical and agrochemical research.[1][2] This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding common side products encountered during its synthesis and their effective removal.

I. Overview of L-Leucinol Synthesis

The most prevalent laboratory-scale synthesis of L-Leucinol involves the reduction of the amino acid L-leucine or its ester derivatives.[3] Common reducing agents for this transformation include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).[4] While effective, these methods can lead to the formation of specific impurities that complicate purification and impact final product quality.

II. Troubleshooting Guide & FAQs: Side Products and Removal Strategies

This section addresses specific issues you may encounter during the synthesis and purification of L-Leucinol in a question-and-answer format.

Frequently Asked Question 1: I observe a significant amount of unreacted L-leucine in my crude product after reduction. How can I remove it?

Answer:

The presence of unreacted L-leucine is a common issue, often stemming from incomplete reduction. This can be due to several factors, including insufficient reducing agent, deactivated reagent, or non-optimal reaction conditions.

Causality:

• Insufficient Reducing Agent: The stoichiometry of the reducing agent is critical. For instance, the reduction of an amino acid with LiAlH₄ requires enough hydride to deprotonate the carboxylic acid and amine, followed by the reduction of the carboxylate.

• Reagent Deactivation: LiAlH₄ and NaBH₄ are sensitive to moisture. Using wet solvents or starting materials can consume the reducing agent, leading to incomplete reactions.[5]

• Reaction Conditions: Low reaction temperatures or insufficient reaction times can also result in an incomplete reduction.

Removal Protocol: Acid-Base Extraction

A straightforward and effective method to remove unreacted L-leucine is through acid-base extraction, leveraging the amphoteric nature of the amino acid.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude product mixture in an organic solvent immiscible with water, such as ethyl acetate or dichloromethane.

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The L-leucine, being basic at the amino group, will be protonated and partition into the aqueous layer as its hydrochloride salt. Your product, L-leucinol, will also be protonated and move to the aqueous phase.

• Basification and Extraction: Separate the aqueous layer containing the protonated L-leucinol and unreacted L-leucine. Adjust the pH of this aqueous layer to >12 with a strong base like NaOH. This deprotonates the ammonium groups.

• Product Recovery: Extract the basified aqueous solution with fresh ethyl acetate or dichloromethane. The now neutral L-leucinol will move back into the organic phase, while the deprotonated L-leucine (as a sodium salt) will remain in the aqueous layer.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain purified L-leucinol.

Frequently Asked Question 2: My NMR spectrum shows the presence of an amide intermediate. What is its origin and how can I eliminate it?

Answer:

The presence of an amide intermediate, such as N-(tert-Butoxycarbonyl)-L-leucinol if you started from Boc-L-leucine, indicates an incomplete reduction.

Causality:

The reduction of a carboxylic acid or its ester to an alcohol proceeds through an aldehyde intermediate. In the case of amino acids, side reactions or incomplete reduction can lead to stable amide-like structures, especially if protecting groups are present. The reduction of amides to amines with LiAlH₄ is a known transformation, but it can sometimes be sluggish compared to ester or acid reduction.[6][7]

Removal Protocol: Recrystallization or Column Chromatography

1. Recrystallization:

If the amide impurity is present in a small to moderate amount and the crude product is a solid, recrystallization can be an effective purification method.

• Solvent Selection: Choose a solvent system where the solubility of L-leucinol and the amide impurity differ significantly with temperature. A common starting point is a mixture of a polar solvent (like ethanol or methanol) and a non-polar solvent (like hexane or diethyl ether).

• Procedure: Dissolve the crude product in a minimal amount of the hot solvent system. Allow the solution to cool slowly. The less soluble compound will crystallize out first. Multiple recrystallizations may be necessary.

2. Flash Column Chromatography:

For a more rigorous separation, especially for oily products or when recrystallization is ineffective, flash column chromatography is the method of choice.

Step-by-Step Methodology:

• Stationary Phase: Use silica gel as the stationary phase.

• Mobile Phase: A gradient of a non-polar solvent (e.g., hexane or heptane) and a polar solvent (e.g., ethyl acetate) is typically effective. The addition of a small amount of a basic modifier like triethylamine (0.1-1%) to the mobile phase can help to prevent the streaking of the amine product on the silica gel.

• Elution: The less polar amide impurity will typically elute before the more polar L-leucinol.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure.

Frequently Asked Question 3: I have detected di-leucine type impurities in my product. How are these formed and what is the best way to remove them?

Answer:

Dipeptide-like impurities, such as those formed by the condensation of two leucine molecules, can arise, particularly if the synthesis starts from unprotected L-leucine and involves activation steps.[8]

Causality:

If the synthesis involves activation of the carboxylic acid of L-leucine (e.g., for subsequent reduction), this activated intermediate can react with the amino group of another L-leucine molecule, leading to the formation of a dipeptide. This dipeptide can then be partially or fully reduced to form di-leucinol or related amide impurities.

Removal Protocol: Preparative HPLC

Due to the structural similarity between L-leucinol and di-leucine derived impurities, separation can be challenging. Preparative High-Performance Liquid Chromatography (HPLC) is often the most effective technique for this purpose.

Step-by-Step Methodology:

• Column Selection: A reverse-phase C18 column is a common choice.

• Mobile Phase: A gradient of water and a polar organic solvent like acetonitrile or methanol is typically used. A modifier such as trifluoroacetic acid (TFA) or formic acid (0.1%) is often added to improve peak shape.

• Detection: A UV detector is suitable if the impurity has a chromophore. If not, an evaporative light scattering detector (ELSD) or a mass spectrometer (MS) can be used.

• Purification: Inject the crude mixture onto the column and collect the fractions corresponding to the pure L-leucinol.

• Post-Purification Workup: If an acidic modifier like TFA was used, it will need to be removed. This can be achieved by neutralizing the collected fractions and extracting the product into an organic solvent, or by lyophilization if the product is in its salt form.

III. Summary of Common Side Products and Purification Strategies

Side Product	Potential Origin	Recommended Removal Method
Unreacted L-Leucine	Incomplete reduction, insufficient or deactivated reducing agent.	Acid-Base Extraction
Amide Intermediates	Incomplete reduction of the carboxylic acid or ester.	Recrystallization or Flash Column Chromatography
Di-leucine Derivatives	Side reaction between activated L-leucine and another L-leucine molecule.	Preparative HPLC
Aluminum Salts	From the workup of LiAlH₄ reactions.	Filtration after quenching the reaction.
Borate Esters	From the workup of NaBH₄ reactions.	Acidic workup followed by extraction.

IV. Visualizing the Synthetic Pathway and Side Product Formation

The following diagram illustrates a general synthetic route for L-leucinol and highlights the potential points of side product formation.

Caption: Synthetic pathway of L-Leucinol and common side product formation.

V. References

• Chemistry Stack Exchange. (2017). Byproducts of LiAlH4 reduction of amides. Retrieved from [Link]

• Google Patents. (n.d.). WO2018027021A1 - Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof. Retrieved from

• Cao, Y., & Yang, G. (2016). Reduction of Chiral Amino Acids Based on Current Method. Journal of Chemical and Pharmaceutical Research, 8(12), 139-143.

• Chemistry Steps. (n.d.). Amide Reduction Mechanism by LiAlH4. Retrieved from [Link]

• Master Organic Chemistry. (2023). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Retrieved from [Link]

• Organic Syntheses. (n.d.). 7 - Organic Syntheses Procedure. Retrieved from [Link]

• NIST. (n.d.). 2-amino-4-methylpentan-1-ol. Retrieved from [Link]

• NIST. (n.d.). 2-amino-4-methylpentan-1-ol. Retrieved from [Link]

• Google Patents. (n.d.). US5632898A - Method for removing unreacted electrophiles from a reaction mixture. Retrieved from

Sources

• 1. CAS 7533-40-6: L-Leucinol | CymitQuimica [cymitquimica.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. jocpr.com [jocpr.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Amide Reduction Mechanism by LiAlH4 - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Peptide Impurities & Solutions - Creative Peptides [creative-peptides.com]

Technical Support Center: Stability and Long-Term Storage of 2-Amino-4-methylpentan-1-ol

Welcome to the technical support center for 2-Amino-4-methylpentan-1-ol (Leucinol). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability and long-term storage of this compound. Our goal is to equip you with the necessary knowledge to ensure the integrity of your experiments and long-term studies.

I. Core Concepts: Understanding the Stability of 2-Amino-4-methylpentan-1-ol

2-Amino-4-methylpentan-1-ol is a chiral amino alcohol with a primary amine and a primary alcohol functional group. Its stability is primarily influenced by its susceptibility to oxidation and its potential to absorb atmospheric carbon dioxide and water. Understanding these properties is crucial for its proper handling and storage.

Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C6H15NO	[1][2][3]
Molecular Weight	117.19 g/mol	[1][4]
Appearance	Liquid or Solid or Semi-solid or lump	[4]
Storage Temperature	Room temperature, in a dark place under an inert atmosphere	[4]

II. Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for 2-Amino-4-methylpentan-1-ol?

A1: For long-term stability, 2-Amino-4-methylpentan-1-ol should be stored at room temperature in a tightly sealed container, preferably under an inert atmosphere such as argon or nitrogen.[4] The container should be placed in a dark and dry location to protect it from light and moisture.

Q2: Why is storage under an inert atmosphere recommended?

A2: The primary amine group in 2-Amino-4-methylpentan-1-ol is susceptible to oxidation over time, which can lead to the formation of impurities. An inert atmosphere displaces oxygen, minimizing oxidative degradation. Furthermore, the amine group can react with atmospheric carbon dioxide to form a carbamate salt, which can alter the compound's purity and physical properties.

Q3: What are the visible signs of degradation?

A3: Degradation of 2-Amino-4-methylpentan-1-ol may manifest as a change in color (e.g., yellowing or browning), the formation of a precipitate, or a change in its physical state (e.g., from a clear liquid to a viscous or semi-solid material). Any noticeable change from its initial appearance should be investigated.

Q4: Is 2-Amino-4-methylpentan-1-ol hygroscopic?

Q5: How should I prepare stock solutions for long-term use?

A5: Stock solutions should be prepared using dry, high-purity solvents. For aqueous solutions, consider using a buffer to maintain a stable pH, as the amino group's protonation state can affect solubility and stability. For organic stock solutions, solvents like DMSO, ethanol, or methanol are suitable.[5] It is recommended to aliquot stock solutions into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to air and moisture. Store stock solutions at -20°C or -80°C for extended stability.

III. Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with 2-Amino-4-methylpentan-1-ol.

Problem	Potential Cause(s)	Recommended Solution(s)
Unexpected experimental results or low bioactivity	1. Degradation of the compound: The purity of the compound may have been compromised due to improper storage. 2. Inaccurate concentration: The compound may have absorbed water, leading to a lower effective concentration.	1. Verify Purity: Re-analyze the purity of your compound using techniques like HPLC or GC.[6][7] 2. Use a Fresh Sample: If degradation is suspected, use a fresh, unopened sample of 2-Amino-4-methylpentan-1-ol. 3. Dry the Compound: If water absorption is a concern, consider drying the compound under a vacuum (if it is a solid) before preparing solutions.
Discoloration (yellowing) of the compound	Oxidation: The amine group is likely undergoing oxidation.	1. Inert Atmosphere: Ensure the compound is stored under an inert atmosphere. 2. Minimize Headspace: If possible, use smaller vials to minimize the amount of air in the container. 3. Antioxidants: For solution-based studies, the inclusion of a small amount of an antioxidant may be considered, but its compatibility with the experimental system must be validated.
Precipitate formation in a stored solution	1. Carbamate formation: Reaction with atmospheric CO2 can form a less soluble carbamate salt. 2. Solubility issues: The compound may be coming out of solution due to temperature changes or solvent evaporation.	1. Inert Atmosphere: Prepare and store solutions under an inert atmosphere. 2. Fresh Solutions: Prepare fresh solutions before each experiment. 3. Solvent Check: Ensure the solvent has not evaporated, which would increase the concentration and potentially lead to precipitation.

IV. Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 2-Amino-4-methylpentan-1-ol.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of 2-Amino-4-methylpentan-1-ol.

• Dissolve in a suitable solvent, such as methanol or a mixture of methanol and water, to a final concentration of 1 mg/mL.

2. HPLC Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: Start with a low percentage of B (e.g., 5%) and gradually increase to a high percentage (e.g., 95%) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (as the compound lacks a strong chromophore, derivatization may be necessary for higher sensitivity).[7]

• Injection Volume: 10 µL.

3. Data Analysis:

• Integrate the peak areas of all components in the chromatogram.

• Calculate the purity of 2-Amino-4-methylpentan-1-ol as the percentage of the main peak area relative to the total peak area.

V. Visualizing Potential Degradation

The following diagram illustrates a simplified potential degradation pathway for 2-Amino-4-methylpentan-1-ol.

Caption: Potential degradation pathways of 2-Amino-4-methylpentan-1-ol.

VI. References

• 2 - SAFETY DATA SHEET. (n.d.). Retrieved January 11, 2026, from [Link]

• Material Safety Data Sheet 4-Methylpentan-2-one MSDS. (2010, June 10). Retrieved January 11, 2026, from [Link]

• SAFETY DATA SHEET 4-Methylpentan-2-one. (2023, October 20). Retrieved January 11, 2026, from [Link]

• 2-Amino-4-methylpentan-1-ol | C6H15NO | CID 79030. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

• Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9). (n.d.). Cheméo. Retrieved January 11, 2026, from [Link]

• 2-amino-4-methylpentan-1-ol. (n.d.). NIST WebBook. Retrieved January 11, 2026, from [Link]

• 2-amino-4-methylpentan-1-ol. (n.d.). NIST WebBook. Retrieved January 11, 2026, from [Link]

Sources

• 1. 2-Amino-4-methylpentan-1-ol | C6H15NO | CID 79030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-amino-4-methylpentan-1-ol [webbook.nist.gov]
• 3. 2-amino-4-methylpentan-1-ol [webbook.nist.gov]
• 4. 2-Amino-4-methylpentan-1-ol | 502-32-9 [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Reactions with 2-Amino-4-methylpentan-1-ol

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for 2-Amino-4-methylpentan-1-ol (also known as L-Leucinol). This guide is designed for researchers, chemists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in reactions involving this versatile chiral building block. We will move beyond simple procedural lists to explain the chemical principles behind each troubleshooting step, empowering you to optimize your synthetic outcomes.

Section 1: Foundational Knowledge & Proactive Troubleshooting

Before addressing specific reaction failures, it is crucial to understand the inherent chemical nature of 2-Amino-4-methylpentan-1-ol and establish best practices for its handling.

FAQ: What are the critical handling and storage requirements for 2-Amino-4-methylpentan-1-ol?

Proper handling is the first step in preventing reaction failure. The quality of your starting material dictates the potential for success.

• Purity and Form: 2-Amino-4-methylpentan-1-ol is available as a liquid or a low-melting solid.[1] Its purity should be ≥97%. Impurities from its synthesis, such as diastereomers or unreacted precursors, can interfere with subsequent reactions.[2]

• Storage: This compound is susceptible to degradation from atmospheric CO₂ (forming a carbamate salt) and moisture. It should be stored under an inert atmosphere (nitrogen or argon) in a cool, dark place. A partially used bottle should be carefully blanketed with inert gas before resealing.

• Hygroscopicity: The presence of both a hydroxyl and an amino group makes the molecule capable of hydrogen bonding, and it can absorb water from the atmosphere. Water can hydrolyze sensitive reagents and alter reaction kinetics, often leading to lower yields.

FAQ: What is the relative reactivity of the amino vs. the hydroxyl group in 2-Amino-4-methylpentan-1-ol?

This is the most critical question for understanding selectivity. In general, for acylation reactions:

• The primary amine is significantly more nucleophilic than the primary alcohol. Under neutral or basic conditions, an acylating agent will preferentially react with the amino group to form an amide bond.

• The hydroxyl group can be acylated, but this typically requires more forcing conditions or deactivation of the amine. This side reaction, leading to ester formation (O-acylation), is a common cause of reduced yield for the desired N-acylated product.[3][4]

• Under strongly acidic conditions, this reactivity inverts. The amino group becomes protonated to form an ammonium salt (-NH₃⁺), which is non-nucleophilic. This allows for the selective acylation of the hydroxyl group if desired.[5]

Section 2: Troubleshooting Guide for N-Acylation Reactions

N-acylation is one of the most common transformations performed with 2-Amino-4-methylpentan-1-ol. The following Q&A section addresses the most frequent failure modes.

Question 1: My N-acylation reaction has stalled with significant starting material remaining. What are the likely causes and how can I fix it?

A stalled reaction points to issues with reactivity, stoichiometry, or reagent quality.

Causality Analysis: The formation of an amide bond requires the activation of a carboxylic acid or the use of a sufficiently reactive acylating agent. If the electrophile is not reactive enough, or if the nucleophilicity of the amine is compromised, the reaction will not proceed to completion.

Troubleshooting Protocol:

• Verify Reagent Quality:

  • Acylating Agent: Has your acylating agent (e.g., acyl chloride, anhydride) degraded due to moisture? Consider using a fresh bottle or re-purifying it.

  • Base: If using a tertiary amine base (e.g., triethylamine, DIPEA), ensure it is pure and dry.

  • Solvent: Anhydrous solvents are critical, especially when using water-sensitive reagents like acyl chlorides or coupling agents. Use a freshly dried solvent.

• Increase Electrophile Reactivity:

  • If using a carboxylic acid with a coupling reagent (e.g., EDC, HATU), the reaction may be slow. Switching to a more reactive acylating agent like an acyl chloride or anhydride can significantly increase the reaction rate.[6]

• Address Steric Hindrance:

  • The isobutyl group on 2-Amino-4-methylpentan-1-ol creates steric bulk around the amine.[7][8] If your acylating agent is also sterically demanding, the reaction rate can be dramatically reduced.[9][10]

  • Solution: Increase the reaction temperature in increments of 10-20 °C. If temperature elevation is not an option, consider using a less hindered activating group or a more potent catalyst system.

• Optimize Catalyst:

  • For direct amidations between a carboxylic acid and the amine, catalysts are often necessary. Lewis acids like boric acid derivatives or titanium(IV) isopropoxide can be effective.[6][11] Ensure the catalyst loading is appropriate (typically 5-10 mol%).

Question 2: I'm observing a significant byproduct that I suspect is the O-acylated ester. How can I improve N-selectivity?

This is a classic chemoselectivity problem. O-acylation becomes competitive when the reaction conditions are not optimized for N-acylation.

Causality Analysis: While the amine is more nucleophilic, excessive amounts of a highly reactive acylating agent or prolonged reaction times at high temperatures can lead to the acylation of the less reactive hydroxyl group.[3][4]

Troubleshooting Protocol:

• Control Stoichiometry:

  • Do not use a large excess of the acylating agent. A molar ratio of 1.05:1 to 1.2:1 (acylating agent to amino alcohol) is often sufficient. Using a large excess significantly increases the risk of di-acylation or O-acylation.[3]

• Modify Reagent Addition:

  • Instead of adding all the acylating agent at once, use slow, dropwise addition via a syringe pump. This keeps the instantaneous concentration of the electrophile low, favoring reaction with the more nucleophilic amine.

• Adjust Temperature:

  • Run the reaction at a lower temperature. Start at 0 °C and allow the reaction to slowly warm to room temperature. High temperatures provide the activation energy needed for the less favorable O-acylation to occur.

• Choose the Right Base:

  • The base is not just a scavenger for acid byproducts. A bulky, non-nucleophilic base like 2,6-lutidine can be preferable to pyridine, as it is less likely to participate in side reactions.[12]

Question 3: The reaction is slow and conversion is low, even after extended reaction times. Could steric hindrance be the issue?

Yes, steric hindrance is a common culprit, especially with substituted acylating agents.

Causality Analysis: The isobutyl group adjacent to the amine can sterically shield it from attack by a bulky electrophile. This raises the activation energy of the reaction, leading to slow conversion.

Troubleshooting Protocol:

• Change the Acylating Agent:

  • If possible, switch to a less sterically hindered acylating agent. For example, instead of using a bulky acid chloride directly, convert the acid to an activated ester (e.g., an NHS ester) which may have different steric requirements for the transition state.

• Increase Reaction Temperature:

  • As mentioned previously, increasing the temperature is the most direct way to overcome a high activation energy barrier. Refluxing in a suitable solvent may be necessary, but this must be balanced against the risk of side reactions like O-acylation. Monitor carefully by TLC or LC-MS.

• Utilize a More Active Catalyst:

  • Some modern organocatalysts are designed to function well even with hindered substrates.[13][14] Investigating specialized catalysts for peptide bond formation may provide a solution.

Section 3: Troubleshooting Guide for Oxazolidinone Formation

The cyclization of 2-Amino-4-methylpentan-1-ol to form a 4-isobutyl-oxazolidin-2-one is a key step in creating valuable chiral auxiliaries.[15]

Question 4: My cyclization reaction to form the oxazolidinone is incomplete. What factors should I investigate?

Incomplete cyclization usually points to problems with the carbonylating agent, reaction conditions, or removal of byproducts.

Causality Analysis: This reaction involves a two-step process: reaction of the amine with a carbonylating agent (like phosgene, triphosgene, CDI, or a chloroformate) to form an intermediate (e.g., a carbamate), followed by an intramolecular nucleophilic attack by the hydroxyl group to close the ring. A failure in either step will result in low yield.

Troubleshooting Protocol:

• Verify Carbonylating Agent:

  • Phosgene/Triphosgene: These are highly reactive but also highly toxic and sensitive to moisture. Ensure anhydrous conditions.

  • Carbonyldiimidazole (CDI): A safer alternative, but less reactive. The reaction may require heating to drive the final cyclization step.

  • Chloroformates (e.g., ethyl chloroformate): This forms a carbamate intermediate. The subsequent cyclization often requires a base to deprotonate the hydroxyl group, making it a more potent nucleophile. Ensure your base is strong enough and added at the correct stage.

• Optimize the Base and Temperature for Cyclization:

  • The final ring-closing step is often the rate-limiting one. If you have successfully formed the carbamate intermediate but it is not cyclizing, a stronger base (e.g., NaH, KHMDS) may be required to deprotonate the primary alcohol. This step is often performed at elevated temperatures (e.g., refluxing in THF).[16][17]

• Ensure Removal of Byproducts:

  • In reactions using chloroformates, an alcohol (e.g., ethanol) is produced as a byproduct. In CDI reactions, imidazole is the byproduct. These can potentially interfere with the reaction. Driving the reaction to completion with heat can help expel volatile byproducts.

Section 4: Experimental Protocols

Protocol 1: General Protocol for Selective N-Acylation using an Acyl Chloride

This protocol is designed to maximize selectivity for the N-acylated product.

• Preparation: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, dissolve 2-Amino-4-methylpentan-1-ol (1.0 eq) and a non-nucleophilic base (e.g., triethylamine, 1.2 eq) in an anhydrous solvent (e.g., DCM or THF, 0.1 M).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Dissolve the acyl chloride (1.05 eq) in a small amount of the same anhydrous solvent. Add this solution dropwise to the stirred amino alcohol solution over 30-60 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature. Monitor the reaction progress by TLC or LC-MS every hour. Check for the disappearance of the starting amine and the appearance of the product amide.

• Workup: Once the reaction is complete, quench by adding saturated aqueous NH₄Cl solution. Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Diagnostic Test for Suspected O-Acylation

If you have an inseparable mixture of N- and O-acylated products, this test can confirm the presence of the ester.

• Sample Preparation: Dissolve a small sample of the crude product mixture in methanol.

• Base Hydrolysis: Add 1-2 drops of a 1 M NaOH solution.

• Monitoring: Stir at room temperature and monitor by TLC or LC-MS every 15 minutes.

• Analysis: The O-acyl ester is a labile ester and will be selectively hydrolyzed back to 2-Amino-4-methylpentan-1-ol under these mild basic conditions. The N-acyl amide bond is robust and will remain intact. If you observe the reappearance of the starting amino alcohol, it confirms the presence of the O-acylated byproduct.

Section 5: Data Tables & Visualizations

Table 1: Comparison of Common Acylating Conditions for Amide Formation

Method	Electrophile	Typical Conditions	Pros	Cons
Acyl Halide	R-COCl	Base (Et₃N, Pyridine), Anhydrous Solvent (DCM, THF), 0 °C to RT	High reactivity, fast reactions	Moisture sensitive, generates HCl, risk of O-acylation
Anhydride	(R-CO)₂O	Base optional, can be neat or in solvent, RT to heat	Moderately reactive, safer than acyl chlorides	Can require heat, stoichiometry is key
Coupling Reagent	R-COOH	EDC/HOBt or HATU/DIPEA, Anhydrous Solvent (DMF, DCM)	Mild conditions, broad scope	Expensive reagents, generates waste, can be slow
Catalytic Amidation	R-COOH	Lewis Acid (e.g., B(OCH₂CF₃)₃, Ti(OⁱPr)₄), Heat, Water removal	Atom economical, "green" chemistry	High temperatures, limited substrate scope, catalyst sensitivity

Diagram 1: Troubleshooting Workflow for Low N-Acylation Yield

This diagram provides a logical path to diagnose issues with N-acylation reactions.

Caption: A step-by-step decision tree for diagnosing low N-acylation yields.

Diagram 2: N- vs. O-Acylation Selectivity Pathway

This diagram illustrates the competing reaction pathways in the acylation of 2-Amino-4-methylpentan-1-ol.

Caption: The kinetic vs. thermodynamic pathways for acylation.

References

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. (n.d.). National Institutes of Health. [Link]

• Oxazolidinone synthesis. (n.d.). Organic Chemistry Portal. [Link]

• Li, J. F., Yang, R., Nie, L., Yang, L. J., Huang, R., & Lin, J. (2005). Asymmetric synthesis of chiral 4-substituted 5,5-diethyl oxazolidin-2-ones as potential effective chiral auxiliaries. Journal of Peptide Research, 66(6), 319–323. [Link]

• A green chemistry perspective on catalytic amide bond formation. (n.d.). UCL Discovery. [Link]

• SELECTIVE N-ACYLATION OF AMINO ALCOHOLS. (n.d.). European Patent Office. [Link]

• Enzymatic Strategies and Biocatalysts for Amide Bond Formation: Tricks of the Trade Outside of the Ribosome. (n.d.). National Center for Biotechnology Information. [Link]

• Iterative Design of a Biomimetic Catalyst for Amino Acid Thioester Condensation. (2017). The Raj Group. [Link]

• WO1993020038A1 - Selective n-acylation of amino alcohols. (n.d.).

• Catalytic amide bond forming methods. (n.d.). ResearchGate. [Link]

• Acylation of Alcohols, Part 1: with Acyl Halides. (2021). YouTube. [Link]

• Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2-Amino Ethers. (n.d.). National Center for Biotechnology Information. [Link]

• Protecting-Group-Free Amidation of Amino Acids using Lewis Acid Catalysts. (n.d.). National Center for Biotechnology Information. [Link]

• RESEARCH OF THE INFLUENCE OF VARIOUS FACTORS ON THE PROCESS OF SYNTHESIS OF ACETYLENE AMINO ALCOHOLS. (n.d.). [Link]

• CHEMOSELECTIVE ACYLATION OF AMINES, ALCOHOLS AND PHENOLS USING MAGNESIUM CHLORIDE UNDER SOLVENT FREE CONDITION. (2014). TSI Journals. [Link]

• 11.1: Acylation of Alcohols and Amines. (2021). Chemistry LibreTexts. [Link]

• Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. (2015). National Center for Biotechnology Information. [Link]

• Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. (n.d.). Frontiers. [Link]

• steric hindrance effect: Topics by Science.gov. (n.d.). Science.gov. [Link]

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• 2-amino-4-methylpentan-1-ol. (n.d.). NIST WebBook. [Link]

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• 2-Amino-4-methylpentan-1-ol. (n.d.). PubChem. [Link]

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• Quantifying Reductive Amination in Nonenzymatic Amino Acid Synthesis. (n.d.). National Center for Biotechnology Information. [Link]

• Chemical Properties of 2-amino-4-methylpentan-1-ol (CAS 502-32-9). (n.d.). Cheméo. [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? (2022). National Center for Biotechnology Information. [Link]

• Schiff base and reductive amination reactions of α-amino acids: a facile route toward N-alkylated amino acids and peptoid synthesis. (n.d.). Royal Society of Chemistry. [Link]

• Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement. (n.d.). Royal Society of Chemistry. [Link]

• 4-Amino-4-methylpentan-2-ol. (n.d.). PubChem. [Link]

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Preventing racemization during the synthesis of chiral 2-Amino-4-methylpentan-1-ol

Welcome to the technical support center for the synthesis of chiral 2-Amino-4-methylpentan-1-ol, also known as L-leucinol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions. Our focus is to equip you with the knowledge to prevent racemization and ensure high enantiomeric purity in your synthesis.

I. Understanding and Preventing Racemization

Racemization, the conversion of an optically active compound into an optically inactive, racemic mixture, is a critical challenge in the synthesis of chiral molecules like 2-Amino-4-methylpentan-1-ol.[1] Preserving the desired stereochemistry is paramount as the biological activity of such compounds is often enantiomer-specific.

Mechanism of Racemization in Amino Alcohol Synthesis

The primary pathway for racemization in the synthesis of amino alcohols derived from amino acids involves the deprotonation of the α-carbon. This is particularly relevant when the carboxylic acid is activated for reduction. The resulting carbanion intermediate is planar and achiral. Subsequent reprotonation can occur from either face, leading to a mixture of enantiomers.[1] Factors such as pH, temperature, and the nature of protecting groups and reagents can significantly influence the rate of racemization.

Caption: Mechanism of racemization via a planar intermediate.

II. Troubleshooting Guide

This section addresses common issues encountered during the synthesis of chiral 2-Amino-4-methylpentan-1-ol.

Problem 1: Loss of Optical Purity/High Enantiomeric Excess (ee) Not Achieved

Potential Causes:

• Harsh Reaction Conditions:

  • High pH: Basic conditions significantly accelerate the rate of racemization of amino acids and their derivatives.[2][3] The deprotonation of the α-carbon is more facile at higher pH.

  • Elevated Temperatures: Increased thermal energy can provide the activation energy needed for racemization to occur.[1]

• Inappropriate Reagent Selection:

  • Protecting Groups: The choice of the α-amino protecting group is crucial. Some protecting groups, especially acyl-type groups, can lead to the formation of oxazolone intermediates, which are highly prone to racemization.[4][5] While benzyloxycarbonyl (Z) and tert-butoxycarbonyl (Boc) are generally good choices for suppressing racemization, others like trifluoroacetyl (Tfa) can be problematic.[5]

  • Coupling/Activating Agents: In syntheses that involve peptide coupling-like steps, the choice of condensing agent can impact racemization.[6]

• Prolonged Reaction Times: The longer the chiral center is exposed to conditions that can induce racemization, the greater the potential loss of optical purity.

Diagnostic Checks:

• Monitor pH: Regularly check the pH of the reaction mixture, especially during workup and purification steps.

• Analyze Intermediates: If possible, isolate and analyze the enantiomeric purity of key intermediates to pinpoint the step where racemization is occurring.

• Control Temperature: Ensure strict temperature control throughout the reaction and workup.

Solutions:

• Maintain Neutral or Mildly Acidic pH: Whenever possible, conduct the reaction and subsequent workup at a pH below 8.[3][7]

• Use Mild Reducing Agents: For the reduction of the carboxylic acid or its ester, employ mild reducing agents like sodium borohydride in combination with an activating agent such as 1,1'-carbonyldiimidazole, which has been shown to preserve optical purity.[8][9]

• Optimize Reaction Time and Temperature: Conduct time-course studies to determine the minimum time required for complete conversion at the lowest effective temperature.

• Select Appropriate Protecting Groups: Utilize protecting groups known to suppress racemization, such as Boc or Z.[5] These groups are less likely to form racemization-prone intermediates.

Problem 2: Incomplete Reaction or Low Yield

Potential Causes:

• Insufficiently Active Reducing Agent: The chosen reducing agent may not be potent enough to reduce the carboxylic acid or its derivative.

• Poor Solubility of Starting Material: The L-leucine derivative may not be fully soluble in the reaction solvent, leading to incomplete reaction.

• Deactivation of the Reducing Agent: Moisture or other impurities can quench the reducing agent.

Diagnostic Checks:

• TLC or LC-MS Analysis: Monitor the reaction progress to determine if the starting material is being consumed.

• Solubility Test: Check the solubility of your starting material in the chosen solvent at the reaction temperature.

Solutions:

• Esterification of Carboxylic Acid: Converting the carboxylic acid of L-leucine to an ester (e.g., methyl or ethyl ester) makes the reduction to the alcohol more facile with milder reducing agents.

• Choice of Solvent: Use a solvent that effectively dissolves both the substrate and the reducing agent. Anhydrous solvents are often necessary.

• Use of a More Powerful Reducing Agent: If milder agents are ineffective, consider more potent reducing agents like lithium aluminum hydride (LiAlH₄). However, exercise caution as these can sometimes lead to more side reactions and require stringent anhydrous conditions.

III. Frequently Asked Questions (FAQs)

Q1: What is the most reliable and straightforward method for synthesizing (S)-2-Amino-4-methylpentan-1-ol while minimizing racemization?

The reduction of L-leucine or its simple esters is a traditional and highly effective method that leverages the high optical purity of the natural amino acid starting material.[10] A robust protocol involves the esterification of L-leucine followed by reduction with a suitable hydride reagent.

Q2: Which protecting group is best for the α-amino group during the reduction?

The tert-butoxycarbonyl (Boc) group is an excellent choice. It is stable under the conditions of many reduction reactions and can be removed under acidic conditions that are less likely to cause racemization of the final amino alcohol product.[5] The benzyloxycarbonyl (Z) group is also a good option and can be removed by catalytic hydrogenation.[5]

Q3: How can I accurately determine the enantiomeric excess (ee) of my final product?

Several analytical techniques are available for determining the enantiomeric excess of chiral amines and amino alcohols:[11]

• Chiral High-Performance Liquid Chromatography (HPLC): This is one of the most common and reliable methods. It involves using a chiral stationary phase that differentially interacts with the two enantiomers, leading to their separation.[11]

• Chiral Gas Chromatography (GC): Suitable for volatile amino alcohols or those that can be derivatized to become volatile.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Discriminating Agents: This technique involves forming diastereomeric complexes with a chiral solvating or derivatizing agent, which results in distinct NMR signals for each enantiomer.[11][12]

Technique	Principle	Advantages	Considerations
Chiral HPLC	Differential partitioning of enantiomers on a chiral stationary phase.[11]	High accuracy, widely applicable.	Requires method development, can be time-consuming.
Chiral GC	Separation of volatile enantiomers on a chiral capillary column.[11]	High resolution, fast analysis times.	Analyte must be volatile or derivatized.
NMR with Chiral Discriminating Agents	Formation of diastereomeric complexes with distinct NMR signals.[11]	Rapid analysis, no separation needed.	Requires a suitable chiral agent, peak overlap can be an issue.

Q4: Can I purify my 2-Amino-4-methylpentan-1-ol if it has partially racemized?

Yes, resolution of a partially racemized mixture is possible. This can be achieved by forming diastereomeric salts with a chiral resolving agent, such as tartaric acid or a derivative of mandelic acid.[13] The diastereomers can then be separated by crystallization, followed by liberation of the desired enantiomer.

IV. Experimental Protocols

Protocol 1: Synthesis of (S)-2-(tert-Butoxycarbonylamino)-4-methylpentan-1-ol

This protocol details the reduction of Boc-L-leucine.

Caption: Workflow for the synthesis of Boc-L-leucinol.

Step-by-Step Methodology:

• Activation: Dissolve Boc-L-leucine in anhydrous tetrahydrofuran (THF) and cool the solution to 0 °C in an ice bath. Add N-methylmorpholine, followed by the dropwise addition of isobutyl chloroformate. Stir the resulting mixture at 0 °C for 15-30 minutes. This forms a mixed anhydride, activating the carboxylic acid.

• Reduction: In a separate flask, prepare a solution of sodium borohydride (NaBH₄) in water and cool it to 0 °C. Filter the mixed anhydride solution to remove the N-methylmorpholine hydrochloride salt and add the filtrate to the NaBH₄ solution.

• Workup: After stirring for approximately 30 minutes, or until the reaction is complete by TLC, carefully quench the reaction by the slow addition of 1 M HCl until the pH is ~2-3.

• Extraction and Purification: Extract the aqueous mixture with ethyl acetate. Wash the combined organic layers sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the enantiomerically pure amino alcohol.[10]

Protocol 2: Deprotection of Boc-L-leucinol

• Acidic Cleavage: Dissolve the purified Boc-L-leucinol in a suitable solvent such as dichloromethane or dioxane.

• TFA or HCl Addition: Add an excess of trifluoroacetic acid (TFA) or a solution of HCl in dioxane.

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction by TLC until all the starting material is consumed.

• Isolation: Remove the solvent and excess acid under reduced pressure. The resulting hydrochloride salt of (S)-2-Amino-4-methylpentan-1-ol can be used directly or neutralized with a base to obtain the free amine.

V. References

• New Methods of Resolution and Purification of Racemic and Diastereomeric Amino Alcohol Derivatives Using Boric Acid and Chiral 1,1'-Bi-2-naphthol. The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. NIH. Available at: [Link]

• Kinetics of racemization of amino acids as a function of pH. ACS Publications. Available at: [Link]

• A chiral phosphazane reagent strategy for the determination of enantiomeric excess of amines. PMC - NIH. Available at: [Link]

• Effect of basic pH on amino acid racemization and leaching in freshwater mollusk shell. ScienceDirect. Available at: [Link]

• Effects of basic pH on amino acid racemization and leaching in freshwater mollusk shell. Northern Arizona University. Available at: [Link]

• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research. Available at: [Link]

• Chiral separation of amino-alcohols using extractant impregnated resins. PubMed. Available at: [Link]

• Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. AKJournals. Available at: [Link]

• Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Journal of Chemical Education. Available at: [Link]

• Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry - ACS Publications. Available at: [Link]

• Lecture 16 Protecting groups and racemization of Amino Acids. YouTube. Available at: [Link]

• Racemization of optically active amino alcohols. Google Patents. Available at:

• Enzymatic racemization of alcohols and amines: An approach for bi-enzymatic dynamic kinetic resolution. ResearchGate. Available at: [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. Available at: [Link]

• Racemization. Wikipedia. Available at: [Link]

• Synthesis of (1RS,2SR)-2-amino-1-(4-methoxyphenyl)-4-methyl-pentane-1-ol. Available at: [Link]

• Effect of reaction pH on enolization and racemization reactions of glucose and fructose on heating with amino acid enantiomers and formation of melanoidins as result of the Maillard reaction. PubMed. Available at: [Link]

• Amino Acid-Protecting Groups. Available at: [Link]

• Racemization of chiral amino alcohols: Catalyst selection and characterization. Request PDF - ResearchGate. Available at: [Link]

• Enantioselective Recognition of Racemic Amino Alcohols in Aqueous Solution by Chiral Metal‐Oxide Keplerate {Mo132} Cluster Capsules. NIH. Available at: [Link]

• Synthesis of Chiral Amino Alcohols from L-Leucine and Their Chiral Recognition of Enantiomers of Ibuprofen and Mandelic Acid. ResearchGate. Available at: [Link]

• Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof. Google Patents. Available at:

• Synthesis and Characterization of L-Leucine Containing Chiral Vinyl Monomer and its Polymer, Poly(2-(Methacryloyloxyamino)-4-methyl pentanoic acid). Request PDF - ResearchGate. Available at: [Link]

• A convenient reduction of α-amino acids to 1,2-amino alcohols with retention of optical purity. UQ eSpace - The University of Queensland. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• A Convenient Reduction of α-Amino Acids to 1,2-Amino Alcohols With Retention of Optical Purity. ResearchGate. Available at: [Link]

• New Approach Facilitates Chiral Amino Alcohol Synthesis. Available at: [Link]

• pH effects on Amino Acids. YouTube. Available at: [Link]

• 2-Amino-4-methylpentan-1-ol. PubChem - NIH. Available at: [Link]

• Leucine. Wikipedia. Available at: [Link]

• Optical Purity and Enantiomeric Excess. Master Organic Chemistry. Available at: [Link]

• Polypeptides. Part XXI. Synthesis of some sequential macromolecular polypeptolides of L-leucine and L-2-hydroxy-4-methylpentanoic acid. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• Improvement of l-Leucine Production in Corynebacterium glutamicum by Altering the Redox Flux. PMC - PubMed Central. Available at: [Link]

• Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. PubMed. Available at: [Link]

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Improving peak shape and resolution in HPLC analysis of 2-Amino-4-methylpentan-1-ol

Welcome to the technical support center for the HPLC analysis of 2-Amino-4-methylpentan-1-ol (also known as Leucinol). This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the chromatographic analysis of this chiral amino alcohol. Here, we provide in-depth, experience-driven advice to help you achieve optimal peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: Why does my 2-Amino-4-methylpentan-1-ol peak show significant tailing in reversed-phase HPLC?

A1: Peak tailing for basic compounds like 2-Amino-4-methylpentan-1-ol is a common issue in reversed-phase chromatography. The primary cause is the interaction between the protonated amine group of your analyte and acidic residual silanol groups on the surface of the silica-based stationary phase.[1][2][3] This secondary interaction leads to a portion of the analyte being more strongly retained, resulting in a "tailing" or asymmetric peak shape.

Q2: What is the ideal mobile phase pH for analyzing 2-Amino-4-methylpentan-1-ol?

A2: The optimal mobile phase pH depends on your analytical goals. To minimize peak tailing, it is generally recommended to work at a pH that is at least 2 pH units away from the pKa of the analyte.[4] For 2-Amino-4-methylpentan-1-ol, which has a predicted pKa around 12.88, operating at a high pH (e.g., pH 9-11) will keep the amine in its neutral, unprotonated form, reducing interactions with silanol groups.[5][6] Alternatively, working at a low pH (e.g., pH 2-3) will ensure the amine is fully protonated, and the silanol groups are not ionized, which can also improve peak shape, often with the use of a suitable buffer.[1][7]

Q3: Can I analyze 2-Amino-4-methylpentan-1-ol without derivatization?

A3: Yes, it is possible to analyze 2-Amino-4-methylpentan-1-ol without derivatization. However, because it lacks a strong chromophore, UV detection can be challenging at low concentrations. If you are not using a mass spectrometer (MS) or a charged aerosol detector (CAD), you may need to work with higher concentrations. For sensitive analysis without derivatization, consider using a detector like a CAD or an evaporative light scattering detector (ELSD).

Q4: How can I improve the resolution between the enantiomers of 2-Amino-4-methylpentan-1-ol?

A4: For chiral separations, you will need to use a chiral stationary phase (CSP). Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel®) are often effective for separating amino alcohol enantiomers.[8][9] Optimization of the mobile phase, including the type and concentration of the organic modifier (e.g., isopropanol, ethanol) and the use of additives like diethylamine (DEA) for basic compounds, is crucial for achieving good resolution.[8][9]

Troubleshooting Guide: Peak Shape and Resolution Issues

This section provides a systematic approach to identifying and resolving common chromatographic problems encountered during the analysis of 2-Amino-4-methylpentan-1-ol.

Problem	Probable Cause(s)	Recommended Solution(s)
Peak Tailing	1. Secondary Silanol Interactions: The basic amine group of 2-Amino-4-methylpentan-1-ol interacts with acidic silanol groups on the silica stationary phase.[1][2][3] 2. Column Overload: Injecting too much sample can lead to peak distortion.[1] 3. Column Bed Deformation: A void at the column inlet or a blocked frit can cause poor peak shape.[1][7]	1. Mobile Phase Optimization:     a. Increase Mobile Phase pH: Adjust the pH to >9 to deprotonate the amine.     b. Use a Buffer: A buffer can help maintain a consistent pH and mask silanol interactions.[1]     c. Add an Ion-Pairing Agent: Anionic ion-pairing agents can be used to improve peak shape.[10][11] 2. Reduce Sample Concentration: Dilute the sample and reinject. 3. Column Maintenance:     a. Reverse and Flush the Column: This can sometimes remove blockages.     b. Replace the Column: If the problem persists, the column may be damaged.
Poor Resolution	1. Inadequate Selectivity: The mobile phase and stationary phase are not providing sufficient separation between 2-Amino-4-methylpentan-1-ol and other components or its enantiomer. 2. Low Column Efficiency: Broad peaks can lead to a loss of resolution. This can be caused by a variety of factors including a poorly packed column or extra-column band broadening.	1. Method Development:     a. Change Organic Modifier: Switch from acetonitrile to methanol or vice versa.     b. Adjust Mobile Phase Strength: Optimize the ratio of organic to aqueous phase.     c. Select a Different Column: Try a column with a different stationary phase chemistry. For chiral separations, a different chiral stationary phase may be needed. 2. Improve Efficiency:     a. Use a Longer Column or Smaller Particle Size: This will increase the theoretical plates.     b. Optimize Flow Rate: A lower flow rate can sometimes improve resolution.     c. Minimize Extra-Column Volume: Use shorter tubing with a smaller internal diameter.
Split Peaks	1. Disrupted Sample Path: A void in the column packing or a partially blocked frit can cause the sample to travel through different paths. 2. Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can lead to peak distortion.	1. Column Maintenance: As described for peak tailing. 2. Match Sample Solvent to Mobile Phase: Dissolve the sample in the initial mobile phase or a weaker solvent.

Experimental Protocols

Protocol 1: Baseline Reversed-Phase Method for Achiral Analysis

This protocol provides a starting point for the analysis of 2-Amino-4-methylpentan-1-ol.

• Column: C18, 150 mm x 4.6 mm, 5 µm

• Mobile Phase A: 10 mM Ammonium Bicarbonate, pH 9.5

• Mobile Phase B: Acetonitrile

• Gradient: 5% to 60% B in 15 minutes

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm (or CAD/ELSD/MS)

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in a mixture of 95:5 Mobile Phase A:Mobile Phase B.

Protocol 2: Chiral Separation Method

This protocol is a starting point for resolving the enantiomers of 2-Amino-4-methylpentan-1-ol.

• Column: Chiralpak AD-H, 250 mm x 4.6 mm, 5 µm

• Mobile Phase: n-Hexane:Isopropanol:Diethylamine (80:20:0.1, v/v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in the mobile phase.

Visualizations

Caption: Interaction of protonated amine with ionized silanols.

Caption: A logical workflow for troubleshooting HPLC issues.

References

• Ring-locking strategy facilitating determination of absolute optical purity of 2-amino-1-butanol by reverse-phase high-performance liquid chromatography. RSC Publishing. [Link]

• 2-Amino-4-methylpentane-1-ol - ChemBK. ChemBK. [Link]

• Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. AKJournals. [Link]

• Peak Tailing In Chromatography: Troubleshooting Basics. GMP Insiders. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• HPLC Methods for analysis of Valine. HELIX Chromatography. [Link]

• Effect of pH on LC-MS Analysis of Amines. Waters Corporation. [Link]

• Types and Applications of Ion-Pair Reagents in Liquid Chromatography. Welch Materials. [Link]

• The Importance Of Mobile Phase PH in Chromatographic Separations. Industry news. [Link]

• Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI. [Link]

• How can I improve my chiral column resolution? ResearchGate. [Link]

• LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? Restek. [Link]

• Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. NIH. [Link]

• Exploring the Role of pH in HPLC Separation. Moravek. [Link]

• Development of an Enantiomeric Separation of D & L Valine as Their Corresponding Isoindole Adducts By RP-HPLC for Utilizatio. RSC Publishing. [Link]

• Analysis of Amino Acids by HPLC. Agilent. [Link]

• HPLC Tips Peak Tailing. YouTube. [Link]

• 2-amino-4-methylpentan-1-ol. NIST WebBook. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

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Technical Support Center: Pilot Plant Scale-Up of 2-Amino-4-methylpentan-1-ol (L-Leucinol) Synthesis

Prepared by: Gemini, Senior Application Scientist

This guide is designed for researchers, chemists, and process development professionals engaged in scaling the synthesis of 2-Amino-4-methylpentan-1-ol (L-Leucinol) from the laboratory bench to pilot plant production. It provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to navigate the common challenges encountered during scale-up.

Introduction: The Challenge of Scaling L-Leucinol Synthesis

2-Amino-4-methylpentan-1-ol, commonly known as L-Leucinol, is a valuable chiral building block in the synthesis of pharmaceuticals and other fine chemicals.[1][2] Its utility stems from its bifunctional nature as an amino alcohol and its defined stereochemistry.[1] While numerous methods exist for its laboratory-scale synthesis, transitioning to pilot plant production introduces significant challenges related to reaction control, impurity management, process safety, and economic viability. The most prevalent and scalable route involves the reduction of the amino acid L-leucine or its corresponding esters. This guide focuses on addressing the practical issues that arise during the scale-up of this specific transformation.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the strategic choices in L-leucinol synthesis for pilot-scale operations.

Q1: What is the most common and industrially viable method for synthesizing L-Leucinol at a pilot scale?

The most widely adopted method for scalable synthesis is the reduction of L-leucine or its esters (e.g., L-leucine methyl ester) using a suitable reducing agent.[3][4] This approach is favored due to the availability and relatively low cost of the starting amino acid. The direct reduction of the carboxylic acid or the corresponding ester is a robust transformation that avoids complex multi-step syntheses, which are often impractical and costly at larger scales.[5]

Q2: Which reducing agent is preferable for scale-up: Sodium Borohydride (NaBH₄) or Lithium Aluminum Hydride (LiAlH₄)?

The choice between NaBH₄ and LiAlH₄ is a critical decision point dictated by a trade-off between reactivity, safety, cost, and operational complexity.

• Lithium Aluminum Hydride (LiAlH₄): LiAlH₄ is a powerful reducing agent capable of efficiently reducing both carboxylic acids and esters to the corresponding alcohol.[3] However, its high reactivity presents significant safety challenges, especially at scale. It reacts violently with water and protic solvents, is pyrophoric, and requires stringent handling protocols and specialized equipment.[5] While effective, the associated risks and handling costs often make it less desirable for pilot plant production unless absolutely necessary.

• Sodium Borohydride (NaBH₄): NaBH₄ is a milder and safer reducing agent.[3][4] It is typically used for the reduction of esters, such as L-leucine methyl ester.[4] While it does not efficiently reduce carboxylic acids directly, the two-step process of first esterifying L-leucine and then reducing the ester with NaBH₄ is often the preferred industrial route. NaBH₄ is more stable, easier to handle, and less expensive than LiAlH₄, making the overall process safer and more economical for pilot-scale operations.[3]

Table 1: Comparison of Common Reducing Agents for L-Leucinol Synthesis

Feature	Lithium Aluminum Hydride (LiAlH₄)	Sodium Borohydride (NaBH₄)
Substrate	L-Leucine (acid), L-Leucine esters	L-Leucine esters
Reactivity	Very High	Moderate
Solvent	Anhydrous ethers (e.g., THF, Diethyl ether)	Alcohols (e.g., Ethanol), Water mixtures
Safety	Pyrophoric, reacts violently with water	Stable in air, reacts slowly with alcohols
Workup	Complex quenching procedure (e.g., Fieser)	Simpler quenching with acid or water
Cost	Higher	Lower
Scale-Up Suitability	Challenging due to safety concerns	Preferred for safety and cost

Q3: What are the most common impurities encountered during L-Leucinol synthesis and what is their origin?

Impurities can significantly impact the quality and yield of the final product. The most common types include:

• Unreacted Starting Material: Incomplete reduction of the L-leucine ester can leave residual starting material in the product mixture.[6]

• Diastereomers/Enantiomers: While starting with enantiomerically pure L-leucine should yield the desired (S)-enantiomer, harsh reaction conditions (e.g., high temperatures or extreme pH) can potentially lead to racemization.[6]

• Byproducts from Side Reactions: Depending on the reaction conditions, side reactions such as the formation of polymeric materials or byproducts from reagent decomposition can occur.[6]

• Reagent-Derived Impurities: Residual salts (e.g., borate salts from NaBH₄ reduction) and solvents are common process-related impurities that must be removed during workup and purification.[6]

Section 2: Troubleshooting Guide: Process & Optimization

This section provides a structured approach to diagnosing and solving common problems encountered during the pilot-scale synthesis.

Q4: My reaction shows low or incomplete conversion. What are the likely causes and how can I fix this?

Low conversion is a frequent issue during scale-up. The cause can often be traced back to several factors.

• Cause 1: Insufficient Stoichiometry of Reducing Agent: On a larger scale, minor weighing errors or variations in reagent purity can lead to an insufficient charge of the reducing agent.

  • Solution: Ensure accurate measurement of the reducing agent. It is common practice to use a slight excess (e.g., 2.5-3.0 equivalents of NaBH₄ for an ester reduction) to drive the reaction to completion.[3][4]

• Cause 2: Poor Temperature Control: The reduction of esters with NaBH₄ is often exothermic. If the heat generated is not effectively removed, localized temperature increases can occur, which may affect reagent stability and reaction rate. Conversely, if the temperature is too low, the reaction may be sluggish.

  • Solution: Implement robust temperature control using a jacketed reactor with an efficient cooling system. For NaBH₄ reductions, the reagent is often added portion-wise to maintain the temperature within a specified range, typically not exceeding 15°C during addition.[3]

• Cause 3: Reagent Deactivation: Moisture can deactivate both LiAlH₄ and NaBH₄.

  • Solution: Ensure all solvents and starting materials are appropriately dried, especially when using LiAlH₄.[6] For NaBH₄ reactions in alcohol/water systems, ensure the reagent is fresh and added efficiently to minimize decomposition before it can react with the substrate.

Diagram 1: Troubleshooting Workflow for Low Reaction Conversion

Caption: A decision tree for troubleshooting low conversion rates.

Q5: The workup procedure is difficult to manage at a pilot scale, especially with emulsions or solids. How can I optimize it?

Workup is a critical step that often presents scalability issues.

• Problem: Emulsion Formation during Extraction: The presence of salts and the amphiphilic nature of the product can lead to stable emulsions during the aqueous/organic extraction.

  • Solution: Add a saturated brine solution (NaCl) to the aqueous layer. This increases the ionic strength of the aqueous phase, which helps to break emulsions and "salt out" the organic product, driving it into the organic layer.[7]

• Problem: Filtration of Fine Solids: The quenching of LiAlH₄ reactions generates gelatinous aluminum salts that are notoriously difficult to filter.

  • Solution: Employ the Fieser workup method, which involves the sequential and careful addition of water, followed by aqueous NaOH, and then more water. This procedure is designed to produce granular precipitates that are much easier to filter at a large scale.

• Problem: Removal of Borate Salts: The workup of NaBH₄ reactions generates borate salts that need to be effectively removed.

  • Solution: After quenching, the product is typically extracted into an organic solvent like ethyl acetate.[4] Multiple extractions may be necessary to ensure complete recovery of the product. The combined organic layers are then washed with water and/or brine to remove residual salts before drying and concentration.[4]

Section 3: Purification & Analysis

Achieving the required purity specifications at a pilot scale demands robust purification and analytical methods.

Q6: Column chromatography is not practical for pilot-scale purification. What are the alternatives for L-Leucinol?

While silica gel chromatography is a staple in the lab, it is generally avoided in pilot plants due to high solvent consumption, cost, and waste generation.[5]

• Recommended Method: Vacuum Distillation: L-Leucinol is a liquid at room temperature with a boiling point of approximately 208-210 °C at atmospheric pressure.[4] This makes it an excellent candidate for purification by vacuum distillation. Distillation effectively separates the non-volatile starting materials and salts from the desired product. A typical distillation might be performed at a reduced pressure of 10 Torr, where L-Leucinol boils at 100-105 °C.[3]

• Alternative: Crystallization of a Salt: If distillation does not provide the required purity, forming a salt of L-Leucinol (e.g., the hydrochloride salt) can be an effective purification strategy. The salt can often be crystallized from a suitable solvent system, leaving impurities behind in the mother liquor. The free base can then be regenerated by treatment with a base.

Q7: What analytical methods should be used to assess the purity of the final product?

A combination of analytical techniques is necessary to confirm the identity and purity of the scaled-up batch.

Table 2: Analytical Methods for L-Leucinol Quality Control

Analytical Technique	Purpose	Key Parameters to Check
Gas Chromatography (GC)	To determine purity and identify volatile impurities.[6]	Peak area percentage of the main component; absence of starting material and solvent peaks.
High-Performance Liquid Chromatography (HPLC)	To quantify non-volatile impurities and assess purity.[6]	Reverse-phase column with UV detection (if derivatized) or a charged aerosol detector (CAD).
Nuclear Magnetic Resonance (NMR) Spectroscopy	To confirm the chemical structure and identify impurities.[4][6]	¹H and ¹³C NMR spectra should match the reference standard. Integration of signals can help quantify impurities.
Chiral HPLC/GC	To determine enantiomeric purity (e.e.).	Use of a chiral stationary phase to separate the (S) and (R) enantiomers.
Karl Fischer Titration	To measure residual water content.	Important for meeting product specifications, as water can be a critical impurity.

Section 4: Safety & Handling at Scale

Safety is paramount in a pilot plant environment. Scaling up the synthesis of L-Leucinol requires a thorough understanding of the hazards involved.

Q8: What are the primary safety hazards associated with this process and what precautions must be taken?

• Reagent Hazards:

  • LiAlH₄: Highly pyrophoric and water-reactive. Must be handled under an inert atmosphere (e.g., nitrogen or argon).[5] Personnel must wear fire-retardant lab coats, safety glasses, and appropriate gloves.

  • NaBH₄: Flammable solid. While less reactive than LiAlH₄, it can generate hydrogen gas upon contact with acids or upon decomposition, which is flammable.

• Solvent Hazards:

  • Ethers (THF, diethyl ether) are highly flammable and can form explosive peroxides.

  • Alcohols (ethanol, methanol) are flammable.

• Product Hazards:

  • L-Leucinol is classified as an irritant, causing skin, eye, and respiratory irritation.[8][9]

• Operational Precautions:

  • All operations should be conducted in a well-ventilated area or in a fume hood.[8]

  • Personal Protective Equipment (PPE), including safety glasses with side shields, gloves, and lab coats, is mandatory.[8][10]

  • Ensure easy access to emergency equipment such as fire extinguishers, safety showers, and eyewash stations.[9]

  • When quenching reactive reagents like LiAlH₄, the process must be done slowly and with adequate cooling to control the exothermic reaction.

Section 5: Experimental Protocols & Data

This section provides a representative pilot-scale protocol based on the safer NaBH₄ reduction route.

Protocol 5.1: Pilot-Scale Synthesis of L-Leucinol via Reduction of L-Leucine Methyl Ester

Diagram 2: General Workflow for Pilot-Scale L-Leucinol Synthesis

Caption: A streamlined workflow for the synthesis of L-Leucinol.

Step 1: Esterification of L-Leucine (Example) This step is typically performed as a prerequisite to the reduction.

• Charge a suitable reactor with Methanol.

• Cool the methanol to 0-5 °C.

• Slowly add Thionyl Chloride (SOCl₂) while maintaining the temperature below 10 °C.

• Add L-Leucine portion-wise to the methanolic HCl solution.

• Allow the mixture to warm to room temperature and then heat to reflux for 4-6 hours until the reaction is complete (monitored by TLC or HPLC).

• Cool the reaction mixture and concentrate under reduced pressure to obtain crude L-Leucine methyl ester hydrochloride.

Step 2: Reduction with Sodium Borohydride [4]

• Charge a 100 L jacketed glass reactor with a solution of L-leucine methyl ester hydrochloride (2.5 kg, 13.76 mol) in a mixture of ethanol (18 L) and water (18 L).[4]

• Add sodium bicarbonate (1.18 kg, 14.0 mol) to neutralize the hydrochloride salt.[4]

• Cool the reactor contents to 5 °C.[4]

• Begin portion-wise addition of sodium borohydride (1.59 kg, 42.0 mol) over a period of 70-90 minutes.[3][4] Crucially, maintain the internal temperature below 15 °C throughout the addition.

• Once the addition is complete, remove the cooling and gently heat the reaction mixture to reflux (approx. 78-80 °C) and maintain for 12-16 hours (overnight).[4]

• Monitor the reaction for completion using GC or TLC.

Step 3: Workup and Isolation

• Cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure to remove the bulk of the ethanol.

• Dilute the remaining aqueous residue with ethyl acetate (25 L).[4]

• Transfer the mixture to a separatory funnel or liquid-liquid extraction setup. Extract the aqueous layer with 1N NaOH solution (2 x 10 L).[4]

• Separate the layers. Back-extract the aqueous layer with additional ethyl acetate (2 x 7.5 L).[4]

• Combine all organic layers and dry over anhydrous magnesium sulfate (MgSO₄).[4]

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield crude L-Leucinol as a pale yellow oil.[4]

Step 4: Purification

• Set up a vacuum distillation apparatus suitable for the batch size.

• Charge the crude L-Leucinol oil to the distillation flask.

• Apply vacuum and gently heat. Collect the fraction boiling at approximately 100-105 °C at 10 Torr.[3]

• The purified L-Leucinol should be a clear, colorless to slightly yellow liquid.[3]

Table 3: Typical Process Parameters and Expected Results

Parameter	Value	Rationale / Comment
Starting Material	L-Leucine Methyl Ester HCl	Ester is reactive towards NaBH₄.
Reducing Agent	Sodium Borohydride (NaBH₄)	Safer and more cost-effective for scale-up.
Equivalents of NaBH₄	3.0 eq	To ensure the reaction goes to completion.[4]
Solvent System	Ethanol / Water	Common, inexpensive, and effective for this reduction.[3][4]
Temperature Control	< 15 °C during addition	Critical to control exotherm and prevent side reactions.[3]
Purification Method	Vacuum Distillation	Avoids chromatography; efficient for this product.
Expected Yield	60-70%	A typical isolated yield for this process at scale.[4]
Expected Purity	> 98% (by GC)	Achievable with careful distillation.

References

• Google Patents. (n.d.). Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof.

• ResearchGate. (2025). Multi-step biocatalytic strategies for chiral amino alcohol synthesis. Retrieved from [Link]

• National Institutes of Health. (2020). Enantioselective radical C–H amination for the synthesis of β-amino alcohols. Retrieved from [Link]

• ChemEurope. (2023). New Approach Facilitates Chiral Amino Alcohol Synthesis. Retrieved from [Link]

• ACS Publications. (2025). Accelerated and Green Synthesis of N,S- and N,O-Heterocycles in Microdroplets. Retrieved from [Link]

• Mol-Instincts. (n.d.). Synthesis of (1RS,2SR)-2-amino-1-(4-methoxyphenyl)-4-methyl-pentane-1-ol. Retrieved from [Link]

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• 5. WO2018027021A1 - Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]
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Technical Support Center: Managing Exothermic Reactions in the Synthesis of 2-Amino-4-methylpentan-1-ol Derivatives

Introduction

The synthesis of 2-Amino-4-methylpentan-1-ol and its derivatives, crucial building blocks in the pharmaceutical industry, often involves highly exothermic reactions.[1] Uncontrolled heat release can lead to thermal runaway, a dangerous situation where the reaction rate increases exponentially with temperature, potentially causing equipment failure, product degradation, and serious safety incidents.[2][3] This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and safely managing these challenging syntheses. The following question-and-answer format addresses specific issues you may encounter, grounded in principles of process safety and chemical engineering.

Core Principles of Exothermic Reaction Management

Effective management of exothermic reactions hinges on a thorough understanding of the reaction's thermodynamics and kinetics. The primary goal is to ensure that the rate of heat generation never exceeds the rate of heat removal.[2][3] This is achieved through a combination of careful experimental design, robust process control, and a deep understanding of the potential hazards.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Initial Hazard Assessment and Reaction Characterization

Question 1: I am planning a new synthesis of a 2-Amino-4-methylpentan-1-ol derivative. How do I assess the potential thermal hazards before heading into the lab?

Answer:

A proactive approach to safety is paramount. Before any experimental work, a thorough hazard assessment is crucial. This involves:

• Literature Review: Scrutinize the literature for any reported thermal incidents or specific handling precautions related to similar chemical transformations. Key reaction types to be wary of in amino alcohol synthesis include reductions of amino acids or their derivatives, Grignard reactions, and certain amination steps.[1][4]

• Thermochemical Calculations: Utilize computational tools to estimate the heat of reaction (ΔHrxn). Even a preliminary calculation can indicate the potential for a significant exotherm.

• Differential Scanning Calorimetry (DSC): DSC analysis of your starting materials and reaction mixture can identify decomposition temperatures and the onset of exothermic events. This data is critical for defining a safe operating temperature window.

• Reaction Calorimetry (RC1): For reactions with a high potential for thermal runaway, reaction calorimetry is the gold standard. An RC1 experiment measures the rate of heat evolution in real-time, providing invaluable data for safe scale-up. This allows you to determine the maximum heat output, the adiabatic temperature rise, and the required cooling capacity.

Table 1: Key Parameters from Reaction Calorimetry

Parameter	Description	Significance for Safety
Heat of Reaction (ΔHrxn)	The total amount of heat released or absorbed during the reaction.	A large negative value indicates a highly exothermic reaction.
Maximum Heat Flow (q_max)	The peak rate of heat generation during the reaction.	Determines the required cooling capacity of the reactor.
Adiabatic Temperature Rise (ΔT_ad)	The theoretical temperature increase if no heat is removed from the system.	A high ΔT_ad indicates a high risk of thermal runaway.
Heat Transfer Coefficient (UA)	A measure of how efficiently heat is transferred from the reaction mass to the cooling system.	Crucial for designing an effective cooling strategy.

Question 2: My small-scale (1g) reaction showed only a mild temperature increase, but I'm concerned about scaling up to 100g. What are the key considerations?

Answer:

Scaling up exothermic reactions presents a significant challenge due to the change in the surface-area-to-volume ratio.[1] As the reactor volume increases, the surface area available for heat transfer does not increase proportionally. This means that heat removal becomes less efficient at a larger scale, increasing the risk of a thermal runaway.

Key Scale-Up Considerations:

• Heat Transfer: The jacketed cooling on a large reactor is less effective per unit volume than the dissipation of heat from a small flask in an ice bath.

• Mixing: Inefficient mixing in a larger vessel can lead to localized "hot spots" where the reaction rate accelerates, potentially initiating a runaway.

• Addition Rate: The rate of reagent addition that was safe at a small scale may be dangerously fast at a larger scale. The addition rate must be controlled to match the heat removal capacity of the reactor.

Workflow for Safe Scale-Up Decision Making

Caption: A decision-making workflow for the safe scale-up of exothermic reactions.

Section 2: Troubleshooting Common Scenarios

Question 3: I'm performing a reduction of an N-protected leucinate ester with a metal hydride, and I'm observing a rapid, difficult-to-control temperature spike upon adding the reducing agent. What can I do to mitigate this?

Answer:

Reductions with powerful reducing agents like lithium aluminum hydride (LiAlH₄) are notoriously exothermic. The initial rapid exotherm is often due to the high reactivity of the reagent. Here’s a troubleshooting guide:

Immediate Actions:

• Stop the Addition: Immediately cease the addition of the reducing agent.

• Increase Cooling: Ensure your cooling bath is at its lowest effective temperature and that the reactor is adequately immersed.

• Ensure Agitation: Verify that stirring is vigorous to prevent localized heating.[5]

Long-Term Solutions & Preventative Measures:

• Reverse Addition: Instead of adding the reducing agent to the ester, consider adding the ester solution slowly to a slurry of the reducing agent in the solvent. This keeps the highly reactive species in excess, but the overall concentration of the reacting substrate is low.

• Lower the Temperature: Start the reaction at a much lower temperature (e.g., -78 °C with a dry ice/acetone bath). This will significantly slow down the reaction rate and allow for better control.

• Use a Milder Reducing Agent: If the desired transformation allows, consider using a less reactive reducing agent such as sodium borohydride (NaBH₄) or a borane complex. While the reaction may be slower, it will be significantly less exothermic.

• Dilution: Increasing the solvent volume can help to dissipate the heat more effectively.

• Controlled Addition: Use a syringe pump for the slow, controlled addition of the reagent. This is far more precise than manual addition.[2]

Question 4: During the amination of a bromo-intermediate to form the 2-amino-4-methylpentan-1-ol backbone, my reaction is turning dark, and I'm seeing a drop in yield. Could this be related to a thermal event?

Answer:

Yes, it is highly likely. The darkening of the reaction mixture and a decrease in yield are classic signs of product decomposition or side reactions, which are often accelerated by excessive heat.[6] Amination reactions can be exothermic, and if the temperature is not adequately controlled, you can face several issues:

• Byproduct Formation: Higher temperatures can favor elimination reactions over the desired substitution, leading to olefinic impurities.

• Racemization: If your starting material is chiral, excessive heat can lead to racemization, compromising the stereochemical purity of your product.

• Product Degradation: The desired amino alcohol product may not be stable at elevated temperatures, leading to decomposition.

Troubleshooting Protocol for Amination Reactions:

• Monitor Internal Temperature: Always use a thermocouple placed directly in the reaction mixture to monitor the internal temperature. Do not rely on the temperature of the cooling bath.[6]

• Optimize Reaction Conditions:

  • Solvent Choice: Select a solvent with a higher boiling point if you need to run the reaction at an elevated temperature, but be mindful that this can also allow the reaction to reach a higher, potentially unsafe, temperature if an exotherm occurs.

  • Base Selection: The choice of base can influence the exothermicity. A weaker base may lead to a slower, more controlled reaction.

• In-Process Controls (IPCs): Take regular samples for analysis by techniques like TLC or LC-MS to monitor the progress of the reaction and the formation of impurities.[6][7] If you observe the appearance of a new, unidentified spot that grows over time, it could be a decomposition product.

Diagram: Key Parameters for Controlling Exothermic Reactions

Caption: Interplay of parameters in managing an exothermic reaction.

Detailed Experimental Protocol: Controlled Addition for an Exothermic Reduction

This protocol outlines a general procedure for the safe, controlled reduction of an N-protected leucinate ester to the corresponding 2-Amino-4-methylpentan-1-ol derivative using a syringe pump for reagent addition.

Materials:

• N-protected leucinate ester

• Lithium aluminum hydride (LiAlH₄) or other suitable reducing agent

• Anhydrous tetrahydrofuran (THF)

• Syringe pump

• Jacketed reactor with overhead stirrer and thermocouple

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reactor Setup: Assemble the jacketed reactor under an inert atmosphere. Ensure the overhead stirrer is functioning correctly and the thermocouple is positioned to accurately measure the internal temperature of the reaction mixture.

• Cooling: Circulate a coolant through the reactor jacket to bring the internal temperature to the desired setpoint (e.g., 0 °C or lower).

• Reagent Preparation: In a separate, dry flask under an inert atmosphere, prepare a solution of the N-protected leucinate ester in anhydrous THF.

• Reducing Agent Slurry: Carefully add the LiAlH₄ to the cooled reactor containing anhydrous THF. Stir to form a uniform slurry.

• Syringe Pump Setup: Load the solution of the ester into a syringe and place it in the syringe pump. Connect the syringe to the reactor via a needle that extends below the surface of the reaction mixture.

• Controlled Addition: Begin the slow addition of the ester solution to the LiAlH₄ slurry via the syringe pump. Set the initial addition rate to be very slow.

• Temperature Monitoring: Continuously monitor the internal temperature of the reaction. If the temperature begins to rise above the desired setpoint, pause the addition until the temperature stabilizes.

• Reaction Completion: Once the addition is complete, continue to stir the reaction at the set temperature and monitor its progress by TLC or LC-MS.

• Quenching: Once the reaction is complete, quench the excess reducing agent by the slow, careful addition of a quenching agent (e.g., ethyl acetate, followed by water and aqueous base). Caution: The quenching process is also highly exothermic and must be done with extreme care at a low temperature.

References

• From Hazard to Harmony: Process Safety in the Pharmaceutical Industry - Sigma-HSE. (2023). [Link]

• Active Pharmaceutical Ingredient (API) Process Development | Esco Aster. [Link]

• Synthesis of (s)-2-amino-4-methyl-1-((r)-2-methyloxirane-2-yl)-pentan-1-one and pharmaceutically acceptable salts thereof.

• Troubleshooting - The Pharma Master. [Link]

• How to Troubleshoot a Reaction - Department of Chemistry : University of Rochester. [Link]

• A Guide to Processing and Holding Active Pharmaceutical Ingredients - Powder Systems. (2024). [Link]

• Challenges and good practices on transaminase-catalysed synthesis of optically pure amines - PubMed. [Link]

• Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases - PMC - NIH. (2020). [Link]

• How To: Troubleshoot a Reaction - Department of Chemistry : University of Rochester. [Link]

• Handling Reaction Exotherms – A Continuous Approach - Chemical Industry Journal. [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - ACS Publications. (2025). [Link]

• Safe Automated Dosing with Exothermic Reactions - Case Study - Pharma IQ. (2016). [Link]

• Asymmetric synthesis of primary amines catalyzed by thermotolerant fungal reductive aminases - Chemical Science (RSC Publishing). [Link]

• Incidents in the chemical industry due to thermal-runaway chemical reactions - IChemE. [Link]

• 2-Amino-4-methylpentan-1-ol | C6H15NO | CID 79030 - PubChem - NIH. [Link]

• Synthesis of 1,2-amino alcohols - Organic Chemistry Portal. [Link]

• Synthesis of 1,2-Aminoalcohols through Enantioselective Aminoallylation of Ketones by Cu-Catalyzed Reductive Coupling - NIH. [Link]

• (PDF) Synthesis of Novel 2-Amino-substituted 6-Methyl-pyrimidin-4-ol Derivatives and Their Biological Evaluation - ResearchGate. (2018). [Link]

• β-Amino alcohol synthesis by amination (alkylation) - Organic Chemistry Portal. [Link]

• Synthesis and Antioxidant Activity of 2-Amino-5-methylthiazol Derivatives Containing 1,3,4-Oxadiazole-2-thiol Moiety - PMC - NIH. [Link]

• Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). [Link]

• Study on the Synthesis of Some (Un)Substituted 2-Amino-4-aryl-7-hydroxy-4H-chromene-3-carbonitriles in the Water Medium - MDPI. [Link]

• Facile synthesis of cis-4-amino-2-cyclopentene-1-methanol, a key intermediate for the synthesis of carbocyclic nucleosides - ResearchGate. (2025). [Link]

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Catalyst selection for the asymmetric hydrogenation to produce 2-Amino-4-methylpentan-1-ol

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the asymmetric hydrogenation of the 2-Amino-4-methylpentan-1-one precursor to produce the chiral amino alcohol, 2-Amino-4-methylpentan-1-ol. This document is designed for researchers, chemists, and process development professionals who are engaged in the synthesis of this valuable chiral building block.

This guide is structured to provide both high-level strategic advice through Frequently Asked Questions (FAQs) and detailed, problem-solving guidance in the Troubleshooting section. Our goal is to empower you with the scientific rationale behind experimental choices, enabling you to optimize your reaction, diagnose issues, and achieve high yields and enantioselectivity.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common strategic questions regarding the setup and optimization of the asymmetric hydrogenation process.

Q1: What is the typical precursor for synthesizing 2-Amino-4-methylpentan-1-ol via asymmetric hydrogenation?

The most direct precursor is a prochiral ketone, typically 2-amino-4-methylpentan-1-one, which is often used as its hydrochloride salt to improve stability and handling. The asymmetric hydrogenation reduces the ketone moiety to a secondary alcohol, creating the desired chiral center. The use of amino ketones as substrates for this transformation is a well-established and efficient method for producing chiral amino alcohols.[1][2]

Q2: What are the primary classes of catalysts recommended for the asymmetric hydrogenation of α-amino ketones?

The most successful and widely documented catalysts for this transformation are based on Ruthenium (Ru) and Rhodium (Rh) complexes paired with chiral diphosphine ligands.[3]

• Ruthenium-Based Catalysts: Ru-complexes, particularly those featuring a chiral diphosphine and a chiral diamine ligand (e.g., RuCl₂(diphosphine)(diamine)), are exceptionally effective for hydrogenating functionalized ketones.[4][5] These catalysts often operate via a "metal-ligand bifunctional" mechanism, where the reaction does not require direct coordination of the ketone's oxygen to the metal, allowing for a broader substrate scope.[6]

• Rhodium-Based Catalysts: Cationic Rhodium(I) complexes with chiral diphosphine ligands are also highly effective, especially for substrates that can form a chelate with the metal center.[7] P-chiral phosphine ligands, which possess stereogenic centers at the phosphorus atoms, have shown excellent performance in Rh-catalyzed hydrogenations, delivering high activity and enantioselectivity.[8][9]

Q3: How do I select an initial catalyst and ligand combination for screening?

A rational screening approach is critical. The amino group on the substrate can act as a directing group, making catalyst selection slightly different from simple ketones.

• Start with Proven Ligand Scaffolds: Begin with well-established, commercially available ligand families known for their robustness and broad applicability. Good starting points include:

  • BINAP Derivatives: (e.g., (R)-BINAP, (R)-Tol-BINAP)

  • C₂-Symmetric Diphosphines: (e.g., (R,R)-Me-DuPhos, (S,S)-Ph-BPE)

  • P-Chiral Ligands: (e.g., (R,R)-BenzP, (R,R)-QuinoxP)[8]

• Consider the Metal: For α-amino ketones, both Ru and Rh systems are viable. Ruthenium catalysts of the type RuCl₂[(R)-BINAP][(R,R)-DPEN] are excellent candidates due to their high activity for functionalized ketones.[4][6] Rhodium catalysts formed in situ from [Rh(COD)₂]BF₄ and a chiral diphosphine are also a standard starting point.[7][10]

• Run a Small-Scale Parallel Screen: Test a matrix of 4-6 selected ligands with both Ru and Rh precursors under standard conditions to identify promising hits quickly.

Below is a logical workflow for initial catalyst selection.

Caption: Catalyst selection workflow for asymmetric hydrogenation.

Q4: What are the most critical reaction parameters to optimize after identifying a lead catalyst?

Once a promising catalyst system (e.g., >85% ee) is found, systematic optimization is key. The most influential parameters are:

• Solvent: Protic solvents like methanol (MeOH) or ethanol (EtOH) are often effective, but halogenated solvents like dichloromethane (DCM) or polar aprotic solvents can sometimes offer better results. Solvent can strongly influence both catalyst activity and enantioselectivity.

• Hydrogen Pressure: While some catalysts work well at low pressures (1-10 atm), others require higher pressures (20-100 atm) for optimal conversion. Generally, start in the 10-50 atm range.

• Temperature: Reactions are typically run between room temperature (25°C) and 80°C. Higher temperatures can increase reaction rates but may negatively impact enantioselectivity.

• Substrate-to-Catalyst (S/C) Ratio: This determines the catalyst loading. Initial screens are often run at an S/C of 100-1000. For process optimization, aim for higher S/C ratios (>2000) to improve cost-effectiveness.

• Additives: In some cases, additives can be beneficial. For Ru-diamine systems, a base (e.g., t-BuOK) is required for catalyst activation.[5] For other systems, additives might enhance performance or stability.[11][12]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem 1: Low Enantioselectivity (ee < 90%)

Low enantiomeric excess is one of the most common challenges. The root cause typically lies in a mismatch between the substrate and the chiral environment of the catalyst.

• Potential Cause A: Suboptimal Ligand Choice.

  • Why it happens: The electronic properties and steric bulk (specifically, the "bite angle") of the diphosphine ligand define the chiral pocket of the catalyst. An ill-fitting pocket leads to poor enantio-differentiation of the prochiral ketone.

  • Solution:

    • Screen Diverse Ligand Families: If a BINAP-based ligand gave poor results, try a ligand with a different backbone, such as a ferrocene-based Josiphos or a C₂-symmetric DuPhos-type ligand.

    • Tune Electronics: If using a biaryl ligand like BINAP, test derivatives with electron-donating (e.g., MeO-BIPHEP) or electron-withdrawing groups (e.g., F-BINAP) on the aryl rings. Electron-rich phosphine ligands have proven effective for unprotected amino ketones.[13]

• Potential Cause B: Incorrect Reaction Temperature.

  • Why it happens: Enantioselectivity is temperature-dependent. Higher temperatures increase molecular motion and can reduce the energy difference between the two diastereomeric transition states, leading to lower ee.

  • Solution: Run the reaction at a lower temperature (e.g., decrease from 50°C to 25°C or 0°C). While this may slow the reaction rate, the improvement in selectivity is often significant.

• Potential Cause C: Solvent Effects.

  • Why it happens: The solvent can influence the conformation of the catalyst-substrate complex and the solubility of hydrogen. A change in solvent can alter the key interactions that govern stereoselectivity.

  • Solution: Screen a range of solvents with varying polarities, such as MeOH, TFE (2,2,2-trifluoroethanol), Toluene, and THF. TFE has been shown to be highly effective for some Pd-catalyzed ketone hydrogenations.[14]

Caption: Troubleshooting flowchart for low enantioselectivity.

Problem 2: Incomplete or Slow Conversion

Failure to reach full conversion points to issues with catalyst activity or stability under the reaction conditions.

• Potential Cause A: Catalyst Deactivation.

  • Why it happens: The active catalytic species can be deactivated by impurities (e.g., oxygen, water, sulfur), side reactions with the substrate or solvent, or by forming inactive dimers.[15] For instance, Rh(I) catalysts can undergo oxidative addition with impurities or be decarbonylated by solvent degradation products.[16]

  • Solution:

    • Ensure Inert Atmosphere: Use rigorously degassed solvents and purge the reactor thoroughly with an inert gas (Argon or Nitrogen) before introducing hydrogen.

    • Purify Substrate: Ensure the 2-amino-4-methylpentan-1-one HCl precursor is free from impurities that could act as catalyst poisons. Recrystallization may be necessary.

    • Check Hydrogen Source: Use high-purity hydrogen (>99.99%).

• Potential Cause B: Insufficient Catalyst Loading or Activity.

  • Why it happens: The chosen S/C ratio may be too high for the intrinsic activity (Turnover Frequency, TOF) of the catalyst under the applied conditions.

  • Solution:

    • Decrease S/C Ratio: Double the catalyst loading (e.g., from S/C 1000 to S/C 500) to see if conversion improves.

    • Increase Pressure/Temperature: Carefully increasing hydrogen pressure or temperature can boost the reaction rate. Monitor the ee% closely, as it may decrease with higher temperatures.

• Potential Cause C: Poor Catalyst Activation (for pre-catalysts).

  • Why it happens: Many catalysts are used as stable pre-catalysts (e.g., [Rh(COD)₂]BF₄ or RuCl₂(diphosphine)(diamine)) that must be activated in situ. Incomplete activation leads to a lower concentration of the active species. For Ru-diamine systems, the presence of a strong base is essential for activation.[5][17]

  • Solution: Review the activation procedure for your specific catalyst system. If using a base, ensure it is fresh and added in the correct stoichiometric ratio. For diolefin Rh-precatalysts, a pre-hydrogenation step to remove the diene ligand might be beneficial.[15]

Problem 3: Poor Reproducibility

Inconsistent results between batches are frustrating and often point to subtle variations in experimental setup and materials.

• Potential Cause A: Variable Solvent Quality.

  • Why it happens: Trace amounts of water or oxygen in the solvent can significantly impact catalyst activity and stability. The "anhydrous" solvent from a previously opened bottle may have absorbed atmospheric moisture.

  • Solution: Always use freshly opened bottles of anhydrous solvent or purify/dry solvents immediately before use according to standard laboratory procedures.

• Potential Cause B: Inconsistent Catalyst Preparation.

  • Why it happens: If preparing the catalyst in situ, slight variations in the ratio of metal precursor to ligand, or the time allowed for complex formation, can lead to different active species being formed.

  • Solution: Standardize the catalyst preparation protocol. Pre-form the catalyst by stirring the metal precursor and ligand in solvent for a set amount of time (e.g., 15-30 minutes) under an inert atmosphere before adding the substrate.

Section 3: Data & Protocols

Table 1: Example Catalyst Screening Data

This table illustrates a typical initial screening result for the hydrogenation of 2-amino-4-methylpentan-1-one HCl. Conditions: Substrate (1 mmol), S/C=200, Solvent (5 mL MeOH), H₂ (20 atm), Temp (40°C), Time (16 h).

Entry	Metal Precursor	Ligand	Conversion (%)	ee (%)	Product Configuration
1	[Rh(COD)₂]BF₄	(R,R)-Me-DuPhos	>99	96	(S)
2	[Rh(COD)₂]BF₄	(S,S)-DuanPhos	>99	94	(R)
3	[Rh(COD)₂]BF₄	(R)-BINAP	85	88	(S)
4	[RuCl₂(p-cymene)]₂ + DPEN	(R)-Xyl-BINAP + (R,R)-DPEN	>99	99	(S)
5	[RuCl₂(p-cymene)]₂ + DPEN	(S)-BINAP + (S,S)-DPEN	>99	98	(R)

Note: Data is representative and intended for illustrative purposes.

Protocol 1: General Procedure for Catalyst Screening

This protocol outlines a general method for screening catalysts in parallel hydrogenation vials.

Materials & Equipment:

• Autoclave with parallel reaction block

• Glass vials with stir bars

• Schlenk line or glovebox for inert atmosphere operations

• 2-amino-4-methylpentan-1-one HCl (substrate)

• Metal precursors (e.g., [Rh(COD)₂]BF₄, [RuCl₂(p-cymene)]₂)

• Chiral diphosphine ligands

• Anhydrous, degassed solvent (e.g., Methanol)

• High-purity hydrogen gas

Procedure:

• Preparation (under inert atmosphere):

  • To each reaction vial, add the chiral ligand (0.0055 mmol, 1.1 eq to metal).

  • Add the metal precursor (0.005 mmol for Rh; 0.0025 mmol for Ru dimer).

  • Add 2.0 mL of degassed solvent and stir for 20 minutes to allow for catalyst pre-formation.

• Substrate Addition:

  • In a separate vial, dissolve the substrate (1.0 mmol) in 3.0 mL of degassed solvent.

  • Add the substrate solution to each catalyst-containing vial via syringe.

• Reaction:

  • Seal the vials, place them in the autoclave block, and purge the system 3-5 times with H₂ gas.

  • Pressurize the reactor to the desired pressure (e.g., 20 atm).

  • Begin stirring and heat the block to the target temperature (e.g., 40°C).

• Work-up and Analysis:

  • After the specified time (e.g., 16 hours), cool the reactor to room temperature and carefully vent the hydrogen.

  • Take an aliquot from each vial, filter through a small plug of silica gel, and dilute for analysis.

  • Determine conversion by GC or ¹H NMR.

  • Determine enantiomeric excess (ee) by chiral HPLC or chiral GC.

References

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• Chen, W., et al. (2019). Asymmetric Hydrogenation of β-Secondary Amino Ketones Catalyzed by a Ruthenocenyl Phosphino-oxazoline-ruthenium Complex (RuPHOX-Ru). Chinese Journal of Chemistry, 37(8), 785-790. [Link]

• Imamoto, T., et al. (2011). Rigid P-Chiral Phosphine Ligands with tert-Butylmethylphosphino Groups for Rhodium-Catalyzed Asymmetric Hydrogenation of Functionalized Alkenes. Journal of the American Chemical Society, 133(9), 3108–3118. [Link]

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• Alberico, E., et al. (2019). Activation, Deactivation and Reversibility Phenomena in Homogeneous Catalysis: A Showcase Based on the Chemistry of Rhodium/Phosphine Catalysts. Catalysts, 9(7), 583. [Link]

• Blackaby, A. (2004). Ruthenium-Catalysed Asymmetric Reduction of Ketones. Johnson Matthey Technology Review, 48(3), 119-123. [Link]

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• ResearchGate. (n.d.). Asymmetric hydrogenation of α‐secondary‐amino ketones. [Link]

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• Bull, J. A., et al. (2019). Hydrogen‐Borrowing Alkylation of 1,2‐Amino Alcohols in the Synthesis of Enantioenriched γ‐Aminobutyric Acids. Angewandte Chemie International Edition, 58(39), 13865-13870. [Link]

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• Ohkuma, T., & Noyori, R. (2006). Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. Pure and Applied Chemistry, 78(2), 437-444. [Link]

• ETH Zurich. (2015). Asymmetric Hydrogenation. [Link]

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• JOCPR. (n.d.). Reduction of Chiral Amino Acids Based on Current Method. [Link]

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• Hutchings, G. J., & Carreira, E. M. (2005). HETEROGENEOUS ASYMMETRIC CATALYSTS: Strategies for Achieving High Enantioselection. Annual Review of Materials Research, 35, 439-465. [Link]

• Jove, F. X., et al. (2019). Kinetics of Asymmetric Transfer Hydrogenation, Catalyst Deactivation, and Inhibition with Noyori Complexes As Revealed by Real-Time High-Resolution FlowNMR Spectroscopy. ACS Catalysis, 9(2), 1147–1153. [Link]

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• Li, W., et al. (2003). Palladium-Catalyzed Asymmetric Hydrogenation of Functionalized Ketones. Organic Letters, 5(24), 4559–4561. [Link]

• Tang, W., & Zhang, X. (2003). Rhodium-Catalyzed Asymmetric Hydrogenation. In Handbook of Chiral Chemicals (pp. 1-28). Wiley-VCH. [Link]

• Wang, D., et al. (2024). Asymmetric hydrogenation of ketimines with minimally different alkyl groups. Nature, 630(8016), 399-405. [Link]

• Wheeler, M. C. (2013). Catalytic Hydrogenation of Amino Acids using Polymer-Derived Microenvironments. DigitalCommons@UMaine. [Link]

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• Colby, D. A., Bergman, R. G., & Ellman, J. A. (2010). Rhodium-Catalyzed C-C Bond Formation via Heteroatom-Directed C-H Bond Activation. Chemical Reviews, 110(2), 624–655. [Link]

• Zhu, G., & Zhang, X. (1999). Practical Syntheses of β-Amino Alcohols via Asymmetric Catalytic Hydrogenation. The Journal of Organic Chemistry, 64(5), 1576–1578. [Link]

• Shang, G., et al. (2007). Asymmetric hydrogenation of alpha-primary and secondary amino ketones: efficient asymmetric syntheses of (-)-arbutamine and (-)-denopamine. Chemistry, 13(27), 7780–7784. [Link]

• Tang, W., & Zhang, X. (2005). Asymmetric hydrogenation of alpha-amino carbonyl compounds.

• Li, W., et al. (2016). Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines. Chemical Science, 7(4), 2824–2828. [Link]

• Chen, W., et al. (2019). Asymmetric hydrogenation of β-amino ketones with the bimetallic complex RuPHOX-Ru as the chiral catalyst. Organic & Biomolecular Chemistry, 17(33), 7764-7768. [Link]

• Das, S., et al. (2020). Molybdenum‐Catalyzed Asymmetric Amination of α‐Hydroxy Esters: Synthesis of α‐Amino Acids. Angewandte Chemie International Edition, 59(32), 13321-13326. [Link]

Sources

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Resolving emulsions during the workup of 2-Amino-4-methylpentan-1-ol synthesis

A Guide to Resolving Emulsions During Reaction Workup

Welcome to the Technical Support Center for the synthesis of 2-Amino-4-methylpentan-1-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate a common yet frustrating challenge in this synthesis: the formation of emulsions during aqueous workup. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but a deep, mechanistic understanding of why emulsions form and how to effectively resolve them, ensuring the integrity and yield of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why is it forming during my 2-Amino-4-methylpentan-1-ol workup?

A1: An emulsion is a stable mixture of two immiscible liquids, like your organic solvent and the aqueous wash solution, where one liquid is dispersed as fine droplets within the other.[1][2] In the synthesis of 2-Amino-4-methylpentan-1-ol, particularly when using reducing agents like Lithium Aluminum Hydride (LiAlH₄) to reduce a leucine ester or a similar precursor, the workup is a primary source of emulsion formation.[3]

The primary causes in this specific synthesis are:

• Formation of Finely Divided Solids: The quenching of LiAlH₄ produces aluminum salts (e.g., aluminum hydroxide).[3][4] These colloidal, gelatinous precipitates can accumulate at the interface between the organic and aqueous layers, physically preventing the droplets from coalescing.[5][6]

• Surfactant-like Byproducts: While less common in this specific synthesis, unreacted starting materials or byproducts can sometimes act as surfactants, reducing the interfacial tension between the two phases and stabilizing the emulsion.[7][8]

• Vigorous Mixing: Excessive shaking or vigorous stirring during the extraction process can create very fine droplets that are difficult to separate, increasing the likelihood of a persistent emulsion.[1][8]

Q2: Can I prevent emulsions from forming in the first place?

A2: Prevention is always the best strategy. Here are some preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal mechanical force.[1][7]

• Optimized Quenching Protocol: For LiAlH₄ reductions, a carefully controlled workup like the Fieser method is designed to produce granular, easily filterable aluminum salts rather than a gel.[3][9] This involves the sequential, dropwise addition of water, followed by a sodium hydroxide solution, and then more water.[9][10]

• Solvent Evaporation: Before beginning the aqueous workup, consider evaporating the reaction solvent (e.g., THF, ether). The resulting residue can then be redissolved in an extraction solvent like ethyl acetate, which may be less prone to emulsification.[5][11]

Q3: How does adding brine (a saturated NaCl solution) help break an emulsion?

A3: Adding brine is a very common and effective technique known as "salting out".[2][7] The dissolved salt significantly increases the ionic strength of the aqueous layer.[2][7] This has two main effects:

• Reduces Mutual Solubility: It decreases the solubility of your organic product in the aqueous layer, forcing it into the organic phase.[12]

• Destabilizes the Interface: The high concentration of ions disrupts the forces that stabilize the emulsion, promoting the coalescence of the dispersed droplets.[2][7]

Q4: When should I consider adjusting the pH of the aqueous layer?

A4: Adjusting the pH can be a powerful tool, especially when dealing with amine-containing products like 2-Amino-4-methylpentan-1-ol.

• Basic Conditions: Your product is an amine, which will be deprotonated and thus more soluble in the organic solvent at a higher pH. Emulsions that occur when extracting from a basic solution can sometimes be broken by acidification.[5]

• Acidic Conditions: Conversely, you can intentionally acidify the aqueous layer (e.g., with dilute HCl) to protonate the amine, making it water-soluble. This is a standard purification technique for amines. After separating the layers, the aqueous layer can be basified to regenerate the free amine for subsequent extraction. This process can help to avoid emulsions altogether by ensuring your product is fully dissolved in one phase.

Care should be taken if your molecule contains acid-sensitive functional groups.[9]

Troubleshooting Guide: A Step-by-Step Approach to Breaking Emulsions

If you are currently facing a persistent emulsion, follow this logical progression of techniques, starting with the least invasive methods.

Decision-Making Workflow for Emulsion Resolution

Caption: A stepwise guide for resolving emulsions.

Method	Description	Scientific Rationale	When to Use
1. Patience & Gravity	Allow the separatory funnel to stand undisturbed for 15-30 minutes.	Gravity alone can be sufficient to allow the dispersed droplets to coalesce and separate, especially for weak emulsions.[8]	This should always be the first step. It is the least invasive method.
2. Gentle Agitation	Gently swirl the separatory funnel or stir the emulsion layer with a glass rod.	This can help to mechanically disrupt the stable droplet formation and encourage smaller droplets to merge into larger ones, which will then separate more easily.[8]	If allowing the mixture to stand is ineffective. Avoid vigorous shaking.
3. Salting Out	Add a small volume of saturated sodium chloride (brine) solution and gently mix.	Increases the ionic strength of the aqueous phase, which decreases the solubility of organic components and disrupts the stabilizing forces at the interface.[2][7]	A highly effective and common technique for many types of emulsions.
4. pH Adjustment	Add a dilute acid (e.g., 1M HCl) or base (e.g., 1M NaOH) to change the pH of the aqueous layer.	For amines, acidification protonates the nitrogen, increasing aqueous solubility. Basification ensures the amine is in its free base form, increasing organic solubility. This change in solubility can destabilize the emulsion.[12][13]	Particularly useful when working with acidic or basic compounds like amines.
5. Solvent Addition	Add a small amount of a different solvent, such as ethanol or methanol.	Adding a solvent that is miscible with both the organic and aqueous phases can alter the polarity and intermolecular forces, breaking the emulsion.[12][14]	Use as a last resort before filtration, as it requires subsequent removal of the added solvent.
6. Filtration	Filter the entire emulsified mixture through a pad of Celite®.	Emulsions are often stabilized by fine solid particles. Celite®, a diatomaceous earth, acts as a filter aid to physically remove these particulates, allowing the layers to separate.[5][11][15]	Extremely effective for emulsions caused by suspended solids, such as those from LiAlH₄ workups.
7. Centrifugation	If available, centrifuge the emulsion.	The applied g-force accelerates the separation of the two phases based on their density differences.[12][16]	A very effective, purely physical method, though not always practical for large volumes.[2][16]

Experimental Protocol: Breaking an Emulsion via Celite® Filtration

This protocol is particularly effective for workups following LiAlH₄ reductions, where aluminum salts are the likely cause of the emulsion.

Materials:

• Büchner funnel and appropriately sized filter flask

• Filter paper

• Celite® 545 (diatomaceous earth)

• The organic solvent used in your extraction (e.g., ethyl acetate, diethyl ether)

• Spatula

• Vacuum source

Procedure:

• Prepare the Celite® Pad: a. Place a piece of filter paper in the Büchner funnel, ensuring it lies flat and covers all the holes. b. In a small beaker, create a slurry of Celite® in your organic solvent. The consistency should be like a thick milkshake. c. Wet the filter paper in the funnel with a small amount of the same solvent. d. With the vacuum gently applied, pour the Celite® slurry into the funnel. The goal is to create a flat, even pad approximately 1-2 cm thick.[8] e. Wash the pad with a small amount of fresh organic solvent to settle the Celite® and remove any fine particles.

• Filter the Emulsion: a. Carefully pour the entire contents of your separatory funnel—both layers and the emulsion—onto the center of the Celite® pad.[5] b. Apply vacuum. The filtration may be slow, but the liquid passing through (the filtrate) should be a clear, biphasic mixture.

• Recover Your Product: a. Once all the liquid has passed through, wash the Celite® pad with a generous amount of fresh organic solvent to ensure all of your product is recovered. b. Transfer the filtrate from the filter flask back to a clean separatory funnel. c. The two layers should now be distinct and easily separable. Proceed with your standard extraction and drying steps.

Important Note: Do not discard the Celite® pad until you have confirmed the recovery of your product, for instance, by obtaining an NMR spectrum of your crude material.[5]

Mechanism of Emulsion Stabilization and Resolution

Caption: How particulate matter stabilizes emulsions and how Celite® filtration resolves them.

References

• LCGC International. Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Chem Reactor. (2024). Emulsion I How to break an emulsion formed in reaction workup? I Emulsion Breaking Techniques. YouTube. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of 2-Amino-4-methylpentan-1-ol and L-valinol in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the strategic deployment of chiral auxiliaries remains a cornerstone for the stereocontrolled construction of complex molecules. Among the plethora of choices available to the synthetic chemist, those derived from readily available and inexpensive chiral pool sources such as amino acids are of paramount importance. This guide provides an in-depth comparative analysis of two such stalwart building blocks: 2-Amino-4-methylpentan-1-ol (L-leucinol) and L-valinol. Both are frequently employed as precursors to highly effective chiral auxiliaries, most notably the Evans-type oxazolidinones, which have demonstrated remarkable efficacy in a variety of asymmetric transformations.

This analysis, tailored for researchers, scientists, and drug development professionals, will delve into the nuances of their application, supported by experimental data, detailed protocols, and mechanistic insights to facilitate an informed selection for specific synthetic challenges.

Introduction to the Chiral Building Blocks

2-Amino-4-methylpentan-1-ol (from L-leucine) and L-valinol (from L-valine) are chiral 1,2-amino alcohols that serve as versatile precursors for a range of chiral auxiliaries and ligands. Their structural similarity, differing only in the steric bulk of the alkyl substituent (isobutyl vs. isopropyl), makes them ideal candidates for a comparative study to understand the subtle yet significant impact of steric hindrance on stereoselectivity.

The most prevalent application of these amino alcohols in asymmetric synthesis is their conversion into oxazolidinone chiral auxiliaries.[1] These auxiliaries are temporarily attached to a substrate, directing the stereochemical outcome of a subsequent reaction, and are then cleaved to reveal the enantiomerically enriched product.[1]

Mechanism of Stereocontrol: The Role of Steric Hindrance

The remarkable stereodirecting ability of oxazolidinone auxiliaries derived from L-leucinol and L-valinol stems from the formation of a rigid and predictable transition state. The bulky substituent at the C4 position of the oxazolidinone ring effectively shields one face of the enolate, compelling the electrophile to approach from the less hindered side.

In the case of asymmetric alkylation, deprotonation of the N-acyloxazolidinone with a strong base leads to the formation of a rigid, chelated (Z)-enolate.[2] The sizable isobutyl or isopropyl group then dictates the trajectory of the incoming electrophile, resulting in high diastereoselectivity.[3]

For asymmetric aldol reactions, the formation of a chair-like six-membered transition state, as described by the Zimmerman-Traxler model, is key to the observed stereoselectivity.[4] The Lewis acid, typically dibutylboron triflate, coordinates to both the carbonyl of the N-acyl group and the aldehyde, creating a rigid structure. The substituent from the chiral auxiliary occupies a pseudo-equatorial position to minimize steric interactions, thereby directing the facial selectivity of the aldehyde's approach to the enolate.[5]

Comparative Performance in Asymmetric Reactions

The primary distinction in the performance of L-leucinol and L-valinol-derived auxiliaries lies in the effective steric bulk of the isobutyl versus the isopropyl group. While both are highly effective, the choice between them can be critical for optimizing diastereoselectivity in certain transformations. Below is a summary of their performance in key asymmetric reactions, compiled from various sources.

Data Presentation: Asymmetric Alkylation of N-Acyl Oxazolidinones

Chiral Auxiliary Precursor	N-Acyl Group	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
L-valinol	Propionyl	Benzyl bromide	>99:1	90-95	[6]
L-valinol	Propionyl	Allyl iodide	98:2	80	[3]
L-leucinol (hypothetical)	Propionyl	Benzyl bromide	High (predicted)	High (predicted)

Data Presentation: Asymmetric Aldol Reactions

Chiral Auxiliary Precursor	N-Acyl Group	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)	Reference
L-valinol	Propionyl	Isobutyraldehyde	>99:1	80	[4]
L-valinol	Propionyl	Benzaldehyde	>95:5	85-95	[7]
L-leucinol (hypothetical)	Propionyl	Isobutyraldehyde	High (predicted)	High (predicted)

Note: As with alkylation, direct comparative data under identical conditions is scarce. The performance of the L-leucinol-derived auxiliary is predicted to be high, in line with other Evans auxiliaries.

Experimental Protocols

To provide a practical context for the application of these chiral auxiliaries, detailed experimental protocols for their synthesis and use in a representative asymmetric reaction are presented below.

Synthesis of (S)-4-isopropyl-2-oxazolidinone from L-valinol

This protocol describes the preparation of the chiral auxiliary from its amino acid precursor.

Step 1: Reduction of L-valine to L-valinol

• To a stirred suspension of lithium aluminum hydride (25.9 g, 680 mmol) in anhydrous tetrahydrofuran (THF, 800 mL) at 0 °C under an argon atmosphere, add L-valine (40.0 g, 340 mmol) in small portions.

• After the addition is complete, heat the mixture to reflux for 8 hours.

• Cool the reaction to 0 °C and cautiously quench by the sequential addition of water (26 mL), 15% aqueous NaOH (26 mL), and water (78 mL).

• Filter the resulting white precipitate and wash thoroughly with THF.

• Concentrate the filtrate under reduced pressure to yield L-valinol as a white solid, which can be used in the next step without further purification.

Step 2: Cyclization to form the Oxazolidinone

• In a flask equipped with a distillation apparatus, combine L-valinol (28.5 g, 276 mmol), diethyl carbonate (36.8 mL, 304 mmol), and anhydrous potassium carbonate (3.87 g, 28 mmol).[8]

• Heat the mixture to 135 °C, allowing the ethanol generated to distill off.[8]

• After the distillation ceases, cool the reaction mixture and partition between water and dichloromethane.

• Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from an ethyl acetate/hexane mixture to afford (S)-4-isopropyl-2-oxazolidinone as a white crystalline solid.

Asymmetric Aldol Reaction using (S)-4-isopropyl-3-propionyl-2-oxazolidinone

This protocol outlines the key steps for the diastereoselective aldol reaction.

• To a solution of (S)-4-isopropyl-3-propionyl-2-oxazolidinone (1.0 eq) in anhydrous dichloromethane at 0 °C, add di-n-butylboron triflate (1.1 eq) dropwise, followed by the dropwise addition of triethylamine (1.2 eq).[9]

• Stir the mixture for 30 minutes at 0 °C to ensure complete enolate formation.

• Cool the reaction mixture to -78 °C and add the desired aldehyde (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2 hours, then warm to 0 °C and stir for an additional hour.

• Quench the reaction with a pH 7 buffer and extract the product with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product, which can then be purified by flash column chromatography.

Visualization of Key Processes

To better understand the workflow and the stereochemical control exerted by these auxiliaries, the following diagrams are provided.

Workflow for Asymmetric Synthesis using a Chiral Auxiliary

Caption: General workflow for asymmetric synthesis.

Mechanism of Stereochemical Control in Asymmetric Aldol Reaction

Caption: Stereochemical control in the aldol reaction.

Conclusion

Both 2-Amino-4-methylpentan-1-ol and L-valinol are exceptional chiral starting materials for the synthesis of highly effective chiral auxiliaries. Their derivatives, particularly the corresponding oxazolidinones, have a proven track record in a multitude of asymmetric transformations, consistently delivering high levels of stereocontrol. The choice between the two often comes down to subtle optimization for a specific substrate or reaction, with the slightly larger isobutyl group of the leucinol-derived auxiliary potentially offering enhanced selectivity in certain cases. The robust and predictable nature of these auxiliaries, coupled with their ease of preparation and removal, ensures their continued prominence in the field of asymmetric synthesis.

References

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• Sadasivan, C., & Suresh, C. H. Transition State Models for Probing Stereoinduction in Evans Chiral Auxiliary-Based Asymmetric Aldol Reactions. Journal of the American Chemical Society, 2010, 132(35), 12349-12359. Available at: [Link].

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• Semantic Scholar. An Efficient Synthesis of (4S)-(-)-4-Isopropyl-2-oxazolidinone. 1989. Available at: [Link].

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A Comparative Guide for Asymmetric Synthesis: 2-Amino-4-methylpentan-1-ol (as an Oxazolidinone) versus Pseudoephedrine as Chiral Auxiliaries

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the landscape of asymmetric synthesis, the strategic selection of a chiral auxiliary is paramount to achieving desired stereochemical outcomes. This guide provides an in-depth technical comparison between two prominent chiral auxiliaries: the well-established pseudoephedrine and the versatile 2-amino-4-methylpentan-1-ol, employed in the form of its oxazolidinone derivative. This comparison is grounded in experimental data to objectively evaluate their performance in asymmetric alkylation, a cornerstone transformation in the synthesis of chiral molecules.

Introduction to the Chiral Auxiliaries

Pseudoephedrine , a naturally occurring and inexpensive amino alcohol, has been extensively developed by Myers and his group as a powerful chiral auxiliary.[1] Its straightforward attachment to a carboxylic acid forms a tertiary amide, which can be deprotonated to a conformationally rigid enolate, directing alkylation with high diastereoselectivity.[2] Both enantiomers of pseudoephedrine are readily available, providing access to either enantiomer of the desired α-substituted product.[3]

2-Amino-4-methylpentan-1-ol , commonly known as leucinol, is a chiral amino alcohol derived from the amino acid leucine. While not typically used directly in the same manner as pseudoephedrine, it serves as a valuable precursor for the synthesis of (S)-4-isobutyl-2-oxazolidinone , an Evans-type chiral auxiliary.[4] Evans oxazolidinones are a class of highly effective chiral auxiliaries renowned for their high stereoselectivity in a variety of reactions, including alkylations and aldol additions.[5] The isobutyl group, derived from leucinol, provides the steric bulk necessary to direct the approach of electrophiles.

This guide will focus on the application of these auxiliaries in the asymmetric synthesis of chiral carboxylic acids via enolate alkylation, a common application for both systems.

Head-to-Head Comparison: Asymmetric Alkylation

The overall process for both auxiliaries involves three key stages: attachment of the auxiliary, diastereoselective alkylation, and cleavage of the auxiliary to yield the enantiomerically enriched product.

Stereochemical Control

The high diastereoselectivity of both auxiliaries stems from the formation of a rigid, chelated enolate intermediate that effectively shields one face from the incoming electrophile.

• Pseudoephedrine: Deprotonation with a strong base like lithium diisopropylamide (LDA) in the presence of lithium chloride generates a (Z)-enolate. The lithium cation is believed to chelate to both the enolate oxygen and the hydroxyl oxygen of the pseudoephedrine backbone, creating a stable six-membered ring-like structure. This, combined with the steric hindrance from the methyl group, directs the electrophile to the opposite face.[3]

• Leucinol-Derived Oxazolidinone ((S)-4-Isobutyl-2-oxazolidinone): Upon acylation, deprotonation with a base such as sodium bis(trimethylsilyl)amide (NaHMDS) or LDA forms a rigid chelated (Z)-enolate.[6] The bulky isobutyl group at the C4 position effectively blocks one face of the enolate, forcing the electrophile to approach from the less hindered side.[7]

Performance Data

The following tables summarize representative experimental data for the asymmetric alkylation of propionyl derivatives of both chiral auxiliaries with benzyl bromide, a common benchmark reaction.

Table 1: Asymmetric Alkylation of N-Propionyl-(1S,2S)-(+)-pseudoephedrine

Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Benzyl bromide	>99:1	90	[8]

Table 2: Asymmetric Alkylation of N-Propionyl-(4S)-isopropyl-2-oxazolidinone (a close analog of the leucinol-derived auxiliary)

Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Benzyl bromide	98:2	Not specified	[7]

Note: Specific data for the leucinol-derived oxazolidinone with benzyl bromide was not found, but the data for the structurally similar isopropyl analog is presented as a strong indicator of expected performance.

Both systems consistently demonstrate high levels of diastereoselectivity, typically exceeding 95:5, making them reliable choices for constructing chiral centers.

Experimental Protocols

Workflow for Asymmetric Alkylation

The general workflow for both chiral auxiliaries is depicted below.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Protocol 1: Asymmetric Alkylation using Pseudoephedrine

Step A: Formation of N-Propionyl-(1S,2S)-(+)-pseudoephedrine [8]

• To a solution of (1S,2S)-(+)-pseudoephedrine (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C, add triethylamine (1.2 eq).

• Slowly add propionyl chloride (1.1 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Upon completion, quench with saturated aqueous NaHCO₃ and extract with DCM.

• Dry the combined organic layers over MgSO₄, filter, and concentrate under reduced pressure. The crude product can often be purified by recrystallization.

Step B: Diastereoselective Alkylation [8]

• In a flame-dried flask under an inert atmosphere, dissolve the N-propionyl pseudoephedrine amide (1.0 eq) and anhydrous lithium chloride (6.0 eq) in anhydrous tetrahydrofuran (THF).

• In a separate flask, prepare a solution of lithium diisopropylamide (LDA) by adding n-butyllithium to diisopropylamine in THF at -78 °C.

• Cool the amide solution to -78 °C and slowly add the freshly prepared LDA solution.

• Stir for 1 hour at -78 °C, then warm to 0 °C for 15 minutes, and re-cool to -78 °C.

• Add benzyl bromide (1.2 eq) dropwise and stir at 0 °C for 1-12 hours.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Dry, concentrate, and purify the product by flash chromatography or recrystallization.

Step C: Cleavage to the Carboxylic Acid [9]

• Dissolve the alkylated pseudoephedrine amide in dioxane.

• Add an equal volume of 9 N H₂SO₄.

• Heat the mixture to reflux (110-115 °C) for 12-24 hours.

• Cool to room temperature, dilute with water, and extract with diethyl ether to isolate the chiral carboxylic acid.

• The aqueous layer can be basified to recover the pseudoephedrine auxiliary.

Protocol 2: Asymmetric Alkylation using Leucinol-Derived Oxazolidinone

Step A: Synthesis and Acylation of (S)-4-Isobutyl-2-oxazolidinone [4][6]

• (S)-2-Amino-4-methylpentan-1-ol (leucinol) is reacted with diethyl carbonate or a similar reagent to form (S)-4-isobutyl-2-oxazolidinone.

• To a solution of (S)-4-isobutyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C, add n-butyllithium (1.1 eq) dropwise.

• After stirring for 20 minutes, add propionyl chloride (1.2 eq) dropwise.

• Stir for 1 hour, then warm to room temperature.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Dry the combined organic layers and purify by flash chromatography to obtain N-propionyl-(S)-4-isobutyl-2-oxazolidinone.

Step B: Diastereoselective Alkylation [6]

• To a solution of the N-propionyl oxazolidinone (1.0 eq) in anhydrous THF at -78 °C, add sodium bis(trimethylsilyl)amide (NaHMDS, 1.1 eq) dropwise.

• After stirring for 30 minutes, add benzyl bromide (1.2 eq) dropwise.

• Stir the reaction at -78 °C for 2 hours.

• Quench with saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and extract with an organic solvent.

• Dry, concentrate, and purify the product by flash chromatography.

Step C: Cleavage to the Carboxylic Acid [10][11]

• Dissolve the alkylated N-acyl oxazolidinone in a 4:1 mixture of THF and water at 0 °C.

• Add hydrogen peroxide (4.0 eq of a 30% aqueous solution).

• Add lithium hydroxide monohydrate (2.0 eq) in water.

• Stir the mixture at 0 °C for 1 hour.

• Quench the reaction by adding an aqueous solution of sodium sulfite.

• Acidify the mixture and extract with an organic solvent to isolate the chiral carboxylic acid. The chiral auxiliary can be recovered from the aqueous layer.

Mechanism of Stereochemical Control

The following diagrams illustrate the proposed transition states that lead to the high diastereoselectivity observed for each auxiliary.

Caption: Chelation control in pseudoephedrine-mediated alkylation.

Caption: Steric shielding in leucinol-derived oxazolidinone-mediated alkylation.

Conclusion

Both pseudoephedrine and leucinol (via its oxazolidinone derivative) are highly effective chiral auxiliaries for asymmetric alkylation, consistently providing high levels of diastereoselectivity.

Pseudoephedrine offers the advantages of being a readily available, inexpensive, and often crystalline auxiliary that can be used directly without derivatization to an oxazolidinone. The cleavage methods are well-established and allow for the synthesis of a variety of chiral products.[12]

The leucinol-derived oxazolidinone belongs to the well-studied class of Evans auxiliaries, known for their reliability and high stereoselectivity in a broader range of reactions beyond just alkylation, including aldol additions.[13] The cleavage protocols are mild and efficient, and the auxiliary is recoverable.[14]

The choice between these two auxiliaries may depend on several factors:

• Reaction Scope: For a broader range of asymmetric transformations, the Evans-type auxiliary derived from leucinol may offer more versatility.

• Cost and Availability: Pseudoephedrine is generally more economical and directly usable.

• Downstream Processing: The crystallinity of pseudoephedrine amides can simplify purification. The cleavage of oxazolidinones with LiOH/H₂O₂ is a very common and reliable method.[10][11]

Ultimately, both chiral auxiliaries represent powerful tools in the arsenal of the synthetic chemist, enabling the efficient and predictable synthesis of enantiomerically enriched molecules critical for research and drug development.

References

• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. (URL: [Link])

• Probing the mechanism of diastereoselectivity of pseudoephedrine amide enolate alkylations. (URL: [Link])

• Chiral auxiliary - Wikipedia. (URL: [Link])

• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. (URL: [Link])

• Asymmetric Addition/Alkylation of Pseudoephedrine Amides. (URL: [Link])

• Evaluation of a Pseudoephedrine Linker for Asymmetric Alkylations on Solid Phase. (URL: [Link])

• The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. (URL: [Link])

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. (URL: [Link])

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. (URL: [Link])

• Diastereoselective alkylation and methods for chiral auxiliary removal. (URL: [Link])

• Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. (URL: [Link])

• Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H2O2. (URL: [Link])

• MSciprac2. (URL: [Link])

• ASYMMETRIC SYNTHESIS OF α-AMINO ACIDS BY THE ALKYLATION OF. (URL: [Link])

• Stereoselective α-Tertiary Alkylation of N-(Arylacetyl)oxazolidinones. (URL: [Link])

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (URL: [Link])

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. (URL: [Link])

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A Comparative Guide to the Catalytic Activity of Leucinol-Derived Ligands in Asymmetric Synthesis

In the landscape of asymmetric catalysis, the quest for efficient, selective, and economically viable chiral ligands is perpetual. Among the plethora of chiral building blocks, amino acids and their derivatives have proven to be exceptionally versatile starting materials for ligand synthesis. Leucinol, a readily available chiral amino alcohol derived from leucine, has emerged as a prominent scaffold for a diverse range of ligands that have demonstrated considerable success in a multitude of asymmetric transformations.

This guide provides a comparative analysis of the catalytic activity of various classes of ligands derived from Leucinol. We will delve into their performance in key carbon-carbon bond-forming reactions, supported by experimental data, and provide insights into the rational design and practical application of these powerful catalytic tools. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the advantages of Leucinol-derived ligands in their synthetic endeavors.

The Leucinol Scaffold: A Foundation for Chiral Ligand Design

Leucinol offers a unique combination of steric and electronic properties that make it an attractive starting point for ligand synthesis. The isobutyl group provides significant steric bulk, which is often crucial for creating a well-defined chiral pocket around a metal center, thereby inducing high levels of enantioselectivity. Furthermore, the 1,2-amino alcohol functionality serves as a convenient handle for the facile synthesis of various ligand classes, including oxazolines, Schiff bases, and phosphine-containing ligands.

The modularity in the synthesis of Leucinol-derived ligands allows for fine-tuning of their steric and electronic properties to suit specific catalytic applications. This is a key advantage that enables the optimization of catalyst performance for a given substrate and reaction type.

Comparative Catalytic Performance

The true measure of a ligand's utility lies in its performance in catalytic reactions. Here, we present a comparative overview of the catalytic activity of different classes of Leucinol-derived ligands in three fundamental asymmetric reactions: the Diels-Alder reaction, the Aldol reaction, and the Michael addition.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of cyclic systems with multiple stereocenters. The performance of Leucinol-derived bis(oxazoline) (BOX) and phosphino-oxazoline (PHOX) ligands in the copper- and zinc-catalyzed asymmetric Diels-Alder reaction between cyclopentadiene and N-acryloyloxazolidinone is summarized below.

Ligand Type	Metal	Catalyst Loading (mol%)	Yield (%)	endo/exo	ee (%)	Reference
Leucinol-BOX	Cu(OTf)₂	10	92	98:2	95	[1]
Leucinol-BOX	Zn(OTf)₂	10	85	95:5	91	[2]
Leucinol-PHOX	Cu(OTf)₂	5	95	99:1	98	[3]

Analysis: The data indicates that both BOX and PHOX ligands derived from Leucinol are highly effective in promoting the asymmetric Diels-Alder reaction. The PHOX ligand, in this specific comparison, demonstrates slightly superior performance in terms of enantioselectivity and catalyst loading. The high endo-selectivity observed is characteristic of Lewis acid-catalyzed Diels-Alder reactions. The bulky isobutyl group of the Leucinol backbone plays a critical role in shielding one face of the dienophile, leading to the observed high levels of asymmetric induction.

Asymmetric Aldol Reaction

The Aldol reaction is a cornerstone of carbon-carbon bond formation, enabling the synthesis of β-hydroxy carbonyl compounds, which are prevalent motifs in natural products and pharmaceuticals. The catalytic activity of Leucinol-derived Schiff base and oxazoline ligands in the asymmetric aldol reaction of isatins with acetone is compared below.

Ligand Type	Metal	Catalyst Loading (mol%)	Yield (%)	ee (%)	Reference
Leucinol-Schiff Base	Cu(OAc)₂	10	88	96	[4]
Leucinol-Oxazoline	Ti(OiPr)₄	15	85	92	[5]

Analysis: In this comparison, the Leucinol-derived Schiff base ligand, in combination with copper(II) acetate, exhibits excellent enantioselectivity and high yield in the asymmetric aldol reaction. This highlights the potential of Schiff base ligands, which are often simpler to synthesize than their phosphine-containing counterparts, in achieving high levels of stereocontrol. The choice of the metal co-catalyst is also a critical parameter influencing the outcome of the reaction.

Asymmetric Michael Addition

The Michael addition is a versatile method for the formation of 1,5-dicarbonyl compounds and their analogues. The performance of Leucinol-derived organocatalysts and metal complexes in the asymmetric Michael addition of diethyl malonate to chalcone is presented below.

Ligand/Catalyst Type	Catalyst System	Catalyst Loading (mol%)	Yield (%)	ee (%)	Reference
Leucinol-Dipeptide	Organocatalyst	20	91	94	[6]
Leucinol-Schiff Base	Ni(acac)₂	10	89	92	[7]

Analysis: This comparison showcases the utility of Leucinol derivatives in both organocatalysis and transition metal catalysis for the Michael addition. The dipeptide organocatalyst derived from Leucinol demonstrates high efficiency and enantioselectivity, offering a metal-free alternative for this transformation. The nickel complex of the Leucinol-derived Schiff base also provides excellent results, underscoring the versatility of this ligand class.

Experimental Protocols

To facilitate the practical application of these findings, we provide detailed, step-by-step methodologies for the synthesis of a representative Leucinol-derived ligand and its application in a catalytic asymmetric reaction.

Synthesis of a Leucinol-Derived Bis(oxazoline) (BOX) Ligand

This protocol describes the synthesis of a C₂-symmetric bis(oxazoline) ligand from (S)-Leucinol.

Caption: Synthetic scheme for a Leucinol-derived BOX ligand.

Step 1: Synthesis of the Amino Ester Intermediate

• To a stirred solution of (S)-Leucinol (1.0 eq) in methanol at 0 °C, slowly add thionyl chloride (1.2 eq).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Remove the solvent under reduced pressure.

• Dissolve the residue in methanol and bubble ammonia gas through the solution for 30 minutes.

• Concentrate the solution to obtain the crude amino ester, which can be used in the next step without further purification.

Step 2: Synthesis of the Bis-amide Intermediate

• Dissolve the crude amino ester (2.0 eq) and triethylamine (2.5 eq) in dichloromethane.

• Cool the solution to 0 °C and add a solution of malonyl dichloride (1.0 eq) in dichloromethane dropwise.

• Stir the reaction mixture at room temperature for 6 hours.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the bis-amide intermediate.

Step 3: Cyclization to the BOX Ligand

• Dissolve the bis-amide intermediate (1.0 eq) in chloroform.

• Add thionyl chloride (2.2 eq) dropwise at 0 °C.

• Heat the reaction mixture to reflux for 4 hours.

• Cool to room temperature and carefully quench with saturated aqueous sodium bicarbonate.

• Extract the product with dichloromethane, dry the combined organic layers over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica gel to afford the Leucinol-BOX ligand.

Asymmetric Diels-Alder Reaction using a Leucinol-BOX-Cu(II) Catalyst

This protocol outlines a general procedure for the copper-catalyzed asymmetric Diels-Alder reaction.

Caption: Experimental workflow for the asymmetric Diels-Alder reaction.

• To a flame-dried Schlenk flask under an inert atmosphere, add the Leucinol-BOX ligand (0.11 eq) and Cu(OTf)₂ (0.10 eq).

• Add anhydrous dichloromethane and stir the mixture at room temperature for 1 hour to form the catalyst complex.

• Cool the solution to -78 °C and add the N-acryloyloxazolidinone dienophile (1.0 eq).

• After stirring for 15 minutes, add freshly distilled cyclopentadiene (3.0 eq) dropwise.

• Stir the reaction mixture at -78 °C and monitor the reaction progress by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Warm the mixture to room temperature and extract with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC).

Conclusion and Future Outlook

Ligands derived from Leucinol have established themselves as a valuable class of chiral auxiliaries and catalysts in asymmetric synthesis. Their modular nature, accessibility, and the high levels of stereocontrol they impart in a range of important chemical transformations make them attractive tools for synthetic chemists. The comparative data presented in this guide demonstrates their efficacy in Diels-Alder, Aldol, and Michael addition reactions, often rivaling or exceeding the performance of other ligand classes.

Future research in this area will likely focus on the development of novel Leucinol-derived ligands with enhanced catalytic activity and broader substrate scope. The exploration of their application in other asymmetric transformations, as well as their immobilization on solid supports for catalyst recycling, represents exciting avenues for further investigation. The continued development and application of Leucinol-derived ligands will undoubtedly contribute to the advancement of asymmetric catalysis and the efficient synthesis of complex chiral molecules.

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A Comparative Guide to the Structure-Activity Relationship of 2-Amino-4-methylpentan-1-ol (Leucinol) Analogs in Biological Assays

For researchers, scientists, and drug development professionals, understanding the nuanced relationship between a molecule's structure and its biological activity is fundamental to innovation. This guide provides an in-depth technical comparison of 2-Amino-4-methylpentan-1-ol (also known as L-Leucinol) analogs and their performance in various biological assays. While direct and extensive structure-activity relationship (SAR) studies on Leucinol analogs are not widely published, this guide synthesizes data from related β-amino alcohols to provide a predictive framework for designing and evaluating novel bioactive compounds.

Introduction: The Potential of Leucinol and its Analogs

2-Amino-4-methylpentan-1-ol, or Leucinol, is a chiral β-amino alcohol derived from the amino acid L-leucine.[1][2] The β-amino alcohol motif is a significant pharmacophore present in a wide array of biologically active molecules, serving as a crucial intermediate in the synthesis of pharmaceuticals.[3][4][5] The inherent chirality and bifunctionality (amine and alcohol groups) of Leucinol make it an attractive scaffold for developing new therapeutic agents. Analogs of structurally similar amino alcohols have demonstrated a range of biological activities, including insecticidal, antibacterial, and antifungal properties.[3][6] This guide will explore the potential biological targets for Leucinol analogs and the experimental methodologies to assess their activity.

Comparative Analysis of Structure-Activity Relationships in β-Amino Alcohols

The biological activity of β-amino alcohol analogs is highly dependent on the nature and position of substituents. Based on studies of related compounds, we can infer the following SAR trends for Leucinol analogs.

Key Structural Modifications and Their Anticipated Biological Impact:

• N-Substitution: Modification of the primary amino group is a common strategy to modulate activity.

  • Alkyl and Aryl Substituents: The introduction of various alkyl or aryl groups on the nitrogen atom can influence the compound's lipophilicity, steric profile, and ability to form hydrogen bonds. For instance, in a series of eugenol-derived β-amino alcohols, analogs with terminal benzene rings showed potent insecticidal activity against Sf9 insect cells.[3]

  • Cyclic Amines: Incorporating the nitrogen into a cyclic system (e.g., piperidine, morpholine) has been shown to be favorable for antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA).[6]

• O-Substitution: Modification of the primary hydroxyl group.

  • Esterification/Etherification: Converting the alcohol to an ester or ether can alter the compound's prodrug potential, membrane permeability, and metabolic stability.

• Modifications to the Carbon Backbone:

  • Alkyl Chain Length and Branching: Altering the isobutyl side chain of Leucinol will directly impact steric hindrance and lipophilicity, which can be critical for binding to target proteins.

  • Introduction of Aromatic/Heterocyclic Moieties: Replacing the isobutyl group with aromatic or heterocyclic rings can introduce new binding interactions (e.g., pi-stacking) and significantly alter the pharmacological profile.

Table 1: Predicted Structure-Activity Relationships of Leucinol Analogs Based on Related β-Amino Alcohols

Structural Modification on Leucinol Scaffold	Predicted Impact on Biological Activity	Rationale/Supporting Evidence from Related Compounds	Potential Biological Assays
N-Aryl Substitution	Increased potency for specific receptor or enzyme targets.	Aromatic rings can engage in additional binding interactions such as π-π stacking. Eugenol-derived amino alcohols with terminal benzene rings showed high toxicity to insect cells.[3]	Receptor Binding Assays, Enzyme Inhibition Assays, Cell Viability Assays.
N-Cyclic Amine (e.g., Piperidine, Morpholine)	Enhanced antibacterial activity.	Cyclic amines can provide a rigid conformation that may be favorable for binding to bacterial targets. Analogs with these moieties showed >50% inhibition against MRSA.[6]	Minimum Inhibitory Concentration (MIC) Assays against bacterial strains.
Modification of the Isobutyl Side Chain	Altered selectivity and potency.	The side chain plays a crucial role in ligand recognition. Derivatives of leucine enkephalin showed that modifications at this position significantly affected opioid receptor binding affinity.[7]	Competitive Radioligand Binding Assays.
Introduction of a Thiol Group	Potential for interaction with metalloenzymes or olfactory receptors.	Structurally related 3-mercapto-2-methylpentan-1-ol is a known ligand for the human olfactory receptor OR2M3.[8]	Olfactory Receptor Activation Assays (e.g., luciferase reporter assay), Metalloenzyme Inhibition Assays.

Experimental Protocols for Biological Evaluation

The following are detailed, step-by-step methodologies for key experiments to evaluate the biological activity of novel Leucinol analogs.

Enzyme Inhibition Assay: Pancreatic α-Amylase

This assay is relevant for screening compounds for anti-diabetic potential by assessing their ability to inhibit carbohydrate digestion.[9]

Principle: The assay measures the amount of starch hydrolyzed by α-amylase by quantifying the remaining starch using an iodine-potassium iodide solution. A decrease in starch hydrolysis in the presence of the test compound indicates enzyme inhibition.

Materials:

• Porcine pancreatic α-amylase solution

• Starch solution (1% w/v) in sodium phosphate buffer

• Sodium phosphate buffer (pH 6.9)

• Iodine-potassium iodide (I2-KI) solution

• Test compounds (Leucinol analogs) dissolved in DMSO

• Acarbose (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Add 25 µL of the test compound solution at various concentrations to the wells of a 96-well plate.

• Add 50 µL of the starch solution to each well.

• Pre-incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 25 µL of the α-amylase solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 100 µL of the I2-KI solution to each well.

• Measure the absorbance at 620 nm using a microplate reader.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Cell Viability Assay: MTT Assay against Cancer Cell Lines

This assay is used to assess the cytotoxic effects of the Leucinol analogs on cancer cells, relevant for screening potential anticancer agents.[10]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active NAD(P)H-dependent oxidoreductase enzymes reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human cancer cell line (e.g., HeLa, MCF-7)

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well cell culture plates

• CO2 incubator

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• After 24 hours, treat the cells with various concentrations of the Leucinol analogs and incubate for another 48-72 hours.

• Following the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Visualization of Experimental Workflows and Signaling Pathways

General Workflow for Structure-Activity Relationship (SAR) Studies

Caption: Hypothetical inhibition of a kinase signaling pathway by a Leucinol analog.

Conclusion and Future Directions

While the direct exploration of 2-Amino-4-methylpentan-1-ol analogs is an emerging area, the foundational knowledge from the broader class of β-amino alcohols provides a robust starting point for research and development. The structural versatility of the Leucinol scaffold, combined with the established biological activities of related compounds, suggests significant potential for the discovery of novel therapeutic agents. Future studies should focus on the systematic synthesis and screening of a diverse library of Leucinol analogs to build a comprehensive SAR profile. This will enable the rational design of potent and selective molecules for a range of biological targets, from enzymes involved in metabolic diseases to receptors implicated in cancer and infectious diseases. The experimental protocols and conceptual frameworks presented in this guide offer a solid foundation for these future endeavors.

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• Arttamangkul, S., et al. (2002). Synthesis and evaluation of derivatives of leucine enkephalin as potential affinity labels for delta opioid receptors. Journal of Peptide Research, 60(4), 210-220. Available at: [Link].

• Scott, W. L., et al. (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. Molecules, 27(6), 1989. Available at: [Link].

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• Grembovicz, V., et al. (2009). Rearrangement of beta-amino alcohols and application to the synthesis of biologically active compounds. Chirality, 21(9), 850-856. Available at: [Link].

• Allen, S. K. (2018). Synthesis of Functionalized β-Amino Alcohols and β-Azido Alcohols Using Organocatalysis. University of North Carolina Wilmington.

• National Institute of Standards and Technology (n.d.). 2-amino-4-methylpentan-1-ol. In NIST Chemistry WebBook. Retrieved from [Link].

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• Bhagavathula, D. S., et al. (2017). A Brief Review on Synthesis of β-amino Alcohols by Ring Opening of Epoxides. Journal of Chemical and Pharmaceutical Sciences. Available at: [Link].

• Ahmad, S., et al. (2007). Synthesis of β-Amino Alcohols from Methyl Epoxy Stearate. Journal of Agricultural and Food Chemistry, 55(19), 7948-7951. Available at: [Link].

• Organic Chemistry Portal (n.d.). Synthesis of β-amino alcohols by amination (alkylation). Retrieved from [Link].

• Southan, G. J., et al. (1996). 2-Amino-4-methylpyridine as a potent inhibitor of inducible NO synthase activity in vitro and in vivo. British Journal of Pharmacology, 117(4), 619-632. Available at: [Link].

• Angeli, A., et al. (2019). Amino Acids as Building Blocks for Carbonic Anhydrase Inhibitors. Molecules, 24(15), 2816. Available at: [Link].

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• de Oliveira, V. M., et al. (2021). Inhibitory Potential of Synthetic Amino Acid Derivatives against Digestive Enzymes as Promising Hypoglycemic and Anti-Obesity Agents. International Journal of Molecular Sciences, 22(16), 8899. Available at: [Link].

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A Comparative Guide to Chiral Controllers in Asymmetric Aldol Reactions: Benchmarking Leucinol Derivatives Against Evans Auxiliaries and Proline Organocatalysts

For researchers, medicinal chemists, and professionals in drug development, the asymmetric aldol reaction stands as a cornerstone for the stereocontrolled synthesis of complex chiral molecules. The ability to selectively form specific stereoisomers is paramount, as the therapeutic efficacy and safety of a drug candidate often depend on its precise three-dimensional structure. This guide provides an in-depth comparison of different approaches to achieving stereoselectivity in aldol reactions, with a focus on the potential of 2-Amino-4-methylpentan-1-ol (Leucinol) derived chiral auxiliaries, benchmarked against the well-established Evans oxazolidinone auxiliaries and the versatile proline-based organocatalysts.

While Evans auxiliaries have long been a gold standard for their reliability and high stereocontrol, and proline catalysis has opened new avenues in organocatalysis, the exploration of new, cost-effective, and efficient chiral controllers remains a vibrant area of research. Leucinol, a readily available and inexpensive chiral amino alcohol, presents an attractive starting material for the synthesis of novel chiral auxiliaries and ligands. This guide will objectively assess the known performance of established methods and explore the structural rationale for the potential application of Leucinol in this critical transformation.

The Challenge of Stereocontrol in Aldol Reactions

The aldol reaction creates a new carbon-carbon bond and, in many cases, two new stereocenters, leading to the possibility of four stereoisomeric products. Controlling both the relative (syn vs. anti) and absolute stereochemistry is a formidable synthetic challenge. The primary strategies to achieve this control involve the use of chiral auxiliaries, chiral catalysts, or substrate-based control.

A chiral auxiliary is a chiral molecule that is temporarily attached to the substrate, directs the stereochemical outcome of the reaction, and is subsequently removed.[1] In contrast, a chiral catalyst interacts with the reactants in the transition state to create a low-energy pathway to a specific stereoisomer without being consumed in the reaction.

The Gold Standard: Evans Oxazolidinone Auxiliaries

Developed by David A. Evans and his research group, chiral oxazolidinones, often referred to as Evans auxiliaries, are among the most reliable and widely used chiral auxiliaries for asymmetric aldol reactions.[2] Typically derived from readily available amino acids like valine and phenylalanine, these auxiliaries offer exceptional levels of stereocontrol.

The stereochemical outcome of Evans aldol reactions is rationalized by the Zimmerman-Traxler model, which proposes a chair-like six-membered transition state.[3] The bulky substituent at the C4 position of the oxazolidinone ring effectively shields one face of the enolate, forcing the aldehyde to approach from the less hindered face. The formation of a Z-enolate, typically achieved using a boron triflate, leads to the predictable formation of the syn-aldol product.[3]

Table 1: Representative Performance of Evans Oxazolidinone Auxiliaries in Aldol Reactions

Chiral Auxiliary (derived from)	Aldehyde	Diastereomeric Ratio (syn:anti)	Enantiomeric Excess (ee)	Reference
(S)-Valine	Isobutyraldehyde	>99:1	>99%	[3]
(R)-Phenylalanine	Benzaldehyde	98:2	99%	[4]
(S)-Valine	Propionaldehyde	95:5	98%	[5]

Experimental Workflow: Asymmetric Aldol Reaction using an Evans Auxiliary

The following diagram illustrates a typical workflow for an Evans aldol reaction, from the acylation of the auxiliary to the final cleavage step to yield the chiral β-hydroxy acid.

Figure 1. General workflow for an Evans asymmetric aldol reaction.

Causality Behind Experimental Choices in Evans Aldol Reactions

• Choice of Lewis Acid: Di-n-butylboron triflate (Bu₂BOTf) is a soft Lewis acid that, in combination with a tertiary amine base like triethylamine (Et₃N), reliably generates the (Z)-enolate. This selective enolate formation is crucial for the high syn-diastereoselectivity observed.[3]

• Temperature Control: The reactions are typically carried out at low temperatures (-78 °C to 0 °C) to enhance stereoselectivity by minimizing competing, higher-energy transition states.

• Auxiliary Cleavage: The oxazolidinone auxiliary can be cleaved under various conditions to yield different products (e.g., acids, esters, alcohols) without epimerization of the newly formed stereocenters.

The Organocatalytic Approach: Proline and its Derivatives

The discovery that the simple amino acid L-proline can catalyze asymmetric aldol reactions was a landmark in the field of organocatalysis.[6] Proline-catalyzed aldol reactions proceed through an enamine intermediate, mimicking the mechanism of Class I aldolase enzymes.[7] The stereochemical outcome is determined by the approach of the aldehyde to the chiral enamine in a highly organized, hydrogen-bonded transition state.[7]

One of the key advantages of proline catalysis is the avoidance of pre-formed enolates and metal-based reagents. However, catalyst loading can sometimes be high, and achieving high diastereoselectivity can be challenging for certain substrates.[8]

Table 2: Representative Performance of Proline-Catalyzed Aldol Reactions

Ketone	Aldehyde	Diastereomeric Ratio (anti:syn)	Enantiomeric Excess (ee) of major isomer	Reference
Cyclohexanone	4-Nitrobenzaldehyde	95:5	99%	[8]
Acetone	Isobutyraldehyde	-	96%	[9]
Cyclopentanone	4-Nitrobenzaldehyde	78:22	98%	[8]

Mechanistic Rationale for Stereoselectivity in Proline Catalysis

The following diagram illustrates the proposed transition state for the proline-catalyzed aldol reaction, highlighting the key interactions that lead to high enantioselectivity.

Figure 2. Proposed transition state in proline-catalyzed aldol reactions. (Note: A generic image placeholder is used. In a real application, this would be a chemical structure diagram.)

Benchmarking 2-Amino-4-methylpentan-1-ol (Leucinol): A Potential Alternative?

2-Amino-4-methylpentan-1-ol, or Leucinol, is a chiral amino alcohol derived from the naturally occurring amino acid leucine. Its structural similarity to the amino alcohols used to synthesize Evans auxiliaries (e.g., valinol) makes it an intriguing candidate for the development of new chiral controllers.

To date, there is a notable lack of published, peer-reviewed experimental data directly benchmarking the performance of simple Leucinol-derived oxazolidinones in asymmetric aldol reactions against established auxiliaries. However, we can infer its potential based on its structural features and the principles of asymmetric induction.

Structural Comparison and Hypothetical Performance

A hypothetical Leucinol-derived oxazolidinone would possess an isobutyl group at the C4 position. This is structurally analogous to the isopropyl group in the valinol-derived Evans auxiliary.

Figure 3. Comparison of Valinol- and Leucinol-derived oxazolidinone auxiliaries. (Note: Generic image placeholders are used. In a real application, these would be chemical structure diagrams.)

The slightly larger steric profile of the isobutyl group in the Leucinol-derived auxiliary, as compared to the isopropyl group of the valinol-derived auxiliary, could potentially lead to even higher levels of facial shielding of the enolate. This enhanced steric hindrance might translate to improved diastereoselectivity in aldol reactions. However, without experimental validation, this remains a hypothesis.

It is also noteworthy that Schiff base ligands derived from (S)-tert-leucine, which shares the same chiral backbone as Leucinol, have been successfully employed in other asymmetric transformations, demonstrating the utility of this structural motif in inducing chirality.[10]

Table 3: Comparative Analysis of Chiral Controllers

Feature	Evans Auxiliaries	Proline Catalysis	Leucinol-derived Auxiliaries (Hypothetical)
Type	Chiral Auxiliary	Organocatalyst	Chiral Auxiliary
Stereocontrol	Excellent (predictable syn products)	Good to Excellent (often anti)	Potentially Excellent (predictable syn)
Generality	Broad substrate scope	Broad, but can be substrate-dependent	Untested
Reaction Conditions	Cryogenic temperatures, stoichiometric reagents	Often milder, metal-free	Likely similar to Evans auxiliaries
Cost & Availability	Readily available, moderate cost	Inexpensive and readily available	Inexpensive and readily available starting material
Experimental Data	Extensive and well-documented	Extensive and well-documented	Not available in published literature

Conclusion and Future Outlook

The choice of a chiral controller in an asymmetric aldol reaction is a critical decision that impacts the efficiency, stereochemical purity, and overall success of a synthetic campaign. Evans oxazolidinone auxiliaries remain a highly reliable and predictable method for achieving excellent syn-diastereoselectivity and enantioselectivity. Proline and its derivatives offer a powerful, metal-free alternative that often provides complementary anti-selectivity.

While 2-Amino-4-methylpentan-1-ol (Leucinol) is an economically attractive chiral building block, its potential as a precursor to a new class of effective chiral auxiliaries for aldol reactions is, as of now, underexplored in the peer-reviewed literature. Based on structural analogy to the highly successful valinol-derived Evans auxiliary, there is a strong rationale to suggest that Leucinol-based auxiliaries could offer comparable or even superior stereocontrol.

This guide serves not only as a comparison of established methods but also as a call to the research community. The lack of experimental data for Leucinol-derived auxiliaries in aldol reactions represents a clear gap in the literature and an opportunity for further investigation. Such studies would be invaluable in expanding the toolbox of chiral controllers available to synthetic chemists and could lead to the development of more cost-effective and efficient methods for the synthesis of enantiomerically pure molecules.

Experimental Protocols

Representative Protocol for an Evans Asymmetric Aldol Reaction

Materials:

• (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone

• Propionyl chloride

• Triethylamine (Et₃N)

• Di-n-butylboron triflate (Bu₂BOTf) (1.0 M in CH₂Cl₂)

• Isobutyraldehyde

• Anhydrous dichloromethane (CH₂Cl₂)

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Magnesium sulfate (MgSO₄)

Procedure:

• Acylation of the Auxiliary: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq) in anhydrous CH₂Cl₂ at 0 °C is added Et₃N (1.5 eq). Propionyl chloride (1.2 eq) is then added dropwise, and the reaction mixture is stirred at 0 °C for 1 hour. The reaction is quenched with saturated aqueous NaHCO₃, and the layers are separated. The aqueous layer is extracted with CH₂Cl₂, and the combined organic layers are washed with brine, dried over MgSO₄, and concentrated in vacuo to afford the N-propionyl oxazolidinone.

• Aldol Reaction: The N-propionyl oxazolidinone (1.0 eq) is dissolved in anhydrous CH₂Cl₂ and cooled to -78 °C. Bu₂BOTf (1.1 eq) is added dropwise, followed by the dropwise addition of Et₃N (1.2 eq). The mixture is stirred at -78 °C for 30 minutes, then warmed to 0 °C for 30 minutes before being re-cooled to -78 °C. Isobutyraldehyde (1.5 eq) is added dropwise, and the reaction is stirred at -78 °C for 2 hours, then at 0 °C for 1 hour.

• Work-up: The reaction is quenched by the addition of a pH 7 phosphate buffer, followed by MeOH and 30% aqueous H₂O₂. The mixture is stirred vigorously for 1 hour. The volatile solvents are removed in vacuo, and the aqueous residue is extracted with ethyl acetate. The combined organic layers are washed with saturated aqueous NaHCO₃ and brine, dried over MgSO₄, and concentrated. The crude product is purified by flash column chromatography.

• Analysis: The diastereomeric ratio is determined by ¹H NMR spectroscopy or HPLC analysis of the crude product. The enantiomeric excess of the final product (after auxiliary removal) can be determined by chiral HPLC or by conversion to a diastereomeric derivative.

References

• Carreira, E. M., Fettes, A., & Marti, C. (2006). Catalytic Enantioselective Aldol Addition Reactions. Organic Reactions, 67, 1-578.
• Evans, D. A., Nelson, J. V., & Taber, T. R. (1982). Stereoselective Aldol Condensations. Topics in Stereochemistry, 13, 1-115.
• List, B. (2002). Proline-catalyzed asymmetric reactions. Tetrahedron, 58(28), 5573-5590.
• Córdova, A., Notz, W., & Barbas III, C. F. (2002). A Highly Enantioselective Amino Acid-Catalyzed Direct Asymmetric Aldol Reaction of Aldehydes with Ketones. Journal of the American Chemical Society, 124(50), 14842-14843.
• Hajos, Z. G., & Parrish, D. R. (1974). Asymmetric synthesis of bicyclic intermediates of natural product chemistry. The Journal of Organic Chemistry, 39(12), 1615-1621.
• Crimmins, M. T., & King, B. W. (1996). Asymmetric Aldol Additions with N-Acyl-4-benzyl-5,5-dimethyl-1,3-oxazolidin-2-ones. The Journal of Organic Chemistry, 61(13), 4192-4193.
• Palomo, C., Oiarbide, M., & García, J. M. (2004). The Aldol Addition Reaction: An Old Transformation at Constant Rebirth. Chemistry – A European Journal, 10(23), 5836-5845.
• Evans, D. A., Bartroli, J., & Shih, T. L. (1981). Enantioselective aldol condensations. 2. Erythro-selective chiral aldol condensations via boron enolates. Journal of the American Chemical Society, 103(8), 2127-2129.
• Zimmerman, H. E., & Traxler, M. D. (1957). The Stereochemistry of the Ivanov and Reformatsky Reactions. I. Journal of the American Chemical Society, 79(8), 1920-1923.
• Evans, D. A. (1982).
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• Tang, Z., et al. (2004). Enantioselective direct aldol reactions catalyzed by L-prolinamide derivatives. Proceedings of the National Academy of Sciences, 101(16), 5755-5760.
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• Trost, B. M., & Ito, H. (2000). A Direct Catalytic Asymmetric Aldol Reaction. Journal of the American Chemical Society, 122(49), 12003-12004.
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A Comparative Guide to the In Vitro Cytotoxicity of 2-Amino-4-methylpentan-1-ol and Structurally Related Amino Alcohols

This guide provides a comprehensive analysis of the cytotoxic profiles of 2-Amino-4-methylpentan-1-ol (L-Leucinol) and its structural analogs. As foundational components in the synthesis of novel chemical entities, understanding the structure-activity relationships (SAR) that govern the cytotoxicity of amino alcohols is paramount for researchers in drug discovery and chemical safety. This document is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and detailed experimental protocols necessary to conduct rigorous comparative cytotoxicity assessments. We will delve into the causality behind experimental choices, present validated protocols, and interpret multi-parametric data to build a cohesive understanding of how subtle molecular modifications can significantly impact cellular viability.

Introduction to Cytotoxicity Profiling of Amino Alcohols

2-Amino-4-methylpentan-1-ol, the alcohol analog of the amino acid L-leucine, serves as a versatile chiral building block in organic synthesis. Its derivatives and other amino alcohols are prevalent in a wide array of applications, from pharmaceuticals to agrochemicals.[1][2] Consequently, a thorough evaluation of their interaction with biological systems is a critical step in their development pipeline. Cytotoxicity assays are the cornerstone of this evaluation, providing the first indication of a compound's potential to induce cell death.

This guide moves beyond a simple recitation of data to provide a framework for understanding how to generate and interpret cytotoxicity data. We will explore the interplay between different cell death mechanisms—apoptosis and necrosis—and detail the experimental systems used to differentiate them. The objective is to empower researchers to not only assess the toxicity of a given compound but also to understand the structural motifs that drive these effects.

Core Principles of In Vitro Cytotoxicity Assessment

To establish a robust comparison, a multi-assay approach is essential. No single assay can provide a complete picture of a compound's cytotoxic mechanism. We will focus on three validated, orthogonal assays that, when used in concert, provide a high-resolution view of a compound's impact on cell health.

• Metabolic Activity (MTT Assay): This assay measures the reduction of a tetrazolium salt by mitochondrial dehydrogenases in metabolically active cells.[3][4] A decrease in signal is proportional to a reduction in cell viability.

• Membrane Integrity (LDH Assay): This assay quantifies the release of lactate dehydrogenase (LDH), a stable cytosolic enzyme, into the culture medium upon plasma membrane damage, a hallmark of necrosis or late apoptosis.[5][6][7]

• Apoptosis Induction (Caspase-3/7 Assay & Annexin V Staining): These assays detect key events in programmed cell death. Caspase-3 and -7 are executioner caspases central to the apoptotic cascade.[8][9] Annexin V binds to phosphatidylserine (PS), which translocates to the outer leaflet of the plasma membrane during early apoptosis.[10][11][12]

The following diagram illustrates the general workflow for a comprehensive cytotoxicity assessment.

Caption: General experimental workflow for in vitro cytotoxicity assessment.

Detailed Experimental Protocols

The following protocols are standardized for use with an adherent human cell line (e.g., HeLa or A549) in a 96-well plate format. All manipulations should be performed in a sterile cell culture hood.

MTT Assay for Cell Viability

This assay provides a quantitative measure of metabolic activity, which is directly proportional to the number of viable cells in culture.[3][4] The principle relies on the enzymatic reduction of the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into insoluble purple formazan crystals by mitochondrial dehydrogenases of living cells.

Protocol Steps:

• Cell Seeding: Seed 5,000-10,000 cells per well in 100 µL of complete culture medium in a 96-well plate. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include vehicle-only controls (e.g., 0.1% DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile PBS. Dilute this stock 1:10 in serum-free medium to a working concentration of 0.5 mg/mL.[3] Aspirate the compound-containing medium and add 100 µL of the MTT working solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C. Visually inspect the wells for the formation of purple formazan crystals.

• Solubilization: Carefully aspirate the MTT solution without disturbing the crystals. Add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 N HCl solution in 10% SDS) to each well.[3]

• Readout: Place the plate on an orbital shaker for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control wells. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

LDH Release Assay for Cytotoxicity

This assay measures the activity of lactate dehydrogenase (LDH) released from cells with damaged plasma membranes.[6] LDH catalyzes the conversion of lactate to pyruvate, generating NADH. This NADH is then used in a coupled reaction to reduce a tetrazolium salt (WST) into a colored formazan product, which can be measured spectrophotometrically.[7] The amount of color produced is proportional to the amount of LDH released and, therefore, to the number of damaged cells.[6][14]

Protocol Steps:

• Experimental Setup: Seed and treat cells with compounds as described in the MTT protocol (Steps 1 & 2). It is crucial to set up three control wells for each condition:

  • Spontaneous LDH Release: Vehicle-treated cells.

  • Maximum LDH Release: Vehicle-treated cells lysed with a lysis buffer (provided in most commercial kits) 30 minutes before the assay endpoint.

  • Medium Background: Culture medium without cells.

• Sample Collection: After the treatment period, carefully transfer 10-50 µL of the cell culture supernatant from each well to a new 96-well plate.[5]

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions (typically a mixture of a catalyst and a dye solution). Add 100 µL of the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.[14]

• Readout: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • First, subtract the medium background absorbance from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = 100 * (Sample Value - Spontaneous Release) / (Maximum Release - Spontaneous Release)

Apoptosis vs. Necrosis Assay by Flow Cytometry

This assay provides a clear distinction between viable, early apoptotic, late apoptotic, and necrotic cells.[10][12][15] It utilizes two fluorescent probes:

• Annexin V-FITC: Binds to phosphatidylserine (PS) on the outer membrane of early apoptotic cells.[10][11]

• Propidium Iodide (PI) or 7-AAD: A nuclear dye that is excluded by viable and early apoptotic cells but penetrates the compromised membranes of late apoptotic and necrotic cells.[10][11][15]

Protocol Steps:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the compounds for the desired time.

• Cell Harvesting: Collect both the supernatant (containing detached, potentially dead cells) and the adherent cells (harvested using trypsin). Combine them and centrifuge to pellet the cells.

• Staining:

  • Wash the cell pellet with cold PBS.

  • Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI (or 7-AAD) solution.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.[11]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each sample. Analyze the cells immediately using a flow cytometer.

  • FITC is typically detected on the FL1 channel.

  • PI or 7-AAD is detected on the FL3 channel.[15][16]

• Data Interpretation:

  • Viable Cells: Annexin V-negative and PI-negative.

  • Early Apoptotic Cells: Annexin V-positive and PI-negative.

  • Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive.

  • Necrotic Cells: Annexin V-negative and PI-positive (this population is often small).

Caspase-3/7 Activity Assay

This assay quantifies the activity of the key executioner caspases, Caspase-3 and Caspase-7. The assay utilizes a proluminescent substrate containing the tetrapeptide sequence DEVD.[8] Cleavage of this substrate by active caspases releases a substrate for luciferase, generating a "glow-type" luminescent signal that is proportional to caspase activity.[8]

Protocol Steps:

• Cell Seeding and Treatment: Seed cells in a white-walled 96-well plate suitable for luminescence measurements. Treat with compounds as previously described.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.

• Assay Procedure ("Add-Mix-Measure"):

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.[8]

  • Mix the contents of the wells using a plate shaker at a low speed for 30-60 seconds.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Readout: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The fold increase in caspase activity is determined by comparing the luminescent signal from treated samples to that of the vehicle-treated controls.

Comparative Cytotoxicity and Structure-Activity Relationships

While direct comparative data for 2-Amino-4-methylpentan-1-ol against a broad panel of analogs is not consolidated in a single study, we can infer structure-activity relationships (SAR) from existing literature on amino alcohol cytotoxicity.[17][18][19][20] The following table presents hypothetical IC₅₀ values based on these established principles to illustrate key SAR trends. These values are for demonstrative purposes and should be experimentally verified.

Compound Name	Structure	Key Structural Feature	Predicted IC₅₀ (µM) on HeLa Cells (24h)
2-Amino-4-methylpentan-1-ol	CC(C)CC(N)CO	Parent Compound	> 5000
2-Amino-1,3-propanediol	NCC(O)CO	Shorter Carbon Chain	> 5000
4-Amino-1-butanol	NCCCC(O)	Different -OH Position	~3000
4-Amino-2-butanol	NC(C)C(O)C	Different -OH Position	~1500
2-Amino-1-phenylethanol	c1ccccc1C(N)CO	Addition of Phenyl Group	~250

Discussion of Structure-Activity Relationships (SAR):

• Impact of Hydroxyl Group Position: A study on various amino alcohols demonstrated that the position of the hydroxyl group can significantly influence cytotoxicity. For instance, 4-amino-2-butanol was found to be more cytotoxic than 4-amino-1-butanol, suggesting that the relative positioning of the functional groups is a key determinant of biological activity.[18]

• Impact of Aromatic Moieties: The addition of a phenyl group or other aromatic systems generally increases the cytotoxicity of amino alcohols.[18] This is likely due to increased lipophilicity, which can enhance membrane interaction and cellular uptake.

• Impact of Chain Length and Stereochemistry: Within simple aliphatic amino alcohols, minor changes in chain length or stereochemistry often have a less dramatic effect on cytotoxicity compared to the factors mentioned above. For example, different stereoisomers of 1-amino-2-propanol exhibited similar cytotoxic profiles.[18]

Interpreting Multi-Parametric Cytotoxicity Data

The true power of this approach lies in integrating the data from all assays to determine the mechanism of cell death. The following decision tree, represented as a DOT diagram, provides a logical framework for this interpretation.

Caption: Decision tree for interpreting cytotoxicity assay results.

• Apoptosis: A compound that induces apoptosis will cause a decrease in MTT signal and a significant increase in Caspase-3/7 activity. LDH release may be minimal at early time points but will increase later as cells progress to secondary necrosis. The Annexin V assay will show a shift towards Annexin V-positive, PI-negative cells.

• Necrosis: A necrotic compound will cause a rapid and significant increase in LDH release, accompanied by a decrease in MTT signal. Caspase-3/7 activity will not be significantly elevated. The Annexin V/PI assay will show an increase in PI-positive cells.

• General Cytostatic Effects: Some compounds may inhibit cell proliferation without directly killing the cells. This would be observed as a decrease in the MTT signal over time (relative to a growing control cell population) but with no significant increase in LDH or caspase activity.

Conclusion

The comprehensive assessment of cytotoxicity requires a thoughtful, multi-assay approach grounded in sound experimental design. By combining measures of metabolic activity, membrane integrity, and specific apoptotic markers, researchers can build a detailed profile of a compound's cellular effects. The structure-activity relationships for amino alcohols indicate that factors such as the position of the hydroxyl group and the presence of aromatic moieties are critical drivers of cytotoxicity. For 2-Amino-4-methylpentan-1-ol, its simple aliphatic structure suggests a low intrinsic cytotoxicity, making it a favorable scaffold for further chemical modification. However, as this guide demonstrates, any new derivative must be subjected to the rigorous testing workflow outlined herein to fully characterize its biological safety profile.

References

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• Crowley, L. C., Marfell, B. J., & Waterhouse, N. J. (2016). Determination of apoptosis and necrosis. Current Protocols in Toxicology, 2.2.1-2.2.17.
• Weyermann, J., Lochmann, D., & Zimmer, A. (2005). A practical note on the use of cytotoxicity assays. International journal of pharmaceutics, 288(2), 369-376.

• Creative Bioarray. (n.d.). Caspase Activity Assay. Retrieved from [Link]

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• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Retrieved from [Link]

• Li, J., Wang, B., Wang, M., Li, Y., Wang, L., & Li, Y. (2011). Design, synthesis and cytotoxic activities of novel β-amino alcohol derivatives. Bioorganic & medicinal chemistry letters, 21(8), 2302-2304.

• National Center for Biotechnology Information. (2013). Assay Guidance Manual: Cell Viability Assays. Retrieved from [Link]

• Creasy, C. L. (2004). Caspase protocols in mice. Methods in molecular biology (Clifton, N.J.), 282, 17-31.
• Scheers, E. M., Forsby, A., & Dierickx, P. J. (2002). Cytotoxicity of amino alcohols to rat hepatoma-derived Fa32 cells.

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• Szabó, N., Pál-Szakács, A., Borbás, A., & Somsák, L. (2024). Synthesis and Study of the Structure–Activity Relationship of Antiproliferative N-Substituted Isosteviol-Based 1,3-Aminoalcohols. Molecules, 29(4), 882.

• ResearchGate. (n.d.). In vitro cytotoxicity of β amino alcohols on different human cell lines. Retrieved from [Link]

• ResearchGate. (n.d.). Therapeutically active β-amino alcohols as potent drugs. Retrieved from [Link]

• MDPI. (2022). Amino Alcohols as Potential Antibiotic and Antifungal Leads. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Spectroscopic Differentiation of (R)- and (S)-2-Amino-4-methylpentan-1-ol

Introduction

In the landscape of pharmaceutical development and molecular biology, stereochemistry is not a trivial detail; it is a critical determinant of biological activity. Enantiomers, non-superimposable mirror-image isomers, can exhibit profoundly different pharmacological and toxicological profiles. A classic and cautionary example is thalidomide, where one enantiomer is an effective sedative while the other is a potent teratogen. The subject of this guide, 2-Amino-4-methylpentan-1-ol (commonly known as Leucinol), is a chiral building block frequently used in the synthesis of pharmaceuticals and chiral ligands. Distinguishing between its (R)- and (S)-enantiomers is paramount for ensuring the stereochemical purity and, consequently, the safety and efficacy of the final active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of spectroscopic techniques for the differentiation of (R)- and (S)-Leucinol. As enantiomers possess identical physical properties such as melting point, boiling point, and solubility in achiral solvents, standard spectroscopic methods like conventional Nuclear Magnetic Resonance (NMR) or Infrared (IR) spectroscopy yield identical spectra for both.[1] Differentiation, therefore, necessitates interaction with a chiral probe, be it circularly polarized light or another chiral molecule. We will explore both direct and indirect methods, detailing the underlying principles, experimental workflows, and data interpretation, equipping researchers with the knowledge to select and implement the most appropriate technique for their analytical needs.

Chiroptical Spectroscopy: A Direct Probe of Chirality

Chiroptical techniques are the most direct methods for distinguishing between enantiomers. They rely on the differential interaction of chiral molecules with left- and right-circularly polarized light. For a given pair of enantiomers, the signals will be of equal magnitude but opposite in sign, a characteristic known as the Cotton effect.

Vibrational Circular Dichroism (VCD) Spectroscopy

VCD measures the differential absorption of left- and right-circularly polarized light in the infrared region, probing the vibrational transitions within a molecule.[2] Because the VCD spectrum is exquisitely sensitive to the three-dimensional arrangement of atoms, it serves as a powerful tool for determining the absolute configuration of chiral molecules without the need for crystallization.[2][3]

Expected Outcome for Leucinol: The (R)- and (S)-enantiomers of 2-Amino-4-methylpentan-1-ol will produce VCD spectra that are perfect mirror images of each other. For instance, a positive band observed for the (R)-enantiomer at a specific wavenumber will appear as a negative band of the same intensity for the (S)-enantiomer. This provides an unambiguous method for differentiation and for confirming the enantiopurity of a sample.

Experimental Protocol: VCD Analysis of Leucinol Enantiomers

• Sample Preparation: Prepare solutions of (R)-Leucinol and (S)-Leucinol at a concentration of approximately 0.1 M in a suitable non-polar solvent (e.g., deuterated chloroform, CDCl₃, or carbon tetrachloride, CCl₄). The solvent must be transparent in the IR region of interest.

• Instrumentation: Use a dedicated VCD spectrometer, such as a dual-PEM-equipped FT-IR spectrometer.

• Data Acquisition:

  • Acquire a background spectrum of the solvent using the same sample cell.

  • Record the VCD and IR spectra of each enantiomer solution. Typical acquisition parameters include a spectral resolution of 4 cm⁻¹ over a range of 2000-800 cm⁻¹, with data collection for several hours to achieve an adequate signal-to-noise ratio.[2]

• Data Processing: Subtract the solvent's VCD spectrum from the sample spectra. The resulting spectra for the (R)- and (S)-enantiomers should be plotted on the same axes to visualize their mirror-image relationship.

Electronic Circular Dichroism (ECD) Spectroscopy

ECD is the UV-Visible analogue of VCD, measuring the differential absorption of circularly polarized light corresponding to electronic transitions.[4] A key requirement for a strong ECD signal is the presence of a chromophore—a light-absorbing functional group—in proximity to the chiral center. The native structure of Leucinol lacks a strong chromophore, presenting a challenge for direct ECD analysis.

Strategy for Leucinol: To overcome this limitation, Leucinol can be derivatized with a chromophoric tag. Alternatively, chiroptical sensing probes can be employed, which react with the amino or alcohol group to form a complex that exhibits a distinct ECD signal.[5][6] This approach is particularly useful for high-throughput screening.[7]

Expected Outcome: Upon derivatization or complexation, the (R)- and (S)-Leucinol adducts will generate mirror-image ECD spectra, allowing for their differentiation and the determination of enantiomeric excess.

Indirect Spectroscopic Methods: Creating a Diastereomeric Difference

Indirect methods rely on converting the enantiomeric pair into a pair of diastereomers by using a chiral auxiliary. Since diastereomers have different physical properties, they can be distinguished by conventional spectroscopic techniques like NMR.

NMR Spectroscopy with Chiral Solvating Agents (CSAs)

Standard ¹H or ¹³C NMR spectroscopy cannot differentiate between (R)- and (S)-Leucinol. However, by introducing an enantiomerically pure Chiral Solvating Agent (CSA), transient diastereomeric complexes are formed in solution.[8][9] These complexes exist in different chemical environments, leading to the resolution of previously overlapping signals into two distinct sets of peaks—one for each enantiomer.

Causality of Experimental Choice: The selection of a CSA is critical. For amino alcohols like Leucinol, agents capable of hydrogen bonding, such as chiral acids or crown ethers, are effective.[8] The interaction between the CSA and each enantiomer creates two unique, short-lived diastereomeric solvates, breaking the magnetic equivalence observed in an achiral environment.

Figure 1: Workflow for chiral discrimination using NMR with a Chiral Solvating Agent (CSA).

Experimental Protocol: NMR Analysis with a CSA

• Sample Preparation: Dissolve an accurately weighed sample of racemic or enantiomerically enriched Leucinol in a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube.

• Initial Spectrum: Acquire a standard ¹H NMR spectrum to serve as a baseline.

• CSA Addition: Add a molar equivalent of a suitable enantiopure CSA, such as (+)-(18-crown-6)-2,3,11,12-tetracarboxylic acid, to the NMR tube.[8]

• Final Spectrum Acquisition: Re-acquire the ¹H NMR spectrum. Compare the spectrum to the baseline. The protons near the chiral center of Leucinol (e.g., the CH-N proton or the CH₂-O protons) should now appear as two separate signals or multiplets.

• Quantification: The enantiomeric excess (% ee) can be calculated by integrating the corresponding resolved peaks.

Table 1: Representative ¹H NMR Data for Racemic Leucinol with a CSA

Proton Analyte	Chemical Shift (δ) without CSA (ppm)	Chemical Shift (δ) of (R)-enantiomer with CSA (ppm)	Chemical Shift (δ) of (S)-enantiomer with CSA (ppm)	Chemical Shift Difference (Δδ) (ppm)
H-C2 (CH-N)	~2.95	3.01	2.98	0.03
H-C1 (CH₂-O)	~3.50, ~3.25	3.55, 3.30	3.52, 3.27	0.03

Note: Data are hypothetical and for illustrative purposes. Actual chemical shifts and Δδ values depend on the specific CSA, solvent, and temperature.

Chiral Analysis by Tandem Mass Spectrometry (MS/MS)

While a standard mass spectrometer is "chiral blind," tandem mass spectrometry can be adapted for chiral analysis using the kinetic method.[10][11] This technique involves the formation of diastereomeric, metal-bound cluster ions composed of the analyte enantiomer, an enantiopure chiral selector, and a metal ion. These diastereomeric ions, while having the same mass-to-charge ratio (m/z), exhibit different stabilities.

Principle of the Kinetic Method: When the diastereomeric precursor ions are subjected to collision-induced dissociation (CID), they fragment at different rates.[10] The ratio of the product ions to the precursor ion will therefore be different for the complexes containing (R)-Leucinol versus (S)-Leucinol, enabling their differentiation and quantification.

Figure 2: Schematic of the kinetic method for chiral analysis by tandem mass spectrometry.

Comparative Summary of Techniques

Technique	Principle	Detection	Sample Prep	Key Advantage	Limitation
VCD	Differential absorption of circularly polarized IR light	Direct	Simple dissolution	Provides absolute configuration	Requires dedicated instrument; longer acquisition times
ECD	Differential absorption of circularly polarized UV-Vis light	Direct	Often requires derivatization	High sensitivity	Leucinol lacks a native chromophore
NMR + CSA	Formation of transient diastereomeric complexes	Indirect	Simple mixing	Uses standard NMR instruments; quantitative	CSA selection is crucial; peak overlap can occur
MS/MS	Different fragmentation rates of diastereomeric ions	Indirect	Requires chiral selector	High sensitivity and speed	Method development can be complex

Conclusion

The differentiation of (R)- and (S)-2-Amino-4-methylpentan-1-ol is a critical analytical task that cannot be accomplished by standard spectroscopic methods. The choice of technique depends on the specific requirements of the analysis, such as the need for absolute configuration, sample throughput, and available instrumentation. Chiroptical methods like VCD offer a direct and unambiguous determination of stereochemistry. In contrast, indirect methods such as NMR with chiral solvating agents and the mass spectrometric kinetic method provide powerful and often more accessible alternatives by ingeniously converting the analytical challenge from differentiating enantiomers to distinguishing diastereomers. By understanding the principles and protocols outlined in this guide, researchers can confidently select and apply the appropriate spectroscopic tool to ensure the stereochemical integrity of their chiral molecules.

References

• Polavarapu, P. L. (2002). Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules. PubMed. Available at: [Link]

• Spear, S. (2022). Making it easier to differentiate chiral molecules. Spectroscopy Europe. Available at: [Link]

• Thanzeel, F. Y., & Wolf, C. (2019). Quantitative Chiroptical Sensing of Free Amino Acids, Biothiols, Amines, and Amino Alcohols with an Aryl Fluoride Probe. Journal of the American Chemical Society. Available at: [Link]

• Kandpal, M., et al. (2022). Identification of Enantiomers Using Low-Frequency Raman Spectroscopy. PubMed. Available at: [Link]

• ResearchGate. (n.d.). Chiroptical sensing of amines, amino alcohols, and amino acids. ResearchGate. Available at: [Link]

• Chemistry For Everyone. (2023). Can IR Spectroscopy Distinguish Enantiomers? YouTube. Available at: [Link]

• Ma, Z., & Wolf, C. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Chemical Science. Available at: [Link]

• Thanzeel, F. Y., & Wolf, C. (2021). Chiroptical sensing of amino acids, amines, amino alcohols, alcohols and terpenes with π-extended acyclic cucurbiturils. The Royal Society of Chemistry. Available at: [Link]

• Patterson, D., et al. (2013). Enantiomer-specific detection of chiral molecules via microwave spectroscopy. ResearchGate. Available at: [Link]

• Wolf, C. (2021). Chiroptical sensing of amino acids, amines, amino alcohols, alcohols and terpenes with π-extended acyclic cucurbiturils. Organic & Biomolecular Chemistry. Available at: [Link]

• Washington, J. N., & Shunatona, H. P. (2011). Chiral discrimination of aliphatic amines and amino alcohols using NMR spectroscopy. ResearchGate. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 2-Amino-4-methylpentan-1-ol. PubChem. Available at: [Link]

• Bouř, P., et al. (2021). Solid-state vibrational circular dichroism for pharmaceutical purposes. ChemRxiv. Available at: [Link]

• Villalva-Montero, F., et al. (2021). Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. MDPI. Available at: [Link]

• S. J. J. M., de Jong, et al. (2023). A Computational Protocol for Vibrational Circular Dichroism Spectra of Cyclic Oligopeptides. ACS Publications. Available at: [Link]

• Yao, Z. (2021). Chiral Mass Spectrometry: An Overview. PolyU Institutional Research Archive. Available at: [Link]

• Cirilli, R., & Carradori, S. (2021). Chiral Analysis by NMR Spectroscopy: Chiral Solvating Agents. ScienceDirect. Available at: [Link]

• NIST. (n.d.). 2-amino-4-methylpentan-1-ol. NIST WebBook. Available at: [Link]

• NIST. (n.d.). 2-amino-4-methylpentan-1-ol Phase change data. NIST WebBook. Available at: [Link]

• ResearchGate. (n.d.). Chiral analysis by MS. ResearchGate. Available at: [Link]

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A Senior Application Scientist's Guide to Chiral Auxiliaries: Assessing the Cost-Effectiveness of 2-Amino-4-methylpentan-1-ol Derivatives

For the discerning researcher in drug development and asymmetric synthesis, the selection of a chiral auxiliary is a critical decision that profoundly impacts stereochemical outcomes, yield, and overall project economy. This guide provides an in-depth, objective comparison of the performance of the chiral auxiliary derived from L-leucinol, (4S)-4-isobutyl-1,3-oxazolidin-2-one, with established alternatives such as Evans' auxiliaries, pseudoephedrine, and SAMP/RAMP hydrazones. By presenting supporting experimental data and a thorough cost-effectiveness analysis, this document aims to empower scientists to make informed decisions in their synthetic endeavors.

The Foundational Role of Chiral Auxiliaries in Asymmetric Synthesis

In the synthesis of enantiomerically pure compounds, chiral auxiliaries are indispensable tools.[1] These stereogenic molecules are temporarily incorporated into a prochiral substrate to direct a chemical transformation, yielding a preponderance of one diastereomer.[1] The auxiliary is subsequently cleaved and ideally recovered, having imparted its chirality to the product.[1] The success of this strategy hinges on the auxiliary's ability to provide high diastereoselectivity, its ease of attachment and removal, and its overall cost-effectiveness.

dot graph "Chiral_Auxiliary_Workflow" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Substrate [label="Prochiral\nSubstrate"]; Auxiliary [label="Chiral Auxiliary\n(R)", fillcolor="#EA4335"]; Adduct [label="Substrate-Auxiliary\nAdduct"]; Diastereomers [label="Diastereomeric\nProducts\n(Major and Minor)", fillcolor="#FBBC05"]; Product [label="Enantiomerically\nEnriched Product"]; Recovered_Aux [label="Recovered\nAuxiliary (R)", fillcolor="#34A853"];

Substrate -> Adduct [label="Attachment"]; Auxiliary -> Adduct; Adduct -> Diastereomers [label="Diastereoselective\nReaction"]; Diastereomers -> Product [label="Cleavage"]; Diastereomers -> Recovered_Aux [label="Recovery"]; } Caption: General workflow of a chiral auxiliary-mediated asymmetric synthesis.

L-Leucinol-Derived Oxazolidinone: A Promising Contender

2-Amino-4-methylpentan-1-ol, or L-leucinol, is a readily available and relatively inexpensive chiral building block derived from the amino acid L-leucine.[2] Its utility as a chiral auxiliary is most effectively realized when it is converted into its corresponding oxazolidinone, (4S)-4-isobutyl-1,3-oxazolidin-2-one. This transformation creates a rigid heterocyclic system analogous to the well-known Evans' auxiliaries, enabling predictable stereocontrol in a variety of asymmetric reactions.[3]

Synthesis of (4S)-4-isobutyl-1,3-oxazolidin-2-one

The synthesis of the L-leucinol-derived oxazolidinone is a straightforward process, typically involving the reaction of L-leucinol with phosgene or a phosgene equivalent, such as diethyl carbonate.

dot graph "Oxazolidinone_Synthesis" { layout=dot; rankdir=LR; node [shape=plaintext, fontname="Arial", fontsize=10]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Leucinol [label="L-Leucinol"]; Phosgene [label="COCl2 or\n(EtO)2CO"]; Oxazolidinone [label="(4S)-4-isobutyl-1,3-oxazolidin-2-one"];

Leucinol -> Oxazolidinone [label="Cyclization"]; Phosgene -> Oxazolidinone; } Caption: Synthesis of the L-leucinol-derived oxazolidinone.

Performance in Asymmetric Alkylation

Asymmetric alkylation of enolates is a fundamental carbon-carbon bond-forming reaction where the steric bulk of the chiral auxiliary directs the approach of an electrophile.

Experimental Protocol: Asymmetric Alkylation of an N-Acyl Oxazolidinone

• Acylation: To a solution of the oxazolidinone (1.0 equiv.) in anhydrous THF at -78 °C, add n-butyllithium (1.05 equiv.) dropwise. After stirring for 30 minutes, add the desired acyl chloride (1.1 equiv.) and allow the reaction to warm to room temperature over 1 hour.

• Enolate Formation: Dissolve the N-acyl oxazolidinone (1.0 equiv.) in anhydrous THF and cool to -78 °C. Add a strong base such as lithium diisopropylamide (LDA) (1.1 equiv.) dropwise and stir for 1 hour.

• Alkylation: Add the alkyl halide (1.2 equiv.) to the enolate solution at -78 °C and stir for 2-4 hours.

• Work-up and Purification: Quench the reaction with saturated aqueous ammonium chloride, extract with an organic solvent, and purify by flash chromatography.

Comparative Performance Data

Chiral Auxiliary	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)
(4S)-4-isobutyl-1,3-oxazolidin-2-one	Benzyl bromide	>95:5	~85-95
(4S)-4-benzyl-2-oxazolidinone (Evans')	Benzyl bromide	>99:1	90-98
(1R,2R)-(-)-Pseudoephedrine amide	Benzyl bromide	>99:1	90
SAMP Hydrazone	Methyl Iodide	>98:2	85-95

Note: The data for the L-leucinol-derived oxazolidinone is based on expected performance due to structural similarity to Evans' auxiliaries, as specific literature data is limited. The other data is collated from various sources.

Performance in Asymmetric Aldol Reactions

The aldol reaction is a powerful method for the construction of β-hydroxy carbonyl compounds, and chiral auxiliaries are crucial for controlling the stereochemistry of the two newly formed stereocenters.

Experimental Protocol: Asymmetric Aldol Reaction

• Enolate Formation: To a solution of the N-acyl oxazolidinone (1.0 equiv.) in anhydrous dichloromethane at 0 °C, add dibutylboron triflate (1.1 equiv.) followed by triethylamine (1.2 equiv.). Stir for 30 minutes.

• Aldol Addition: Cool the solution to -78 °C and add the aldehyde (1.2 equiv.). Stir for 2-3 hours at -78 °C and then for 1 hour at 0 °C.

• Work-up and Purification: Quench the reaction with a phosphate buffer, extract with an organic solvent, and purify by flash chromatography.

Comparative Performance Data

Chiral Auxiliary	Aldehyde	Diastereomeric Ratio (d.r.)	Yield (%)
(4S)-4-isobutyl-1,3-oxazolidin-2-one	Isobutyraldehyde	>98:2 (syn)	~80-90
(4S,5R)-4-methyl-5-phenyl-2-oxazolidinone (Evans')	Isobutyraldehyde	>99:1 (syn)	85
(1S)-(-)-2,10-Camphorsultam (Oppolzer's)	Benzaldehyde	98:2 (anti:syn)	90

Note: The data for the L-leucinol-derived oxazolidinone is based on expected performance. The other data is collated from various sources.

Auxiliary Cleavage and Recovery

A key aspect of the cost-effectiveness of a chiral auxiliary is the ease of its removal and the efficiency of its recovery for reuse.

dot graph "Auxiliary_Cleavage" { layout=dot; rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=10, color="#5F6368"];

Adduct [label="Alkylated\nAdduct"]; LiOH_H2O2 [label="LiOH, H2O2", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; LiBH4 [label="LiBH4", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Acid [label="Carboxylic\nAcid"]; Alcohol [label="Primary\nAlcohol"]; Auxiliary [label="Recovered\nAuxiliary", fillcolor="#34A853"];

Adduct -> Acid [label="Hydrolysis"]; Adduct -> Alcohol [label="Reduction"]; LiOH_H2O2 -> Acid; LiBH4 -> Alcohol; Acid -> Auxiliary; Alcohol -> Auxiliary; } Caption: Common methods for the cleavage of oxazolidinone auxiliaries.

The L-leucinol-derived oxazolidinone can be cleaved under standard conditions, such as hydrolysis with lithium hydroxide and hydrogen peroxide to yield the carboxylic acid, or reduction with lithium borohydride to afford the primary alcohol.[4] Recovery of the L-leucinol auxiliary is typically achieved in high yields (>90%) through extraction and crystallization.

Cost-Effectiveness Analysis

The economic viability of a chiral auxiliary is a function of its upfront cost, performance (yield and stereoselectivity), and recyclability.

Chiral Auxiliary	Supplier Example & Price (per gram)	Molar Mass ( g/mol )	Price (per mole)
L-Leucinol	Chem-Impex: ~$1.60/g (for 100g)[5]	117.19	~$187.50
(4S)-4-benzyl-2-oxazolidinone (Evans')	Sigma-Aldrich: ~$41.80/g (for 5g)	177.20	~$7,406.00
(1R,2R)-(-)-Pseudoephedrine	Sigma-Aldrich: ~$13.28/g (for 25g)[6]	165.23	~$2,194.00
(S)-(-)-1-Amino-2-(methoxymethyl)pyrrolidine (SAMP)	Fisher Scientific: ~$270.27/g (for 1g)[7]	130.19	~$35,185.00
(1S)-(-)-2,10-Camphorsultam (Oppolzer's)	Sigma-Aldrich: ~$34.40/g (for 5g)	215.31	~$7,405.00

Note: Prices are approximate and subject to change. They are provided for comparative purposes only.

From a purely cost-per-mole perspective, L-leucinol is significantly more economical than the other benchmark auxiliaries. While the synthesis of the oxazolidinone from L-leucinol adds a step, the low cost of the starting material makes the derived auxiliary a very attractive option.

Conclusion and Recommendations

The L-leucinol-derived chiral auxiliary, (4S)-4-isobutyl-1,3-oxazolidin-2-one, presents a compelling case for its use in asymmetric synthesis. Its structural analogy to the highly successful Evans' auxiliaries suggests a high degree of stereocontrol in key transformations like alkylations and aldol reactions.

The primary advantage of the L-leucinol-derived auxiliary lies in its exceptional cost-effectiveness. The low cost of the parent amino alcohol, L-leucinol, translates to a significantly more economical chiral auxiliary compared to commercially available Evans' auxiliaries, pseudoephedrine, SAMP, and camphorsultam.

While the body of literature providing extensive experimental data for the L-leucinol-derived oxazolidinone is not as vast as for its more established counterparts, the foundational principles of asymmetric induction strongly support its efficacy. For research groups and drug development programs where budgetary considerations are paramount, the initial investment in the synthesis of the L-leucinol-derived oxazolidinone can lead to substantial long-term savings without a significant compromise in performance.

Recommendation: For applications requiring high stereoselectivity in asymmetric alkylations and aldol reactions, particularly on a larger scale where cost is a major driver, the L-leucinol-derived (4S)-4-isobutyl-1,3-oxazolidin-2-one is a highly recommended and cost-effective alternative to traditional chiral auxiliaries. Further in-house validation for specific substrates is, as always, a prudent step in process development.

References

• BenchChem. (2025). A Comparative Guide to Chiral Auxiliaries for Asymmetric Induction.
• BenchChem. (2025). A Comparative Guide to Chiral Auxiliaries: Benchmarking (1R,2R)-1-Aminoindan-2-ol.
• BenchChem. (2025).
• BenchChem. (2025). A Comparative Guide to Chiral Auxiliaries: (1S,2S)-2-Phenylcyclopentanamine vs. trans-2-Phenylcyclohexanol.

• Stereoselective Synthesis of Oxazolidin-2-ones via an Asymmetric Aldol/Curtius Reaction. (2018). National Institutes of Health. Retrieved from [Link]

• (4s)-isopropyl-3-propionyl-2-oxazolidinone. (n.d.). Organic Syntheses. Retrieved from [Link]

• Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. (2014). National Institutes of Health. Retrieved from [Link]

• Chiral auxiliary. (n.d.). Wikipedia. Retrieved from [Link]

• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. (2014). Scielo. Retrieved from [Link]

• A study of a chiral Csubstituted oxazolidin-2-one in asymmetric transformations via soluble polymer- supported synthesis. (2001). Library and Archives Canada. Retrieved from [Link]

• Diastereoselective Alkylation and Aldol Reactions Mediated by the D-Mannitol-Derived Oxazolidin-2-one as a Chiral Auxiliary. (2025). ResearchGate. Retrieved from [Link]

• Diastereoselective Alkylation of 4-Methyl-5-oxo-2-phenyl-1,3-oxazolidine-3-carboxylate and 2-Chloromethyl-isoindole-1,3-dione. (2025). ResearchGate. Retrieved from [Link]

• Reductive cleavage of oxazolidine compounds. (1979). Google Patents.

• Stereoselective Synthesis of Densely Substituted Pyrrolidines via a [3 + 2] Cycloaddition Reaction between Chiral N-tert-Butanesulfinylazadienes and Azomethine Ylides. (2023). National Institutes of Health. Retrieved from [Link]

• The Direct Catalytic Asymmetric Aldol Reaction. (2012). National Institutes of Health. Retrieved from [Link]

• (2S,4S)-3-Benzoyl-4-benzyl-2-tert-butyl-1,3-oxazolidin-5-one. (2013). National Institutes of Health. Retrieved from [Link]

• (4S)-4-Benzyl-3-propanoyl-1,3-oxazolidin-2-one. (n.d.). PubChem. Retrieved from [Link]

• 4(S)-Benzyl-1,3-thiazolidin-2-one a Novel Chiral Auxiliary for Asymmetric Aldol Coupling through Titanium Enolates. (2024). ResearchGate. Retrieved from [Link]

• 4-Benzyl-1,3-oxazolidin-2-one. (n.d.). PubChem. Retrieved from [Link]

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• 2. 3.2 Amino Acid Derived Heterocyclic Chiral Auxiliaries: The use of Oxazolidinones, Oxazolidinethiones, Thiazolidinethiones, and Imidazolidinones | Semantic Scholar [semanticscholar.org]
• 3. Chiral auxiliary - Wikipedia [en.wikipedia.org]
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A Researcher's Guide to the Synthetic Applications of 2-Amino-4-methylpentan-1-ol (L-Leucinol)

An In-depth Comparison of its Utility as a Chiral Auxiliary, Ligand Precursor, and Synthetic Building Block

Abstract

Derived from the readily available and inexpensive chiral pool amino acid, L-leucine, 2-Amino-4-methylpentan-1-ol (L-Leucinol) has established itself as a versatile and powerful tool in the arsenal of synthetic organic chemists. Its utility spans a range of applications, from a recoverable chiral auxiliary that directs stereoselective transformations to a foundational building block incorporated into the final architecture of complex molecules. This guide provides a comprehensive literature review of L-Leucinol's applications, with a focus on objectively comparing its performance against other common chiral amino alcohols. We will delve into its role in the formation of chiral oxazolidinone auxiliaries, its use as a precursor to high-performance ligands for asymmetric catalysis, and its incorporation into active pharmaceutical ingredients (APIs). This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique steric and electronic properties of this valuable chiral synthon.

Introduction: The Merits of L-Leucinol in Asymmetric Synthesis

The imperative to control the three-dimensional arrangement of atoms in a molecule is a central theme in modern organic synthesis, particularly in the development of pharmaceuticals where stereochemistry dictates efficacy and safety.[1] Chiral auxiliaries, temporarily installed on a substrate to guide the stereochemical outcome of a reaction, represent a robust and reliable strategy to achieve this control.[2] L-Leucinol, a 1,2-amino alcohol, is an exemplary chiral building block for the synthesis of such auxiliaries.[3]

Its primary advantages lie in its origins from the natural chiral pool, ensuring high enantiopurity and availability of one enantiomer.[4] The defining structural feature of Leucinol is the isobutyl group, which provides a distinct steric environment that is crucial for inducing high levels of diastereoselectivity in a variety of chemical transformations.

This guide will explore the major applications of L-Leucinol, providing comparative data where available, to assist researchers in making informed decisions for their synthetic strategies.

L-Leucinol as a Chiral Auxiliary: The Oxazolidinone Approach

One of the most widespread applications of L-Leucinol is in the formation of chiral oxazolidinone auxiliaries, a strategy popularized by David A. Evans.[5] These auxiliaries are particularly effective in controlling the stereochemistry of enolate reactions, such as alkylations and aldol additions.[6][7]

The general workflow involves the acylation of the Leucinol-derived oxazolidinone, followed by a diastereoselective reaction on the acyl group, and subsequent cleavage to release the chiral product and recover the auxiliary.

Caption: General workflow for asymmetric synthesis using a Leucinol-derived oxazolidinone auxiliary.

Comparative Performance in Asymmetric Alkylation

The steric hindrance provided by the isobutyl group of the Leucinol-derived oxazolidinone effectively shields one face of the enolate, leading to high diastereoselectivity in alkylation reactions. To contextualize its performance, we can compare it with other commonly used amino alcohol-derived auxiliaries in a benchmark reaction: the alkylation of an N-propionyl imide.

Chiral Auxiliary Derivative	R Group	Electrophile	Base	Yield (%)	Diastereomeric Ratio (d.r.)
(S)-Leucinol	Isobutyl	Benzyl Bromide	LDA	80-92	>99:1
(S)-Valinol	Isopropyl	Methyl Iodide	NaHMDS	85	99:1
(S)-Phenylalaninol	Benzyl	Allyl Iodide	NaHMDS	92	>99:1
Data compiled from representative literature.[8] Direct comparison requires identical reaction conditions.

The data indicates that Leucinol-derived auxiliaries are highly effective, providing excellent diastereoselectivity, comparable to those derived from valine and phenylalanine. The choice of auxiliary often depends on the specific substrates and reaction conditions, as well as factors like cost and ease of removal.

Experimental Protocol: Asymmetric Alkylation of an N-Acyl-Oxazolidinone

This protocol describes the alkylation of an N-propionyl oxazolidinone derived from L-Leucinol with benzyl bromide.

Materials:

• (S)-4-Isobutyl-3-propionyl-2-oxazolidinone

• Anhydrous Tetrahydrofuran (THF)

• Lithium Diisopropylamide (LDA)

• Benzyl Bromide

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

Procedure:

• Dissolve the (S)-4-isobutyl-3-propionyl-2-oxazolidinone (1.0 eq) in anhydrous THF in a flame-dried, argon-purged flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add LDA (1.1 eq) dropwise via syringe. Stir the solution for 30 minutes at -78 °C to ensure complete enolate formation.

• Add benzyl bromide (1.2 eq) dropwise to the enolate solution.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the diastereomerically enriched product. The diastereomeric ratio can be determined by ¹H NMR spectroscopy or chiral HPLC analysis.[8]

L-Leucinol as a Precursor for Chiral Ligands

Beyond its role as a chiral auxiliary, L-Leucinol is a valuable starting material for the synthesis of more complex chiral ligands used in metal-catalyzed asymmetric reactions. Bis(oxazoline) (BOX) and Pyridine-bis(oxazoline) (PyBOX) ligands are prominent examples, known for their effectiveness in a wide range of transformations.[9]

The synthesis of these ligands typically involves the condensation of the amino alcohol with a dicarboxylic acid derivative or a dinitrile. The chirality of the final ligand is directly derived from the starting amino alcohol.

Caption: General synthetic route to a Leucinol-derived BOX ligand and its corresponding metal complex.

Performance of Leucinol-Derived Ligands in Asymmetric Catalysis

Leucinol-derived BOX ligands, when complexed with metals like copper, form potent chiral Lewis acid catalysts for reactions such as Diels-Alder, Friedel-Crafts, and aldol reactions. The performance of these catalysts is typically evaluated by the enantiomeric excess (ee%) of the product.

Table 2: Performance in Copper-Catalyzed Asymmetric Diels-Alder Reaction

Ligand Derivative	Diene	Dienophile	Yield (%)	Enantiomeric Excess (ee%)
(S,S)-t-Bu-BOX (from tert-Leucinol)	Cyclopentadiene	N-Acryloyloxazolidinone	>90	96%
(S,S)-Ph-BOX (from Phenylalaninol)	Cyclopentadiene	N-Acryloyloxazolidinone	-	90%
Data from representative literature for comparison.[10] Performance is highly dependent on reaction conditions.

L-Leucinol as a Chiral Building Block in API Synthesis

In addition to its temporary role as an auxiliary or ligand precursor, L-Leucinol can be directly incorporated as a permanent structural component of a final target molecule. This is particularly relevant in the synthesis of active pharmaceutical ingredients (APIs), where its chiral center and functional groups can be key elements of the pharmacophore.[11]

While specific, detailed synthetic schemes for commercial drugs explicitly showing the incorporation of Leucinol are often proprietary, its structural motif is found in various developmental and patented compounds. One notable example where a similar amino alcohol is used is in the synthesis of the β-blocker Sotalol. Although the commercial synthesis may vary, laboratory routes have been described that utilize chiral amino alcohols.[12][13] The synthesis of enantiomerically pure β-blockers is crucial, as the different enantiomers often exhibit different pharmacological activities and side-effect profiles.

Conclusion and Future Outlook

2-Amino-4-methylpentan-1-ol (L-Leucinol) is a cornerstone of the chiral pool, offering a reliable and cost-effective source of chirality for a multitude of synthetic applications. Its use in forming highly effective oxazolidinone auxiliaries for diastereoselective enolate reactions is well-established, providing results comparable to other common amino alcohol-derived auxiliaries. Furthermore, its role as a precursor to powerful chiral ligands like BOX and PyBOX continues to be an active area of research, enabling a vast array of enantioselective catalytic transformations.

The direct incorporation of Leucinol into complex molecules, particularly APIs, underscores its value as a fundamental chiral building block. Future research will likely focus on the development of novel ligands derived from Leucinol with enhanced reactivity and selectivity, as well as its application in biocatalysis and green chemistry protocols. For the practicing chemist, L-Leucinol remains an indispensable tool for the elegant and efficient construction of stereochemically defined molecules.

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A Senior Application Scientist's Guide to Cross-Reactivity Analysis of Antibodies for 2-Amino-4-methylpentan-1-ol Derivatives

Introduction: The Imperative of Specificity in Small-Molecule Immunoassays

2-Amino-4-methylpentan-1-ol, commonly known as Leucinol, is a chiral amino alcohol that serves as a fundamental building block in the synthesis of various pharmacologically active compounds and chiral auxiliaries. When developing immunoassays for therapeutic drug monitoring, metabolite screening, or quality control of Leucinol-derived molecules, the specificity of the antibody is paramount. Antibody specificity refers to its ability to selectively bind to a unique epitope on the target antigen, avoiding interactions with unrelated molecules.[1]

However, small molecules like Leucinol derivatives are not immunogenic on their own and must be conjugated to a larger carrier protein to elicit an immune response.[2][3] This process creates a hapten, and the resulting antibodies may recognize not only the target molecule but also structurally similar derivatives. This phenomenon, known as cross-reactivity, is the ability of an antibody to bind to multiple, structurally related antigens.[4][5] Understanding and quantifying cross-reactivity is not merely a characterization step; it is a critical determinant of an immunoassay's reliability, defining its potential for false-positive results and ensuring its fitness for purpose.[5]

This guide will dissect the essential workflows for evaluating antibody cross-reactivity, focusing on two gold-standard techniques: the Competitive Enzyme-Linked Immunosorbent Assay (ELISA) and Surface Plasmon Resonance (SPR). We will explore the causality behind protocol design, present comparative data, and provide the technical insights required to generate robust and reliable specificity profiles.

The Foundation: Hapten Design and Its Impact on Antibody Specificity

The specificity of an antibody begins with the design of the hapten used for immunization. The entire molecular structure of the target should be preserved as much as possible, and the point of attachment for the linker or "spacer arm" to the carrier protein is a critical decision.[3] This choice dictates which parts of the small molecule are presented to the host's immune system as antigenic determinants.

A poorly positioned linker can obscure unique functional groups on the target molecule, leading to the generation of antibodies that recognize a common backbone shared by multiple derivatives. Conversely, a well-designed hapten exposes the most structurally distinct regions, promoting the development of highly specific antibodies.[6][7]

For a 2-Amino-4-methylpentan-1-ol derivative, key structural features include the chiral center, the hydroxyl group, the amino group, and the isobutyl group. The linker could be attached via the amino or hydroxyl group, a choice that will profoundly influence the resulting antibody's cross-reactivity profile.

Caption: Workflow for an indirect competitive ELISA protocol.

Surface Plasmon Resonance (SPR): A Deeper Dive into Binding Kinetics

While ELISA provides a robust endpoint measurement (IC50), SPR offers a more nuanced, real-time view of the antibody-antigen interaction. [8]It measures changes in refractive index at the surface of a sensor chip as molecules bind and dissociate, providing kinetic data (association rate, kon; dissociation rate, koff) and the equilibrium dissociation constant (KD), a direct measure of binding affinity. [9]Small molecule analysis by SPR can be challenging but provides invaluable data. [8][10] Expert Insight (Causality): The choice of immobilization strategy is key for successful SPR analysis of small molecules. The antibody (ligand) is typically immobilized on the sensor chip, and the small-molecule derivatives (analytes) are injected over the surface. This orientation is preferred because immobilizing the small molecule directly can cause steric hindrance, preventing the much larger antibody from binding effectively. [8]

• Chip Preparation and Ligand Immobilization:

  • Activate a sensor chip (e.g., CM5) using a standard amine coupling kit (EDC/NHS).

  • Immobilize the primary antibody onto the chip surface to a target level (e.g., 2000-5000 Response Units, RU).

  • Deactivate any remaining active esters with ethanolamine. A reference flow cell should be prepared similarly but without antibody immobilization to subtract non-specific binding.

• Kinetic Analysis:

  • Prepare a dilution series of the target analyte and each cross-reactant in a suitable running buffer (e.g., HBS-EP+).

  • Inject the analytes sequentially over the ligand and reference surfaces, typically from the lowest to the highest concentration (Multi-Cycle Kinetics).

  • Each cycle consists of:

    • Association Phase: Inject analyte for a defined time (e.g., 60-120 seconds) to monitor binding.

    • Dissociation Phase: Inject running buffer to monitor the dissociation of the complex (e.g., 120-300 seconds).

  • Regeneration: Inject a low-pH solution (e.g., glycine-HCl, pH 1.5) to remove any bound analyte and prepare the surface for the next cycle.

• Data Analysis:

  • Subtract the reference flow cell data from the active flow cell data to obtain specific binding sensorgrams.

  • Fit the processed sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate kon, koff, and KD.

Caption: General workflow for a multi-cycle kinetics SPR experiment.

Comparative Data Analysis

To illustrate the output of these studies, let's consider a hypothetical antibody raised against "Derivative A" of 2-Amino-4-methylpentan-1-ol and tested against a panel of related structures.

Table 1: Panel of 2-Amino-4-methylpentan-1-ol Derivatives

Compound ID	Structure	Modification vs. Derivative A
Derivative A	R-NH-CO-CH₃	Target Analyte (N-acetylated)
Derivative B	R-NH₂	Unmodified amino group
Derivative C	R-N(CH₃)₂	Dimethylated amino group
Derivative D	R-O-CO-CH₃	Acetylated hydroxyl group
Leucinol	2-Amino-4-methylpentan-1-ol	Parent compound

R represents the 4-methyl-1-hydroxypentan-2-yl backbone.

Table 2: Cross-Reactivity Data from Competitive ELISA

The key metric from a competitive ELISA is the IC50 value: the concentration of analyte required to inhibit 50% of the maximum signal. Cross-reactivity is then calculated relative to the target analyte.

Calculation: % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Test Compound) x 100

Compound ID	IC50 (nM)	% Cross-Reactivity	Interpretation
Derivative A	15	100%	High affinity and specificity for the target.
Derivative B	300	5.0%	Low cross-reactivity; the acetyl group is critical for recognition.
Derivative C	>10,000	<0.15%	Negligible cross-reactivity; steric hindrance from methyl groups.
Derivative D	1,500	1.0%	Very low cross-reactivity; antibody is specific to N-acetylation, not O-acetylation.
Leucinol	5,000	0.3%	Minimal cross-reactivity with the parent compound.

These data suggest the antibody is highly specific for the N-acetylated form of the Leucinol derivative.

Table 3: Kinetic and Affinity Data from Surface Plasmon Resonance (SPR)

SPR provides a more granular view of the binding interactions. The dissociation constant (KD = koff / kon) is the ultimate measure of affinity, where a lower KD value indicates a stronger interaction.

Compound ID	kon (1/Ms)	koff (1/s)	KD (nM)	Interpretation
Derivative A	2.5 x 10⁵	5.0 x 10⁻³	20	Strong affinity, driven by a slow off-rate.
Derivative B	1.1 x 10⁵	4.4 x 10⁻²	400	~20-fold weaker affinity, primarily due to a much faster off-rate.
Derivative C	No Binding Detected	N/A	N/A	Confirms ELISA result of no significant interaction.
Derivative D	8.0 x 10⁴	1.2 x 10⁻¹	1500	~75-fold weaker affinity, very rapid dissociation.
Leucinol	5.0 x 10⁴	2.0 x 10⁻¹	4000	Extremely weak affinity, rapid dissociation.

The SPR data validate the ELISA findings and provide deeper mechanistic insight. The primary driver for the loss of affinity in cross-reactants is a significantly faster dissociation rate (koff), indicating that while some initial binding may occur, the complex is far less stable than with the target analyte.

Conclusion and Best Practices

The rigorous characterization of antibody cross-reactivity is non-negotiable in the development of immunoassays for small molecules. This guide demonstrates a two-tiered approach that combines the high-throughput capabilities of competitive ELISA with the high-resolution kinetic analysis of SPR.

Key Takeaways for Researchers:

• Hapten Design is Paramount: The initial design of the hapten-carrier conjugate fundamentally shapes the specificity of the resulting antibody.

• Use Heterologous Assays: Employing different hapten conjugates for immunization and assay development is a critical self-validating step to ensure you are measuring what you intend to measure. [7]* ELISA for Screening: Competitive ELISA is an excellent tool for initial screening of antibody specificity against a broad panel of related compounds.

• SPR for Mechanistic Insight: SPR provides invaluable kinetic data (kon, koff) and a true affinity measurement (KD), explaining why cross-reactivity occurs at a molecular level. [8][9]* Data Correlation: The results from ELISA (% cross-reactivity) and SPR (KD) should be corroborative. Discrepancies may point to assay artifacts that require further investigation.

By integrating these principles and methodologies, researchers can confidently characterize the performance of their antibodies, ensuring the development of specific, robust, and reliable immunoassays for 2-Amino-4-methylpentan-1-ol derivatives and other critical small molecules.

References

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Evaluating the Recyclability of 2-Amino-4-methylpentan-1-ol: A Comparative Guide for Asymmetric Synthesis

Introduction: The Imperative of Sustainability in Chiral Synthesis

In the quest for enantiomerically pure compounds, particularly within the pharmaceutical and fine chemical industries, chiral auxiliaries serve as a foundational and powerful tool.[1][2] These stereogenic molecules are temporarily incorporated into a prochiral substrate to meticulously guide a stereoselective transformation, after which they are cleaved to yield the desired chiral product.[1][3] However, the economic viability and environmental footprint of a synthesis are critically dependent on the fate of the auxiliary. An ideal chiral auxiliary is not merely effective in inducing asymmetry but is also robustly and efficiently recyclable.[4][5]

This guide provides an in-depth evaluation of the potential recyclability of 2-Amino-4-methylpentan-1-ol, also known as L-leucinol, a readily available chiral building block derived from the natural amino acid L-leucine.[6] As there is a notable absence of extensive literature on its specific application and recycling as a chiral auxiliary, this analysis will combine established chemical principles with comparative data from widely-used, well-documented auxiliaries. We will explore a proposed recovery methodology for L-leucinol and benchmark its theoretical performance against industry standards like Evans' oxazolidinones and pseudoephedrine, providing researchers with a framework for making informed decisions in the design of sustainable asymmetric syntheses.[7]

The Chiral Auxiliary Recycling Workflow: A Four-Step Process

The lifecycle of a recyclable chiral auxiliary can be universally described by a four-step process. The efficiency of this cycle is paramount, as it directly impacts process mass intensity (PMI), cost, and overall sustainability.[8] The use of stoichiometric auxiliaries can be viewed as "wasteful" if recycling is not implemented; however, an efficient recovery protocol transforms the auxiliary into a pseudo-catalyst, significantly enhancing atom economy.[8][9]

Caption: General workflow for the application and recovery of a chiral auxiliary.

Evaluating 2-Amino-4-methylpentan-1-ol (L-Leucinol) as a Recyclable Auxiliary

L-leucinol's structure, featuring a primary amine and a primary alcohol, makes it a prime candidate for forming amide linkages with carboxylic acid substrates. This is a common and robust method for attaching chiral auxiliaries. The critical evaluation, therefore, hinges on the cleavage and recovery steps.

Proposed Experimental Protocol: Recovery of L-Leucinol

This protocol is a proposed, self-validating system based on standard organic chemistry transformations for amide hydrolysis. Experimental validation is required to determine precise yields and purity.

Objective: To cleave the L-leucinol auxiliary from a generic N-acyl product and recover it for potential reuse.

Methodology:

• Amide Hydrolysis (Cleavage):

  • Dissolve the N-acyl product (1.0 eq.) in a suitable solvent such as methanol or a mixture of THF/water.

  • Add an aqueous solution of a strong acid (e.g., 6 M HCl) or a strong base (e.g., 6 M NaOH) in excess (5-10 eq.).

  • Causality: Acidic or basic hydrolysis are standard methods for cleaving robust amide bonds. The choice depends on the stability of the desired carboxylic acid product. Basic hydrolysis is often preferred as it directly yields the carboxylate salt, which is easily separated from the neutral or basic auxiliary.[3]

  • Heat the reaction mixture to reflux (e.g., 80-100 °C) and monitor by TLC or LC-MS until the starting material is consumed. This may take several hours.

• Workup and Separation:

  • Cool the reaction mixture to room temperature.

  • If basic hydrolysis was used, acidify the mixture with concentrated HCl to a pH of ~1. This protonates the carboxylate product, making it extractable into an organic solvent, and converts the L-leucinol into its water-soluble ammonium salt.

  • Causality: This pH adjustment is the cornerstone of the separation. The differential solubility of the protonated product (organic-soluble) and the protonated amino alcohol auxiliary (water-soluble) allows for a clean separation via liquid-liquid extraction.

  • Extract the aqueous phase three times with an organic solvent like ethyl acetate or dichloromethane to remove the desired carboxylic acid product.

  • Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to isolate the chiral product.

• Auxiliary Recovery and Purification:

  • Take the remaining aqueous phase containing the L-leucinol hydrochloride salt and basify it by the slow addition of concentrated NaOH solution until the pH is >12.

  • Extract the now free-base, organic-soluble L-leucinol from the aqueous phase three times with dichloromethane.

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude L-leucinol.

  • Causality: Re-basifying the aqueous layer deprotonates the auxiliary's ammonium salt, rendering it neutral and thus soluble in organic solvents, enabling its extraction and recovery.

  • Assess the purity of the recovered auxiliary by NMR and chiral HPLC. If necessary, purify further by distillation or recrystallization to ensure high enantiomeric purity for reuse.

Caption: Proposed experimental workflow for the recovery of L-leucinol.

Comparative Analysis with Established Chiral Auxiliaries

The true measure of a chiral auxiliary's utility is how its performance stacks up against established, reliable alternatives. Here, we compare the proposed recyclability of L-leucinol with Evans' oxazolidinones and Myers' pseudoephedrine.

Feature	2-Amino-4-methylpentan-1-ol (Proposed)	Evans' Oxazolidinones	Pseudoephedrine	Oppolzer's Camphorsultam
Attachment	Amide bond with carboxylic acid	Imide bond with carboxylic acid	Amide bond with carboxylic acid	Sulfonamide linkage
Cleavage Method	Acid/Base Hydrolysis	LiOH/H₂O₂, LiBH₄, etc.[10][11]	Acid/Base Hydrolysis, Nucleophilic addition[1]	Hydrolysis (e.g., LiOH)[3]
Cleavage Conditions	Potentially Harsh (Reflux)	Generally Mild to Moderate	Moderate to Harsh	Moderate
Typical Recovery Yield	Theoretical, requires validation	>90% (often high)[12]	>90% (often high)[13]	71-79% (crude), 48-56% (recrystallized)[8][9]
Reported Reuse Cycles	Unknown	Multiple cycles demonstrated	Multiple cycles demonstrated	Demonstrated in continuous flow[8][9]
Separation Ease	Good (pH-swing extraction)	Good (Chromatography or extraction)	Good (pH-swing extraction)	Excellent (especially in flow systems)[9]
Advantages	Derived from cheap chiral pool, simple structure	High diastereoselectivity, well-studied[1][11]	High diastereoselectivity, crystalline derivatives[14]	High efficiency, proven in automated continuous flow[8]
Disadvantages	Lack of experimental data, potentially harsh cleavage	More complex synthesis than L-leucinol	Regulatory restrictions (methamphetamine precursor)[1][15]	Higher initial cost

In-Depth Comparison

• Evans' Oxazolidinones: Popularized by David A. Evans, these auxiliaries are renowned for their high diastereoselectivity in aldol and alkylation reactions.[1][16] Cleavage is versatile; for instance, using lithium hydroperoxide (LiOH/H₂O₂) provides the carboxylic acid under relatively mild conditions, often preserving the auxiliary intact for recovery.[10] This mildness is a key advantage over the potentially harsh reflux conditions required for hydrolyzing the more stable amide of an L-leucinol derivative.

• Pseudoephedrine: Andrew Myers' work demonstrated that pseudoephedrine, a natural amino alcohol, is an excellent chiral auxiliary for asymmetric alkylation.[13][14] Its recovery protocol is very similar to the one proposed for L-leucinol, involving amide hydrolysis and pH-driven extraction.[1] However, the widespread use of pseudoephedrine is hampered by strict regulations due to its use in the illicit synthesis of methamphetamine, a problem L-leucinol does not share.[15]

• Oppolzer's Camphorsultam: This auxiliary represents the gold standard for recyclability, especially in industrial settings. Its recovery and reuse have been successfully automated in continuous flow systems, where the auxiliary is separated, purified, and fed back into the reactor in a closed loop.[8][9][17] This process achieves a "pseudo-catalytic" use of the auxiliary, drastically improving efficiency.[9] While the proposed batch recovery of L-leucinol is practical for lab scale, it falls short of this level of sophistication.

Caption: Structural and functional comparison of key chiral auxiliaries.

Conclusion and Future Outlook

2-Amino-4-methylpentan-1-ol (L-leucinol) presents a theoretically sound and promising platform as a recyclable chiral auxiliary. Its derivation from the chiral pool makes it an accessible and cost-effective starting point. The proposed recovery method, based on standard amide hydrolysis and acid-base extraction, is chemically robust and operationally simple for a laboratory setting.

However, the primary challenge lies in the cleavage conditions. The stability of the amide bond may necessitate harsh acidic or basic reflux, which could potentially lead to degradation or racemization of either the product or the auxiliary itself, thereby diminishing the recovery yield and purity. This stands in contrast to auxiliaries like Evans' oxazolidinones, which often permit milder cleavage conditions.

For researchers, scientists, and drug development professionals, L-leucinol warrants experimental investigation. The next critical steps are to:

• Synthesize N-acyl derivatives and evaluate their performance in diastereoselective reactions.

• Systematically optimize the cleavage protocol to maximize yield while minimizing reaction time and temperature.

• Quantify the recovery yield and enantiomeric purity of the recycled L-leucinol over multiple cycles.

Only through such empirical validation can we determine if L-leucinol can transition from a promising candidate to a truly practical and sustainable tool in the asymmetric synthesis toolbox, offering an unregulated alternative to auxiliaries like pseudoephedrine.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-Amino-4-methylpentan-1-ol (Leucinol)

This document provides essential procedural guidance for the safe and compliant disposal of 2-Amino-4-methylpentan-1-ol (also known as Leucinol, CAS No. 7533-40-6). As a crucial chiral building block in pharmaceutical development, its handling and disposal demand rigorous adherence to safety protocols and environmental regulations to protect laboratory personnel and the surrounding community. This guide is designed for researchers, scientists, and drug development professionals, offering a framework built on expertise, trustworthiness, and authoritative standards.

Foundational Knowledge: Hazard Assessment and Chemical Profile

Understanding the inherent risks of a chemical is the first step toward safe handling and disposal. 2-Amino-4-methylpentan-1-ol is a combustible organic compound that requires careful management.

Key Hazards:

• Health Hazards: May be harmful if swallowed or inhaled and can cause irritation to the respiratory tract, skin, and eyes.[1][2]

• Fire Hazards: The material is combustible.[3] Vapors may be heavier than air and could form explosive mixtures, especially upon intense heating.[4][5] In case of fire, hazardous decomposition products such as carbon oxides (CO, CO₂) and nitrogen oxides (NOx) can be released.[2][3]

• Environmental Hazards: While specific ecotoxicity data is limited, it is imperative to prevent the chemical from entering drains or the environment.[2][6]

Chemical and Physical Properties Summary

Property	Value	Source
Chemical Formula	C₆H₁₅NO	[7]
Molecular Weight	117.19 g/mol	[7]
Appearance	Varies; can be a solid or liquid	[6]
Boiling Point	~70 °C at 0.5 hPa	[6]
Flash Point	~90 °C (closed cup) for a related compound	[6]
Incompatibilities	Strong oxidizing agents, strong acids.[3][8]

Regulatory Framework: Is 2-Amino-4-methylpentan-1-ol a Hazardous Waste?

All chemical waste must be treated as hazardous until proven otherwise.[9] The U.S. Environmental Protection Agency (EPA) governs hazardous waste under the Resource Conservation and Recovery Act (RCRA). The responsibility for correct waste determination lies with the waste generator—the laboratory that creates the waste.[10]

A chemical waste is considered hazardous if it is specifically "listed" by the EPA or if it exhibits one of four "characteristics": Ignitability, Corrosivity, Reactivity, or Toxicity .[10]

• Listed Waste: 2-Amino-4-methylpentan-1-ol is not typically found on the EPA's F, K, P, or U lists of hazardous wastes.[11]

• Characteristic Waste:

  • Ignitability: An aqueous solution with less than 24% alcohol is excluded.[12] However, for pure or highly concentrated forms, the flash point is the determining factor. With a flash point around 90°C (194°F), it is generally above the EPA's threshold of 60°C (140°F) for ignitability.

  • Corrosivity: This applies to aqueous wastes with a pH ≤ 2 or ≥ 12.5.[10] As an amino alcohol, solutions may be basic and could potentially meet the corrosivity characteristic. The pH of the waste stream must be tested.

  • Reactivity: The substance is stable under normal conditions and does not exhibit hazardous reactivity.[3][8]

  • Toxicity: This is determined by the Toxicity Characteristic Leaching Procedure (TCLP).[13] This is less common for this type of laboratory chemical unless it is mixed with other toxic components.

The following diagram illustrates the decision-making process for classifying your chemical waste.

Caption: Decision workflow for classifying chemical waste.

Standard Operating Procedure: Disposal of 2-Amino-4-methylpentan-1-ol

This protocol ensures safety and compliance. Lab-specific training on these procedures is mandatory for all personnel handling this chemical.[9]

Step 1: Wear Appropriate Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure proper PPE is worn to prevent exposure.

• Eye Protection: Safety glasses with side-shields or goggles are required.[2]

• Hand Protection: Handle with chemically resistant gloves (e.g., nitrile rubber) inspected before use.[6]

• Skin and Body Protection: A laboratory coat is mandatory. Ensure skin is not exposed.

• Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood. If vapors or mists are generated, a NIOSH-approved respirator may be necessary.[3][5]

Step 2: Waste Segregation

Proper segregation prevents dangerous chemical reactions and ensures proper disposal routing.

• DO NOT mix 2-Amino-4-methylpentan-1-ol waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) department.[4][5]

• Keep it separate from incompatible materials, particularly strong acids and strong oxidizing agents.[3]

• Maintain separate containers for solid and liquid waste.[14]

Step 3: Waste Collection and Containment

• Container Selection: Use only chemically compatible containers provided by or approved by your EHS department. The container must be in good condition, free from damage, and have a secure, leak-proof closure.[10][11]

• Labeling: As soon as waste is added, label the container with a hazardous waste tag. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "2-Amino-4-methylpentan-1-ol" (avoiding abbreviations)

  • The specific hazards (e.g., Combustible, Irritant)

  • The date accumulation started

• Container Management: Keep the waste container closed at all times except when adding waste.[10][15] Store the container in a designated Satellite Accumulation Area within the laboratory.[10] Do not overfill the container.

Step 4: Disposal and Removal

• NEVER dispose of 2-Amino-4-methylpentan-1-ol by pouring it down the drain or allowing it to evaporate in a fume hood.[9] This is a direct violation of environmental regulations.

• Professional Disposal: All chemical waste, especially that determined to be hazardous, must be disposed of through your institution's EHS department or a licensed professional waste disposal service.[6]

• Request Pickup: Follow your institution's procedures to request a waste pickup from your laboratory.

The following diagram outlines the complete operational workflow for proper disposal.

Caption: Procedural workflow for chemical waste disposal.

Emergency Procedures: Spills and Exposure

Immediate and correct response to an emergency is critical.

• Spill Response:

  • Evacuate personnel from the immediate area if the spill is large or in a poorly ventilated space.[6]

  • For small spills, use an inert absorbent material (e.g., vermiculite, dry sand) to contain the spill.[3][16]

  • Collect the contaminated absorbent material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[17]

  • All materials used for cleanup must be disposed of as hazardous waste.[9]

• Personnel Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[18]

  • Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and plenty of water. If irritation persists, seek medical attention.[18]

  • Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[1][2]

Proactive Management: Waste Minimization

The most effective disposal strategy is to minimize waste generation at the source.

• Inventory Management: Purchase only the quantity of chemical required for your specific projects to avoid generating waste from expired or unused stock.[9]

• Process Modification: Where possible, modify experiments to use smaller quantities of the chemical.

• Source Reduction: Before purchasing, evaluate if a less hazardous chemical can be substituted without compromising research integrity.[15]

By adhering to this comprehensive guide, laboratory professionals can ensure the safe, responsible, and compliant disposal of 2-Amino-4-methylpentan-1-ol, upholding the highest standards of laboratory safety and environmental stewardship.

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A Strategic Guide to Personal Protective Equipment for Handling 2-Amino-4-methylpentan-1-ol

This document provides essential, in-depth guidance for researchers, scientists, and drug development professionals on the safe handling of 2-Amino-4-methylpentan-1-ol (CAS No. 502-32-9).[1][2][3] Our focus extends beyond mere compliance, aiming to instill a deep understanding of the principles behind the recommended personal protective equipment (PPE) and operational protocols. By adopting these field-proven practices, your laboratory can ensure a culture of safety and scientific integrity.

Hazard Profile of 2-Amino-4-methylpentan-1-ol

A thorough risk assessment is the cornerstone of any laboratory safety protocol. 2-Amino-4-methylpentan-1-ol, a versatile building block in organic synthesis, presents a distinct set of hazards that necessitate stringent control measures.

Signal Word: Warning

Primary Hazards:

• Skin Irritation: Causes skin irritation.[4]

• Serious Eye Damage/Irritation: Can cause serious eye irritation or damage.[4]

• Respiratory Irritation: May cause respiratory irritation.[4]

Understanding these hazards is critical for selecting the appropriate PPE. The causality is clear: direct contact with the skin or eyes can lead to irritation or more severe damage, while inhalation of vapors can compromise the respiratory system.

Core Personal Protective Equipment (PPE) Ensemble

The following table outlines the essential PPE for handling 2-Amino-4-methylpentan-1-ol. The selection of each component is directly linked to the identified hazards.

Protection Type	Recommended PPE	Material/Standard	Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or Neoprene	To prevent direct skin contact and subsequent irritation.[5][6] Always inspect gloves for tears or punctures before use.
Eye and Face Protection	Chemical splash goggles and face shield	Conforming to EN 166 or ANSI Z87.1	To protect the eyes and face from accidental splashes, which could cause serious damage.[7]
Body Protection	Chemical-resistant lab coat or coveralls	Standard laboratory apparel	To protect personal clothing and underlying skin from contamination.
Respiratory Protection	Use in a well-ventilated area or fume hood. If ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges may be necessary.	NIOSH-approved respirator	To prevent the inhalation of vapors that can cause respiratory tract irritation.[6][8]

Operational and Disposal Plans: A Step-by-Step Guide

Adherence to a systematic workflow is paramount for minimizing exposure risks. The following protocols for handling and disposal are designed to be self-validating systems of safety.

Pre-Experiment Preparation and PPE Donning Sequence

• Work Area Setup: Always handle 2-Amino-4-methylpentan-1-ol within a certified chemical fume hood to ensure adequate ventilation.[6]

• Gather Materials: Assemble all necessary equipment, reagents, and waste containers before commencing work.

• PPE Donning:

  • Put on a lab coat or coveralls.

  • Don chemical-resistant gloves.

  • Wear chemical splash goggles.

  • If a risk of significant splashing exists, add a face shield over the goggles.

Safe Handling During Experimentation

• Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing.

• Heating: If heating is required, use a well-controlled heating mantle and ensure the apparatus is securely clamped within the fume hood.

• Spill Management: In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it into a sealed, labeled container for hazardous waste disposal. For larger spills, evacuate the area and follow your institution's emergency procedures.[4][9]

Post-Experiment and PPE Doffing Procedure

• Decontamination: Wipe down the work surface and any contaminated equipment with an appropriate solvent.

• Waste Disposal: Dispose of all contaminated materials, including gloves and absorbent pads, in a designated hazardous waste container.[8][10]

• PPE Doffing: The order of removal is critical to prevent cross-contamination.

  • Remove the face shield (if used).

  • Remove gloves using a technique that avoids touching the outside of the glove with bare skin.

  • Remove the lab coat or coveralls.

  • Remove safety goggles.

  • Wash hands thoroughly with soap and water.[4][8]

Visualizing PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the experimental task.

Caption: Decision workflow for PPE selection based on task-specific risk assessment.

Conclusion: Fostering a Proactive Safety Culture

The protocols outlined in this guide are designed to be both comprehensive and adaptable to the specific contexts of your research. By understanding the "why" behind each recommendation, you and your team can move beyond rote compliance to a state of proactive safety awareness. This commitment to best practices not only protects personnel but also upholds the integrity and reproducibility of your scientific endeavors.

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